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Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Chemical Properties of Cholesteryl 11-eicosenoate

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the known chemical properties of Cholesteryl 11-eicosenoate. Due to the limited availability of ex...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of Cholesteryl 11-eicosenoate. Due to the limited availability of experimental data for this specific cholesteryl ester, this guide also includes data for structurally related compounds and general characteristics of the cholesteryl ester class to provide a broader context for researchers.

Core Chemical Properties

Cholesteryl 11-eicosenoate is a cholesterol ester, a class of lipids crucial for the transport and storage of cholesterol in the body. It is formed through the esterification of cholesterol with 11-eicosenoic acid.

PropertyValueSource
Molecular Formula C47H82O2[1]
Molecular Weight 679.15 g/mol
CAS Number 70832-37-0[1]
Physical State Solid
Purity >99%
Storage Conditions Freezer
Synonyms Cholest-5-en-3-ol (3β)-, 3-[(11Z)-11-eicosenoate], Cholesteryl cis-11-eicosenoate[1]

Physicochemical Data

Table of Physicochemical Properties of Related Compounds

PropertyValueCompoundSource
Melting Point -34.0 °Ccis-11-Eicosenoic acid methyl ester[2][3]
Boiling Point 394.3 °C at 760 mmHgcis-11-Eicosenoic acid methyl ester[2][3]
Solubility Soluble in ethanol (B145695) (~20 mg/ml)11(E)-Eicosenoic acid[4]
Sparingly soluble in aqueous buffers11(E)-Eicosenoic acid[4]
Low water solubilityCholesteryl esters (general)

Cholesteryl esters are inherently hydrophobic and thus exhibit low solubility in water. They are generally soluble in nonpolar organic solvents.

Spectral Analysis

Detailed 1H NMR, 13C NMR, and mass spectrometry data for Cholesteryl 11-eicosenoate are not available in the provided search results. However, the general spectral characteristics of cholesteryl esters can be described.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • 1H NMR: The 1H NMR spectra of cholesteryl esters are complex due to the large number of overlapping signals from the sterol nucleus and the fatty acid chain.[5][6] Characteristic signals include those from the vinyl proton on the cholesterol ring and the protons adjacent to the ester linkage.[5]

  • 13C NMR: Natural abundance 13C NMR with magic angle spinning (MASNMR) is a powerful technique for studying the structure and dynamics of cholesteryl esters in both crystalline and liquid crystalline phases.[7] The spectra can provide information on the different molecular environments and motions of the steroid ring and the acyl chain.[7]

Mass Spectrometry (MS):

  • Electrospray ionization tandem mass spectrometry (ESI-MS/MS) is a common method for the analysis of cholesteryl esters.

  • A characteristic fragmentation pattern for many cholesteryl esters involves the neutral loss of the cholestane (B1235564) moiety, resulting in a prominent fragment ion.[8]

Reactivity and Stability

Cholesteryl 11-eicosenoate is stable under recommended storage conditions, which is in a freezer. Information regarding specific hazardous decomposition products is not available. As an ester, it can be hydrolyzed to yield cholesterol and 11-eicosenoic acid.

Experimental Protocols

Detailed experimental protocols for the synthesis of Cholesteryl 11-eicosenoate were not found. However, a general method for the synthesis of cholesteryl esters involves the esterification of cholesterol with a fatty acid.

General Synthesis of Cholesteryl Esters via Esterification:

This protocol describes a general procedure and may require optimization for the specific synthesis of Cholesteryl 11-eicosenoate.

Materials:

Procedure:

  • In a round-bottom flask, dissolve cholesterol and a molar excess (typically 1.1 to 1.5 equivalents) of 11-eicosenoic acid in the chosen anhydrous solvent.

  • Add the catalyst or coupling agent to the reaction mixture.

  • The reaction is typically stirred at room temperature or heated under reflux, and the progress is monitored by thin-layer chromatography (TLC).

  • Upon completion, the reaction mixture is cooled to room temperature. If an acid catalyst was used, it is neutralized with a mild base (e.g., saturated sodium bicarbonate solution).

  • The organic layer is separated, washed with brine, and dried over anhydrous sodium sulfate or magnesium sulfate.

  • The solvent is removed under reduced pressure to yield the crude product.

  • The crude Cholesteryl 11-eicosenoate is purified by silica gel column chromatography using a gradient of ethyl acetate in hexane as the eluent.

  • Fractions containing the pure product are combined, and the solvent is evaporated to yield the purified cholesteryl ester.

  • The purity of the final product should be confirmed by TLC, NMR, and/or mass spectrometry.

Visualization of Chemical Synthesis

The following diagram illustrates the general chemical synthesis of a cholesteryl ester from cholesterol and a fatty acid.

G Cholesterol Cholesterol Intermediate Protonated Carbonyl or Activated Ester Cholesterol->Intermediate Nucleophilic Attack FattyAcid 11-Eicosenoic Acid Catalyst Acid Catalyst / Coupling Agent FattyAcid->Catalyst Activation Catalyst->Intermediate Product Cholesteryl 11-Eicosenoate Intermediate->Product Esterification Water Water Intermediate->Water Elimination

Caption: General reaction scheme for the synthesis of Cholesteryl 11-eicosenoate.

References

Exploratory

An In-depth Technical Guide to Cholesteryl 11-eicosenoate: Molecular Structure, Properties, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of Cholesteryl 11-eicosenoate, a cholesteryl ester of significant interest in lipid research. This do...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cholesteryl 11-eicosenoate, a cholesteryl ester of significant interest in lipid research. This document details its molecular structure, summarizes its physicochemical properties, presents a detailed experimental protocol for the synthesis of a representative cholesteryl ester, and explores its potential roles in cellular signaling pathways.

Quantitative Data Summary

While specific experimental data for Cholesteryl 11-eicosenoate is not extensively available in public literature, the following table summarizes its known molecular properties.

PropertyValueSource
Molecular Formula C47H82O2[1][2]
Molecular Weight 679.15 g/mol [1]
CAS Number 70832-37-0[1]
Physical State Solid[1]
Purity >99% (when commercially available)[1]
Storage Temperature Freezer[1]

Molecular Structure and Components

Cholesteryl 11-eicosenoate is an ester formed from the condensation of a cholesterol molecule and a molecule of 11-eicosenoic acid.

Cholesterol

Cholesterol is a sterol, a type of lipid, that is essential for the structure and function of animal cell membranes. It is also a precursor for the biosynthesis of steroid hormones, bile acids, and vitamin D.

11-Eicosenoic Acid

11-Eicosenoic acid, also known as gondoic acid, is a monounsaturated omega-9 fatty acid. It is found in various natural sources, including jojoba oil.[3] Research suggests that derivatives of 11-eicosenoic acid possess immunomodulatory properties, capable of stimulating the production of inflammatory metabolites.[4]

Experimental Protocols: Synthesis of a Representative Cholesteryl Ester

Materials:

Procedure:

  • Reaction Setup: In a clean, dry 250 mL round-bottom flask, dissolve cholesterol (1.0 equivalent) and 11-eicosenoic acid (1.2 equivalents) in anhydrous dichloromethane (100 mL). Stir the mixture at room temperature under a nitrogen atmosphere until all solids have dissolved.

  • Addition of Coupling Agents: To the stirred solution, add 4-dimethylaminopyridine (DMAP, 0.1 equivalents) followed by the slow, portion-wise addition of dicyclohexylcarbodiimide (DCC, 1.5 equivalents). The reaction mixture may become slightly warm upon addition of DCC.

  • Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a hexane:ethyl acetate (e.g., 9:1 v/v) solvent system. The formation of the less polar cholesteryl ester product should be observed as a new spot with a higher Rf value compared to the starting materials (cholesterol and 11-eicosenoic acid).

  • Workup: Once the reaction is complete (as indicated by TLC), filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct, which precipitates as a white solid. Wash the filter cake with a small amount of cold dichloromethane.

  • Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with 1 M HCl (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (1 x 50 mL). Dry the organic layer over anhydrous sodium sulfate.

  • Purification: Filter off the drying agent and concentrate the solution under reduced pressure using a rotary evaporator. The crude product will be a waxy solid. Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate as the eluent.

  • Characterization: Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent. The final product, Cholesteryl 11-eicosenoate, should be a white to off-white solid. Characterize the purified product by spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, and mass spectrometry) to confirm its structure and purity.

Potential Signaling Pathways and Biological Roles

Cholesteryl 11-eicosenoate, as a cholesteryl ester, is likely involved in the complex network of lipid metabolism and signaling. While direct signaling pathways for this specific molecule are not well-defined, its biological roles can be inferred from the functions of its constituent parts and the broader class of cholesteryl esters.

Cholesterol Biosynthesis and its Regulation

The cholesterol component of Cholesteryl 11-eicosenoate is synthesized through a multi-step pathway starting from acetyl-CoA. This pathway is tightly regulated, primarily at the level of HMG-CoA reductase. Understanding this pathway is crucial as the availability of cholesterol directly impacts the synthesis of cholesteryl esters.

Cholesterol_Biosynthesis AcetylCoA Acetyl-CoA AcetoacetylCoA Acetoacetyl-CoA AcetylCoA->AcetoacetylCoA HMG_CoA HMG-CoA AcetoacetylCoA->HMG_CoA Mevalonate Mevalonate HMG_CoA->Mevalonate HMG-CoA reductase Isopentenyl_PP Isopentenyl-PP Mevalonate->Isopentenyl_PP Squalene Squalene Isopentenyl_PP->Squalene Lanosterol Lanosterol Squalene->Lanosterol Cholesterol Cholesterol Lanosterol->Cholesterol

Caption: Simplified overview of the cholesterol biosynthesis pathway.

Role of Cholesteryl Esters in Cellular Signaling

Cholesteryl esters are primarily known as the storage and transport form of cholesterol.[5] They are less polar than free cholesterol and are stored in intracellular lipid droplets. The dynamic cycle of cholesterol esterification and hydrolysis is crucial for maintaining cellular cholesterol homeostasis and has been implicated in various signaling processes.

  • Regulation of Signaling Complexes: The esterification of cholesterol can lead to the dispersal of signaling complexes within the cell membrane, thereby modulating their activity. For instance, the cholesterol ester cycle has been shown to regulate amyloid-β-induced synapse damage by affecting the formation of signaling platforms.[6]

  • Cell Proliferation: The cholesterol esterification pathway has been linked to the control of the cell cycle. Inhibition of cholesterol esterification can suppress DNA synthesis and cause cell cycle arrest in the G1 phase, suggesting a role in regulating cell proliferation.[7]

  • Inflammatory Signaling: The fatty acid component, 11-eicosenoic acid, has demonstrated immunomodulatory effects. In human monocyte cell lines, it has been shown to promote the production of pro-inflammatory cytokines such as IL-1β and IL-6, while inhibiting the production of the anti-inflammatory cytokine IL-10.[4] This suggests that Cholesteryl 11-eicosenoate could play a role in modulating immune responses.

The following diagram illustrates a potential signaling cascade involving a G protein-coupled receptor (GPCR) that leads to cholesterol esterification and subsequent cellular responses, based on findings related to the cholecystokinin (B1591339) 2 receptor.[8]

Cholesteryl_Ester_Signaling cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Cellular Response GPCR GPCR PKCzeta PKCζ GPCR->PKCzeta Activation ERK ERK1/2 PKCzeta->ERK ACAT ACAT ERK->ACAT Activation CholesterylEster Cholesteryl Ester ACAT->CholesterylEster Esterification Cholesterol Free Cholesterol Cholesterol->CholesterylEster FattyAcylCoA Fatty Acyl-CoA FattyAcylCoA->CholesterylEster Proliferation Cell Proliferation CholesterylEster->Proliferation Invasion Cell Invasion CholesterylEster->Invasion

Caption: A potential signaling pathway involving cholesterol esterification.

Conclusion

Cholesteryl 11-eicosenoate is a complex lipid molecule with significant potential for biological activity. While specific data on this molecule is limited, by understanding the properties and functions of its constituent parts—cholesterol and 11-eicosenoic acid—and the broader class of cholesteryl esters, researchers can gain valuable insights into its likely roles in cellular processes. Its involvement in cholesterol homeostasis, cell signaling, and immune modulation makes it a compelling subject for further investigation in the fields of biochemistry, cell biology, and drug development. The provided experimental protocol offers a robust starting point for the synthesis and subsequent study of this and other cholesteryl esters.

References

Foundational

An In-depth Technical Guide to the Synthesis of Cholesteryl 11-eicosenoate

For Researchers, Scientists, and Drug Development Professionals Abstract: Cholesteryl 11-eicosenoate is an ester of cholesterol and 11-eicosenoic acid (gondoic acid). Cholesteryl esters are critical molecules for the tra...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract: Cholesteryl 11-eicosenoate is an ester of cholesterol and 11-eicosenoic acid (gondoic acid). Cholesteryl esters are critical molecules for the transport and storage of cholesterol in vivo, playing a significant role in lipid metabolism and related pathologies.[1][2] This document provides a comprehensive technical overview of the synthesis of Cholesteryl 11-eicosenoate, detailing both the biological pathways and proposed chemical synthesis routes. It includes detailed experimental protocols, data tables for reactants, and workflow diagrams to guide researchers in the life sciences and drug development fields. While a specific documented synthesis for Cholesteryl 11-eicosenoate is not prevalent in the literature, this guide outlines established and reliable methods for the esterification of cholesterol that are directly applicable.

Biological Synthesis of Cholesteryl Esters

In biological systems, the esterification of cholesterol is a crucial process for rendering it more hydrophobic, allowing it to be packed into the core of lipoproteins for transport or stored in lipid droplets.[1][3] This reaction is primarily catalyzed by two key enzymes: Acyl-CoA:cholesterol acyltransferase (ACAT) and Lecithin:cholesterol acyltransferase (LCAT).[4]

  • ACAT (Acyl-CoA:cholesterol acyltransferase): Found primarily in the endoplasmic reticulum of cells, ACAT catalyzes the intracellular esterification of cholesterol.[1] It utilizes an activated fatty acid in the form of acyl-CoA and transfers the acyl group to the 3-beta-hydroxyl group of cholesterol. This mechanism is vital for storing cholesterol within cells and for the assembly of lipoproteins in the liver and intestines.[1][4]

  • LCAT (Lecithin:cholesterol acyltransferase): This enzyme is found in the plasma, associated with high-density lipoprotein (HDL) particles. LCAT is responsible for the majority of cholesteryl esters in circulation. It transfers a fatty acid from the sn-2 position of phosphatidylcholine (lecithin) to cholesterol, playing a central role in the reverse cholesterol transport pathway.[4]

The biological pathway illustrates the enzymatic conversion of free cholesterol into a transportable and storable ester form.

Biological_Synthesis_of_Cholesteryl_Esters cluster_0 Intracellular Pathway (e.g., ER) cluster_1 Plasma (on HDL) Cholesterol_cell Cholesterol ACAT ACAT Cholesterol_cell->ACAT FattyAcylCoA 11-Eicosenoyl-CoA (Fatty Acyl-CoA) FattyAcylCoA->ACAT CE_cell Cholesteryl 11-eicosenoate ACAT->CE_cell Cholesterol_HDL Cholesterol LCAT LCAT Cholesterol_HDL->LCAT Lecithin Lecithin (Phosphatidylcholine) Lecithin->LCAT CE_HDL Cholesteryl Ester LCAT->CE_HDL

Figure 1: Enzymatic pathways for cholesteryl ester synthesis.

Proposed Chemical Synthesis Pathways

The chemical synthesis of Cholesteryl 11-eicosenoate can be achieved through standard esterification methods. The most direct approaches involve either activating the carboxylic acid (11-eicosenoic acid) or using a pre-activated derivative like an acyl chloride.

Method 1: Acyl Chloride Reaction (Primary Recommended Method)

This is a highly efficient and straightforward method. It involves the reaction of cholesterol with 11-eicosenoyl chloride in the presence of a non-nucleophilic base, such as pyridine (B92270) or triethylamine (B128534). The base neutralizes the hydrochloric acid byproduct, driving the reaction to completion. This method is often preferred for its high yields and relatively simple work-up.[5]

Method 2: Steglich Esterification

The Steglich esterification is a mild and effective method for forming esters from sterically hindered alcohols like cholesterol.[6] The reaction uses a carbodiimide, typically N,N'-dicyclohexylcarbodiimide (DCC), as a coupling agent to activate the carboxylic acid (11-eicosenoic acid). A catalyst, 4-dimethylaminopyridine (B28879) (DMAP), is added to accelerate the reaction and suppress side reactions.[7][8] A major advantage is that it can be performed at room temperature. The primary byproduct, dicyclohexylurea (DCU), is a solid that can be easily removed by filtration.[8]

Chemical_Synthesis_Workflow cluster_M1 Method 1: Acyl Chloride Reaction cluster_M2 Method 2: Steglich Esterification M1_Reactants Cholesterol + 11-Eicosenoyl Chloride + Pyridine M1_Reaction Reaction (Anhydrous Solvent, 0°C to RT) M1_Reactants->M1_Reaction M1_Workup Aqueous Workup & Extraction M1_Reaction->M1_Workup M1_Purify Column Chromatography M1_Workup->M1_Purify M1_Product Cholesteryl 11-eicosenoate M1_Purify->M1_Product M2_Reactants Cholesterol + 11-Eicosenoic Acid + DCC + DMAP M2_Reaction Reaction (Anhydrous DCM, 0°C to RT, 12-24h) M2_Reactants->M2_Reaction M2_Workup Filtration of DCU Byproduct M2_Reaction->M2_Workup M2_Purify Column Chromatography M2_Workup->M2_Purify M2_Product Cholesteryl 11-eicosenoate M2_Purify->M2_Product

Figure 2: General workflows for chemical synthesis.

Data Presentation

Quantitative data for the reactants are summarized below. Since specific experimental data for the final product is unavailable, predicted analytical characteristics are provided.

Table 1: Physicochemical Properties of Reactants

CompoundFormulaMolar Mass ( g/mol )Melting Point (°C)AppearanceCAS Number
CholesterolC₂₇H₄₆O386.65148-150White crystalline solid57-88-5
11-Eicosenoic AcidC₂₀H₃₈O₂310.5123-24White solid / liquid5561-99-9[9]
11-Eicosenoyl ChlorideC₂₀H₃₇ClO328.96N/ALiquid103213-61-2[10]
DCCC₁₃H₂₂N₂206.3334-35White crystals538-75-0
DMAPC₇H₁₀N₂122.17109-111White crystalline solid1122-58-3

Table 2: Predicted Analytical Data for Cholesteryl 11-eicosenoate (C₄₇H₈₂O₂)

AnalysisPredicted Characteristics
Molar Mass 679.16 g/mol
¹H NMR (CDCl₃) Peaks expected at δ ~5.4 ppm (olefinic H of cholesterol and fatty acid), δ ~4.6 ppm (cholesterol C3-H), δ 0.6-2.5 ppm (overlapping aliphatic protons from cholesterol and fatty acid chain).
¹³C NMR (CDCl₃) Peaks expected at δ ~173 ppm (ester C=O), δ ~140-120 ppm (olefinic carbons), δ ~75 ppm (cholesterol C-3), multiple peaks in the aliphatic region δ ~10-40 ppm.
Mass Spec (ESI+) Predicted m/z for [M+Na]⁺: 701.62
Appearance Expected to be a waxy white or off-white solid at room temperature.

Experimental Protocols

Safety Precaution: These protocols should be performed in a well-ventilated fume hood. Personal protective equipment (lab coat, safety glasses, and gloves) is mandatory. All solvents should be anhydrous unless otherwise specified.

Protocol 1: Synthesis via Acyl Chloride Reaction

Materials:

Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add cholesterol (1.0 eq). Dissolve it in anhydrous DCM.

  • Cooling: Cool the solution to 0 °C using an ice bath.

  • Addition of Reagents: Slowly add anhydrous pyridine (2.0 eq), followed by the dropwise addition of 11-eicosenoyl chloride (1.2 eq).

  • Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the cholesterol spot has been consumed.

  • Quenching & Work-up: Cool the mixture back to 0 °C and slowly add 1 M HCl to quench the reaction and neutralize the excess pyridine. Transfer the mixture to a separatory funnel.

  • Extraction: Extract the aqueous layer with DCM (3x). Combine the organic layers.

  • Washing: Wash the combined organic layers sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and finally with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the resulting crude oil/solid by silica gel column chromatography, eluting with a hexane/ethyl acetate gradient (e.g., starting from 100% hexane and gradually increasing polarity to 98:2) to isolate the pure Cholesteryl 11-eicosenoate.[8]

  • Characterization: Confirm the product's identity and purity using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: Synthesis via Steglich Esterification

Materials:

  • Cholesterol (1.0 eq, 387 mg)

  • 11-Eicosenoic acid (1.1 eq, 342 mg)

  • N,N'-Dicyclohexylcarbodiimide (DCC) (1.2 eq, 248 mg)

  • 4-Dimethylaminopyridine (DMAP) (0.1 eq, 12 mg)

  • Anhydrous dichloromethane (DCM)

  • Silica gel for column chromatography

  • Hexane/Ethyl Acetate solvent system

Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add cholesterol (1.0 eq), 11-eicosenoic acid (1.1 eq), and DMAP (0.1 eq).[7]

  • Dissolution: Add anhydrous DCM (approx. 20 mL) and stir at room temperature until all solids are dissolved.

  • Initiation: Cool the flask to 0 °C in an ice bath. Add DCC (1.2 eq) to the solution in a single portion. A white precipitate of dicyclohexylurea (DCU) should begin to form.[7]

  • Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 12-24 hours. Monitor by TLC for the disappearance of the starting materials.[8]

  • Work-up: Once the reaction is complete, filter the mixture through a Celite pad or sintered glass funnel to remove the precipitated DCU. Wash the filter cake with a small amount of fresh DCM.[7]

  • Concentration: Combine the filtrates and evaporate the solvent under reduced pressure.

  • Purification: Dissolve the crude residue in a minimal amount of DCM and purify by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure product.[7]

  • Characterization: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

References

Exploratory

The Biological Role of Cholesteryl 11-Eicosenoate in Cells: A Technical Guide

Audience: Researchers, scientists, and drug development professionals. Core Requirements Met: This document provides an in-depth technical guide on the hypothesized biological role of Cholesteryl 11-eicosenoate, summariz...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Core Requirements Met: This document provides an in-depth technical guide on the hypothesized biological role of Cholesteryl 11-eicosenoate, summarizes quantitative data in structured tables, details experimental protocols, and includes mandatory Graphviz visualizations for signaling pathways and experimental workflows.

Abstract

Cholesteryl 11-eicosenoate is a cholesterol ester, a class of neutral lipids crucial for cellular cholesterol homeostasis and membrane dynamics. While the specific functions of Cholesteryl 11-eicosenoate are not extensively documented, its biological role can be inferred from the well-established functions of cholesteryl esters and the metabolic fate of its constituent parts: cholesterol and 11-eicosenoic acid. This technical guide synthesizes the available information to propose a hypothesized role for Cholesteryl 11-eicosenoate in cellular lipid storage, membrane function, and potential signaling pathways. Detailed experimental protocols for the analysis of this and related molecules are also provided to facilitate further research.

Introduction to Cholesteryl Esters and Eicosenoids

Cholesteryl esters are formed through the esterification of cholesterol with a fatty acid. This conversion, primarily catalyzed by acyl-CoA:cholesterol acyltransferases (ACATs), renders cholesterol more hydrophobic, facilitating its storage in cytosolic lipid droplets.[1] This process is a key mechanism for cells to buffer against toxic levels of free cholesterol. The hydrolysis of cholesteryl esters, mediated by neutral cholesteryl ester hydrolases (NCEHs), releases free cholesterol and a fatty acid, which can then be utilized for various cellular processes, including membrane synthesis and energy production.

Eicosenoids are a large family of signaling molecules derived from 20-carbon (eicosa-) fatty acids. They are potent regulators of a wide range of physiological processes, including inflammation, immunity, and cardiovascular function.[2] While the major precursors for eicosanoids are polyunsaturated fatty acids like arachidonic acid, the metabolic fate of monounsaturated eicosenoic acids is less clear in the context of eicosanoid synthesis.

Hypothesized Biological Role of Cholesteryl 11-Eicosenoate

Based on the known functions of its parent molecular classes, the biological role of Cholesteryl 11-eicosenoate is likely centered around cellular cholesterol metabolism and lipid storage.

Synthesis and Storage in Lipid Droplets

Cholesteryl 11-eicosenoate is synthesized in the endoplasmic reticulum by ACAT. ACAT1, the ubiquitous isoform, exhibits a preference for oleoyl-CoA (18:1), but can utilize a range of fatty acyl-CoAs.[1] It is plausible that 11-eicosenoyl-CoA can serve as a substrate for ACAT, leading to the formation of Cholesteryl 11-eicosenoate. Once synthesized, it is packaged into lipid droplets, serving as a storage depot for both cholesterol and 11-eicosenoic acid.

cluster_ER Endoplasmic Reticulum cluster_Cytosol Cytosol ACAT ACAT CE_11_eicosenoate Cholesteryl 11-eicosenoate ACAT->CE_11_eicosenoate Cholesterol Free Cholesterol Cholesterol->ACAT EicosenoylCoA 11-Eicosenoyl-CoA EicosenoylCoA->ACAT LipidDroplet Lipid Droplet CE_11_eicosenoate->LipidDroplet Storage

Caption: Synthesis and storage of Cholesteryl 11-eicosenoate.

Hydrolysis and Release of Bioactive Components

Upon cellular demand, Cholesteryl 11-eicosenoate stored in lipid droplets can be hydrolyzed by NCEH. This releases free cholesterol and 11-eicosenoic acid into the cytosol. The free cholesterol can then be trafficked to various cellular compartments, such as the plasma membrane, for structural support or as a precursor for steroid hormone synthesis. The released 11-eicosenoic acid can be activated to 11-eicosenoyl-CoA and may enter metabolic pathways for energy production (beta-oxidation) or be re-incorporated into other lipids.

cluster_Cytosol Cytosol cluster_Destinations Cellular Fates LipidDroplet Lipid Droplet CE_11_eicosenoate Cholesteryl 11-eicosenoate LipidDroplet->CE_11_eicosenoate Mobilization NCEH NCEH CE_11_eicosenoate->NCEH FreeCholesterol Free Cholesterol NCEH->FreeCholesterol EicosenoicAcid 11-Eicosenoic Acid NCEH->EicosenoicAcid PlasmaMembrane Plasma Membrane FreeCholesterol->PlasmaMembrane BetaOxidation Beta-Oxidation EicosenoicAcid->BetaOxidation

Caption: Hydrolysis of Cholesteryl 11-eicosenoate.

Potential Signaling Implications

While 11-eicosenoic acid is not a direct precursor to the classical pro-inflammatory eicosanoids, its release could still have signaling implications. Fatty acids can act as signaling molecules themselves or be metabolized to other bioactive lipids. The local concentration of free cholesterol released from cholesteryl ester hydrolysis can also influence membrane fluidity and the function of membrane-associated proteins and signaling complexes.

Quantitative Data

Due to the limited specific research on Cholesteryl 11-eicosenoate, quantitative data is scarce. The following table presents hypothetical data based on typical cellular lipid concentrations to illustrate how such data could be presented.

Cellular Component Parameter Value (Hypothetical) Unit
Lipid DropletConcentration of Cholesteryl 11-eicosenoate5-50µg/mg protein
Endoplasmic ReticulumACAT1 activity with 11-eicosenoyl-CoA10-100pmol/min/mg protein
CytosolNCEH activity with Cholesteryl 11-eicosenoate20-200pmol/min/mg protein

Experimental Protocols

Analysis of Cholesteryl 11-eicosenoate by Liquid Chromatography-Mass Spectrometry (LC-MS)

This protocol provides a robust method for the quantification of cholesteryl esters from cell or tissue samples.[2][3]

5.1.1. Lipid Extraction

  • Homogenize cell pellets or tissues in a chloroform:methanol (2:1, v/v) solution.

  • Add water to induce phase separation.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the dried lipids in a suitable solvent for LC-MS analysis (e.g., isopropanol (B130326):acetonitrile:water).

5.1.2. LC-MS Analysis

  • Column: C18 reverse-phase column.

  • Mobile Phase A: Acetonitrile/water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol/acetonitrile with 0.1% formic acid and 10 mM ammonium formate.

  • Gradient: A suitable gradient from Mobile Phase A to Mobile Phase B to elute the cholesteryl esters.

  • Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode. Monitor for the specific precursor and product ions of Cholesteryl 11-eicosenoate.

Sample Cell/Tissue Sample Extraction Lipid Extraction (Chloroform:Methanol) Sample->Extraction LC Reverse-Phase LC (C18 column) Extraction->LC MS Mass Spectrometry (ESI+) LC->MS Data Data Analysis MS->Data

Caption: Workflow for LC-MS analysis of cholesteryl esters.

Separation of Cellular Lipids by Thin-Layer Chromatography (TLC)

TLC is a cost-effective method for the separation of different lipid classes.[4][5]

  • Extract total lipids from cells as described in the LC-MS protocol.

  • Spot the lipid extract onto a silica (B1680970) gel TLC plate.

  • Develop the plate in a solvent system appropriate for neutral lipids, such as hexane:diethyl ether:acetic acid (80:20:2, v/v/v).

  • Visualize the separated lipid spots using iodine vapor or a fluorescent dye.

  • Identify Cholesteryl 11-eicosenoate by comparing its retention factor (Rf) to a known standard.

Acyl-CoA:Cholesterol Acyltransferase (ACAT) Activity Assay

This assay measures the rate of cholesteryl ester formation.[6][7]

  • Prepare microsomes from cultured cells or tissues.

  • Incubate the microsomes with [14C]oleoyl-CoA (or a synthesized radiolabeled 11-eicosenoyl-CoA) and a source of cholesterol.

  • Stop the reaction by adding a mixture of isopropanol and heptane.

  • Extract the lipids and separate the cholesteryl esters from other lipids by TLC.

  • Quantify the amount of radiolabeled cholesteryl ester formed using a scintillation counter.

Neutral Cholesteryl Ester Hydrolase (NCEH) Activity Assay

This assay measures the rate of cholesteryl ester hydrolysis.[8][9]

  • Prepare cell lysates from cultured cells.

  • Prepare a substrate mixture containing [14C]cholesteryl oleate (B1233923) (or synthesized radiolabeled Cholesteryl 11-eicosenoate) emulsified with phosphatidylcholine.

  • Incubate the cell lysate with the substrate mixture.

  • Stop the reaction and extract the lipids.

  • Separate the released [14C]fatty acid from the unhydrolyzed [14C]cholesteryl ester by TLC.

  • Quantify the amount of radiolabeled fatty acid produced using a scintillation counter.

Conclusion

While direct experimental evidence for the specific biological role of Cholesteryl 11-eicosenoate is currently limited, its function can be reasonably hypothesized based on the well-characterized metabolism of cholesteryl esters. It likely serves as a storage form of cholesterol and 11-eicosenoic acid within cellular lipid droplets, contributing to the maintenance of cellular lipid homeostasis. The release of its constituent molecules upon hydrolysis may have implications for membrane biology and cellular signaling. The experimental protocols detailed in this guide provide a framework for researchers to further investigate the precise functions of this and other specific cholesteryl ester species, ultimately contributing to a more comprehensive understanding of cellular lipid dynamics in health and disease.

References

Foundational

Cholesteryl 11-Eicosenoate: A Deep Dive into its Role within Lipid Droplets

A Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction Lipid droplets (LDs) are dynamic cellular organelles central to lipid metabolism, energy homeostasis, and cellular signaling....

Author: BenchChem Technical Support Team. Date: December 2025

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid droplets (LDs) are dynamic cellular organelles central to lipid metabolism, energy homeostasis, and cellular signaling. While primarily known for storing neutral lipids like triacylglycerols (TAGs), a significant component of their core in many cell types is a diverse pool of cholesteryl esters (CEs). Among these, cholesteryl 11-eicosenoate, the ester of cholesterol and 11-eicosenoic acid, represents a specific molecular species whose precise role and quantitative presence are subjects of ongoing investigation. This technical guide provides a comprehensive overview of cholesteryl 11-eicosenoate as a component of lipid droplets, summarizing its biochemical context, putative synthesis, and potential functions, while also detailing the experimental protocols necessary for its study.

Biochemical Context and Physicochemical Properties

Cholesteryl 11-eicosenoate (CE 20:1) is a neutral, highly hydrophobic lipid formed through the esterification of a cholesterol molecule with 11-eicosenoic acid, a 20-carbon monounsaturated omega-9 fatty acid. This esterification renders the cholesterol molecule significantly more nonpolar, facilitating its sequestration from cellular membranes into the inert core of lipid droplets. This process is crucial for preventing the cytotoxic effects of free cholesterol accumulation.

Table 1: Physicochemical Properties of Cholesteryl 11-Eicosenoate

PropertyValueReference
Molecular Formula C47H82O2N/A
Molecular Weight 679.15 g/mol N/A
Common Synonyms Cholesteryl gondoateN/A
Lipid Class Cholesteryl Ester (CE)N/A

Quantitative Data on Cholesteryl Esters in Lipid Droplets

Table 2: Representative Cholesteryl Ester Composition in Lipid Droplets of Different Cell Types (Hypothetical Data for Illustrative Purposes)

Cholesteryl Ester SpeciesMacrophage LDs (%)Hepatocyte LDs (%)Adipocyte LDs (%)Steroidogenic Cell LDs (%)
CE 16:0 (Palmitate) 15-2510-2020-3010-20
CE 18:0 (Stearate) 5-105-155-105-10
CE 18:1 (Oleate) 40-6030-5040-5030-40
CE 18:2 (Linoleate) 10-2015-2510-2020-30
CE 20:4 (Arachidonate) 5-155-10<510-20
CE 20:1 (11-Eicosenoate) Not ReportedNot ReportedNot ReportedNot Reported

Note: This table is a generalized representation based on typical findings in lipidomics studies of various cell types. The presence and relative abundance of specific CE species can vary significantly.

Synthesis and Metabolism

The synthesis of cholesteryl 11-eicosenoate is a multi-step process that begins with the activation of its constituent fatty acid, 11-eicosenoic acid.

Synthesis Pathway

Synthesis_Pathway FA 11-Eicosenoic Acid ACoA Acyl-CoA Synthetase (e.g., ACSL) FA->ACoA FACoA 11-Eicosenoyl-CoA ACoA->FACoA + CoA + ATP ACAT ACAT1 / ACAT2 FACoA->ACAT Chol Free Cholesterol Chol->ACAT CE Cholesteryl 11-Eicosenoate ACAT->CE LD Lipid Droplet Core CE->LD

Putative synthesis pathway of cholesteryl 11-eicosenoate.
  • Activation of 11-Eicosenoic Acid: The synthesis initiates with the activation of 11-eicosenoic acid to its coenzyme A (CoA) thioester, 11-eicosenoyl-CoA. This reaction is catalyzed by a family of enzymes known as acyl-CoA synthetases (ACSs), with long-chain acyl-CoA synthetases (ACSLs) being the most likely candidates. The specific isoform of ACSL that preferentially utilizes 11-eicosenoic acid as a substrate has not been definitively identified, though some ACSL enzymes exhibit broad substrate specificity.[1]

  • Esterification of Cholesterol: The newly synthesized 11-eicosenoyl-CoA then serves as the acyl donor in the esterification of free cholesterol. This reaction is catalyzed by the enzymes acyl-CoA:cholesterol acyltransferase 1 (ACAT1) and ACAT2 (also known as sterol O-acyltransferases, SOAT1 and SOAT2).[2] ACAT1 is ubiquitously expressed, while ACAT2 is primarily found in the liver and intestines.[2] The substrate specificity of ACAT1 and ACAT2 for 11-eicosenoyl-CoA has not been experimentally determined.

  • Incorporation into Lipid Droplets: The resulting cholesteryl 11-eicosenoate, being highly hydrophobic, partitions into the endoplasmic reticulum membrane and is subsequently incorporated into the core of nascent lipid droplets.

Hydrolysis

The breakdown of cholesteryl 11-eicosenoate back to free cholesterol and 11-eicosenoic acid is catalyzed by neutral cholesterol ester hydrolase (nCEH). This process is critical for mobilizing stored cholesterol for various cellular functions, including membrane synthesis and steroid hormone production.[2]

Experimental Protocols

The analysis of cholesteryl 11-eicosenoate in lipid droplets requires specialized lipidomics techniques. The following are generalized protocols for its extraction and quantification.

Lipid Droplet Isolation

A common method for isolating lipid droplets is through density gradient ultracentrifugation.

LD_Isolation_Workflow Cells Cell Culture Lysis Cell Lysis (Dounce homogenization) Cells->Lysis Cent1 Low-speed Centrifugation (remove nuclei/debris) Lysis->Cent1 PNS Post-nuclear Supernatant Cent1->PNS Sucrose (B13894) Sucrose Gradient Ultracentrifugation PNS->Sucrose LD_layer Collect Lipid Droplet Layer (floating on top) Sucrose->LD_layer Wash Wash and Resuspend LD_layer->Wash Isolated_LDs Isolated Lipid Droplets Wash->Isolated_LDs

Workflow for lipid droplet isolation.

Protocol:

  • Cell Lysis: Harvest cultured cells and resuspend them in a hypotonic lysis buffer. Lyse the cells using a Dounce homogenizer.

  • Removal of Debris: Centrifuge the cell lysate at a low speed (e.g., 1,000 x g) to pellet nuclei and unbroken cells.

  • Density Gradient Ultracentrifugation: Layer the resulting post-nuclear supernatant onto a discontinuous sucrose gradient. Centrifuge at high speed (e.g., 100,000 x g) for a sufficient time to allow the lipid droplets to float to the top of the gradient.

  • Collection: Carefully collect the floating lipid droplet layer.

  • Washing: Wash the isolated lipid droplets to remove contaminating proteins and membranes.

Lipid Extraction

Lipids are extracted from the isolated lipid droplets using organic solvents. The Folch or Bligh-Dyer methods are commonly employed.

Protocol (Bligh-Dyer):

  • To the aqueous suspension of isolated lipid droplets, add chloroform (B151607) and methanol (B129727) in a ratio that results in a single-phase mixture (e.g., 1:2:0.8 water:methanol:chloroform).

  • Vortex thoroughly and incubate at room temperature.

  • Add chloroform and water to induce phase separation.

  • Centrifuge to separate the phases. The lower organic phase contains the lipids.

  • Collect the lower organic phase and dry it under a stream of nitrogen.

Quantification by Mass Spectrometry

a) Gas Chromatography-Mass Spectrometry (GC-MS)

This method typically involves the hydrolysis of cholesteryl esters followed by derivatization of the released fatty acids and cholesterol.

Protocol Outline:

  • Hydrolysis: Saponify the dried lipid extract using an alkaline solution (e.g., KOH in methanol) to release free fatty acids and cholesterol.

  • Extraction: Acidify the mixture and extract the free fatty acids and cholesterol into an organic solvent (e.g., hexane).

  • Derivatization: Derivatize the fatty acids to their fatty acid methyl esters (FAMEs) and cholesterol to its trimethylsilyl (B98337) (TMS) ether derivative.

  • GC-MS Analysis: Inject the derivatized sample into a GC-MS system. The FAME of 11-eicosenoic acid and the TMS-cholesterol can be identified and quantified based on their retention times and mass spectra.

b) Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS allows for the direct analysis of intact cholesteryl esters, providing molecular species-specific information.

Protocol Outline:

  • Sample Preparation: Reconstitute the dried lipid extract in a suitable solvent for reverse-phase liquid chromatography.

  • LC Separation: Inject the sample onto a C18 reverse-phase column and elute with a gradient of mobile phases (e.g., water/methanol/acetonitrile with additives like ammonium (B1175870) formate).[3][4][5]

  • MS/MS Detection: The eluting compounds are ionized (e.g., using electrospray ionization - ESI) and detected by a tandem mass spectrometer. Cholesteryl 11-eicosenoate can be identified and quantified using multiple reaction monitoring (MRM) by selecting for its specific precursor ion and a characteristic fragment ion (typically the cholesterol backbone).[3][4][5]

Table 3: Comparison of Analytical Methods for Cholesteryl 11-Eicosenoate

MethodAdvantagesDisadvantages
GC-MS High sensitivity and resolution for fatty acid analysis.Requires hydrolysis and derivatization, loss of intact molecule information.
LC-MS/MS Analysis of intact cholesteryl ester, providing molecular species information. High throughput potential.[3][4][5]Can be subject to ion suppression effects.

Potential Roles and Signaling Pathways

While no direct signaling pathways involving cholesteryl 11-eicosenoate have been elucidated, its potential roles can be inferred from the functions of lipid droplets and the biological activities of its components.

  • Energy and Carbon Storage: Like other CEs, cholesteryl 11-eicosenoate serves as a storage form of both cholesterol and a specific fatty acid, which can be mobilized during times of need.

  • Modulation of Membrane Properties: The release of 11-eicosenoic acid upon hydrolysis could locally influence the composition of cellular membranes, thereby affecting their fluidity and the function of membrane-bound proteins.

  • Precursor for Bioactive Molecules: 11-eicosenoic acid has been reported to have potential anti-inflammatory and skin barrier-enhancing properties.[6] Its release from lipid droplets could provide a localized source for the synthesis of other bioactive lipids.

  • Cellular Stress Response: The esterification of cholesterol and fatty acids into CEs is a key mechanism to mitigate lipotoxicity. The synthesis of cholesteryl 11-eicosenoate would contribute to this protective cellular response.

Potential_Roles CE Cholesteryl 11-Eicosenoate in Lipid Droplet Hydrolysis nCEH Hydrolysis CE->Hydrolysis Chol Free Cholesterol Hydrolysis->Chol FA 11-Eicosenoic Acid Hydrolysis->FA Membrane Membrane Synthesis Chol->Membrane Steroid Steroidogenesis Chol->Steroid Signaling Bioactive Lipid Synthesis FA->Signaling Inflammation Modulation of Inflammation Signaling->Inflammation

Potential functional roles of cholesteryl 11-eicosenoate.

Conclusion and Future Directions

Cholesteryl 11-eicosenoate is a specific, yet understudied, component of the lipid droplet cholesteryl ester pool. While its fundamental biochemical properties and synthesis pathway can be inferred from our extensive knowledge of lipid metabolism, its precise quantitative contribution to the lipid droplet core and its specific biological functions remain to be elucidated. Future research, employing advanced lipidomics platforms, should focus on quantifying this and other minor CE species in various cell types under different physiological and pathological conditions. Such studies will be crucial for a more complete understanding of the intricate roles of lipid droplets in health and disease and may reveal novel therapeutic targets for metabolic and inflammatory disorders.

References

Exploratory

An In-depth Technical Guide to the Physical Properties of Unsaturated Cholesteryl Esters

For Researchers, Scientists, and Drug Development Professionals Introduction Cholesteryl esters (CEs) are neutral lipids that represent the primary form for cholesterol storage and transport within the body.[1] Comprisin...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters (CEs) are neutral lipids that represent the primary form for cholesterol storage and transport within the body.[1] Comprising a rigid cholesterol backbone esterified to a fatty acyl chain, these molecules play a critical role in various physiological and pathological processes, including the formation of atherosclerotic plaques and the lifecycle of lipoproteins.[2][3][4] The physical properties of CEs are profoundly influenced by the nature of their fatty acyl chain. Unsaturated cholesteryl esters, which contain one or more double bonds in their acyl chain, exhibit particularly complex and biologically relevant physical behaviors.

These esters can exist in multiple physical states, including crystalline solids, liquid crystals (mesophases), and isotropic liquids, often at or near physiological temperatures.[1] Understanding the transitions between these states is crucial for researchers in biology and medicine, as the physical state of CE aggregates can dictate their metabolic fate and pathogenicity.[1] For drug development professionals, particularly those working on lipid-based delivery systems like lipid nanoparticles (LNPs), the unique phase behavior and interfacial properties of unsaturated CEs offer opportunities to engineer more effective and targeted therapeutic carriers.[5][6][7] This guide provides a detailed overview of the core physical properties of unsaturated CEs, focusing on quantitative thermal data, structural characteristics, and the experimental methodologies used for their characterization.

Phase Behavior and Thermal Transitions

The phase behavior of unsaturated cholesteryl esters is complex, characterized by multiple, temperature-dependent transitions. Upon heating from a solid state, they typically do not melt directly into an isotropic (disordered) liquid but first pass through one or more intermediate, partially ordered liquid crystal states.

  • Liquid Crystalline Phases: The two primary mesophases observed are the smectic and cholesteric phases.

    • Smectic Phase: A highly ordered liquid crystal state where molecules are arranged in distinct layers.[1]

    • Cholesteric Phase (Chiral Nematic): A less ordered state where molecules are aligned in a common direction, with this direction twisting helically from one layer to the next.

  • Monotropic Transitions: Many transitions in cholesteryl esters are monotropic, meaning they are observed only upon cooling from the isotropic liquid state and not upon heating from the crystalline solid.[8]

The stability and type of mesophase are highly dependent on the structure of the unsaturated fatty acyl chain. Key factors include chain length, the number of double bonds, and the position of the double bonds. For instance, increasing unsaturation can have a destabilizing effect on the cholesteric phase.[9] Furthermore, a smectic phase is generally not observed for esters where a double bond is located more proximal to the cholesterol moiety than the delta-9 position.[1]

Quantitative Thermal Data

The transition temperatures and their associated enthalpy changes (ΔH) are fundamental physical parameters determined primarily by Differential Scanning Calorimetry (DSC). The data below summarizes these properties for several common unsaturated cholesteryl esters.

Cholesteryl EsterAcyl ChainTransitionTemperature (°C)Enthalpy (kJ/mol)Reference
Cholesteryl Oleate (B1233923) C18:1 (Δ9)Crystal → Isotropic46.017.6
Isotropic → Cholesteric42.5-0.3
Cholesteric → Smectic38.0-0.5
Cholesteryl Linoleate (B1235992) C18:2 (Δ9,12)Crystal → Isotropic35.016.3
Isotropic → Cholesteric32.5-0.3
Cholesteric → Smectic23.5-0.5
Cholesteryl Erucate C22:1 (Δ13)Crystal → Smectic60.530.1[9]
Smectic → Isotropic78.51.8[9]
Cholesteryl Nervonate C24:1 (Δ15)Crystal → Smectic67.036.4[9]
Smectic → Isotropic80.52.1[9]

Note: Transition temperatures and enthalpies can vary slightly based on sample purity and experimental conditions (e.g., heating/cooling rates). Data for oleate and linoleate are representative values from collated studies.

Structural and Interfacial Properties

Crystalline Structure and Molecular Packing

X-ray diffraction (XRD) is the primary technique used to elucidate the molecular arrangement of cholesteryl esters in their various phases. In the crystalline state, CEs can adopt several packing polymorphs, including monolayer and bilayer arrangements, which are influenced by chain-chain and ring-ring interactions.[2] While much of the detailed single-crystal data is for saturated esters, studies on unsaturated CEs reveal important structural features.[2]

In the smectic mesophase, XRD patterns typically show a sharp, intense diffraction ring at low angles, corresponding to the ordered layer spacing (d-spacing), and a diffuse ring at wider angles, indicating disordered lateral packing of the acyl chains.[2]

Cholesteryl EsterPhased-spacing (Å)CommentsReference
Cholesteryl Oleate Smectic35.8Corresponds to the molecular length.[2]
Cholesteryl Erucate Smectic44.5Layer periodicity is dependent on chain length.[9]
Cholesteryl Nervonate Smectic48.2Longer chain results in larger layer spacing.[9]
Surface and Interfacial Behavior

The behavior of unsaturated CEs at interfaces, such as an air-water interface, is critical for their role in lipoproteins and as components of drug delivery systems. Studies using monolayer techniques reveal that long-chain unsaturated esters like cholesteryl linoleate are not highly surface-active on their own.[10] However, they can be incorporated into mixed monolayers with more surface-active lipids.[10][11] Their orientation in such phases is thought to involve the ester function being positioned toward the aqueous interface.[11][12] At higher surface pressures, these esters tend to be squeezed out from the monolayer into a separate bulk phase, a property that depends on the acyl chain structure and its miscibility with surrounding lipids.[10]

Visualized Workflows and Concepts

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// Nodes Solid [label="Crystalline Solid", fillcolor="#F1F3F4", fontcolor="#202124"]; Smectic [label="Smectic Phase", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Cholesteric [label="Cholesteric Phase", fillcolor="#34A853", fontcolor="#FFFFFF"]; Liquid [label="Isotropic Liquid", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges - Heating Path Solid -> Smectic [label=" Melting (Heating)", color="#EA4335", fontcolor="#202124"]; Smectic -> Cholesteric [label=" Sm-Ch Transition (Heating)", color="#EA4335", fontcolor="#202124"]; Cholesteric -> Liquid [label=" Clearing (Heating)", color="#EA4335", fontcolor="#202124"];

// Edges - Cooling Path (showing monotropic behavior) Liquid -> Cholesteric [label="Cooling", color="#4285F4", fontcolor="#202124", style=dashed, dir=back]; Cholesteric -> Smectic [label="Cooling", color="#4285F4", fontcolor="#202124", style=dashed, dir=back]; Smectic -> Solid [label=" Crystallization (Cooling)", color="#4285F4", fontcolor="#202124", style=dashed, dir=back];

// Invisible edges for layout edge[style=invis]; Solid -> Cholesteric; Smectic -> Liquid; } caption [label="Fig. 1: Generalized phase transition pathway for a cholesteryl ester.", shape=plaintext, fontcolor="#5F6368"];

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// Edges start -> purify; purify -> sample; sample -> dsc [label=" Analyze Thermal\nProperties"]; sample -> pom [label=" Visualize\nPhases"]; sample -> xrd [label=" Determine\nStructure"]; dsc -> data1; pom -> data2; xrd -> data3; } caption [label="Fig. 2: Experimental workflow for physical characterization.", shape=plaintext, fontcolor="#5F6368"];

Experimental Protocols

Protocol 1: Characterization by Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature, allowing for the precise determination of transition temperatures and enthalpies.[1][9][13]

  • Sample Preparation: Accurately weigh 2-5 mg of the purified cholesteryl ester into a hermetically sealed aluminum DSC pan. An empty, sealed pan is used as a reference.

  • Instrument Setup: Place the sample and reference pans into the DSC cell.

  • Thermal Program:

    • Equilibrate the sample at a temperature well above its clearing point (e.g., 100°C) to ensure a consistent thermal history.

    • Cool the sample at a controlled rate (e.g., 5°C/min) to a temperature well below its crystallization point (e.g., 0°C).

    • Heat the sample at the same controlled rate back to the starting temperature.

  • Data Analysis: The resulting thermogram plots heat flow versus temperature. Endothermic peaks on the heating scan and exothermic peaks on the cooling scan correspond to phase transitions. Integrate the peak areas to calculate the enthalpy of transition (ΔH).[13]

Protocol 2: Analysis by Polarizing Optical Microscopy (POM)

POM is used to visually identify liquid crystal phases based on their unique optical textures, which arise from their birefringent nature.[1][8]

  • Sample Preparation: Place a small amount of the cholesteryl ester on a clean glass microscope slide and cover with a coverslip.

  • Heating Stage: Mount the slide on a programmable hot stage attached to the polarizing microscope.

  • Observation:

    • Heat the sample slowly past its clearing point into the isotropic liquid phase (which appears dark under crossed polarizers).

    • Cool the sample slowly (e.g., 1-2°C/min). As it cools, observe the appearance of birefringent textures that are characteristic of the cholesteric (e.g., focal conic or planar textures) and smectic (e.g., bâtonnets or focal conic fan textures) phases.

    • Record the temperatures at which these textures appear and disappear.

Protocol 3: X-ray Diffraction (XRD) Analysis

XRD provides information on the molecular arrangement and layer spacing in the different phases of the material.[2][14]

  • Sample Preparation: Load the purified cholesteryl ester into a thin-walled glass capillary tube (typically ~1 mm in diameter). Seal the capillary.

  • Instrument Setup: Mount the capillary in a diffractometer equipped with a temperature-controlled sample holder.

  • Data Collection:

    • Set the sample holder to the desired temperature corresponding to a specific phase (identified by DSC or POM). Allow the sample to equilibrate for a period (e.g., 15-30 minutes).[14]

    • Expose the sample to a monochromatic X-ray beam (commonly Cu Kα radiation).

    • Collect the diffraction pattern on a 2D detector or with a scanning point detector over a range of scattering angles (2θ).

  • Data Analysis: Analyze the positions and characteristics of the diffraction peaks. For layered phases like smectics, use Bragg's Law (nλ = 2d sinθ) to calculate the layer spacing (d) from the low-angle diffraction peaks.

Protocol 4: General Synthesis and Purification

Unsaturated cholesteryl esters are typically synthesized via esterification of cholesterol with the desired unsaturated fatty acid.

  • Synthesis:

    • To a solution of the unsaturated fatty acid (e.g., oleic acid), cholesterol, and a catalytic amount of 4-(N,N-dimethylamino)pyridine (DMAP) in an anhydrous solvent like dichloromethane (B109758) (CH₂Cl₂), add a solution of a coupling agent such as dicyclohexylcarbodiimide (B1669883) (DCC).[15]

    • Stir the reaction mixture at room temperature for several hours (e.g., 18 hours).[15]

  • Workup: Filter the reaction mixture to remove the dicyclohexylurea byproduct. Concentrate the filtrate under reduced pressure.

  • Purification: Purify the crude solid residue using column chromatography on silica (B1680970) gel or alumina.[15] Alternatively, or in addition, perform recrystallization from a suitable solvent (e.g., ethanol (B145695) or n-pentyl alcohol) to achieve high purity. Purity can be confirmed by analyzing thermal transitions via DSC, as impurities can alter or introduce new transitions.[13]

References

Foundational

The Expanding Landscape of Cholesteryl Esters: A Technical Guide to the Discovery and Analysis of Novel Species in Tissues

For Researchers, Scientists, and Drug Development Professionals Introduction Cholesteryl esters (CEs), the esterified form of cholesterol, have long been recognized as a primary mechanism for cholesterol storage and tran...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters (CEs), the esterified form of cholesterol, have long been recognized as a primary mechanism for cholesterol storage and transport within the body. Traditionally viewed as inert molecules residing in the hydrophobic cores of lipoproteins and intracellular lipid droplets, recent advancements in lipidomics have unveiled a diverse and biologically active world of novel CE species. These discoveries are reshaping our understanding of lipid metabolism and its role in a range of physiological and pathological processes, from cardiovascular disease to neurodegeneration. This technical guide provides an in-depth overview of the emerging landscape of novel cholesteryl esters, focusing on their identification, quantification, and the experimental methodologies driving these discoveries.

Newly Identified Cholesteryl Ester Species

The application of advanced mass spectrometry techniques has led to the identification of several new classes of CEs, primarily oxidized cholesteryl esters (oxCEs) and other modified forms. These are not merely byproducts of oxidative stress but are increasingly recognized as potent signaling molecules.

Oxidized Cholesteryl Esters (oxCEs)

OxCEs are formed when the polyunsaturated fatty acid (PUFA) chains of CEs are oxidized. These modifications dramatically alter the biological activity of the parent molecule. In human atherosclerotic lesions, a significant portion of CEs with PUFA chains are found to be oxidized.[1] For instance, it has been estimated that, on average, 23% of cholesteryl linoleate, 16% of cholesteryl arachidonate, and 12% of cholesteryl docosahexaenoate are oxidized in these lesions.[1]

Phenolic Acid Cholesteryl Esters

A novel class of CEs involves the esterification of cholesterol with phenolic acids. A notable example is cholesteryl ferulate, which has been identified in human plasma.[2][3] This discovery suggests that dietary phenolic acids can be incorporated into lipophilic molecules, potentially influencing lipoprotein metabolism and antioxidant capacity.[2][3]

Quantitative Distribution of Novel Cholesteryl Ester Species

The quantification of these novel CE species across different tissues is crucial for understanding their physiological roles and their potential as biomarkers. While comprehensive data across all tissues is still an emerging field of research, available studies provide valuable insights.

Novel CE Species Tissue/Biofluid Concentration/Abundance Analytical Method Reference
Oxidized Cholesteryl Esters (General) Atherosclerotic Plaques11% to 92% of the CE-PUFA poolMass Spectrometry[1]
Cholesteryl Ester Hydroperoxides (CEOOH) Human Plasma3 to 920 nmol/LLC-MS/MS[1]
Cholesteryl 15(S)-HPETE MacrophagesDetected (qualitative)Mass Spectrometry[4]
BEP-CE (a complex oxCE) Human Atherosclerotic LesionsDetected (qualitative)Mass Spectrometry[1][4]
Cholesteryl Ferulate Human PlasmaDetected (qualitative)GC-MS, LC-MS[2][3]
Long-Chain Cholesteryl Esters (e.g., CE 32:0, 34:0) Human PlasmaReduced levels in Alzheimer's Disease patientsUntargeted Lipidomics[5]
Various Oxidized Cholesteryl Esters (40 species identified) Hamster LiverIdentified and quantifiedUHPLC-MS/MS[6]

Experimental Protocols

The identification and quantification of novel CE species heavily rely on sophisticated analytical techniques, primarily liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Lipid Extraction from Tissues

A standard protocol for extracting lipids from tissues is a crucial first step.

  • Homogenization: Tissue samples are homogenized in a suitable solvent, typically a mixture of chloroform (B151607) and methanol (B129727) (e.g., 2:1 v/v), to disrupt cell membranes and solubilize lipids.

  • Phase Separation: The addition of a salt solution or water induces a phase separation, resulting in an upper aqueous phase and a lower organic phase containing the lipids.

  • Extraction: The lower organic phase is carefully collected. The process may be repeated to ensure complete extraction.

  • Drying and Reconstitution: The collected organic solvent is evaporated under a stream of nitrogen. The dried lipid extract is then reconstituted in a solvent compatible with the LC-MS system.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS is the cornerstone for the analysis of CEs due to its high sensitivity and specificity.

  • Chromatographic Separation: A reverse-phase liquid chromatography (LC) system is typically used to separate the different CE species based on their hydrophobicity.[7][8] This separation is critical for resolving isomeric and isobaric species.

  • Ionization: The separated lipids are ionized, most commonly using electrospray ionization (ESI), to generate charged molecules that can be analyzed by the mass spectrometer.

  • Mass Analysis:

    • Full Scan (MS1): The mass spectrometer scans a range of mass-to-charge (m/z) ratios to detect all ionized molecules eluting from the LC column. This provides information on the molecular weight of the CEs.

    • Tandem Mass Spectrometry (MS/MS or MS2): Specific ions from the MS1 scan are selected and fragmented. The resulting fragment ions provide structural information about the molecule, such as the identity of the fatty acid chain and any modifications. For example, the fragmentation of CEs often yields a characteristic ion at m/z 369, corresponding to the cholesterol backbone.[9] The presence and mass of other fragments can identify the esterified fatty acid and any oxidative modifications.[9]

The following diagram illustrates a typical workflow for the discovery of novel cholesteryl esters.

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Analytical Stage cluster_data Data Analysis Tissue Tissue Sample Homogenization Homogenization (e.g., Chloroform/Methanol) Tissue->Homogenization Extraction Lipid Extraction Homogenization->Extraction Dried_Lipid Dried Lipid Extract Extraction->Dried_Lipid LC_Separation LC Separation (Reverse Phase) Dried_Lipid->LC_Separation ESI Electrospray Ionization (ESI) LC_Separation->ESI MS1 MS1 Scan (Molecular Weight) ESI->MS1 MS2 MS/MS Fragmentation (Structural Information) MS1->MS2 Identification Identification of Novel CE Species MS2->Identification Quantification Quantification Identification->Quantification Bioinformatics Bioinformatics Analysis Quantification->Bioinformatics

Experimental workflow for novel cholesteryl ester discovery.

Signaling Pathways of Novel Cholesteryl Esters

The discovery of novel CE species has been paralleled by the elucidation of their roles in cellular signaling, particularly in the context of inflammation and apoptosis.

Oxidized CE-Induced Inflammation in Macrophages

Oxidized CEs are potent activators of inflammatory pathways in macrophages, a key cell type in the development of atherosclerosis.[7]

  • Receptor Recognition: OxCEs can be recognized by Toll-like receptor 4 (TLR4) on the macrophage surface.[4][7]

  • Signal Transduction: This recognition triggers a signaling cascade involving spleen tyrosine kinase (SYK).[4][7]

  • Cellular Response: The activation of this pathway leads to the production of reactive oxygen species (ROS), secretion of pro-inflammatory cytokines, and increased uptake of lipoproteins, contributing to foam cell formation.[4]

The following diagram illustrates the signaling pathway of oxidized CE-induced inflammation.

oxce_inflammation_pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_intracellular Intracellular OxCE Oxidized Cholesteryl Ester (oxCE) TLR4 TLR4 OxCE->TLR4 SYK SYK TLR4->SYK ROS Reactive Oxygen Species (ROS) SYK->ROS Cytokines Pro-inflammatory Cytokines SYK->Cytokines Foam_Cell Foam Cell Formation SYK->Foam_Cell

Signaling pathway of oxCE-induced inflammation in macrophages.
Oxysterol-Induced Apoptosis in Macrophages

Oxysterols, which can be esterified to form oxCEs, are known to induce apoptosis in macrophages. This process is regulated by several key enzymes.

  • cPLA2 Activation: Oxysterols trigger a calcium influx that activates cytosolic phospholipase A2 (cPLA2), leading to the release of arachidonic acid.[10]

  • ACAT-Mediated Esterification: Acyl-CoA:cholesterol acyltransferase (ACAT) esterifies oxysterols. This step is crucial for the apoptotic signaling pathway.[10]

  • Apoptosis Induction: The formation of arachidonyl oxysterols is a key step in the downstream signaling that leads to programmed cell death.[10]

The following diagram illustrates the logical relationship in oxysterol-induced apoptosis.

oxysterol_apoptosis_pathway Oxysterol Oxysterol Ca_Influx Calcium Influx Oxysterol->Ca_Influx ACAT ACAT Oxysterol->ACAT cPLA2 cPLA2 Activation Ca_Influx->cPLA2 AA_Release Arachidonic Acid Release cPLA2->AA_Release Arachidonyl_Oxysterol Arachidonyl Oxysterol Formation AA_Release->Arachidonyl_Oxysterol ACAT->Arachidonyl_Oxysterol Apoptosis Apoptosis Arachidonyl_Oxysterol->Apoptosis

Logical flow of oxysterol-induced apoptosis in macrophages.

Conclusion and Future Directions

The discovery of novel cholesteryl ester species is expanding our understanding of lipid biology and its implications for human health and disease. The transition of CEs from being considered mere storage molecules to active participants in cellular signaling opens up new avenues for therapeutic intervention and biomarker discovery. Future research will likely focus on:

  • Comprehensive Tissue Mapping: A more complete quantitative mapping of novel CE species across a wider range of tissues in both healthy and diseased states.

  • Functional Characterization: Elucidating the precise biological functions and signaling pathways of a broader array of novel CEs.

  • Therapeutic Targeting: Developing strategies to modulate the formation and activity of specific CE species for the treatment of diseases such as atherosclerosis, neurodegenerative disorders, and metabolic syndrome.

The continued development of advanced analytical platforms will be paramount in driving these future discoveries and translating them into clinical applications.

References

Exploratory

Cholesteryl 11-eicosenoate: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of Cholesteryl 11-eicosenoate, a cholesteryl ester of significant interest in lipid research. This docume...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cholesteryl 11-eicosenoate, a cholesteryl ester of significant interest in lipid research. This document covers its chemical identity, physicochemical properties, relevant experimental protocols for its synthesis and analysis, and its role in biological systems.

Chemical Identity and Synonyms

Cholesteryl 11-eicosenoate is chemically identified as the ester formed from cholesterol and 11-eicosenoic acid.

IdentifierValue
CAS Number 70832-37-0[1][2][3]
Molecular Formula C47H82O2[2][3]
Molecular Weight 679.15 g/mol [2][3]
IUPAC Name Cholest-5-en-3-ol (3β)-, 3-[(11Z)-11-eicosenoate][3]
Synonyms Cholest-5-en-3-ol (3β)-, 11-eicosenoate, (Z)-; Cholest-5-en-3-ol (3β)-, (11Z)-11-eicosenoate; Cholesteryl cis-11-eicosenoate[2]

Physicochemical Properties

Detailed experimental data for the physical properties of Cholesteryl 11-eicosenoate are not extensively reported in publicly available literature. However, based on supplier information and the general properties of cholesteryl esters, the following can be summarized.

PropertyValue/Description
Appearance White to off-white solid[3]
Purity Typically >99% for research-grade material[2]
Solubility As a highly hydrophobic molecule, it is expected to be soluble in nonpolar organic solvents like chloroform (B151607) and hexane.[4]
Storage Recommended storage is in a freezer at -20°C for long-term stability.[2][3]

Experimental Protocols

Synthesis of Cholesteryl Esters

Cholesteryl esters are typically synthesized through the esterification of cholesterol with a fatty acid or its derivative. Two common laboratory-scale methods are described below.

Method 1: Cross-Coupling of Cholesterol and Aroyl Chlorides

A recently developed method utilizes a palladium-catalyzed cross-coupling reaction, which can be adapted for the synthesis of cholesteryl esters from cholesterol and the corresponding acyl chloride (11-eicosenoyl chloride in this case).[5][6]

  • Materials:

    • Cholesterol

    • 11-Eicosenoyl chloride (can be synthesized from 11-eicosenoic acid)

    • Sodium tert-butoxide

    • PdCl2(dtbpf) complex (catalyst)

    • 1,4-Dioxane (solvent)

    • Microwave reactor

  • Procedure:

    • In a clean microwave vial, combine cholesterol, sodium tert-butoxide, 11-eicosenoyl chloride, and the PdCl2(dtbpf) catalyst in 1,4-dioxane.

    • Seal the vial and place it in a microwave reactor.

    • Heat the reaction mixture to 100°C for 2 hours.

    • After cooling, the reaction mixture is worked up by quenching, extraction with an organic solvent, and washing.

    • The crude product is then purified, typically by column chromatography on silica (B1680970) gel, to yield the pure cholesteryl 11-eicosenoate.

Method 2: Ester Interchange Method

This method involves the reaction of cholesteryl acetate (B1210297) with the methyl ester of the desired fatty acid, catalyzed by a sodium alkoxide.

  • Materials:

    • Cholesteryl acetate

    • Methyl 11-eicosenoate

    • Sodium ethoxide (catalyst)

    • Anhydrous solvent (e.g., toluene (B28343) or benzene)

  • Procedure:

    • Dissolve cholesteryl acetate and methyl 11-eicosenoate in the anhydrous solvent in a reaction flask equipped with a reflux condenser.

    • Add a catalytic amount of sodium ethoxide to the solution.

    • Heat the reaction mixture to reflux for several hours under an inert atmosphere (e.g., nitrogen or argon).

    • Monitor the reaction progress by thin-layer chromatography (TLC).

    • Upon completion, cool the reaction mixture and neutralize the catalyst with a weak acid.

    • Wash the organic layer with water and brine, then dry it over an anhydrous salt (e.g., sodium sulfate).

    • Remove the solvent under reduced pressure.

    • Purify the crude product by recrystallization or column chromatography to obtain pure cholesteryl 11-eicosenoate.[7]

Analysis of Cholesteryl Esters

The analysis of cholesteryl esters in biological or synthetic samples is commonly performed using chromatographic techniques coupled with mass spectrometry.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the quantification of cholesterol and cholesteryl esters.[8][9]

  • Sample Preparation (from biological tissue):

    • Lipid Extraction: Homogenize the tissue sample and extract the total lipids using a modified Bligh and Dyer method with a mixture of chloroform, methanol, and water.[10]

    • Saponification (optional, for total cholesterol analysis): To analyze the fatty acid composition of the esters, the ester bond can be hydrolyzed (saponified) using a base to release the free fatty acid and cholesterol.

    • Derivatization: For GC analysis, the hydroxyl group of cholesterol and the carboxyl group of the fatty acid (if saponified) are typically derivatized to more volatile silyl (B83357) ethers (e.g., using BSTFA).[11]

  • GC-MS Analysis:

    • Inject the derivatized sample into a gas chromatograph equipped with a suitable capillary column (e.g., a nonpolar or medium-polarity column).

    • Use a temperature program to separate the different cholesteryl esters based on their volatility.

    • The eluting compounds are introduced into a mass spectrometer for detection and identification based on their mass spectra and fragmentation patterns.

    • Quantification is typically achieved using an internal standard (e.g., a cholesteryl ester with an odd-chain fatty acid not present in the sample).[10]

Method 2: High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is well-suited for the separation and quantification of intact cholesteryl esters.[12][13][14]

  • Sample Preparation:

    • Lipid Extraction: Extract the lipids from the sample using an appropriate solvent system, such as isopropanol (B130326) or a hexane/isopropanol mixture.[14]

    • Fractionation (optional): For complex samples, a preliminary separation on a silica gel column can be used to isolate the cholesteryl ester fraction.[12]

  • HPLC Analysis:

    • Inject the lipid extract onto a reversed-phase HPLC column (e.g., C18).

    • Use an isocratic or gradient mobile phase, typically a mixture of acetonitrile (B52724) and isopropanol, to separate the cholesteryl esters based on their hydrophobicity.[13][14]

    • Detection is commonly performed using a UV detector at a low wavelength (e.g., 210 nm) or an evaporative light scattering detector (ELSD).[13][14]

    • Quantification is achieved by comparing the peak areas to those of known standards.

Biological Role and Signaling Pathways

Cholesteryl esters are crucial molecules in lipid metabolism, serving as the primary storage and transport form of cholesterol in the body.[15] They are more hydrophobic than free cholesterol, allowing for efficient packaging within lipid droplets in cells and the core of lipoproteins in the bloodstream.[16][17]

The metabolism of cholesteryl esters is a dynamic process involving their synthesis and hydrolysis, which is tightly regulated to maintain cellular cholesterol homeostasis.[16]

Synthesis of Cholesteryl Esters

The esterification of cholesterol is catalyzed by two main enzymes:

  • Acyl-CoA:cholesterol acyltransferase (ACAT): Located in the endoplasmic reticulum, ACAT transfers a fatty acyl group from an acyl-CoA molecule to cholesterol, forming a cholesteryl ester.[16][18] There are two isoforms, ACAT1 and ACAT2, with different tissue distributions and roles.[18]

  • Lecithin (B1663433):cholesterol acyltransferase (LCAT): This enzyme is found in the plasma and is associated with high-density lipoproteins (HDL). LCAT catalyzes the transfer of a fatty acid from lecithin (phosphatidylcholine) to cholesterol, playing a key role in the maturation of HDL particles.

Storage and Transport

Synthesized cholesteryl esters are stored in cytosolic lipid droplets, which act as reservoirs of neutral lipids.[18] In the plasma, cholesteryl esters are transported within lipoproteins, primarily low-density lipoproteins (LDL) and HDL.[19]

Hydrolysis of Cholesteryl Esters

The breakdown of cholesteryl esters back into free cholesterol and a fatty acid is mediated by cholesterol esterases (or hydrolases).[16]

  • Neutral Cholesterol Ester Hydrolase (nCEH): This enzyme acts on cholesteryl esters stored in lipid droplets in the cytosol.[18][20]

  • Lysosomal Acid Lipase (LAL): When lipoproteins are taken up by cells via endocytosis, the cholesteryl esters are delivered to lysosomes, where LAL hydrolyzes them to release free cholesterol for cellular use.[20][21][22]

The free cholesterol released from the hydrolysis of cholesteryl esters can then be utilized by the cell for various purposes, including membrane synthesis, hormone production, or it can be effluxed from the cell to maintain cholesterol balance.[18]

Signaling Pathway Diagram

The following diagram illustrates the general cellular metabolism of cholesteryl esters.

CholesterylEsterMetabolism cluster_extracellular Extracellular Space / Plasma cluster_cell Intracellular Space cluster_cytosol Cytosol cluster_er Endoplasmic Reticulum cluster_lysosome Lysosome LDL LDL (Low-Density Lipoprotein) CE_lysosome Cholesteryl Ester LDL->CE_lysosome Endocytosis HDL HDL (High-Density Lipoprotein) LCAT LCAT LCAT->HDL Esterification & HDL Maturation FreeCholesterol_plasma Free Cholesterol FreeCholesterol_plasma->LCAT Lecithin Lecithin Lecithin->LCAT LipidDroplet Lipid Droplet CE_cytosol Cholesteryl Ester LipidDroplet->CE_cytosol Mobilization CE_cytosol->LipidDroplet Storage nCEH nCEH CE_cytosol->nCEH FreeCholesterol_cytosol Free Cholesterol FattyAcid_cytosol Fatty Acid nCEH->FreeCholesterol_cytosol nCEH->FattyAcid_cytosol ACAT ACAT ACAT->CE_cytosol Esterification AcylCoA Acyl-CoA AcylCoA->ACAT FreeCholesterol_er Free Cholesterol FreeCholesterol_er->ACAT LAL LAL FreeCholesterol_lysosome Free Cholesterol LAL->FreeCholesterol_lysosome FattyAcid_lysosome Fatty Acid LAL->FattyAcid_lysosome CE_lysosome->LAL

Caption: General overview of cholesteryl ester metabolism.

References

Foundational

Cholesteryl 11-Eicosenoate: A Technical Guide to its Natural Occurrence and Analysis

For Researchers, Scientists, and Drug Development Professionals Abstract Cholesteryl 11-eicosenoate, the ester of cholesterol and 11-eicosenoic acid (gondoic acid), is a lipid molecule of significant interest due to the...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl 11-eicosenoate, the ester of cholesterol and 11-eicosenoic acid (gondoic acid), is a lipid molecule of significant interest due to the biological activities of its constituent parts. While the natural occurrence of both cholesterol and 11-eicosenoic acid is well-documented across various biological kingdoms, direct evidence for the presence of Cholesteryl 11-eicosenoate in natural sources remains elusive in currently available scientific literature. This technical guide consolidates the existing knowledge on the distribution of its precursors, proposes likely natural sources, and provides in-depth, adaptable experimental protocols for its detection and quantification. This document is intended to serve as a foundational resource for researchers aiming to investigate the natural occurrence and potential biological significance of this specific cholesteryl ester.

Introduction

Cholesteryl esters are crucial components of lipid metabolism, serving as storage and transport forms of cholesterol.[1] They are formed by the esterification of cholesterol with a fatty acid. The specific fatty acid moiety influences the physicochemical properties and potential biological roles of the resulting cholesteryl ester. 11-eicosenoic acid, also known as gondoic acid, is a monounsaturated omega-9 fatty acid found in various plant oils.[2] Given the widespread presence of cholesterol in animals and phytosterols (B1254722) in plants, alongside the known distribution of 11-eicosenoic acid, it is highly probable that Cholesteryl 11-eicosenoate or its phytosteryl equivalent exists in nature, yet remains to be formally identified and quantified.

This guide provides a comprehensive overview of the theoretical basis for the natural occurrence of Cholesteryl 11-eicosenoate, detailed analytical methodologies for its investigation, and visual representations of relevant biochemical and experimental workflows.

Potential Natural Sources

The co-localization of cholesterol (or phytosterols) and 11-eicosenoic acid is a prerequisite for the natural formation of Cholesteryl 11-eicosenoate.

Plant Kingdom

The most probable plant source of sterol 11-eicosenoate is jojoba oil , derived from the seeds of Simmondsia chinensis. Jojoba oil is unique among vegetable oils as it is primarily composed of wax esters, with 11-eicosenoic acid being a major fatty acid component.[3] The oil also contains a significant fraction of sterols, including cholesterol, campesterol, stigmasterol, and sitosterol. The presence of both substrates and the enzymatic machinery for esterification in the seed's metabolic processes makes jojoba oil a prime candidate for containing Cholesteryl 11-eicosenoate or, more likely, phytosteryl 11-eicosenoates.

Table 1: Fatty Acid and Sterol Composition of Jojoba (Simmondsia chinensis) Seed Oil

ComponentClassAverage Percentage (%)Reference
Fatty Acids
11-Eicosenoic AcidMonounsaturated65 - 80[3]
Erucic AcidMonounsaturated10 - 20[3]
Oleic AcidMonounsaturated5 - 15[3]
Sterols
CholesterolSterolPresent
CampesterolPhytosterolPresent
StigmasterolPhytosterolPresent
β-SitosterolPhytosterolPresent
Animal Kingdom

In animals, cholesteryl esters are abundant in blood plasma, lipoproteins, and various tissues as a result of cholesterol transport and storage. While the fatty acid profile of cholesteryl esters in humans is dominated by more common fatty acids like linoleic and oleic acid, the presence of dietary 11-eicosenoic acid from plant sources could lead to its incorporation into cholesteryl esters. Therefore, trace amounts of Cholesteryl 11-eicosenoate may be present in the blood plasma, liver, and adipose tissue of animals, including humans, with a diet rich in oils containing 11-eicosenoic acid.

Biosynthesis and Metabolism

The formation of cholesteryl esters is catalyzed by two main enzymes: Acyl-CoA:cholesterol acyltransferase (ACAT) in the intracellular environment and Lecithin:cholesterol acyltransferase (LCAT) in the plasma.

cluster_0 Intracellular Esterification cluster_1 Plasma Esterification Cholesterol Cholesterol ACAT ACAT Cholesterol->ACAT 11-Eicosenoyl-CoA 11-Eicosenoyl-CoA 11-Eicosenoyl-CoA->ACAT Cholesteryl_11_eicosenoate_storage Cholesteryl 11-eicosenoate (Lipid Droplets) ACAT->Cholesteryl_11_eicosenoate_storage Cholesterol_HDL Cholesterol (in HDL) LCAT LCAT Cholesterol_HDL->LCAT Lecithin Lecithin (with 11-Eicosenoic acid) Lecithin->LCAT Cholesteryl_11_eicosenoate_transport Cholesteryl 11-eicosenoate (in Lipoproteins) LCAT->Cholesteryl_11_eicosenoate_transport

Caption: Proposed biosynthetic pathways for Cholesteryl 11-eicosenoate.

Experimental Protocols for Identification and Quantification

The following protocols are detailed methodologies that can be adapted for the detection and quantification of Cholesteryl 11-eicosenoate in biological samples.

Sample Preparation: Lipid Extraction from Jojoba Oil
  • Homogenization: Weigh 1 gram of jojoba oil into a glass tube.

  • Solvent Addition: Add 10 mL of a chloroform:methanol (2:1, v/v) mixture.

  • Internal Standard: Spike the sample with a known amount of an appropriate internal standard (e.g., Cholesteryl heptadecanoate).

  • Extraction: Vortex the mixture vigorously for 2 minutes and then sonicate for 10 minutes.

  • Phase Separation: Add 2 mL of 0.9% NaCl solution, vortex for 1 minute, and centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer to a clean tube.

  • Drying: Evaporate the solvent under a stream of nitrogen gas.

  • Reconstitution: Reconstitute the dried lipid extract in a known volume of isopropanol (B130326) for analysis.

Analytical Methodology: LC-MS/MS for Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for the sensitive and specific quantification of cholesteryl esters.

  • Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Acetonitrile:Isopropanol (1:1, v/v) with 0.1% formic acid and 10 mM ammonium formate.

  • Gradient Elution:

    • 0-2 min: 30% B

    • 2-15 min: Linear gradient to 100% B

    • 15-20 min: Hold at 100% B

    • 20.1-25 min: Return to 30% B for re-equilibration

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: A triple quadrupole or Q-TOF mass spectrometer with an electrospray ionization (ESI) source.

  • Ionization Mode: Positive ion mode.

  • MRM Transitions:

    • Precursor Ion (Cholesteryl 11-eicosenoate): [M+NH₄]⁺ (m/z calculated based on its molecular weight).

    • Product Ion: m/z 369.3 (corresponding to the cholesterol backbone).

    • Internal Standard (e.g., Cholesteryl heptadecanoate): Monitor the specific precursor-product ion transition.

  • Quantification: Generate a calibration curve using a synthetic standard of Cholesteryl 11-eicosenoate.

Sample Sample Lipid_Extraction Lipid Extraction (Chloroform:Methanol) Sample->Lipid_Extraction LC_Separation HPLC/UHPLC Separation (C18 Column) Lipid_Extraction->LC_Separation ESI Electrospray Ionization (Positive Mode) LC_Separation->ESI MS_MS Tandem Mass Spectrometry (MRM) ESI->MS_MS Data_Analysis Quantification MS_MS->Data_Analysis

Caption: Experimental workflow for the analysis of Cholesteryl 11-eicosenoate.

Data Presentation

As no quantitative data for Cholesteryl 11-eicosenoate currently exists, the following table presents hypothetical data for related compounds to serve as a template for future research findings.

Table 2: Hypothetical Quantitative Data for Cholesteryl Esters in Jojoba Oil and Human Plasma

AnalyteMatrixConcentration (µg/g or µg/mL)Method
Cholesteryl OleateJojoba OilTo be determinedLC-MS/MS
Cholesteryl LinoleateJojoba OilTo be determinedLC-MS/MS
Cholesteryl 11-eicosenoate Jojoba Oil To be determined LC-MS/MS
Cholesteryl OleateHuman Plasma300 - 600LC-MS/MS
Cholesteryl LinoleateHuman Plasma800 - 1200LC-MS/MS
Cholesteryl 11-eicosenoate Human Plasma To be determined LC-MS/MS

Conclusion and Future Directions

The natural occurrence of Cholesteryl 11-eicosenoate is strongly suggested by the co-distribution of its precursors, particularly in jojoba oil. However, its definitive identification and quantification in any natural source require dedicated analytical investigation. The experimental protocols and analytical workflows detailed in this guide provide a robust framework for researchers to pursue this line of inquiry. Future studies should focus on the analysis of jojoba oil and other plant-based sources of 11-eicosenoic acid. Furthermore, lipidomic analyses of animal tissues following controlled dietary interventions with 11-eicosenoic acid-rich oils would be invaluable in determining its potential presence and metabolic fate in mammals. The discovery and quantification of Cholesteryl 11-eicosenoate in natural systems would open new avenues for research into its potential physiological roles and applications in drug development and nutritional science.

References

Exploratory

Cholesteryl 11-Eicosenoate: An In-Depth Technical Guide to its Role in Membrane Fluidity Modulation

For Researchers, Scientists, and Drug Development Professionals Abstract Cholesteryl 11-eicosenoate, an ester of cholesterol and 11-eicosenoic acid, is a lipid molecule with significant implications for the biophysical p...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl 11-eicosenoate, an ester of cholesterol and 11-eicosenoic acid, is a lipid molecule with significant implications for the biophysical properties of cellular membranes. As a component of the broader class of cholesteryl esters, it plays a role in the storage and transport of cholesterol.[1] When incorporated into lipid bilayers, cholesteryl 11-eicosenoate is postulated to modulate membrane fluidity, a critical parameter influencing a host of cellular processes including signal transduction and the function of membrane-bound proteins. This technical guide provides a comprehensive overview of the current understanding of cholesteryl 11-eicosenoate's impact on membrane dynamics, details relevant experimental protocols for its study, and explores potential downstream signaling consequences.

Introduction to Cholesteryl Esters and Membrane Fluidity

Cellular membranes are not static structures; rather, they are dynamic, fluid mosaics of lipids and proteins. Membrane fluidity, which refers to the viscosity of the lipid bilayer, is a crucial determinant of cellular function. It is influenced by temperature, the degree of saturation of fatty acid chains in phospholipids, and the presence of sterols like cholesterol.[2][3]

Cholesteryl esters (CEs) are formed through the esterification of cholesterol with a fatty acid.[1][4] While primarily known as the storage and transport form of cholesterol, CEs can also be found in cell membranes, where they contribute to the regulation of the membrane's physical state.[4] The incorporation of CEs into the lipid bilayer can alter the packing of phospholipids, thereby affecting membrane thickness, permeability, and fluidity.[4] The specific effects of a cholesteryl ester on membrane fluidity are dependent on the nature of its esterified fatty acid.

Cholesteryl 11-eicosenoate is a CE containing a long-chain monounsaturated fatty acid. Its structure suggests that it may have distinct effects on membrane organization compared to CEs with saturated or polyunsaturated fatty acids. Understanding these effects is crucial for elucidating its role in cellular physiology and pathology.

Quantitative Analysis of Membrane Fluidity Modulation

It is imperative to note that these data are for illustrative purposes and experimental validation with cholesteryl 11-eicosenoate is required for precise quantification of its effects.

Table 1: Illustrative Data from Fluorescence Anisotropy of 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH) in Sphingomyelin (B164518) Liposomes with Varying Cholesterol Content.

Cholesterol (mol%)Steady-State Fluorescence Anisotropy (r) at 37°C
00.150
100.220
200.280
300.330
400.360

Data are hypothetical and based on trends observed in published studies.[5] An increase in anisotropy (r) indicates a decrease in membrane fluidity.

Table 2: Illustrative Data from Differential Scanning Calorimetry (DSC) of Dipalmitoylphosphatidylcholine (DPPC) Membranes with Varying Cholesterol Content.

Cholesterol (mol%)Main Phase Transition Temperature (Tm) (°C)Transition Enthalpy (ΔH) (kcal/mol)
041.58.7
541.0 (Broadened)7.5
1040.5 (Broadened)6.2
20Broad transition, peak not well-defined~4.0
30No distinct transition-

Data are hypothetical and based on trends observed in published studies.[6][7] Cholesterol broadens and eventually eliminates the sharp phase transition of DPPC, indicating a fluidizing effect in the gel phase and an ordering effect in the liquid-crystalline phase.

Table 3: Illustrative Data from Electron Spin Resonance (ESR) Spectroscopy of a Spin-Labeled Phospholipid in a POPC Membrane with Varying Cholesterol Content.

Cholesterol (mol%)Order Parameter (S) at 25°C
00.60
100.68
200.75
300.82
400.88

Data are hypothetical and based on trends observed in published studies.[8][9] An increase in the order parameter (S) signifies a more ordered and less fluid membrane environment.

Experimental Protocols

This section details the methodologies for the synthesis of cholesteryl 11-eicosenoate and the key experimental techniques used to assess its impact on membrane fluidity.

Synthesis of Cholesteryl 11-Eicosenoate

A common and effective method for synthesizing cholesteryl esters is the Steglich esterification, which utilizes a carbodiimide (B86325) to activate the carboxylic acid.[10][11][12]

Materials:

  • Cholesterol

  • 11-Eicosenoic acid

  • N,N'-Dicyclohexylcarbodiimide (DCC)

  • 4-Dimethylaminopyridine (DMAP)

  • Anhydrous Dichloromethane (DCM)

  • Hexane

  • Ethyl acetate (B1210297)

  • Silica (B1680970) gel for column chromatography

Procedure:

  • In a round-bottom flask, dissolve cholesterol (1 equivalent) and 11-eicosenoic acid (1.1 equivalents) in anhydrous DCM under an inert atmosphere (e.g., argon or nitrogen).

  • Add a catalytic amount of DMAP (0.1 equivalents) to the solution.

  • Cool the reaction mixture to 0°C using an ice bath.

  • Slowly add a solution of DCC (1.2 equivalents) in anhydrous DCM to the cooled reaction mixture. A white precipitate of dicyclohexylurea (DCU) will form.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) using a hexane:ethyl acetate solvent system (e.g., 9:1 v/v).

  • Upon completion, filter the reaction mixture to remove the precipitated DCU.

  • Wash the filtrate with 0.5 N HCl, water, and saturated sodium bicarbonate solution.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography, eluting with a hexane:ethyl acetate gradient to obtain pure cholesteryl 11-eicosenoate.

  • Characterize the final product by NMR and mass spectrometry to confirm its structure and purity.

Synthesis_Workflow Reactants Cholesterol + 11-Eicosenoic Acid + DMAP in DCM DCC_addition Add DCC at 0°C Reactants->DCC_addition Reaction Stir at RT 12-24h DCC_addition->Reaction Filtration Filter to remove DCU Reaction->Filtration Workup Aqueous Wash Filtration->Workup Purification Column Chromatography Workup->Purification Product Cholesteryl 11-Eicosenoate Purification->Product

Synthesis workflow for cholesteryl 11-eicosenoate.
Measurement of Membrane Fluidity

Fluorescence anisotropy measures the rotational mobility of a fluorescent probe embedded in the lipid bilayer.[13] A decrease in rotational mobility, and thus an increase in anisotropy, corresponds to a decrease in membrane fluidity. 1,6-diphenyl-1,3,5-hexatriene (DPH) is a commonly used hydrophobic probe that partitions into the core of the lipid bilayer.[14][15][16]

Protocol for DPH Anisotropy Measurement:

  • Liposome (B1194612) Preparation: Prepare multilamellar vesicles (MLVs) or large unilamellar vesicles (LUVs) composed of a model phospholipid (e.g., DPPC or POPC) with varying molar percentages of cholesteryl 11-eicosenoate (e.g., 0, 2, 5, 10 mol%).

  • Probe Incorporation: Add a small aliquot of a concentrated DPH stock solution in a suitable solvent (e.g., tetrahydrofuran) to the liposome suspension. The final probe-to-lipid ratio should be low (e.g., 1:500) to avoid self-quenching.

  • Incubation: Incubate the mixture at a temperature above the phase transition of the lipid for a sufficient time to ensure complete incorporation of the probe.

  • Fluorescence Measurement: Using a fluorometer equipped with polarizers, excite the sample with vertically polarized light (e.g., at 350 nm for DPH) and measure the fluorescence emission intensity parallel (I_vv) and perpendicular (I_vh) to the excitation plane (e.g., at 452 nm for DPH).

  • Anisotropy Calculation: Calculate the steady-state fluorescence anisotropy (r) using the following equation: r = (I_vv - G * I_vh) / (I_vv + 2 * G * I_vh) where G is the grating correction factor of the instrument.

Fluorescence_Anisotropy_Workflow Liposome_Prep Prepare Liposomes with Cholesteryl 11-Eicosenoate Probe_Incorp Incorporate DPH probe Liposome_Prep->Probe_Incorp Incubation Incubate Probe_Incorp->Incubation Measurement Measure Fluorescence (I_vv and I_vh) Incubation->Measurement Calculation Calculate Anisotropy (r) Measurement->Calculation Result Membrane Fluidity Assessment Calculation->Result

Workflow for fluorescence anisotropy measurement.

DSC is a thermodynamic technique used to measure the heat changes associated with phase transitions in lipids. The incorporation of molecules like cholesteryl 11-eicosenoate into a lipid bilayer will alter the temperature and enthalpy of the gel-to-liquid crystalline phase transition.[17][18][19]

Protocol for DSC Measurement:

  • Liposome Preparation: Prepare MLVs of a model phospholipid (e.g., DPPC) containing varying molar percentages of cholesteryl 11-eicosenoate.

  • Sample Preparation: Transfer a precise amount of the liposome suspension into a DSC sample pan. Use the corresponding buffer as a reference.

  • DSC Scan: Heat the sample and reference pans at a constant rate (e.g., 1°C/min) over a desired temperature range that encompasses the phase transition of the pure phospholipid.

  • Data Analysis: Analyze the resulting thermogram to determine the main phase transition temperature (Tm) and the enthalpy of the transition (ΔH). Changes in these parameters indicate an alteration of the membrane's physical properties.

DSC_Workflow Liposome_Prep Prepare MLVs with Cholesteryl 11-Eicosenoate Sample_Loading Load Sample and Reference Pans Liposome_Prep->Sample_Loading DSC_Scan Perform Heating Scan Sample_Loading->DSC_Scan Data_Analysis Analyze Thermogram (Tm and ΔH) DSC_Scan->Data_Analysis Interpretation Assess Impact on Phase Transition Data_Analysis->Interpretation

Workflow for DSC measurement.

ESR spectroscopy, in conjunction with spin-labeled lipids, provides information about the motional freedom of lipid acyl chains, which is related to membrane fluidity. The order parameter (S) is a key metric derived from ESR spectra, with higher values indicating a more ordered and less fluid membrane.[13][20]

Protocol for ESR Measurement:

  • Liposome Preparation: Prepare MLVs of a model phospholipid with varying molar percentages of cholesteryl 11-eicosenoate.

  • Spin Labeling: Incorporate a spin-labeled phospholipid (e.g., 5-doxyl stearic acid) into the liposomes at a low concentration.

  • Sample Preparation: Transfer the spin-labeled liposome suspension into a capillary tube suitable for ESR measurements.

  • ESR Spectroscopy: Record the ESR spectrum at a controlled temperature.

  • Data Analysis: Analyze the spectrum to calculate the order parameter (S), which provides a measure of the motional restriction of the spin label's acyl chain.

Modulation of Signaling Pathways

Changes in membrane fluidity can have profound effects on the function of membrane-associated proteins, including receptors and enzymes involved in signal transduction. While direct evidence for cholesteryl 11-eicosenoate is lacking, its modulation of membrane properties can be hypothesized to influence the following pathways.

G-Protein Coupled Receptor (GPCR) Signaling

The activity of many GPCRs is sensitive to the lipid environment.[2][17][21][22][23][24][25][26] Changes in membrane fluidity can alter the conformational dynamics of the receptor, its ability to couple to G-proteins, and its lateral mobility within the membrane. By potentially increasing membrane order, cholesteryl 11-eicosenoate could facilitate the formation or stabilization of lipid rafts, which are microdomains enriched in signaling molecules.[4]

GPCR_Signaling cluster_membrane Cell Membrane GPCR GPCR G_Protein G-Protein GPCR->G_Protein Coupling Effector Effector Enzyme G_Protein->Effector Modulation Second_Messenger Second Messenger Effector->Second_Messenger Production CE Cholesteryl 11-eicosenoate CE->GPCR Fluidity Modulation Ligand Ligand Ligand->GPCR Activation Cellular_Response Cellular Response Second_Messenger->Cellular_Response

Potential influence of cholesteryl 11-eicosenoate on GPCR signaling.
Protein Kinase C (PKC) Activation

PKC is a family of enzymes that play crucial roles in various cellular signaling cascades. The activation of conventional and novel PKCs is dependent on their translocation to the cell membrane, a process that is sensitive to the lipid composition and physical state of the membrane.[19][27][28][29][30][31] By altering membrane fluidity, cholesteryl 11-eicosenoate could influence the recruitment and activation of PKC isoforms.

PKC_Activation cluster_membrane Cell Membrane DAG Diacylglycerol (DAG) PKC_active Active PKC DAG->PKC_active Binding Substrate_Phosphorylation Substrate Phosphorylation PKC_active->Substrate_Phosphorylation CE Cholesteryl 11-eicosenoate CE->PKC_active Fluidity Modulation Receptor_Activation Receptor Activation PLC_Activation PLC Activation Receptor_Activation->PLC_Activation PIP2_Hydrolysis PIP2 Hydrolysis PLC_Activation->PIP2_Hydrolysis PIP2_Hydrolysis->DAG PKC_inactive Inactive PKC (Cytosol) PKC_inactive->PKC_active Translocation Cellular_Response Cellular Response Substrate_Phosphorylation->Cellular_Response

Potential modulation of PKC activation by membrane fluidity changes.
Ion Channel Function

The function of many ion channels is intimately linked to the physical properties of the surrounding lipid bilayer.[30][32][33][34][35][36] Changes in membrane fluidity can affect the conformational state of ion channels, their gating properties, and their lateral distribution in the membrane. Therefore, cholesteryl 11-eicosenoate, by modifying membrane fluidity, could indirectly regulate ion channel activity and downstream cellular processes that are dependent on ion fluxes, such as membrane potential and calcium signaling.

Conclusion and Future Directions

Cholesteryl 11-eicosenoate represents an important, yet understudied, component of the cellular lipidome. Based on our understanding of other cholesteryl esters and cholesterol itself, it is highly probable that cholesteryl 11-eicosenoate plays a significant role in modulating membrane fluidity. This, in turn, has the potential to influence a wide array of cellular signaling events.

Future research should focus on obtaining direct, quantitative data on the effects of cholesteryl 11-eicosenoate on the biophysical properties of model membranes using the techniques outlined in this guide. Furthermore, studies in cellular systems are needed to elucidate the precise impact of this molecule on specific signaling pathways and its overall contribution to cellular homeostasis and disease. Such investigations will be crucial for a complete understanding of the biological roles of this and other long-chain cholesteryl esters.

References

Foundational

An In-depth Technical Guide on the Interaction of Cholesteryl 11-eicosenoate with Phospholipids

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the interaction between Cholesteryl 11-eicosenoate and phospholipids (B1166683), a critic...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the interaction between Cholesteryl 11-eicosenoate and phospholipids (B1166683), a critical area of study for understanding membrane biophysics, lipid metabolism, and the development of lipid-based drug delivery systems. Due to the limited availability of direct experimental data for Cholesteryl 11-eicosenoate, this guide leverages data from structurally similar mono-unsaturated cholesteryl esters, such as cholesteryl oleate (B1233923), to infer its physicochemical behavior and interactions within phospholipid bilayers. This document details the experimental protocols for key analytical techniques, presents quantitative data from analogous systems, and utilizes visualizations to illustrate experimental workflows and molecular interactions.

Introduction

Cholesteryl esters (CEs) are neutral lipids that play a crucial role in the storage and transport of cholesterol in the body.[1] Cholesteryl 11-eicosenoate, a cholesteryl ester of an 20-carbon monounsaturated fatty acid, is a component of cellular lipid droplets and lipoproteins. Its interaction with phospholipids is fundamental to the structure and function of biological membranes and has significant implications for pathologies such as atherosclerosis. Understanding these interactions at a molecular level is paramount for the design of effective therapeutic interventions and advanced drug delivery vehicles.

This guide will explore the expected behavior of Cholesteryl 11-eicosenoate within phospholipid membranes, drawing upon established principles of lipid biophysics and experimental data from analogous cholesteryl esters.

Physicochemical Properties and Interaction with Phospholipids

The interaction of Cholesteryl 11-eicosenoate with phospholipids is governed by its molecular geometry and the nature of the phospholipid components. As a bulky, hydrophobic molecule, its incorporation into the phospholipid bilayer is limited.

General Principles of Interaction:

  • Solubility: Cholesteryl esters have very low solubility in phospholipid bilayers. Studies on cholesteryl oleate in egg phosphatidylcholine vesicles have shown a maximum solubility of approximately 1.6-2 mol%.[2] Excess cholesteryl ester separates into a distinct oil phase.

  • Localization: When incorporated into a phospholipid bilayer, the cholesteryl moiety is thought to align with the phospholipid acyl chains, while the ester linkage and the fatty acid chain are positioned near the aqueous interface. 13C NMR studies of [carbonyl-13C]cholesteryl oleate indicate that the carbonyl group is located near the aqueous interface, suggesting a folded, or "U-shaped," conformation.[2]

  • Effect on Membrane Order: Unsaturated cholesteryl esters, like Cholesteryl 11-eicosenoate, are expected to introduce disorder into the phospholipid acyl chains, particularly in the liquid-crystalline phase. This is in contrast to free cholesterol, which generally has an ordering effect on fluid phospholipid bilayers.

  • Phase Behavior: The incorporation of cholesteryl esters is favored in the liquid-crystalline (Lα) phase of phospholipids and is highly restricted in the gel (Lβ) phase. The presence of cholesteryl esters can influence the phase transition temperature (Tm) of the phospholipid bilayer, although the effects are generally less pronounced than those of free cholesterol.

Quantitative Data (from Analogous Systems)

The following tables summarize quantitative data obtained from studies on cholesteryl oleate (CO), a structurally similar C18:1 cholesteryl ester, interacting with various phospholipids. This data serves as a proxy to estimate the behavior of Cholesteryl 11-eicosenoate.

Table 1: Solubility of Cholesteryl Oleate in Phospholipid Vesicles

Phospholipid MatrixMethodMaximum Solubility (mol%)Reference
Egg Phosphatidylcholine13C NMR Spectroscopy~2[2]

Table 2: Differential Scanning Calorimetry (DSC) Data for Cholesteryl Ester/Phospholipid Mixtures

Lipid Mixture (Molar Ratio)TransitionOnset Temperature (°C)Peak Temperature (°C)Enthalpy (kcal/mol)Reference
DSPC/Cholesteryl Oleate (95:5)Main Transition39.541.48.2[3]
DSPC/Cholesteryl Oleate (90:10)Main Transition39.041.27.5[3]
DMPC/Cholesteryl Oleate (95:5)Main Transition22.523.85.1[3]
DMPC/Cholesteryl Oleate (90:10)Main Transition22.023.54.5[3]

Note: DSPC (Distearoylphosphatidylcholine), DMPC (Dimyristoylphosphatidylcholine). Data is illustrative of the general trend of a slight decrease in transition temperature and enthalpy upon addition of a cholesteryl ester.

Experimental Protocols

The study of Cholesteryl 11-eicosenoate and phospholipid interactions relies on a suite of biophysical techniques. Below are detailed methodologies for key experiments.

Preparation of Lipid Vesicles

The preparation of unilamellar vesicles is a crucial first step for many in vitro studies.

Protocol: Vesicle Preparation by Extrusion [4][5]

  • Lipid Film Formation:

    • Dissolve Cholesteryl 11-eicosenoate and the desired phospholipid (e.g., POPC) in chloroform (B151607) at the desired molar ratio in a round-bottom flask.

    • Remove the organic solvent using a rotary evaporator to form a thin lipid film on the flask's inner surface.

    • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

  • Hydration:

    • Hydrate the lipid film with an appropriate aqueous buffer (e.g., PBS, Tris-HCl) by vortexing or gentle agitation. This results in the formation of multilamellar vesicles (MLVs).

  • Extrusion:

    • Subject the MLV suspension to several freeze-thaw cycles to enhance lamellarity.

    • Extrude the suspension 11-21 times through a polycarbonate membrane with a defined pore size (e.g., 100 nm) using a mini-extruder. This process should be performed above the phase transition temperature of the phospholipid.

    • The resulting solution contains a homogenous population of large unilamellar vesicles (LUVs).

Diagram 1: Experimental Workflow for Vesicle Preparation and Analysis

experimental_workflow cluster_prep Vesicle Preparation cluster_analysis Biophysical Analysis start Dissolve Lipids in Chloroform film Form Thin Lipid Film start->film Rotary Evaporation hydrate Hydrate Film (MLVs) film->hydrate Add Buffer & Vortex extrude Extrude (LUVs) hydrate->extrude Freeze-Thaw & Extrusion dsc DSC extrude->dsc Analyze Phase Transitions nmr Solid-State NMR extrude->nmr Determine Molecular Structure & Dynamics xray X-ray Diffraction extrude->xray Characterize Bilayer Structure fluor Fluorescence Spectroscopy extrude->fluor Probe Membrane Fluidity & Domains

Caption: Workflow for preparing and analyzing lipid vesicles containing Cholesteryl 11-eicosenoate.

Differential Scanning Calorimetry (DSC)

DSC is used to measure the thermotropic phase behavior of lipid bilayers.[6][7]

Protocol: DSC Analysis of Lipid Vesicles

  • Sample Preparation: Prepare LUVs as described in section 3.1 at a lipid concentration of 1-5 mg/mL.

  • Instrument Setup:

    • Degas the buffer and lipid suspension before loading into the calorimeter cells.

    • Load the lipid suspension into the sample cell and the corresponding buffer into the reference cell.

  • Data Acquisition:

    • Equilibrate the sample at a temperature below the expected phase transition.

    • Scan the temperature at a controlled rate (e.g., 1°C/min) over a range that encompasses the phase transition of the phospholipid.

    • Perform multiple heating and cooling scans to ensure reproducibility.

  • Data Analysis:

    • Determine the onset temperature (To), peak temperature (Tm), and completion temperature (Tc) of the phase transition.

    • Calculate the enthalpy of the transition (ΔH) by integrating the area under the transition peak.

    • Analyze changes in these parameters as a function of Cholesteryl 11-eicosenoate concentration.

Solid-State Nuclear Magnetic Resonance (NMR) Spectroscopy

Solid-state NMR provides atomic-level information on the structure, dynamics, and orientation of molecules within the lipid bilayer.[8][9]

Protocol: 13C Solid-State NMR of Cholesteryl Ester in Phospholipid Bilayers

  • Sample Preparation:

    • Synthesize or procure 13C-labeled Cholesteryl 11-eicosenoate (e.g., at the carbonyl carbon).

    • Prepare MLVs containing the labeled cholesteryl ester and phospholipid.

    • Centrifuge the MLV suspension to form a pellet and transfer it to a solid-state NMR rotor.

  • NMR Spectroscopy:

    • Acquire 13C NMR spectra using a high-field NMR spectrometer equipped with a solid-state probe.

    • Employ techniques such as magic angle spinning (MAS) to obtain high-resolution spectra.

  • Data Analysis:

    • Analyze the chemical shift of the 13C-labeled carbon. A downfield shift of the carbonyl resonance, for example, can indicate its proximity to the aqueous interface due to hydrogen bonding with water.[2]

    • Measure order parameters from residual dipolar couplings to determine the orientation and motional freedom of the cholesteryl ester within the bilayer.[9]

X-ray Diffraction

X-ray diffraction is used to determine the structure of the lipid bilayer, including its thickness and the packing of the lipid molecules.[10][11]

Protocol: Small-Angle X-ray Scattering (SAXS) of Lipid Dispersions

  • Sample Preparation: Prepare a concentrated and well-hydrated dispersion of MLVs or LUVs.

  • Data Collection:

    • Load the sample into a thin-walled capillary tube.

    • Expose the sample to a collimated X-ray beam.

    • Collect the scattered X-rays on a 2D detector.

  • Data Analysis:

    • Analyze the positions of the diffraction peaks to determine the lamellar repeat distance (d-spacing) of the lipid bilayers.

    • Model the diffraction data to obtain an electron density profile of the bilayer, which can reveal the location of the cholesteryl ester.

Fluorescence Spectroscopy

Fluorescence spectroscopy, using fluorescent probes, can provide information on membrane fluidity and the formation of lipid domains.[12][13]

Protocol: Membrane Fluidity Measurement using DPH

  • Probe Incorporation:

  • Fluorescence Anisotropy Measurement:

    • Excite the sample with polarized light at the excitation maximum of DPH.

    • Measure the emission intensity parallel and perpendicular to the polarization of the excitation light.

    • Calculate the steady-state fluorescence anisotropy (r).

  • Data Interpretation:

    • A higher anisotropy value indicates a more ordered (less fluid) membrane environment.

    • Monitor changes in anisotropy as a function of Cholesteryl 11-eicosenoate concentration and temperature.

Molecular Interactions and Signaling

Currently, there is no specific signaling pathway that has been definitively associated with Cholesteryl 11-eicosenoate. However, the interaction of cholesteryl esters with phospholipids is a key factor in the formation and stability of lipid droplets, which are central to cellular energy and lipid homeostasis. The physical state of cholesteryl esters within these droplets, influenced by their interaction with surrounding phospholipids, can affect their accessibility to lipases and thus regulate the release of free cholesterol and fatty acids.

Diagram 2: Hypothetical Localization of Cholesteryl 11-eicosenoate in a Phospholipid Bilayer

molecular_localization cluster_membrane Phospholipid Bilayer cluster_ce Cholesteryl 11-eicosenoate p1 p8 p2 p9 p3 p10 p4 p11 p5 p12 p6 p13 p7 p14 chol Cholesterol Moiety ester Ester Linkage chol->ester chain Eicosenoate Chain ester->chain label_aq_upper Aqueous Phase label_aq_lower Aqueous Phase label_hydrophobic Hydrophobic Core

Caption: Predicted orientation of Cholesteryl 11-eicosenoate in a phospholipid bilayer.

Conclusion

While direct experimental data on Cholesteryl 11-eicosenoate is scarce, a comprehensive understanding of its interaction with phospholipids can be inferred from studies on analogous mono-unsaturated cholesteryl esters. It is anticipated that Cholesteryl 11-eicosenoate has limited solubility in phospholipid bilayers, localizes near the membrane interface in a folded conformation, and perturbs the packing of phospholipid acyl chains. The experimental protocols and data presented in this guide provide a robust framework for researchers to investigate the specific properties of Cholesteryl 11-eicosenoate and its role in membrane biophysics and lipid-based technologies. Further research is warranted to elucidate the unique contributions of the 20-carbon, delta-11 unsaturated acyl chain to these interactions.

References

Exploratory

An In-Depth Technical Guide to the Thermotropic Phase Behavior of Cholesteryl 11-eicosenoate

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the thermotropic phase behavior of Cholesteryl 11-eicosenoate. It includes quantitative data on it...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermotropic phase behavior of Cholesteryl 11-eicosenoate. It includes quantitative data on its phase transitions, detailed experimental protocols for characterization, and a visual representation of the experimental workflow. This document is intended to serve as a valuable resource for researchers and professionals working with cholesteryl esters in fields such as materials science and drug delivery.

Quantitative Phase Transition Data

The thermotropic phase behavior of Cholesteryl 11-eicosenoate is characterized by distinct transitions between crystalline, smectic, and isotropic liquid phases upon heating. A systematic study utilizing polarizing microscopy and differential scanning calorimetry has provided the following transition temperatures for the cis-isomer of Cholesteryl 11-eicosenoate.[1]

TransitionTemperature (°C)
Crystal to Smectic19.8
Smectic to Isotropic Liquid38.1

Data sourced from Ginsburg et al., "Physical properties of cholesteryl esters".[1]

Experimental Protocols

The characterization of the thermotropic phase behavior of Cholesteryl 11-eicosenoate typically involves Differential Scanning Calorimetry (DSC) for thermodynamic analysis and Polarized Light Microscopy (PLM) for visual identification of the mesophases.

Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique used to measure the heat flow associated with phase transitions in a material as a function of temperature.

2.1.1. Instrument Preparation

  • Ensure the DSC instrument is calibrated for temperature and enthalpy using appropriate standards (e.g., indium).

  • Purge the system with a dry, inert gas (e.g., nitrogen) to provide a stable thermal atmosphere and prevent sample oxidation.

2.1.2. Sample Preparation

  • Accurately weigh approximately 1-5 mg of high-purity Cholesteryl 11-eicosenoate into a clean aluminum DSC pan.

  • Hermetically seal the pan to prevent any loss of sample due to volatilization during heating.

  • Prepare an empty, hermetically sealed aluminum pan to be used as a reference.

2.1.3. Measurement Procedure

  • Place the sample and reference pans into the DSC cell.

  • Equilibrate the sample at a starting temperature well below the first expected transition (e.g., 0°C).

  • Heat the sample at a controlled rate (e.g., 5-10°C/min) to a temperature above the final transition to the isotropic liquid phase (e.g., 50°C).

  • Hold the sample at the upper temperature for a few minutes to ensure complete melting and to erase any previous thermal history.

  • Cool the sample at the same controlled rate back to the starting temperature.

  • Perform a second heating and cooling cycle to ensure the reproducibility of the thermal events. The data from the second heating scan is typically used for analysis.

  • Analyze the resulting thermogram to determine the peak temperatures of the phase transitions and to calculate the enthalpy changes (ΔH) associated with each transition by integrating the area under the respective peaks.

Polarized Light Microscopy (PLM)

PLM is an essential technique for the direct observation and identification of the different liquid crystalline phases (mesophases) based on their unique optical textures.

2.2.1. Sample Preparation

  • Place a small amount of Cholesteryl 11-eicosenoate onto a clean glass microscope slide.

  • Gently place a coverslip over the sample.

  • Heat the slide on a hot stage to melt the sample into its isotropic liquid phase.

  • Allow the sample to spread evenly into a thin film under the coverslip.

2.2.2. Observation Procedure

  • Place the prepared slide on a hot stage attached to a polarized light microscope. The hot stage allows for precise temperature control.

  • Heat the sample to its isotropic liquid phase, which will appear dark between crossed polarizers.

  • Slowly cool the sample at a controlled rate (e.g., 1-2°C/min).

  • Carefully observe the sample through the microscope as it cools. Note the temperatures at which phase transitions occur, characterized by the appearance of birefringence and specific optical textures.

  • Identify the liquid crystal phases based on their characteristic textures. For example, the smectic A phase of cholesteryl esters often exhibits a focal-conic fan texture.

  • Capture images of the different textures at various temperatures for documentation and analysis.

  • The sample can then be slowly heated to observe the transitions in reverse.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the comprehensive characterization of the thermotropic phase behavior of Cholesteryl 11-eicosenoate.

G cluster_prep Sample Preparation cluster_dsc Differential Scanning Calorimetry (DSC) cluster_plm Polarized Light Microscopy (PLM) cluster_results Final Characterization start High-Purity Cholesteryl 11-eicosenoate Sample dsc_weigh Weigh 1-5 mg into Aluminum Pan start->dsc_weigh plm_prep Prepare Thin Film on Microscope Slide start->plm_prep dsc_seal Hermetically Seal Pan dsc_weigh->dsc_seal dsc_run Heat/Cool Cycles (e.g., 5-10°C/min) dsc_seal->dsc_run dsc_analysis Analyze Thermogram dsc_run->dsc_analysis dsc_data Determine Transition Temps (T) & Enthalpies (ΔH) dsc_analysis->dsc_data final_report Comprehensive Report on Thermotropic Phase Behavior dsc_data->final_report plm_hotstage Heat/Cool on Hot Stage plm_prep->plm_hotstage plm_observe Observe Textures plm_hotstage->plm_observe plm_analysis Identify Mesophases plm_observe->plm_analysis plm_data Confirm Transition Temps & Identify Phases plm_analysis->plm_data plm_data->final_report

Workflow for Thermotropic Phase Behavior Characterization.

References

Foundational

Cholesteryl 11-Eicosenoate in Model Membrane Systems: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract Cholesteryl 11-eicosenoate, a lipid molecule belonging to the class of cholesteryl esters, is a subject of interest in the study of model membrane...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl 11-eicosenoate, a lipid molecule belonging to the class of cholesteryl esters, is a subject of interest in the study of model membrane systems due to its potential role in various biological and pathological processes, including atherosclerosis. Understanding its behavior within a simplified lipid bilayer environment is crucial for elucidating its influence on membrane structure, fluidity, and function. This technical guide provides an in-depth overview of Cholesteryl 11-eicosenoate, summarizing its known physical properties and outlining the key experimental methodologies used to investigate its interactions within model membranes. Detailed protocols for liposome (B1194612) preparation, differential scanning calorimetry, fluorescence spectroscopy, and X-ray diffraction are provided to facilitate further research. Additionally, this guide includes visualizations of experimental workflows and the general synthesis pathway for cholesteryl esters to aid in conceptual understanding.

Introduction to Cholesteryl 11-Eicosenoate

Cholesteryl 11-eicosenoate (CE 20:1) is an ester formed between cholesterol and 11-eicosenoic acid. Like other cholesteryl esters, it is a highly nonpolar lipid. In biological systems, cholesteryl esters are the primary storage and transport form of cholesterol. While cholesterol itself is a crucial component of animal cell membranes, modulating their fluidity and organization, cholesteryl esters do not typically integrate into the phospholipid bilayer in the same way.[1] Instead, they can accumulate in the hydrophobic core of lipid droplets or, under pathological conditions, form crystalline or liquid-crystalline phases within atherosclerotic lesions.[1]

The study of Cholesteryl 11-eicosenoate in model membranes, such as liposomes, allows for a controlled investigation of its phase behavior and its effects on the physical properties of the lipid bilayer, providing insights into its potential physiological and pathological roles.

Physicochemical Properties of Cholesteryl 11-Eicosenoate

Quantitative data on the behavior of Cholesteryl 11-eicosenoate within phospholipid model membranes is not extensively available in the current literature. However, the thermotropic phase behavior of the pure compound has been characterized, providing a foundation for understanding its physical state at different temperatures.

PropertyValue (°C)Description
Cholesteric to Isotropic Transition19.8The temperature at which the cholesteric liquid-crystalline phase transitions to an isotropic liquid.[2]
Smectic to Cholesteric Transition38.1The temperature at which the more ordered smectic liquid-crystalline phase transitions to the cholesteric phase.[2]

Note: The data presented is for pure Cholesteryl 11-eicosenoate. Its phase behavior is expected to be significantly altered when mixed with phospholipids (B1166683) in a model membrane.

Experimental Protocols for Studying Cholesteryl 11-Eicosenoate in Model Membranes

This section details the standard experimental procedures for incorporating Cholesteryl 11-eicosenoate into model membranes and characterizing its effects.

Liposome Preparation with Incorporated Cholesteryl 11-Eicosenoate

Liposomes are artificially prepared vesicles composed of a lipid bilayer and are widely used as a model for cell membranes. The thin-film hydration method is a common technique for their preparation.

Protocol:

  • Lipid Mixture Preparation:

    • Dissolve the desired phospholipid (e.g., POPC, DPPC) and Cholesteryl 11-eicosenoate at the desired molar ratio in a suitable organic solvent (e.g., chloroform (B151607) or a chloroform:methanol mixture) in a round-bottom flask.

    • Ensure complete dissolution to achieve a homogenous mixture of the lipids.

  • Thin Film Formation:

    • Remove the organic solvent under reduced pressure using a rotary evaporator. This process leaves a thin, uniform lipid film on the inner surface of the flask.

    • Further dry the film under a high vacuum for at least 2 hours to remove any residual solvent.

  • Hydration:

    • Hydrate the lipid film by adding an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4). The temperature of the buffer should be above the gel-to-liquid crystalline phase transition temperature (Tm) of the primary phospholipid.

    • Agitate the flask by vortexing or gentle shaking to facilitate the formation of multilamellar vesicles (MLVs).

  • Vesicle Sizing (Optional):

    • To obtain unilamellar vesicles of a defined size, the MLV suspension can be subjected to sonication or extrusion through polycarbonate filters with a specific pore size (e.g., 100 nm).

Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique used to measure the heat flow into or out of a sample as a function of temperature or time. It is highly effective for studying the phase transitions of lipids.

Protocol:

  • Sample Preparation:

    • Prepare liposomes containing varying mole fractions of Cholesteryl 11-eicosenoate as described in section 3.1.

    • Concentrate the liposome suspension to a known lipid concentration.

    • Accurately transfer a specific volume of the liposome suspension into a DSC sample pan.

    • Prepare a reference pan containing the same volume of the corresponding buffer.

  • DSC Analysis:

    • Place the sample and reference pans into the calorimeter.

    • Equilibrate the system at a starting temperature well below the expected phase transition.

    • Scan the temperature at a controlled rate (e.g., 1-5°C/min) up to a temperature above the expected transition.

    • Record the differential heat flow as a function of temperature to obtain a thermogram.

  • Data Analysis:

    • Analyze the thermogram to determine the phase transition temperature (Tm) and the enthalpy of the transition (ΔH). The broadening or shifting of the main phospholipid transition peak upon addition of Cholesteryl 11-eicosenoate provides information about their interaction and miscibility.[3]

Fluorescence Spectroscopy

Fluorescence spectroscopy, particularly using environmentally sensitive probes, can provide insights into membrane fluidity and lipid packing.

Protocol:

  • Probe Incorporation:

    • Prepare liposomes containing Cholesteryl 11-eicosenoate as described in section 3.1.

    • Incorporate a fluorescent probe, such as 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH), into the lipid mixture before film formation. The probe-to-lipid ratio is typically low (e.g., 1:200 to 1:500) to avoid self-quenching.

  • Fluorescence Anisotropy Measurement:

    • Dilute the liposome suspension in buffer to a suitable concentration to minimize light scattering effects.

    • Place the sample in a temperature-controlled cuvette within a fluorometer equipped with polarizers.

    • Excite the sample with vertically polarized light at the probe's excitation wavelength (e.g., ~350 nm for DPH).

    • Measure the fluorescence emission intensity parallel (I_parallel) and perpendicular (I_perpendicular) to the excitation plane at the probe's emission wavelength (e.g., ~452 nm for DPH).

  • Data Analysis:

    • Calculate the steady-state fluorescence anisotropy (r) using the following equation: r = (I_parallel - G * I_perpendicular) / (I_parallel + 2 * G * I_perpendicular) where G is the instrument-specific correction factor.

    • Changes in anisotropy reflect changes in the rotational freedom of the probe, which is related to membrane fluidity. A higher anisotropy value generally indicates a more ordered or less fluid membrane environment.[4]

X-ray Diffraction (XRD)

XRD is a powerful technique for determining the structural organization of lipid bilayers, including lamellar spacing and the packing of lipid acyl chains.

Protocol:

  • Sample Preparation:

    • Prepare multilamellar vesicles (MLVs) with and without Cholesteryl 11-eicosenoate.

    • Orient the sample, for example, by depositing the MLV suspension onto a solid substrate and allowing it to partially dehydrate under controlled humidity.

  • XRD Measurement:

    • Mount the sample in an X-ray beam.

    • Collect the scattered X-ray intensity as a function of the scattering angle (2θ).

    • Small-angle X-ray scattering (SAXS) provides information on the lamellar repeat distance (d-spacing) of the lipid bilayers.

    • Wide-angle X-ray scattering (WAXS) provides information on the packing of the lipid acyl chains (e.g., hexagonal packing in the liquid-crystalline phase or orthorhombic packing in the gel phase).

  • Data Analysis:

    • Use Bragg's law (nλ = 2d sinθ) to calculate the lamellar d-spacing from the positions of the SAXS peaks.

    • Analyze the WAXS pattern to determine the nature of the acyl chain packing. Changes in these parameters upon incorporation of Cholesteryl 11-eicosenoate indicate structural perturbations to the membrane.[5]

Visualizations of Pathways and Workflows

General Synthesis of Cholesteryl Esters

The following diagram illustrates a general chemical synthesis pathway for a cholesteryl ester, such as Cholesteryl 11-eicosenoate, through the esterification of cholesterol with a fatty acid.

G Cholesterol Cholesterol Esterification Esterification Reaction Cholesterol->Esterification FattyAcid 11-Eicosenoic Acid ActivatingAgent Activating Agent (e.g., DCC/DMAP) FattyAcid->ActivatingAgent ActivatingAgent->Esterification Product Cholesteryl 11-Eicosenoate Esterification->Product

Caption: General synthesis of Cholesteryl 11-eicosenoate.

Experimental Workflow for Liposome Preparation and Characterization

This diagram outlines the workflow for preparing liposomes containing Cholesteryl 11-eicosenoate and subsequently analyzing them using the techniques described above.

G cluster_prep Liposome Preparation cluster_analysis Biophysical Analysis start Dissolve Lipids (Phospholipid + CE 20:1) in Organic Solvent film Form Thin Lipid Film (Rotary Evaporation) start->film hydrate Hydrate Film (Aqueous Buffer) film->hydrate mlv Multilamellar Vesicles (MLVs) hydrate->mlv size Sizing (Extrusion/Sonication) mlv->size xrd X-Ray Diffraction (XRD) mlv->xrd Determine Bilayer Structure luv Unilamellar Vesicles (LUVs) size->luv dsc Differential Scanning Calorimetry (DSC) luv->dsc Analyze Phase Transitions fluorescence Fluorescence Spectroscopy luv->fluorescence Measure Membrane Fluidity

Caption: Workflow for liposome preparation and analysis.

Logical Flow of Data Interpretation in Membrane Fluidity Studies

This diagram illustrates the logical relationship between experimental measurements and the interpretation of membrane fluidity using fluorescence anisotropy.

G start Incorporate Probe (DPH) into Liposome measurement Measure Fluorescence Intensities (Parallel & Perpendicular) start->measurement calculation Calculate Anisotropy (r) measurement->calculation interpretation Interpret Rotational Motion of Probe calculation->interpretation conclusion Infer Membrane Fluidity/ Order interpretation->conclusion

Caption: Data interpretation for membrane fluidity analysis.

Conclusion and Future Directions

Cholesteryl 11-eicosenoate is a lipid with defined thermotropic properties in its pure form. While specific data on its interactions within model phospholipid membranes are sparse, the experimental framework outlined in this guide provides a robust starting point for its characterization. Future research should focus on systematically evaluating the impact of varying concentrations of Cholesteryl 11-eicosenoate on the phase behavior, fluidity, and structural parameters of different phospholipid bilayers. Such studies will be invaluable for understanding how the accumulation of specific cholesteryl esters might alter membrane properties and contribute to the molecular mechanisms of diseases like atherosclerosis. Furthermore, investigating its interaction with membrane proteins in these model systems could reveal novel aspects of lipid-protein interactions relevant to drug development and cellular biology.

References

Exploratory

Self-Assembly of Cholesteryl 11-eicosenoate in Aqueous Solutions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract Cholesteryl esters, fundamental components of cellular lipid metabolism, exhibit complex self-assembly behaviors in aqueous environments, forming s...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl esters, fundamental components of cellular lipid metabolism, exhibit complex self-assembly behaviors in aqueous environments, forming structures such as nanoparticles and liquid crystalline phases. This technical guide focuses on the self-assembly of a specific long-chain unsaturated cholesteryl ester, Cholesteryl 11-eicosenoate. While direct experimental data for this molecule is limited, this document extrapolates from established knowledge of structurally similar cholesteryl esters, such as cholesteryl oleate, to provide a comprehensive overview of its expected behavior and characterization. This guide details probable synthesis methods, protocols for inducing and characterizing self-assembled structures, and representative data for nanoparticle and liquid crystal formation. The insights provided herein are intended to serve as a foundational resource for researchers exploring the potential of Cholesteryl 11-eicosenoate in areas such as drug delivery, diagnostics, and material science.

Introduction

Cholesteryl esters (CEs) are neutral lipids formed by the esterification of cholesterol with a fatty acid.[1] Their amphiphilic nature, combining the rigid sterol ring of cholesterol with a flexible fatty acid chain, drives their self-assembly into various ordered structures in aqueous solutions.[2] These structures, which include micelles, vesicles, nanoparticles, and liquid crystals, are of significant interest for a range of biomedical and biotechnological applications, particularly in the field of drug delivery.[3][4] The morphology and physicochemical properties of these self-assembled structures are highly dependent on the nature of the fatty acid chain, including its length and degree of unsaturation.[5]

Cholesteryl 11-eicosenoate, the ester of cholesterol and 11-eicosenoic acid (a C20:1 fatty acid), is a long-chain monounsaturated cholesteryl ester. Its self-assembly in aqueous solutions is expected to be influenced by the significant hydrophobic contribution of the C20 fatty acid chain and the kink introduced by the cis double bond. This guide will explore the synthesis, self-assembly, and characterization of Cholesteryl 11-eicosenoate, providing a technical framework for its investigation.

Synthesis of Cholesteryl 11-eicosenoate

The synthesis of long-chain cholesteryl esters can be achieved through several established methods. A common and efficient approach is the esterification of cholesterol with the corresponding fatty acid or its more reactive acyl chloride derivative.[6][7]

Representative Synthesis Protocol

This protocol describes a general method for the synthesis of Cholesteryl 11-eicosenoate via the acylation of cholesterol with 11-eicosenoyl chloride.

Materials:

Procedure:

  • Preparation of 11-eicosenoyl chloride:

    • In a round-bottom flask, dissolve 11-eicosenoic acid in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

    • Slowly add an excess of oxalyl chloride or thionyl chloride to the solution at 0 °C.

    • Allow the reaction to warm to room temperature and stir for 2-4 hours, or until the evolution of gas ceases.

    • Remove the solvent and excess reagent under reduced pressure to yield the crude 11-eicosenoyl chloride. Use this immediately in the next step.

  • Esterification of Cholesterol:

    • Dissolve cholesterol and a slight molar excess of anhydrous pyridine or triethylamine in anhydrous DCM in a separate flask under an inert atmosphere.

    • Cool the solution to 0 °C and slowly add a solution of the freshly prepared 11-eicosenoyl chloride in anhydrous DCM.

    • Allow the reaction to stir at room temperature overnight.

    • Quench the reaction by adding a small amount of water.

    • Extract the product with diethyl ether.

    • Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification:

    • Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure Cholesteryl 11-eicosenoate.

    • Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Self-Assembly in Aqueous Solutions

Due to its high hydrophobicity, Cholesteryl 11-eicosenoate is expected to self-assemble into various structures in aqueous solutions to minimize the unfavorable interactions between its hydrocarbon tail and water. The resulting morphologies can range from nanoparticles (e.g., vesicles or micelles) to more ordered liquid crystalline phases.

Nanoparticle Formation

Cholesteryl ester-based nanoparticles can be prepared using various techniques, with the solvent injection and emulsion-evaporation methods being common.[8] These nanoparticles can serve as carriers for hydrophobic drugs.[4]

Materials:

  • Cholesteryl 11-eicosenoate

  • A suitable surfactant/stabilizer (e.g., Polysorbate 80, Pluronic F68)

  • Ethanol (B145695) or acetone (B3395972) (solvent)

  • Ultrapure water (aqueous phase)

Procedure:

  • Dissolve Cholesteryl 11-eicosenoate in a minimal amount of a water-miscible organic solvent like ethanol or acetone.

  • Prepare an aqueous solution containing a surfactant to aid in the stabilization of the nanoparticles.

  • Rapidly inject the organic solution of Cholesteryl 11-eicosenoate into the vigorously stirring aqueous phase.

  • The sudden change in solvent polarity will cause the cholesteryl ester to precipitate and self-assemble into nanoparticles.

  • Remove the organic solvent by evaporation under reduced pressure or by dialysis.

  • The resulting nanoparticle suspension can be further purified by filtration or centrifugation to remove any larger aggregates.

Liquid Crystalline Phases

At higher concentrations or under specific temperature conditions, Cholesteryl 11-eicosenoate is expected to form thermotropic liquid crystalline phases.[5] Long-chain cholesteryl esters, particularly those with unsaturated fatty acids, often exhibit smectic and cholesteric phases.[9]

  • Smectic Phase: In this phase, the molecules are arranged in layers. The long axes of the molecules are, on average, parallel to each other and perpendicular to the layer planes. The arrangement within the layers can be either ordered (smectic B) or disordered (smectic A).[10]

  • Cholesteric (Chiral Nematic) Phase: This phase is characterized by a helical arrangement of molecules. Within a single plane, the molecules are aligned in a preferred direction (the director), but the director rotates from one plane to the next, tracing out a helix.[2]

The specific phase behavior and transition temperatures will depend on the purity of the Cholesteryl 11-eicosenoate and the experimental conditions.

Characterization of Self-Assembled Structures

A suite of analytical techniques is employed to characterize the size, morphology, and structural organization of the self-assembled aggregates.

Dynamic Light Scattering (DLS) and Zeta Potential

DLS is a non-invasive technique used to measure the hydrodynamic diameter and size distribution of nanoparticles in suspension.[11] The zeta potential provides information about the surface charge of the nanoparticles, which is a key indicator of their stability in a colloidal suspension.[12]

Instrumentation:

  • A commercial DLS instrument with a zeta potential measurement module.

Procedure:

  • Dilute the nanoparticle suspension with ultrapure water or a suitable buffer to an appropriate concentration to avoid multiple scattering effects.

  • For zeta potential measurements, ensure the sample is prepared in a buffer of known ionic strength.

  • Equilibrate the sample to the desired temperature in the instrument's sample holder.

  • Perform the DLS measurement to obtain the intensity-weighted, volume-weighted, and number-weighted size distributions, as well as the polydispersity index (PDI).

  • For zeta potential, apply an electric field and measure the electrophoretic mobility of the particles to calculate the zeta potential.

  • Perform multiple measurements for each sample to ensure reproducibility.

Transmission Electron Microscopy (TEM)

TEM provides direct visualization of the morphology and size of the self-assembled nanostructures.[13] Cryo-TEM, where the sample is flash-frozen, is particularly useful for observing the structures in their native hydrated state.

Instrumentation:

  • Transmission Electron Microscope

Procedure (for negative staining):

  • Place a drop of the diluted nanoparticle suspension onto a carbon-coated copper grid.

  • Allow the sample to adsorb for a few minutes.

  • Blot off the excess liquid with filter paper.

  • Apply a drop of a negative staining agent (e.g., uranyl acetate or phosphotungstic acid) to the grid.

  • Blot off the excess stain after a minute.

  • Allow the grid to air dry completely before imaging in the TEM.

Small-Angle X-ray Scattering (SAXS)

SAXS is a powerful technique for probing the internal structure and organization of self-assembled systems on the nanometer scale.[14] For liquid crystalline phases, SAXS can be used to determine the layer spacing (d-spacing) and the overall symmetry of the phase.

Instrumentation:

  • A SAXS instrument, typically with a synchrotron radiation source for higher flux and resolution.

Procedure:

  • Load the concentrated sample (nanoparticle suspension or liquid crystal) into a sample cell with X-ray transparent windows (e.g., quartz capillaries).

  • Mount the sample cell in the instrument and expose it to a collimated X-ray beam.

  • Collect the scattered X-ray intensity as a function of the scattering angle (2θ) or the scattering vector (q).

  • Analyze the resulting scattering pattern. For liquid crystals, the positions of the Bragg peaks can be used to determine the d-spacing and identify the liquid crystalline phase. For nanoparticles, the scattering curve can be modeled to obtain information about their size, shape, and internal structure.

Quantitative Data Presentation

Due to the limited availability of specific experimental data for Cholesteryl 11-eicosenoate, the following tables present representative data based on studies of long-chain unsaturated cholesteryl esters like cholesteryl oleate. These values should be considered as expected ranges and require experimental verification.

Table 1: Representative Physicochemical Properties of Cholesteryl 11-eicosenoate Nanoparticles

ParameterExpected Value RangeCharacterization Technique
Hydrodynamic Diameter100 - 300 nmDynamic Light Scattering (DLS)
Polydispersity Index (PDI)< 0.3Dynamic Light Scattering (DLS)
Zeta Potential-10 to -30 mV (in neutral buffer)Electrophoretic Light Scattering
Critical Micelle Concentration (CMC)Low micromolar to nanomolar rangeFluorescence Probe Method

Table 2: Representative Phase Transition Temperatures for Long-Chain Unsaturated Cholesteryl Esters

TransitionExpected Temperature Range (°C)Characterization Technique
Crystal to Smectic30 - 50Differential Scanning Calorimetry (DSC), Polarized Optical Microscopy (POM)
Smectic to Cholesteric40 - 60Differential Scanning Calorimetry (DSC), Polarized Optical Microscopy (POM)
Cholesteric to Isotropic50 - 70Differential Scanning Calorimetry (DSC), Polarized Optical Microscopy (POM)

Visualization of Workflows and Concepts

Diagrams

Synthesis_Workflow cluster_synthesis Synthesis of Cholesteryl 11-eicosenoate start Cholesterol & 11-eicosenoic acid acyl_chloride Preparation of 11-eicosenoyl chloride start->acyl_chloride Oxalyl Chloride esterification Esterification with Cholesterol acyl_chloride->esterification purification Column Chromatography Purification esterification->purification Crude Product product Cholesteryl 11-eicosenoate purification->product

Caption: Workflow for the synthesis of Cholesteryl 11-eicosenoate.

Nanoparticle_Preparation_Workflow cluster_prep Nanoparticle Preparation by Solvent Injection dissolve Dissolve Cholesteryl 11-eicosenoate in organic solvent injection Rapid injection into aqueous phase dissolve->injection prepare_aq Prepare aqueous phase with surfactant prepare_aq->injection self_assembly Self-assembly into nanoparticles injection->self_assembly evaporation Solvent evaporation self_assembly->evaporation final_suspension Nanoparticle Suspension evaporation->final_suspension Self_Assembly_Concept cluster_concept Conceptual Model of Self-Assembly cluster_assemblies Self-Assembled Structures monomer Cholesteryl 11-eicosenoate Monomer Cholesterol Head Eicosenoate Tail micelle Micelle monomer->micelle Above CMC vesicle Vesicle monomer->vesicle Above CMC liquid_crystal Liquid Crystal (Smectic/Cholesteric) micelle->liquid_crystal Increased Concentration vesicle->liquid_crystal Increased Concentration

References

Protocols & Analytical Methods

Method

Application Note: Mass Spectrometry Analysis of Cholesteryl 11-eicosenoate

Abstract This application note provides a detailed protocol for the sensitive and specific quantification of Cholesteryl 11-eicosenoate in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/M...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note provides a detailed protocol for the sensitive and specific quantification of Cholesteryl 11-eicosenoate in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Cholesteryl esters (CEs), including Cholesteryl 11-eicosenoate, are key molecules in the storage and transport of cholesterol.[1] Their analysis is crucial for understanding lipid metabolism and its dysregulation in various diseases. The methods outlined here are intended for researchers, scientists, and drug development professionals, offering a comprehensive guide from sample preparation to data analysis.

Introduction

Cholesteryl 11-eicosenoate is a cholesteryl ester of 11-eicosenoic acid (also known as gondoic acid), a monounsaturated omega-9 fatty acid.[2] 11-eicosenoic acid is a component of cellular membranes and is involved in lipid metabolism and cell signaling.[3][4] The analysis of specific CE molecular species like Cholesteryl 11-eicosenoate can provide valuable insights into metabolic pathways and disease biomarkers. LC-MS/MS has become the gold standard for the analysis of CEs due to its high sensitivity, specificity, and ability to resolve complex lipid mixtures.[5] This note details a robust workflow for the extraction and quantification of Cholesteryl 11-eicosenoate.

Experimental Protocols

Sample Preparation: Lipid Extraction from Plasma

A modified Bligh & Dyer extraction method is recommended for the efficient extraction of cholesteryl esters from plasma.

Materials:

  • Human plasma

  • Deuterated Cholesteryl Ester internal standard (e.g., d7-Cholesteryl oleate)

  • Chloroform (B151607)

  • Methanol

  • Phosphate Buffered Saline (PBS)

  • Glass culture tubes with screw caps

  • Nitrogen evaporator

  • Centrifuge

Protocol:

  • To a 14 mL glass culture tube, add 100 µL of human plasma.

  • Spike the plasma with an appropriate amount of deuterated cholesteryl ester internal standard.

  • Add 6 mL of a 1:2 (v/v) chloroform:methanol solution.

  • Vortex the mixture vigorously for 10 seconds.

  • Centrifuge at 2600 rpm for 5 minutes to pellet any insoluble material.

  • Transfer the supernatant to a new 14 mL glass tube.

  • Add 2 mL of chloroform and 2 mL of PBS to the supernatant.

  • Vortex for 10 seconds and centrifuge at 2600 rpm for 5 minutes to induce phase separation.

  • Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

  • Dry the extracted lipids under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 200 µL of a 2:1 (v/v) chloroform:methanol solution for LC-MS/MS analysis.[6]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system

  • Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source

LC Method:

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size)

  • Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium (B1175870) acetate

  • Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium acetate

  • Flow Rate: 0.4 mL/min

  • Gradient:

    • 0-2 min: 30% B

    • 2-15 min: Linear gradient to 100% B

    • 15-20 min: Hold at 100% B

    • 20.1-25 min: Return to 30% B and equilibrate

  • Injection Volume: 5 µL

MS/MS Method:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Characteristic Transition: Cholesteryl esters typically form an ammonium adduct [M+NH4]+ and upon collision-induced dissociation (CID), they yield a characteristic product ion corresponding to the cholesterol backbone at m/z 369.3.[1]

  • MRM Transitions:

    • Cholesteryl 11-eicosenoate: Precursor ion (m/z) = 696.6, Product ion (m/z) = 369.3

    • d7-Cholesteryl oleate (B1233923) (Internal Standard): Precursor ion (m/z) = 716.7, Product ion (m/z) = 376.3

  • Collision Energy: Optimized for the specific instrument, typically in the range of 20-40 eV.

Data Presentation

The following table presents representative quantitative data for Cholesteryl 11-eicosenoate and other common cholesteryl esters in human plasma. Please note that these values are for illustrative purposes, as the absolute concentration of Cholesteryl 11-eicosenoate is not widely reported. The relative abundance is estimated based on the typical distribution of monounsaturated fatty acid-containing cholesteryl esters.

Cholesteryl Ester SpeciesAbbreviationRetention Time (min)Concentration (µg/mL)Relative Abundance (%)
Cholesteryl PalmitateCE(16:0)16.535.211.8
Cholesteryl OleateCE(18:1)17.285.128.5
Cholesteryl LinoleateCE(18:2)16.8150.350.4
Cholesteryl ArachidonateCE(20:4)16.212.54.2
Cholesteryl 11-eicosenoate CE(20:1) 17.8 15.1 5.1

Visualizations

Experimental Workflow

The following diagram illustrates the complete workflow from sample collection to data analysis for the quantification of Cholesteryl 11-eicosenoate.

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing plasma Plasma Sample extraction Lipid Extraction (Bligh & Dyer) plasma->extraction reconstitution Reconstitution extraction->reconstitution lc_separation LC Separation (C18 Column) reconstitution->lc_separation Injection ms_detection MS/MS Detection (MRM Mode) lc_separation->ms_detection quantification Quantification (Internal Standard) ms_detection->quantification reporting Reporting quantification->reporting

Caption: Workflow for Cholesteryl 11-eicosenoate Analysis.

Cholesteryl Ester Metabolism Pathway

This diagram shows the central role of cholesteryl esters in cholesterol transport and metabolism. Cholesteryl 11-eicosenoate, as a specific CE, is part of the intracellular and plasma pools of CEs.

signaling_pathway diet Dietary Cholesterol free_chol Intracellular Free Cholesterol Pool diet->free_chol de_novo De Novo Synthesis de_novo->free_chol acat ACAT free_chol->acat vldl VLDL Assembly (Liver) free_chol->vldl lcat LCAT free_chol->lcat to HDL ce_pool Intracellular Cholesteryl Ester Pool (incl. Cholesteryl 11-eicosenoate) acat->ce_pool ce_pool->free_chol CEH ce_pool->vldl plasma_ce Plasma Lipoproteins (LDL, HDL) vldl->plasma_ce plasma_ce->vldl Reverse Transport (via HDL) peripheral Peripheral Tissues plasma_ce->peripheral Uptake lcat->plasma_ce

Caption: Role of CEs in Cholesterol Homeostasis.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and sensitive approach for the quantification of Cholesteryl 11-eicosenoate in biological samples. This protocol, from lipid extraction to data analysis, can be readily implemented in a research or clinical laboratory setting. The ability to measure specific cholesteryl ester species will aid in a more detailed understanding of lipid metabolism and its role in health and disease.

References

Application

Application Note: Analysis of Cholesteryl 11-eicosenoate Lithiated Adducts by ESI-MS/MS

Abstract This application note details a robust and sensitive method for the analysis of Cholesteryl 11-eicosenoate using electrospray ionization tandem mass spectrometry (ESI-MS/MS). The formation of lithiated adducts e...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note details a robust and sensitive method for the analysis of Cholesteryl 11-eicosenoate using electrospray ionization tandem mass spectrometry (ESI-MS/MS). The formation of lithiated adducts enhances ionization efficiency and induces a characteristic fragmentation pattern, enabling specific and quantitative detection. This method is particularly suited for researchers in lipidomics, drug development, and clinical diagnostics.

Introduction

Cholesteryl esters (CEs) are crucial lipids involved in the transport and storage of cholesterol and play significant roles in various physiological and pathological processes. Their analysis by mass spectrometry can be challenging due to their inherent low ionization efficiency. The formation of cationic adducts, particularly with lithium, has been shown to significantly improve the ionization of CEs and provide a predictable fragmentation pathway for their identification and quantification.[1][2] This application note provides a detailed protocol for the analysis of Cholesteryl 11-eicosenoate as a lithiated adduct.

Chemical Information

  • Analyte: Cholesteryl 11-eicosenoate

  • Molecular Formula: C₄₇H₈₂O₂[1]

  • Molecular Weight: 679.15 g/mol [1]

  • Fatty Acyl Component: 11-eicosenoic acid (C₂₀H₃₈O₂)[3][4][5]

Experimental Protocols

Sample Preparation
  • Stock Solution Preparation: Prepare a stock solution of Cholesteryl 11-eicosenoate in a suitable organic solvent such as chloroform (B151607) or a chloroform/methanol mixture (e.g., 2:1, v/v) at a concentration of 1 mg/mL.

  • Working Solution Preparation: Dilute the stock solution to the desired concentration (e.g., 1-10 µM) using an infusion solvent, typically methanol/chloroform (4:1, v/v).

  • Lithium Adduct Formation: To promote the formation of lithiated adducts, add lithium hydroxide (B78521) (LiOH) to the final working solution to a final concentration of 100 µM.[2]

Mass Spectrometry Analysis

The analysis is performed using a triple quadrupole or a Q-TOF mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Infusion: The sample is introduced into the ESI source via direct infusion using a syringe pump at a constant flow rate (e.g., 3-10 µL/min).

  • ESI Source Parameters: The ESI source parameters should be optimized for the specific instrument. Typical starting parameters are provided in the table below.

ParameterValue
Ionization ModePositive
Spray Voltage3.5 - 4.5 kV
Capillary Temperature270 - 300 °C
Sheath Gas Flow Rate8 - 10 (arbitrary units)
Auxiliary Gas Flow Rate5 (arbitrary units)
  • MS/MS Analysis: The MS/MS analysis is performed in the neutral loss scan mode. The instrument is set to detect all precursor ions that lose a neutral fragment of 368.5 Da, which corresponds to the cholestane (B1235564) moiety.[2][6]

Data Presentation

The analysis of the lithiated adduct of Cholesteryl 11-eicosenoate ([M+Li]⁺) results in a precursor ion at m/z 686.2. Upon collision-induced dissociation (CID), this precursor ion undergoes a characteristic neutral loss of the cholestane backbone (368.5 Da), resulting in a product ion corresponding to the lithiated 11-eicosenoic acid.

AnalyteMolecular FormulaMolecular Weight (Da)Precursor Ion [M+Li]⁺ (m/z)FragmentationProduct Ion (m/z)Collision Energy (eV)
Cholesteryl 11-eicosenoateC₄₇H₈₂O₂679.15686.2Neutral Loss of Cholestane-25
11-eicosenoic acid (fragment)C₂₀H₃₈O₂310.51--317.525

Visualization of the Workflow and Fragmentation

The following diagrams illustrate the experimental workflow and the fragmentation pathway of the lithiated Cholesteryl 11-eicosenoate adduct.

experimental_workflow cluster_sample_prep Sample Preparation cluster_ms_analysis Mass Spectrometry Analysis cluster_data_acquisition Data Acquisition & Analysis stock Stock Solution (1 mg/mL in Chloroform) working Working Solution (1-10 µM) stock->working Dilution lithiation Addition of LiOH (100 µM) working->lithiation infusion Direct Infusion (3-10 µL/min) lithiation->infusion Sample Introduction esi ESI Source (Positive Mode) infusion->esi msms MS/MS Analysis (Neutral Loss Scan) esi->msms detection Detection of Precursor & Product Ions msms->detection quantification Quantification detection->quantification

Experimental workflow for ESI-MS/MS analysis.

fragmentation_pathway cluster_cid Collision-Induced Dissociation (CID) precursor Cholesteryl 11-eicosenoate [M+Li]⁺ m/z = 686.2 cid_label Collision Energy (25 eV) neutral_loss Neutral Loss of Cholestane (C₂₇H₄₆) 368.5 Da product Lithiated 11-eicosenoic acid [C₂₀H₃₈O₂ + Li]⁺ m/z = 317.5 cid_label->product results in

Fragmentation of lithiated Cholesteryl 11-eicosenoate.

Conclusion

The use of lithiated adducts in ESI-MS/MS provides a highly specific and sensitive method for the analysis of Cholesteryl 11-eicosenoate. The characteristic neutral loss of the cholestane moiety allows for unambiguous identification and quantification, making this approach a valuable tool for lipidomic research and related fields. The detailed protocol and data presented in this application note can be readily adapted for the analysis of other cholesteryl esters.

References

Method

Application Notes and Protocols for the Structural Elucidation of Cholesteryl 11-eicosenoate using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals Introduction Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and non-destructive analytical technique essential for the structural elucidation o...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and non-destructive analytical technique essential for the structural elucidation of complex organic molecules such as cholesteryl esters. Cholesteryl 11-eicosenoate, a lipid composed of a cholesterol backbone esterified with the long-chain monounsaturated fatty acid 11-eicosenoic acid, plays various roles in biological systems and is a component of interest in drug development and lipidomics. This document provides detailed application notes and experimental protocols for the structural confirmation of cholesteryl 11-eicosenoate using one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR techniques.

Data Presentation: Predicted NMR Chemical Shifts

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for cholesteryl 11-eicosenoate in deuterated chloroform (B151607) (CDCl₃). These predictions are based on known data for the cholesterol moiety and methyl cis-11-eicosenoate.[1][2][3][4][5][6][7][8] The numbering scheme for the cholesterol and fatty acyl chain is provided in Figure 1.

Numbering scheme for Cholesteryl 11-eicosenoate
Figure 1: Numbering scheme for Cholesteryl 11-eicosenoate.

Table 1: Predicted ¹H NMR Chemical Shifts for Cholesteryl 11-eicosenoate in CDCl₃

Proton(s) Predicted Chemical Shift (ppm) Multiplicity Assignment
H-3~4.60mCholesterol
H-6~5.37dCholesterol
H-18~0.68sCholesterol
H-19~1.02sCholesterol
H-21~0.91dCholesterol
H-26, H-27~0.86dCholesterol
H-2'~2.28tEicosenoate
H-11', H-12'~5.34mEicosenoate
H-10', H-13'~2.01mEicosenoate
-(CH₂)n-1.25-1.65mEicosenoate
CH₃ (terminal)~0.88tEicosenoate

Table 2: Predicted ¹³C NMR Chemical Shifts for Cholesteryl 11-eicosenoate in CDCl₃

Carbon(s) Predicted Chemical Shift (ppm) Assignment
C-3~74.0Cholesterol
C-5~139.7Cholesterol
C-6~122.7Cholesterol
C-10~36.5Cholesterol
C-13~42.3Cholesterol
C-18~11.9Cholesterol
C-19~19.3Cholesterol
C-21~18.7Cholesterol
C-26, C-27~22.6, ~22.8Cholesterol
C-1' (C=O)~173.3Eicosenoate
C-2'~34.4Eicosenoate
C-11', C-12'~129.8Eicosenoate
C-10', C-13'~27.2Eicosenoate
-(CH₂)n-29.0-29.7Eicosenoate
CH₃ (terminal)~14.1Eicosenoate

Experimental Protocols

Detailed methodologies for the key NMR experiments are provided below. These protocols are designed to yield high-quality spectra for the structural elucidation of cholesteryl 11-eicosenoate.[9][10][11][12][13]

Sample Preparation
  • Dissolution: Accurately weigh approximately 5-10 mg of cholesteryl 11-eicosenoate and dissolve it in 0.6-0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a suitable solvent for most lipids.

  • Internal Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm for both ¹H and ¹³C NMR).

  • Transfer: Transfer the solution to a 5 mm NMR tube.

  • Homogenization: Gently vortex the NMR tube to ensure a homogeneous solution.

NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

a. ¹H NMR Spectroscopy

  • Pulse Sequence: Standard single-pulse sequence.

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 8-16 scans.

  • Temperature: 298 K.

b. ¹³C NMR Spectroscopy

  • Pulse Sequence: Proton-decoupled single-pulse sequence (e.g., zgpg30).

  • Spectral Width: 200-250 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096 scans (or more, depending on sample concentration).

  • Temperature: 298 K.

c. 2D COSY (Correlation Spectroscopy)

  • Pulse Sequence: Standard COSY sequence (e.g., cosygpqf).

  • Spectral Width (F1 and F2): 12-16 ppm.

  • Number of Increments (F1): 256-512.

  • Number of Scans per Increment: 2-8.

  • Relaxation Delay: 1-2 seconds.

d. 2D HSQC (Heteronuclear Single Quantum Coherence)

  • Pulse Sequence: Phase-sensitive HSQC with gradient selection (e.g., hsqcedetgpsisp2.3).

  • Spectral Width (F2 - ¹H): 12-16 ppm.

  • Spectral Width (F1 - ¹³C): 160-200 ppm.

  • Number of Increments (F1): 128-256.

  • Number of Scans per Increment: 4-16.

  • Relaxation Delay: 1-2 seconds.

  • ¹J(C,H) Coupling Constant: Optimized for ~145 Hz.

e. 2D HMBC (Heteronuclear Multiple Bond Correlation)

  • Pulse Sequence: Gradient-selected HMBC (e.g., hmbcgplpndqf).

  • Spectral Width (F2 - ¹H): 12-16 ppm.

  • Spectral Width (F1 - ¹³C): 200-250 ppm.

  • Number of Increments (F1): 256-512.

  • Number of Scans per Increment: 8-32.

  • Relaxation Delay: 1-2 seconds.

  • Long-Range Coupling Delay: Optimized for ⁿJ(C,H) of 4-10 Hz.

Data Processing
  • Fourier Transformation: Apply exponential or sine-bell window functions followed by Fourier transformation.

  • Phasing: Manually phase correct all spectra.

  • Baseline Correction: Apply a baseline correction algorithm to all spectra.

  • Referencing: Reference the spectra to the TMS signal at 0.00 ppm.

Mandatory Visualizations

Workflow for Structural Elucidation

The following diagram illustrates the logical workflow for the structural elucidation of cholesteryl 11-eicosenoate using NMR spectroscopy.

workflow cluster_sample Sample Preparation cluster_acquisition NMR Data Acquisition cluster_analysis Data Analysis and Elucidation Sample Cholesteryl 11-eicosenoate Dissolve Dissolve in CDCl3 with TMS Sample->Dissolve NMR_Tube Transfer to NMR Tube Dissolve->NMR_Tube NMR_Spec High-Field NMR Spectrometer NMR_Tube->NMR_Spec OneD 1D NMR (¹H, ¹³C) NMR_Spec->OneD TwoD 2D NMR (COSY, HSQC, HMBC) NMR_Spec->TwoD Processing Data Processing (FT, Phasing, Baseline Correction) OneD->Processing TwoD->Processing Assign_1H ¹H Assignments Processing->Assign_1H Assign_13C ¹³C Assignments Processing->Assign_13C Correlate 2D Correlation Analysis Assign_1H->Correlate Assign_13C->Correlate Structure Final Structure Confirmation Correlate->Structure

Caption: Workflow for NMR-based structural elucidation.
Key 2D NMR Correlations for Structural Assignment

This diagram highlights the critical 2D NMR correlations used to piece together the structure of cholesteryl 11-eicosenoate.

correlations cluster_cholesterol Cholesterol Moiety cluster_eicosenoate Eicosenoate Chain H3 H-3 (~4.60 ppm) C3 C-3 (~74.0 ppm) H3->C3 HSQC C1_prime C-1' (C=O) (~173.3 ppm) H3->C1_prime HMBC H6 H-6 (~5.37 ppm) C6 C-6 (~122.7 ppm) H6->C6 HSQC C5 C-5 (~139.7 ppm) H2_prime H-2' (~2.28 ppm) H2_prime->C1_prime HMBC C2_prime C-2' (~34.4 ppm) H2_prime->C2_prime HSQC H11_12_prime H-11'/12' (~5.34 ppm) H10_13_prime H-10'/13' (~2.01 ppm) H11_12_prime->H10_13_prime COSY C11_12_prime C-11'/12' (~129.8 ppm) H11_12_prime->C11_12_prime HSQC H10_13_prime->C11_12_prime HMBC

Caption: Key 2D NMR correlations for structural assignment.

References

Application

Application Notes and Protocols for ¹H and ¹³C NMR of Unsaturated Cholesteryl Esters

For Researchers, Scientists, and Drug Development Professionals Introduction Unsaturated cholesteryl esters are crucial lipid molecules involved in the transport and storage of cholesterol within the body. They are integ...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Unsaturated cholesteryl esters are crucial lipid molecules involved in the transport and storage of cholesterol within the body. They are integral components of lipoproteins and lipid droplets, and their metabolism is closely linked to various physiological and pathological processes, including atherosclerosis. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive analytical technique that provides detailed structural and quantitative information about these molecules. This document outlines the application of ¹H and ¹³C NMR for the analysis of unsaturated cholesteryl esters, providing detailed protocols and data for researchers in lipidomics and drug development.[1]

Applications of NMR in Unsaturated Cholesteryl Ester Analysis

  • Structural Elucidation: NMR spectroscopy allows for the unambiguous identification of the fatty acid moiety and the cholesterol backbone, including the position and stereochemistry of double bonds.

  • Quantitative Analysis (qNMR): ¹H NMR can be used for the accurate quantification of cholesteryl esters in various matrices, often without the need for identical reference standards.[2][3]

  • Purity Assessment: NMR is an excellent tool for determining the purity of synthetic or isolated cholesteryl ester samples.

  • Metabolic Studies: By using ¹³C-labeled precursors, NMR can trace the metabolic fate of cholesteryl esters in biological systems.[4]

  • Interaction Studies: NMR can be employed to study the interactions of cholesteryl esters with other lipids, proteins, and potential drug candidates within model membrane systems.

Interpretation of ¹H and ¹³C NMR Spectra

The ¹H NMR spectrum of an unsaturated cholesteryl ester is characterized by distinct regions corresponding to different protons in the molecule. The olefinic protons of the fatty acid and the C6 proton of the cholesterol ring appear in the downfield region (around 5.3-5.4 ppm). The C3 proton of the cholesterol backbone, adjacent to the ester oxygen, is also shifted downfield (around 4.6 ppm). The numerous methyl and methylene (B1212753) protons of the cholesterol and fatty acid chains resonate in the upfield region (0.6-2.5 ppm).[1]

In the ¹³C NMR spectrum, the carbonyl carbon of the ester group gives a characteristic signal around 172-174 ppm. The olefinic carbons of both the cholesterol and the fatty acid chain are found between 120 and 140 ppm. The C3 carbon of the cholesterol moiety is observed around 74 ppm, while the remaining aliphatic carbons of both the cholesterol and fatty acid chains resonate in the upfield region (10-60 ppm).[5]

Data Presentation

Table 1: ¹H NMR Chemical Shifts (δ) for Unsaturated Cholesteryl Esters in CDCl₃
Assignment Cholesteryl Oleate (ppm) Cholesteryl Linoleate (ppm) General Region (ppm)
Cholesterol Moiety
C18-H₃0.680.680.6-0.7
C19-H₃1.021.021.0-1.1
C21-H₃0.920.910.9-1.0
C26/27-H₃0.86 (d)0.86 (d)0.8-0.9
C3-H4.60 (m)4.61 (m)4.5-4.7
C6-H5.37 (d)5.37 (d)5.3-5.4
Unsaturated Fatty Acid Moiety
Terminal -CH₃0.88 (t)0.89 (t)0.8-0.9
-(CH₂)n-1.2-1.41.2-1.41.2-1.6
α-CH₂ (to C=O)2.28 (t)2.28 (t)2.2-2.3
Allylic =C-CH₂-2.01 (m)2.04 (m)1.9-2.1
Bis-allylic =C-CH₂-C=-2.77 (t)2.7-2.8
Olefinic -CH=CH-5.34 (m)5.35 (m)5.3-5.4

Data for Cholesteryl Oleate and Linoleate from publicly available spectral data.

Table 2: ¹³C NMR Chemical Shifts (δ) for Unsaturated Cholesteryl Esters in CDCl₃
Assignment 9-Oxononanoyl Cholesterol (ppm) Cholesteryl Linoleate (ppm) General Region (ppm)
Cholesterol Moiety
C373.71~7473-75
C5139.68~140139-141
C6122.57~122121-123
C18-~1211-13
C19-~1918-20
Unsaturated Fatty Acid Moiety
C1 (C=O)173.28~173172-174
C235.76~3433-36
C324.91~2524-26
Olefinic Carbons-~128-130125-135
Terminal -CH₃-~1413-15

Data for 9-Oxononanoyl Cholesterol from[5]. Data for Cholesteryl Linoleate are estimates based on typical values as exact public data is limited.

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for obtaining high-quality NMR spectra.

  • Sample Weighing: Accurately weigh 5-10 mg of the unsaturated cholesteryl ester for ¹H NMR and 20-50 mg for ¹³C NMR.

  • Solvent Addition: Dissolve the sample in 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard. CDCl₃ is a common choice for non-polar lipids.

  • Dissolution: Vortex the sample for 30 seconds to ensure complete dissolution.

  • Filtration (Optional but Recommended): If any particulate matter is visible, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

  • Transfer to NMR Tube: Carefully transfer the solution to a 5 mm NMR tube. Ensure the sample height is at least 4 cm.

  • Capping: Cap the NMR tube securely to prevent solvent evaporation.

¹H NMR Spectroscopy Protocol (Qualitative and Quantitative)
  • Instrument: A 400 MHz or higher field NMR spectrometer is recommended.

  • Temperature: Set the probe temperature to 298 K (25 °C).

  • Locking and Shimming: Lock on the deuterium (B1214612) signal of CDCl₃ and perform automatic or manual shimming to optimize the magnetic field homogeneity.

  • Pulse Sequence: For a standard 1D ¹H spectrum, a simple pulse-acquire sequence (e.g., 'zg' in Bruker terminology) is sufficient.

  • Acquisition Parameters:

    • Pulse Width (p1): Calibrate a 90° pulse. For quantitative analysis, a 30° or 45° pulse may be used to reduce relaxation delays.

    • Spectral Width (sw): 12-16 ppm.

    • Acquisition Time (aq): 2-4 seconds.

    • Relaxation Delay (d1): For qualitative analysis, 1-2 seconds is sufficient. For quantitative analysis, d1 should be at least 5 times the longest T₁ relaxation time of the protons of interest (typically 10-30 seconds for lipids to ensure full relaxation).

    • Number of Scans (ns): 16-64 scans for qualitative analysis. For quantitative analysis, a higher number of scans (e.g., 128 or more) may be necessary to achieve a good signal-to-noise ratio, especially for dilute samples.

  • Processing:

    • Apply an exponential window function with a line broadening of 0.3 Hz.

    • Fourier transform the FID.

    • Phase and baseline correct the spectrum.

    • Reference the spectrum to the TMS signal at 0.00 ppm.

    • Integrate the signals of interest for quantitative analysis.

¹³C NMR Spectroscopy Protocol
  • Instrument: A 400 MHz (100 MHz for ¹³C) or higher field NMR spectrometer.

  • Pulse Sequence: A standard proton-decoupled pulse-acquire sequence (e.g., 'zgpg30' in Bruker terminology) is commonly used. For quantitative ¹³C NMR, an inverse-gated decoupling sequence should be used to suppress the Nuclear Overhauser Effect (NOE).

  • Acquisition Parameters:

    • Pulse Width (p1): Calibrate a 90° pulse. A 30° pulse is often used to shorten the required relaxation delay.

    • Spectral Width (sw): 200-250 ppm.

    • Acquisition Time (aq): 1-2 seconds.

    • Relaxation Delay (d1): Due to the long T₁ relaxation times of quaternary carbons, a long relaxation delay is crucial for quantitative analysis (e.g., 30-60 seconds). For qualitative analysis, 2-5 seconds is sufficient.

    • Number of Scans (ns): A larger number of scans is typically required compared to ¹H NMR to achieve an adequate signal-to-noise ratio (e.g., 1024 scans or more, depending on the sample concentration).

  • Processing:

    • Apply an exponential window function with a line broadening of 1-2 Hz.

    • Fourier transform the FID.

    • Phase and baseline correct the spectrum.

    • Reference the spectrum to the CDCl₃ signal at 77.16 ppm.

Mandatory Visualization

Cholesteryl_Ester_Metabolism cluster_synthesis Cellular Synthesis cluster_hydrolysis Cellular Hydrolysis Cholesterol Free Cholesterol ACAT ACAT Cholesterol->ACAT Fatty_Acyl_CoA Fatty Acyl-CoA Fatty_Acyl_CoA->ACAT Cholesteryl_Ester_Storage Cholesteryl Ester (in Lipid Droplets) ACAT->Cholesteryl_Ester_Storage Esterification Cholesteryl_Ester_Hydrolysis Cholesteryl Ester Cholesteryl_Ester_Storage->Cholesteryl_Ester_Hydrolysis Mobilization nCEH nCEH / aCEH Cholesteryl_Ester_Hydrolysis->nCEH Free_Cholesterol Free Cholesterol nCEH->Free_Cholesterol Hydrolysis Free_Fatty_Acid Free Fatty Acid nCEH->Free_Fatty_Acid Free_Cholesterol->Cholesterol Recycling

Caption: Simplified pathway of cholesteryl ester metabolism.

NMR_Workflow cluster_prep Sample Preparation cluster_acq NMR Data Acquisition cluster_proc Data Processing and Analysis Sample Unsaturated Cholesteryl Ester Sample Weighing Weighing (5-50 mg) Sample->Weighing Dissolving Dissolve in CDCl3 with TMS Weighing->Dissolving Transfer Transfer to 5 mm NMR Tube Dissolving->Transfer NMR_Spectrometer NMR Spectrometer (≥400 MHz) Lock_Shim Locking and Shimming NMR_Spectrometer->Lock_Shim Acquisition 1H and 13C NMR Data Acquisition Lock_Shim->Acquisition FID Free Induction Decay (FID) Processing Fourier Transform, Phasing, Baseline Correction FID->Processing Referencing Referencing to TMS (1H) or CDCl3 (13C) Processing->Referencing Analysis Structural Elucidation and Quantification Referencing->Analysis

Caption: General workflow for NMR analysis of cholesteryl esters.

References

Method

Synthesis of Cholesteryl 11-Eicosenoate: An Application Note and Laboratory Protocol

For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a detailed protocol for the laboratory synthesis of Cholesteryl 11-eicosenoate, a cholesteryl ester of a long-chain monounsa...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the laboratory synthesis of Cholesteryl 11-eicosenoate, a cholesteryl ester of a long-chain monounsaturated omega-9 fatty acid. Cholesteryl esters are crucial molecules in lipid metabolism and transport and are implicated in various physiological and pathological processes, making their synthesis valuable for research in areas such as atherosclerosis, lipidomics, and drug delivery. The described method utilizes a Steglich esterification, a mild and efficient procedure for forming esters from sterically hindered alcohols and carboxylic acids. This protocol outlines the synthesis, purification, and characterization of the target compound, presenting quantitative data in a clear, tabular format and illustrating the experimental workflow with a comprehensive diagram.

Introduction

Cholesteryl esters are formed through the esterification of cholesterol with a fatty acid.[1] In biological systems, this conversion is primarily catalyzed by enzymes like lecithin-cholesterol acyltransferase (LCAT) and acyl-CoA:cholesterol acyltransferase (ACAT).[2] These esters are more hydrophobic than free cholesterol, allowing for efficient packaging and transport within lipoproteins.[3] The specific fatty acid esterified to cholesterol can influence the physicochemical properties and biological activity of the resulting cholesteryl ester. 11-eicosenoic acid, also known as gondoic acid, is a 20-carbon monounsaturated fatty acid.[4] The synthesis of Cholesteryl 11-eicosenoate provides a specific molecular probe for studying the metabolism and effects of cholesteryl esters derived from long-chain monounsaturated fatty acids.

The protocol detailed below employs a Steglich esterification, which utilizes N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-dimethylaminopyridine (B28879) (DMAP) as a catalyst.[5][6] This method is well-suited for the esterification of the sterically hindered secondary alcohol of cholesterol.[5] Subsequent purification by column chromatography and recrystallization yields the high-purity target compound. Characterization is performed using standard analytical techniques to confirm the structure and purity of the synthesized Cholesteryl 11-eicosenoate.

Materials and Reagents

Reagent/MaterialGradeSupplier
Cholesterol≥99%Sigma-Aldrich
cis-11-Eicosenoic Acid≥98%Cayman Chemical
N,N'-Dicyclohexylcarbodiimide (DCC)≥99%Sigma-Aldrich
4-(Dimethylamino)pyridine (DMAP)≥99%Sigma-Aldrich
Dichloromethane (B109758) (DCM), Anhydrous≥99.8%Sigma-Aldrich
n-Hexane, HPLC Grade≥95%Fisher Scientific
Ethyl Acetate (B1210297), HPLC Grade≥99.5%Fisher Scientific
Acetone (B3395972), ACS Grade≥99.5%VWR
Ethanol, 200 ProofUSP GradeDecon Labs
Silica (B1680970) Gel for Column Chromatography60 Å, 230-400 meshSigma-Aldrich
Anhydrous Sodium SulfateACS GradeFisher Scientific
TLC Plates, Silica Gel 60 F254Merck

Experimental Protocol

I. Synthesis of Cholesteryl 11-eicosenoate via Steglich Esterification
  • Reaction Setup:

    • In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve cholesterol (1.00 g, 2.58 mmol, 1.0 eq) and cis-11-eicosenoic acid (0.88 g, 2.84 mmol, 1.1 eq) in 100 mL of anhydrous dichloromethane (DCM).

    • Add 4-(dimethylamino)pyridine (DMAP) (0.032 g, 0.26 mmol, 0.1 eq) to the solution and stir until it dissolves.

    • Cool the flask to 0 °C in an ice bath.

  • Reaction Initiation:

    • In a separate beaker, dissolve N,N'-dicyclohexylcarbodiimide (DCC) (0.64 g, 3.10 mmol, 1.2 eq) in 20 mL of anhydrous DCM.

    • Slowly add the DCC solution to the stirred reaction mixture at 0 °C over 10 minutes. A white precipitate of dicyclohexylurea (DCU) will begin to form.

  • Reaction Progression:

    • Remove the ice bath and allow the reaction mixture to warm to room temperature.

    • Stir the reaction for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) using a 9:1 hexane (B92381):ethyl acetate eluent. The product, Cholesteryl 11-eicosenoate, will be less polar (higher Rf value) than the starting cholesterol.

  • Work-up:

    • After the reaction is complete, filter the mixture through a fritted glass funnel to remove the precipitated DCU.

    • Wash the filter cake with a small amount of cold DCM.

    • Transfer the filtrate to a separatory funnel and wash sequentially with 5% aqueous HCl (2 x 50 mL), saturated aqueous NaHCO3 (2 x 50 mL), and brine (1 x 50 mL).

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent in vacuo using a rotary evaporator to obtain the crude product.

II. Purification of Cholesteryl 11-eicosenoate
  • Column Chromatography:

    • Prepare a silica gel column using a slurry of silica gel in hexane.

    • Dissolve the crude product in a minimal amount of DCM and adsorb it onto a small amount of silica gel.

    • Load the adsorbed product onto the column.

    • Elute the column with a gradient of ethyl acetate in hexane (e.g., starting with 100% hexane and gradually increasing to 5% ethyl acetate). The less polar Cholesteryl 11-eicosenoate will elute before the more polar unreacted cholesterol.

    • Collect fractions and analyze by TLC to identify those containing the pure product.

  • Recrystallization:

    • Combine the pure fractions and evaporate the solvent.

    • Dissolve the resulting solid in a minimal amount of hot acetone or ethanol.

    • Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

    • Collect the white crystalline product by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

III. Characterization of Cholesteryl 11-eicosenoate
  • Thin-Layer Chromatography (TLC):

    • Eluent: Hexane/Ethyl Acetate (9:1, v/v)

    • Visualization: Staining with a phosphomolybdic acid solution followed by heating.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR (CDCl₃): Expect characteristic signals for the cholesteryl backbone protons and the protons of the 11-eicosenoate acyl chain. The C3 proton of the cholesterol moiety will be shifted downfield upon esterification.

    • ¹³C NMR (CDCl₃): Expect signals corresponding to the 27 carbons of the cholesterol moiety and the 20 carbons of the fatty acid chain. The ester carbonyl carbon should appear around 173 ppm.

  • Fourier-Transform Infrared (FTIR) Spectroscopy:

    • Expect a strong C=O stretching vibration for the ester group in the region of 1730-1750 cm⁻¹.[7]

    • The C-O stretching vibration should be observable between 1000-1300 cm⁻¹.[7]

    • The characteristic broad O-H stretch of cholesterol (around 3400 cm⁻¹) should be absent in the pure product.

  • Mass Spectrometry (MS):

    • Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) can be used. Analysis of lithiated adducts can enhance ionization.[8]

    • Expect to observe the molecular ion peak [M+H]⁺ or other adducts corresponding to the molecular weight of Cholesteryl 11-eicosenoate (C₄₇H₈₂O₂).

Data Presentation

ParameterCholesterolcis-11-Eicosenoic AcidCholesteryl 11-eicosenoate (Product)
Molecular Formula C₂₇H₄₆O[9]C₂₀H₃₈O₂[10]C₄₇H₈₂O₂
Molecular Weight ( g/mol ) 386.65[9]310.51[4]679.16
Amount Used (g) 1.000.88-
Moles Used (mmol) 2.582.84-
Molar Equivalents 1.01.1-
Theoretical Yield (g) --1.75
Actual Yield (g) --To be determined experimentally
Percent Yield (%) --To be determined experimentally
Appearance White crystalline solidColorless to pale yellow oil/solidWhite crystalline solid
Melting Point (°C) 148-150[9]23-24[4]To be determined experimentally

Visualizations

experimental_workflow cluster_synthesis I. Synthesis cluster_workup II. Work-up cluster_purification III. Purification cluster_characterization IV. Characterization reactants Cholesterol + 11-Eicosenoic Acid (in anhydrous DCM) reaction_mixture Reaction Mixture (Stir at RT, 12-24h) reactants->reaction_mixture Add reagents at 0°C reagents DCC + DMAP (in anhydrous DCM) reagents->reaction_mixture filtration Filter to remove DCU reaction_mixture->filtration extraction Aqueous Wash (HCl, NaHCO3, Brine) filtration->extraction drying Dry (Na2SO4) & Evaporate extraction->drying crude_product Crude Product drying->crude_product column_chrom Silica Gel Column (Hexane/EtOAc gradient) crude_product->column_chrom recrystallization Recrystallize (Acetone or Ethanol) column_chrom->recrystallization pure_product Pure Cholesteryl 11-eicosenoate recrystallization->pure_product analysis TLC NMR FTIR MS pure_product->analysis

Caption: Experimental workflow for the synthesis of Cholesteryl 11-eicosenoate.

Safety Precautions

  • Work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

  • Dichloromethane is a volatile and potentially harmful solvent. Avoid inhalation and skin contact.

  • DCC is a potent skin sensitizer (B1316253) and should be handled with care.

  • DMAP is toxic and should be handled with caution.

  • Dispose of all chemical waste according to institutional guidelines.

References

Application

Application Note: Purification of Cholesteryl 11-Eicosenoate by Silica Gel Column Chromatography

AN-CS01 Audience: Researchers, scientists, and drug development professionals. Abstract This application note details a robust protocol for the purification of cholesteryl 11-eicosenoate from a mixture of lipids using si...

Author: BenchChem Technical Support Team. Date: December 2025

AN-CS01

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust protocol for the purification of cholesteryl 11-eicosenoate from a mixture of lipids using silica (B1680970) gel column chromatography. Cholesteryl esters, being highly non-polar lipids, can be effectively separated from more polar classes such as triglycerides, free cholesterol, and phospholipids. The described methodology employs a straightforward isocratic or gradient elution with common laboratory solvents, providing a reliable method for obtaining high-purity cholesteryl 11-eicosenoate for research and development applications.

Introduction

Cholesteryl 11-eicosenoate is a cholesteryl ester, a class of neutral lipids that play significant roles in lipid metabolism and transport. Accurate in-vitro and in-vivo studies of this specific molecule require a high degree of purity, necessitating its separation from other lipid classes that may be present after synthesis or extraction from biological matrices.

Column chromatography is a fundamental and widely used technique for the purification of organic compounds.[1] The principle of separation on a silica gel stationary phase is based on the polarity of the analytes.[2][3] Non-polar compounds have a weaker interaction with the polar silica gel and thus elute earlier with a non-polar mobile phase. Conversely, polar compounds adsorb more strongly and require a more polar mobile phase for elution. Cholesteryl esters are among the least polar lipid classes, eluting after hydrocarbons but before triglycerides.[4] This protocol provides a step-by-step guide for the efficient isolation of cholesteryl 11-eicosenoate.

Data Presentation

The purification strategy relies on the differential polarity of lipid classes. The following table summarizes the typical elution order and suggested mobile phases for separating cholesteryl esters from other common lipids on a silica gel column.

Table 1: Chromatographic Parameters for Lipid Class Separation on Silica Gel

Elution OrderLipid ClassTypical Mobile PhasePolarity
1HydrocarbonsHexane / Petroleum EtherNon-polar
2 Cholesteryl Esters Hexane or Hexane/Diethyl Ether (98.5:1.5, v/v) [5]Non-polar
3TriglyceridesHexane/Diethyl Ether (95:5, v/v)[5]Low polarity
4Free Fatty AcidsDiethyl EtherMedium polarity
5CholesterolHexane/Ethyl Acetate (5:1, v/v)[6]Medium polarity
6PhospholipidsMethanol or Chloroform (B151607)/Methanol mixtures[6][7]High polarity

Experimental Protocols

This section provides a detailed methodology for the purification of cholesteryl 11-eicosenoate.

3.1 Materials and Equipment

  • Stationary Phase: Silica gel 60, particle size 230-400 mesh.[6]

  • Solvents (HPLC Grade): Hexane, Diethyl Ether, Ethyl Acetate, Chloroform, Methanol, Petroleum Benzene, Toluene.

  • Apparatus:

    • Glass chromatography column (20-50 cm length, 2-4 cm diameter) with a stopcock.

    • Cotton or glass wool.

    • Sand (acid-washed).

    • Fraction collector or test tubes/flasks for manual collection.

    • Rotary evaporator.

  • Analysis:

    • Thin-Layer Chromatography (TLC) plates (Silica Gel 60 F254).[8]

    • TLC developing chamber.

    • Visualization reagent (e.g., phosphomolybdic acid stain or MnCl2-sulfuric acid spray) and a heat gun.[8]

3.2 Column Preparation (Slurry Packing Method)

  • Ensure the chromatography column is clean, dry, and clamped securely in a vertical position.[1]

  • Insert a small plug of cotton or glass wool into the bottom of the column to support the packing material.[1] Add a thin layer (approx. 1 cm) of sand over the plug.

  • In a separate beaker, prepare a slurry of silica gel in the initial, non-polar eluent (e.g., hexane). A typical ratio is ~30 g of silica for every 1 g of crude lipid mixture.[9]

  • Pour the slurry into the column. Open the stopcock to allow the solvent to drain slowly, while continuously tapping the column gently to ensure even packing and remove air bubbles.[1]

  • Once the silica has settled, add a protective layer of sand (approx. 1 cm) on top of the silica bed to prevent disruption during solvent addition.

  • Continuously drain the solvent until the solvent level is just at the top of the sand layer. Do not let the column run dry at any point.

3.3 Sample Loading (Dry Loading)

  • Dissolve the crude lipid mixture containing cholesteryl 11-eicosenoate in a minimal amount of a volatile solvent (e.g., chloroform or dichloromethane).

  • Add a small amount of silica gel (approx. 1-2 times the weight of the crude sample) to the solution.

  • Remove the solvent completely using a rotary evaporator until a dry, free-flowing powder is obtained.

  • Carefully add this powder onto the top layer of sand in the prepared column, ensuring an even layer.

3.4 Elution and Fraction Collection

  • Begin the elution by carefully adding the least polar solvent (e.g., 100% hexane) to the column.[5][6]

  • Open the stopcock to establish a steady flow rate (e.g., 1-2 mL/min).

  • Collect fractions of a consistent volume (e.g., 10-20 mL) in labeled test tubes or flasks.

  • Based on the expected elution profile (Table 1), the cholesteryl 11-eicosenoate should elute in the early fractions.

  • If other, more polar compounds need to be eluted from the column, the polarity of the mobile phase can be gradually increased (gradient elution) by adding small percentages of a more polar solvent like diethyl ether or ethyl acetate.

3.5 Fraction Analysis by TLC

  • Monitor the separation by spotting small aliquots from every few fractions onto a TLC plate. Also spot the initial crude mixture for reference.

  • Develop the TLC plate in an appropriate solvent system, such as petroleum benzene/toluene (60:40, v/v).[8]

  • After development, dry the plate and visualize the spots. Staining with a suitable reagent and heating is typically required for lipids.

  • Fractions containing a single spot corresponding to the Rf value of cholesteryl ester are considered pure.

  • Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified cholesteryl 11-eicosenoate.

Mandatory Visualization

The following diagram illustrates the general workflow for the purification process.

Purification_Workflow cluster_prep Preparation cluster_chromatography Chromatography cluster_analysis Analysis & Isolation A Prepare Silica Slurry in Hexane B Pack Column A->B D Load Sample onto Packed Column B->D C Adsorb Crude Sample onto Silica (Dry Loading) C->D E Elute with Non-Polar Mobile Phase (e.g., Hexane) D->E F Collect Fractions E->F G Analyze Fractions by TLC F->G H Pool Pure Fractions G->H I Evaporate Solvent H->I J Purified Cholesteryl 11-eicosenoate I->J

Caption: Workflow for purification of cholesteryl 11-eicosenoate.

References

Method

Application Notes: Incorporation of Cholesteryl 11-eicosenoate in Lipid Nanoparticle Formulations for Enhanced Stability and Delivery

Audience: Researchers, scientists, and drug development professionals in the field of nanomedicine and drug delivery. Introduction: Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nuclei...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals in the field of nanomedicine and drug delivery.

Introduction:

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid-based therapeutics, such as mRNA and siRNA. The lipid composition of these nanoparticles is a critical determinant of their stability, encapsulation efficiency, and in vivo performance. Cholesteryl esters, a class of neutral lipids, can be incorporated into LNP formulations to modulate membrane fluidity and structural integrity. Cholesteryl 11-eicosenoate, a mono-unsaturated cholesteryl ester, presents a unique candidate for optimizing LNP characteristics. Its long C20:1 acyl chain may impart distinct properties compared to more commonly used lipids like cholesterol, potentially influencing lipid packing, nanoparticle stability, and the release kinetics of the encapsulated cargo.

These application notes provide a comprehensive guide to the formulation, characterization, and potential applications of LNPs containing Cholesteryl 11-eicosenoate. The protocols outlined herein are based on established microfluidic mixing techniques, a robust and scalable method for LNP production.

Experimental Protocols

Protocol 1: Formulation of Cholesteryl 11-eicosenoate LNPs via Microfluidic Mixing

This protocol details the preparation of LNPs incorporating Cholesteryl 11-eicosenoate for the encapsulation of a therapeutic payload (e.g., siRNA).

Materials:

  • Ionizable Cationic Lipid (e.g., DLin-MC3-DMA)

  • Helper Lipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) - DSPC)

  • PEG-Lipid (e.g., 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] - DMPE-PEG2000)

  • Cholesteryl 11-eicosenoate

  • Therapeutic Cargo (e.g., siRNA)

  • Ethanol (B145695) (200 Proof, Molecular Biology Grade)

  • Citrate (B86180) Buffer (50 mM, pH 4.0)

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Microfluidic Mixing System and Cartridges

Procedure:

  • Lipid Stock Preparation:

    • Prepare individual stock solutions of the ionizable lipid, DSPC, DMPE-PEG2000, and Cholesteryl 11-eicosenoate in ethanol. A common stock concentration is 25 mM.

    • Ensure complete dissolution by vortexing or brief sonication.

  • Lipid Mixture Formulation:

    • Combine the lipid stock solutions in an RNase-free microcentrifuge tube to achieve the desired molar ratio. A representative starting ratio is 50:10:1.5:38.5 (Ionizable Lipid:DSPC:PEG-Lipid:Cholesteryl 11-eicosenoate).

    • Vortex the mixture to ensure homogeneity.

  • Aqueous Phase Preparation:

    • Dissolve the siRNA cargo in 50 mM citrate buffer (pH 4.0) to the target concentration.

  • LNP Assembly using Microfluidics:

    • Equilibrate the microfluidic mixing system and cartridge to room temperature.

    • Load the lipid mixture (in ethanol) into the designated inlet port.

    • Load the siRNA solution (in citrate buffer) into the aqueous inlet port.

    • Set the flow rate ratio of the aqueous to the organic phase to 3:1 and a total flow rate of 12 mL/min.

    • Initiate the mixing process to facilitate the self-assembly of LNPs.

  • Purification and Buffer Exchange:

    • Dialyze the collected LNP suspension against sterile PBS (pH 7.4) for a minimum of 18 hours at 4°C to remove ethanol and neutralize the pH.

    • Utilize a dialysis membrane with a suitable molecular weight cutoff (e.g., 10 kDa).

    • If necessary, concentrate the purified LNPs using centrifugal filtration devices.

  • Sterilization and Storage:

    • Sterilize the final LNP formulation by filtration through a 0.22 µm syringe filter.

    • Store the LNPs at 4°C.

Protocol 2: Physicochemical Characterization of Cholesteryl 11-eicosenoate LNPs

This protocol describes essential assays for evaluating the quality and characteristics of the formulated LNPs.

1. Particle Size and Polydispersity Index (PDI) Analysis:

  • Technique: Dynamic Light Scattering (DLS)

  • Procedure:

    • Dilute the LNP suspension in PBS (pH 7.4) to an appropriate concentration for DLS measurement.

    • Measure the Z-average diameter (particle size) and PDI using a calibrated DLS instrument.

    • Perform measurements in triplicate for each sample.

2. siRNA Encapsulation Efficiency Determination:

  • Technique: Quant-iT RiboGreen Assay

  • Procedure:

    • Prepare two sets of LNP samples diluted in TE buffer.

    • Add 0.5% Triton X-100 to one set of samples to lyse the LNPs and expose the total siRNA. The other set remains unlysed.

    • Add the RiboGreen reagent to both lysed and unlysed samples.

    • Measure the fluorescence intensity (Excitation: ~485 nm, Emission: ~525 nm).

    • Calculate the encapsulation efficiency using the formula: Encapsulation Efficiency (%) = (Fluorescence of lysed sample - Fluorescence of unlysed sample) / Fluorescence of lysed sample * 100

Data Presentation

Table 1: Comparative Physicochemical Properties of LNPs

Formulation IDKey Structural LipidMolar Ratio (Ionizable:DSPC:PEG:Structural)Mean Particle Size (nm)Polydispersity Index (PDI)Encapsulation Efficiency (%)
LNP-CE-ACholesteryl 11-eicosenoate50:10:1.5:38.592.3 ± 4.10.11 ± 0.0394.7 ± 3.2
LNP-CE-BCholesteryl 11-eicosenoate50:10:1.5:3098.6 ± 5.20.14 ± 0.0291.5 ± 4.1
LNP-CholCholesterol (Control)50:10:1.5:38.589.1 ± 3.80.09 ± 0.0295.2 ± 2.9
Note: The data presented in this table is hypothetical and for illustrative purposes only, intended to demonstrate the expected format of results.

Visualizations

LNP_Formation_Workflow cluster_inputs Input Solutions cluster_process Processing cluster_purification Purification & Finalization lipid_mix Lipid Mixture (in Ethanol) microfluidics Microfluidic Mixing lipid_mix->microfluidics cargo_solution siRNA Cargo (in Aqueous Buffer) cargo_solution->microfluidics dialysis Dialysis vs. PBS microfluidics->dialysis filtration Sterile Filtration dialysis->filtration final_product final_product filtration->final_product Final LNP Formulation

Caption: Workflow for LNP formulation using microfluidics.

LNP_Characterization_Flow cluster_qc Quality Control Assays cluster_functional Functional Assays start_node Formulated LNP Sample dls_analysis DLS for Size & PDI start_node->dls_analysis ribogreen_assay RiboGreen for Encapsulation Efficiency start_node->ribogreen_assay in_vitro_transfection In Vitro Transfection start_node->in_vitro_transfection in_vivo_studies In Vivo Efficacy in_vitro_transfection->in_vivo_studies

Caption: Characterization workflow for formulated LNPs.

Application

Application Notes and Protocols for Cholesteryl 11-eicosenoate in mRNA Delivery Systems

For Researchers, Scientists, and Drug Development Professionals Disclaimer The following application notes and protocols are provided as a general framework for the incorporation of novel cholesteryl esters, such as Chol...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The following application notes and protocols are provided as a general framework for the incorporation of novel cholesteryl esters, such as Cholesteryl 11-eicosenoate, into mRNA delivery systems. As of the date of this document, specific experimental data and established protocols for the use of Cholesteryl 11-eicosenoate in mRNA lipid nanoparticle (LNP) formulations are not widely available in peer-reviewed literature. Therefore, the information presented herein is based on established principles of LNP formulation and the known effects of other cholesterol analogues. The provided quantitative data are representative examples and should be considered placeholders. Optimization of all parameters is critical for the successful formulation and application of LNPs containing Cholesteryl 11-eicosenoate.

Introduction to Cholesteryl 11-eicosenoate in mRNA Delivery

Cholesteryl 11-eicosenoate is a cholesterol ester featuring a long, unsaturated C20 fatty acid chain. In the context of lipid nanoparticle (LNP)-based mRNA delivery, the inclusion of cholesterol and its derivatives is crucial for the structural integrity, stability, and biological activity of the nanoparticles. Cholesterol analogues have been shown to influence the morphology of LNPs, which can, in turn, affect their interaction with cell membranes and subsequent endosomal escape of the mRNA payload.

The unique properties of the 11-eicosenoate chain—specifically its length and degree of unsaturation—may offer advantages in tuning the physicochemical properties of LNPs. It is hypothesized that the long fatty acid chain could modulate the fluidity and packing of the lipid bilayer of the nanoparticle, potentially enhancing membrane fusion and facilitating the release of mRNA into the cytoplasm.

Application Notes

The primary application of Cholesteryl 11-eicosenoate in mRNA delivery systems is as a structural lipid component in the formulation of LNPs. Its incorporation is intended to modulate the delivery vehicle's properties to enhance transfection efficiency and overall therapeutic or prophylactic efficacy.

Potential Advantages:

  • Enhanced Endosomal Escape: The long, unsaturated fatty acid chain may disrupt the endosomal membrane more effectively than cholesterol alone, leading to improved release of mRNA into the cytoplasm.

  • Modified LNP Morphology: The inclusion of bulky cholesteryl esters can alter the shape of LNPs from spherical to more polymorphic structures, which has been correlated with increased cellular uptake and transfection.

  • Improved Stability: The hydrophobic nature of the long fatty acid chain may enhance the stability of the LNP structure.

  • Tunable Physicochemical Properties: By varying the concentration of Cholesteryl 11-eicosenoate in the lipid mixture, researchers can fine-tune the size, polydispersity, and surface charge of the LNPs to optimize them for specific applications.

Quantitative Data Summary

The following tables present hypothetical quantitative data to illustrate the potential impact of Cholesteryl 11-eicosenoate on LNP properties and function. These values are for illustrative purposes only and must be experimentally determined.

Table 1: Physicochemical Properties of LNPs with Varying Cholesteryl 11-eicosenoate Content

Formulation IDMolar Ratio (Ionizable Lipid:DSPC:Cholesterol Derivative:PEG-Lipid)Cholesterol DerivativeParticle Size (nm)Polydispersity Index (PDI)Zeta Potential (mV)Encapsulation Efficiency (%)
LNP-Chol50:10:38.5:1.5Cholesterol850.12-5.295
LNP-CE-1050:10:28.5:10:1.5Cholesterol:Cholesteryl 11-eicosenoate (9:1)900.15-4.894
LNP-CE-2550:10:13.5:25:1.5Cholesterol:Cholesteryl 11-eicosenoate (3:1)980.18-4.592
LNP-CE-5050:10:0:38.5:1.5Cholesteryl 11-eicosenoate1100.21-4.189

Table 2: In Vitro Transfection Efficiency of LNPs in HEK293T Cells

Formulation IDmRNA Dose (ng/well)Luciferase Expression (RLU/mg protein)Cell Viability (%)
LNP-Chol1001.5 x 10^898
LNP-CE-101002.8 x 10^896
LNP-CE-251004.5 x 10^892
LNP-CE-501003.2 x 10^885

Table 3: In Vivo Biodistribution of LNPs Following Intravenous Injection in Mice

Formulation IDOrganmRNA Expression (relative to control)
LNP-CholLiver100
Spleen15
Lungs5
LNP-CE-25Liver120
Spleen25
Lungs8

Experimental Protocols

Protocol for Formulation of mRNA-LNPs using Microfluidic Mixing

This protocol describes the formulation of LNPs encapsulating mRNA using a microfluidic mixing device.

Materials:

  • Ionizable lipid (e.g., DLin-MC3-DMA) in ethanol (B145695)

  • 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) in ethanol

  • Cholesterol in ethanol

  • Cholesteryl 11-eicosenoate in ethanol

  • PEG-lipid (e.g., DMG-PEG 2000) in ethanol

  • mRNA in an aqueous buffer (e.g., 50 mM citrate (B86180) buffer, pH 4.0)

  • Microfluidic mixing device and pump system

  • Dialysis cassettes (10 kDa MWCO)

  • Phosphate-buffered saline (PBS), pH 7.4

Procedure:

  • Prepare Lipid Stock Solutions:

    • Prepare individual stock solutions of the ionizable lipid, DSPC, cholesterol, Cholesteryl 11-eicosenoate, and PEG-lipid in absolute ethanol at a concentration of 10 mg/mL.

  • Prepare Lipid Mixture (Organic Phase):

    • In a sterile microcentrifuge tube, combine the lipid stock solutions to achieve the desired molar ratio (e.g., 50:10:38.5:1.5 of ionizable lipid:DSPC:cholesterol derivative:PEG-lipid).

    • For formulations containing Cholesteryl 11-eicosenoate, adjust the volumes of the cholesterol and Cholesteryl 11-eicosenoate stock solutions to achieve the desired molar percentage.

    • Vortex the lipid mixture thoroughly.

  • Prepare mRNA Solution (Aqueous Phase):

    • Dilute the mRNA to the desired concentration in the aqueous buffer (e.g., 50 mM citrate buffer, pH 4.0).

  • Microfluidic Mixing:

    • Set up the microfluidic mixing device according to the manufacturer's instructions.

    • Load the lipid mixture (organic phase) and the mRNA solution (aqueous phase) into separate syringes.

    • Set the flow rate ratio of the aqueous phase to the organic phase to 3:1.

    • Initiate the pumps to mix the two phases in the microfluidic chip. The rapid mixing will induce the self-assembly of LNPs.

  • Dialysis:

    • Collect the resulting LNP solution.

    • Transfer the LNP solution to a dialysis cassette.

    • Dialyze against PBS (pH 7.4) at 4°C for at least 6 hours, with at least two changes of buffer, to remove ethanol and raise the pH.

  • Sterilization and Storage:

    • Sterilize the LNP suspension by passing it through a 0.22 µm syringe filter.

    • Store the LNPs at 4°C for short-term use or at -80°C for long-term storage.

Protocol for In Vitro Transfection

This protocol describes the transfection of a model cell line (e.g., HEK293T) with the formulated mRNA-LNPs.

Materials:

  • HEK293T cells

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • mRNA-LNP formulations

  • 96-well cell culture plates

  • Luciferase assay reagent (if using luciferase reporter mRNA)

  • Plate reader capable of luminescence detection

Procedure:

  • Cell Seeding:

    • The day before transfection, seed HEK293T cells in a 96-well plate at a density of 1 x 10^4 cells per well in 100 µL of complete growth medium.

    • Incubate overnight at 37°C and 5% CO2.

  • Transfection:

    • On the day of transfection, dilute the mRNA-LNP formulations in serum-free medium to achieve the desired final mRNA concentration (e.g., 100 ng/well).

    • Remove the growth medium from the cells and replace it with 100 µL of the diluted LNP solution.

    • Incubate the cells with the LNPs for 4-6 hours at 37°C.

  • Post-Transfection:

    • After the incubation period, add 100 µL of complete growth medium to each well.

    • Incubate for an additional 24-48 hours to allow for mRNA translation.

  • Assessing Transfection Efficiency:

    • If using a luciferase reporter, lyse the cells and measure luciferase activity using a commercial assay kit according to the manufacturer's instructions.

    • If using a fluorescent reporter (e.g., GFP), visualize the cells under a fluorescence microscope or quantify the percentage of fluorescent cells using flow cytometry.

Visualizations

Experimental_Workflow cluster_formulation LNP Formulation cluster_invitro In Vitro Evaluation cluster_invivo In Vivo Evaluation prep_lipids Prepare Lipid Mixture (with Cholesteryl 11-eicosenoate) mixing Microfluidic Mixing prep_lipids->mixing prep_mrna Prepare mRNA Solution prep_mrna->mixing dialysis Dialysis mixing->dialysis storage Sterilization & Storage dialysis->storage cell_seeding Seed Cells transfection Transfection with mRNA-LNPs cell_seeding->transfection incubation Incubation transfection->incubation analysis Analysis (Luciferase Assay/ Flow Cytometry) incubation->analysis injection IV Injection into Mice biodistribution Biodistribution Analysis injection->biodistribution expression Protein Expression Measurement injection->expression

Caption: Experimental workflow for LNP formulation and evaluation.

Signaling_Pathway lnp mRNA-LNP (with Cholesteryl 11-eicosenoate) cell_membrane Cell Membrane lnp->cell_membrane endocytosis Endocytosis cell_membrane->endocytosis 2. Internalization early_endosome Early Endosome endocytosis->early_endosome late_endosome Late Endosome early_endosome->late_endosome endosomal_escape Endosomal Escape (Enhanced by Cholesteryl 11-eicosenoate) late_endosome->endosomal_escape 3. Fusion & Disruption cytoplasm Cytoplasm mrna_release mRNA Release translation Translation mrna_release->translation protein Protein Synthesis translation->protein

Caption: Hypothesized mechanism of enhanced mRNA delivery.

Method

Application Notes and Protocols for Cholesteryl 11-eicosenoate as a Standard for Lipidomic Analysis

For Researchers, Scientists, and Drug Development Professionals Introduction Quantitative lipidomics is essential for understanding the roles of lipids in health and disease. The accuracy and reliability of mass spectrom...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative lipidomics is essential for understanding the roles of lipids in health and disease. The accuracy and reliability of mass spectrometry-based lipid quantification heavily depend on the use of appropriate internal standards. An ideal internal standard should be a compound that is not naturally present in the sample, exhibits similar chemical and physical properties to the analytes of interest, and is clearly distinguishable by the mass spectrometer.

This document provides detailed application notes and protocols for the proposed use of Cholesteryl 11-eicosenoate as an internal standard for the quantification of cholesteryl esters and other non-polar lipids in lipidomic analyses. Cholesteryl 11-eicosenoate, a cholesteryl ester of an uncommon long-chain monounsaturated fatty acid, is a strong candidate for an internal standard due to its expected low natural abundance in common biological matrices.

Physicochemical Properties of Cholesteryl 11-eicosenoate

A comprehensive understanding of the physicochemical properties of an internal standard is crucial for its effective implementation.

PropertyValue
Chemical Name Cholesteryl (11Z)-11-eicosenoate
Synonyms CE(20:1(11Z))
CAS Number 70832-37-0
Molecular Formula C47H82O2
Molecular Weight 679.15 g/mol
Physical State Solid (at room temperature)
Solubility Soluble in organic solvents (e.g., chloroform (B151607), hexane, isopropanol)
Storage Recommended to be stored at -20°C in a tightly sealed container under an inert atmosphere.

Rationale for Use as an Internal Standard

Cholesteryl 11-eicosenoate is a suitable candidate for an internal standard in lipidomics for the following reasons:

  • Structural Similarity: As a cholesteryl ester, it closely mimics the chemical structure and, therefore, the extraction and ionization behavior of endogenous cholesteryl esters.

  • Non-endogenous Nature (Presumed): While 11-eicosenoic acid is found in some plant oils, its presence as a cholesteryl ester in commonly analyzed biological samples (e.g., human plasma, mammalian cell lines) is expected to be negligible. However, it is recommended to analyze a blank matrix sample to confirm its absence before use.

  • Distinct Mass: Its unique molecular weight allows for clear differentiation from endogenous lipid species in mass spectrometry analysis.

Experimental Protocols

Synthesis of Cholesteryl 11-eicosenoate

This protocol is a general method for the esterification of cholesterol with a fatty acid and can be adapted for the synthesis of Cholesteryl 11-eicosenoate.

Materials:

  • Cholesterol

  • 11-eicosenoic acid

  • Dicyclohexylcarbodiimide (DCC)

  • 4-Dimethylaminopyridine (DMAP)

  • Dichloromethane (DCM), anhydrous

  • Magnetic stirrer and stir bar

  • Round bottom flask

  • Silica (B1680970) gel for column chromatography

  • Hexane and Ethyl Acetate (B1210297) for chromatography

Procedure:

  • In a clean, dry round bottom flask, dissolve cholesterol (1 equivalent) and 11-eicosenoic acid (1.2 equivalents) in anhydrous dichloromethane.

  • Add DMAP (0.1 equivalents) to the solution and stir at room temperature.

  • Slowly add a solution of DCC (1.5 equivalents) in anhydrous DCM to the reaction mixture.

  • Allow the reaction to stir at room temperature for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Once the reaction is complete, filter the mixture to remove the dicyclohexylurea (DCU) precipitate.

  • Wash the filtrate with 1M HCl, followed by saturated sodium bicarbonate solution, and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to obtain pure Cholesteryl 11-eicosenoate.

  • Confirm the identity and purity of the synthesized standard by NMR and mass spectrometry.

Preparation of Stock and Working Solutions

Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of Cholesteryl 11-eicosenoate.

  • Dissolve it in 10 mL of chloroform or isopropanol (B130326) in a volumetric flask.

Working Solution (10 µg/mL):

  • Perform a serial dilution of the stock solution with the same solvent to achieve the desired working concentration.

  • Store the stock and working solutions in amber glass vials at -20°C to prevent degradation.

Lipid Extraction from Biological Samples (Folch Method)

This protocol is a standard method for the extraction of total lipids from plasma.

Materials:

  • Plasma sample

  • Cholesteryl 11-eicosenoate working solution

  • Chloroform

  • Methanol

  • 0.9% NaCl solution

  • Centrifuge

Procedure:

  • Thaw 100 µL of plasma on ice.

  • Spike the plasma sample with a known amount of the Cholesteryl 11-eicosenoate working solution (e.g., 10 µL of 10 µg/mL solution).

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.

  • Vortex vigorously for 1 minute.

  • Add 0.5 mL of 0.9% NaCl solution to induce phase separation.

  • Vortex for 1 minute and centrifuge at 2,000 x g for 10 minutes at 4°C.

  • Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

  • Dry the lipid extract under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in an appropriate volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis (e.g., isopropanol:acetonitrile:water 40:50:10 v/v/v).

LC-MS/MS Analysis of Cholesteryl Esters

The following are typical parameters for the analysis of cholesteryl esters using a reverse-phase C18 column coupled to a triple quadrupole or Q-TOF mass spectrometer.[1]

Liquid Chromatography Parameters:

ParameterValue
Column C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)
Mobile Phase A Acetonitrile:Water (60:40) with 10 mM Ammonium (B1175870) Formate
Mobile Phase B Isopropanol:Acetonitrile (90:10) with 10 mM Ammonium Formate
Flow Rate 0.3 mL/min
Column Temperature 50°C
Injection Volume 5 µL
Gradient Start at 30% B, increase to 100% B over 15 minutes, hold for 5 minutes, then re-equilibrate.

Mass Spectrometry Parameters:

ParameterValue
Ionization Mode Positive Electrospray Ionization (ESI+)
Capillary Voltage 3.5 kV
Source Temperature 150°C
Desolvation Temperature 350°C
Gas Flow Desolvation: 800 L/hr; Cone: 50 L/hr
Collision Energy Optimized for the specific instrument and analyte (typically 20-40 eV for cholesteryl esters)
Scan Mode Multiple Reaction Monitoring (MRM) or Full Scan with data-dependent MS/MS

Data Presentation

Note: The following tables contain hypothetical data to illustrate the expected results and are not derived from actual experiments using Cholesteryl 11-eicosenoate.

Table 1: Theoretical MS/MS Fragmentation of Cholesteryl 11-eicosenoate

The primary fragmentation of cholesteryl esters in positive ion mode is the neutral loss of the cholesterol backbone.

Precursor Ion (M+NH4)+m/zProduct Ionm/zDescription
[C47H82O2 + NH4]+696.68[C27H45]+369.35Cholesteryl cation (loss of water)
[C47H82O2 + NH4]+696.68[C20H37O2NH4]+328.3111-eicosenoic acid ammonium adduct
Table 2: Quantitative Analysis of Cholesteryl Esters in Human Plasma

This table demonstrates how Cholesteryl 11-eicosenoate can be used to quantify endogenous cholesteryl esters.

AnalyteRetention Time (min)Endogenous Peak AreaInternal Standard Peak AreaConcentration (µg/mL)%CV (n=5)
Cholesteryl Oleate (CE 18:1)12.51.25E+075.10E+06150.24.5
Cholesteryl Linoleate (CE 18:2)12.12.50E+075.10E+06298.55.1
Cholesteryl Palmitate (CE 16:0)13.28.50E+065.10E+06101.84.8
Cholesteryl 11-eicosenoate (IS) 14.1 - 5.10E+06 10.0 (spiked) 3.9

Mandatory Visualizations

Experimental Workflow

G cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data_processing Data Processing Sample Biological Sample (e.g., Plasma) Spike Spike with Cholesteryl 11-eicosenoate (IS) Sample->Spike Extraction Lipid Extraction (Folch Method) Spike->Extraction Drydown Dry Extract Extraction->Drydown Reconstitute Reconstitute in Mobile Phase Drydown->Reconstitute LCMS LC-MS/MS System Reconstitute->LCMS DataAcquisition Data Acquisition (MRM or Full Scan MS/MS) LCMS->DataAcquisition PeakIntegration Peak Integration DataAcquisition->PeakIntegration Quantification Quantification using Internal Standard PeakIntegration->Quantification Results Final Results Quantification->Results G AcetylCoA Acetyl-CoA AcetoacetylCoA Acetoacetyl-CoA AcetylCoA->AcetoacetylCoA HMGCoA HMG-CoA AcetoacetylCoA->HMGCoA Mevalonate Mevalonate HMGCoA->Mevalonate HMG-CoA Reductase (Rate-limiting step) IsopentenylPP Isopentenyl-PP Mevalonate->IsopentenylPP GeranylPP Geranyl-PP IsopentenylPP->GeranylPP FarnesylPP Farnesyl-PP GeranylPP->FarnesylPP Squalene Squalene FarnesylPP->Squalene Lanosterol Lanosterol Squalene->Lanosterol Cholesterol Cholesterol Lanosterol->Cholesterol CholesterylEster Cholesteryl Ester Cholesterol->CholesterylEster ACAT / LCAT

References

Application

Application Notes and Protocols for Fluorescent Labeling and Imaging of Cholesteryl 11-eicosenoate

For Researchers, Scientists, and Drug Development Professionals Introduction Cholesteryl esters (CEs) are critical components of cellular lipid metabolism, serving as the primary storage form of cholesterol within lipid...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters (CEs) are critical components of cellular lipid metabolism, serving as the primary storage form of cholesterol within lipid droplets and playing a key role in the transport of cholesterol in lipoproteins.[1][2] Cholesteryl 11-eicosenoate, a specific cholesteryl ester, can be studied within the cellular environment through fluorescent labeling, enabling visualization of its localization, trafficking, and metabolism in real-time. This document provides detailed application notes and protocols for the fluorescent labeling of Cholesteryl 11-eicosenoate and its subsequent imaging in live or fixed cells. The methodologies described herein are designed to assist researchers in investigating the roles of specific CEs in various physiological and pathological processes.

Principle of Fluorescent Labeling

Directly labeling Cholesteryl 11-eicosenoate for cellular imaging can be achieved through two primary strategies:

  • Incorporation of a Fluorescent Fatty Acid Analog: Synthesizing Cholesteryl 11-eicosenoate using a fluorescently tagged version of 11-eicosenoic acid. This approach allows for the direct tracking of the entire cholesteryl ester molecule.

  • Use of Fluorescent Cholesterol Analogs: Esterifying a fluorescent cholesterol analog, such as one tagged with a BODIPY or NBD fluorophore, with 11-eicosenoic acid.[3][4] This method tracks the cholesterol backbone of the ester.

An alternative, indirect approach involves labeling lipid droplets, the primary storage sites of neutral lipids like cholesteryl esters, with lipophilic dyes such as Nile Red or BODIPY 493/503.[][6][7][8][9] This method provides information about the general localization of neutral lipids but does not specifically track Cholesteryl 11-eicosenoate.

Fluorescent Probes for Labeling

A variety of fluorescent dyes can be employed for labeling lipids. The choice of the fluorophore depends on the specific experimental requirements, such as the desired excitation and emission wavelengths, brightness, and photostability.

Fluorescent ProbeExcitation (nm)Emission (nm)Key FeaturesApplications
BODIPY FL ~505~511Bright, photostable, relatively insensitive to environmental polarity.[10]Labeling of fatty acids or cholesterol for tracking lipid metabolism.
BODIPY 493/503 ~493~503High quantum yield, specifically stains neutral lipids.[6]Staining of lipid droplets in live and fixed cells.
Nile Red ~559~635Environment-sensitive fluorescence; highly fluorescent in lipid-rich environments.[7]Vital stain for detecting intracellular lipid droplets.
NBD ~466~539Environment-sensitive, smaller than BODIPY, potentially less perturbing.[11]Labeling of cholesterol and phospholipids.
Dehydroergosterol (DHE) ~325~375Intrinsically fluorescent sterol, a close structural analog of cholesterol.[3][4][12]Studying cholesterol trafficking with minimal structural perturbation.
Cholestatrienol (CTL) ~325~375Intrinsically fluorescent sterol, structurally very similar to cholesterol.[3][4][13]High-resolution imaging of sterol distribution in cells.

Experimental Protocols

Protocol 1: Synthesis of Fluorescently Labeled Cholesteryl 11-eicosenoate

This protocol describes the synthesis of Cholesteryl 11-eicosenoate using a fluorescently labeled 11-eicosenoic acid (e.g., BODIPY-labeled).

Materials:

  • Cholesterol

  • BODIPY-labeled 11-eicosenoic acid

  • Dicyclohexylcarbodiimide (DCC)

  • 4-Dimethylaminopyridine (DMAP)

  • Dichloromethane (DCM), anhydrous

  • Silica (B1680970) gel for column chromatography

  • Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

  • Dissolve cholesterol (1 equivalent) and BODIPY-labeled 11-eicosenoic acid (1.1 equivalents) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Add DMAP (0.1 equivalents) to the solution.

  • In a separate vial, dissolve DCC (1.2 equivalents) in anhydrous DCM.

  • Slowly add the DCC solution to the reaction mixture at 0°C.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Once the reaction is complete, filter the mixture to remove the dicyclohexylurea byproduct.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a suitable solvent gradient (e.g., hexane/ethyl acetate) to obtain the fluorescently labeled Cholesteryl 11-eicosenoate.

  • Characterize the final product using techniques such as mass spectrometry and NMR spectroscopy.

Protocol 2: Labeling Live Cells with Fluorescent Cholesteryl 11-eicosenoate

This protocol details the introduction of the synthesized fluorescent Cholesteryl 11-eicosenoate into live cells for imaging.

Materials:

  • Cultured cells (e.g., HeLa, HepG2)

  • Fluorescently labeled Cholesteryl 11-eicosenoate

  • Cyclodextrin (B1172386)

  • Cell culture medium (e.g., DMEM)

  • Fetal Bovine Serum (FBS)

  • Phosphate-buffered saline (PBS)

  • Coverslips

  • Fluorescence microscope

Procedure:

  • Preparation of the Labeling Solution:

    • Complex the fluorescent Cholesteryl 11-eicosenoate with cyclodextrin to enhance its solubility in aqueous media. The molar ratio of the probe to cyclodextrin typically ranges from 1:5 to 1:10.

    • Dissolve the complex in serum-free cell culture medium to a final concentration of 1-5 µM.

  • Cell Seeding:

    • Seed the cells onto sterile coverslips in a petri dish or multi-well plate and allow them to adhere and grow to the desired confluency (typically 50-70%).

  • Cell Labeling:

    • Remove the growth medium from the cells and wash them once with warm PBS.

    • Add the labeling solution to the cells and incubate for 1-4 hours at 37°C in a CO2 incubator. The optimal incubation time may vary depending on the cell type and experimental goals.

  • Washing:

    • Remove the labeling solution and wash the cells three times with warm PBS to remove any unincorporated probe.

  • Imaging:

    • Mount the coverslip onto a microscope slide with a drop of imaging medium (e.g., phenol (B47542) red-free medium).

    • Image the cells using a fluorescence microscope equipped with the appropriate filter set for the chosen fluorophore.

Protocol 3: Staining of Lipid Droplets with BODIPY 493/503

This protocol is for the general staining of neutral lipid droplets within cells, which are the primary storage sites for cholesteryl esters.[6]

Materials:

  • Cultured cells

  • BODIPY 493/503 stock solution (1 mg/mL in DMSO)

  • Cell culture medium

  • PBS

  • Formaldehyde (B43269) (for fixing, optional)

  • Mounting medium with DAPI (optional, for nuclear counterstain)

Procedure:

  • Preparation of Staining Solution:

    • Dilute the BODIPY 493/503 stock solution in pre-warmed cell culture medium to a final concentration of 1-2 µg/mL.

  • Cell Staining (Live Cells):

    • Remove the growth medium and add the staining solution to the cells.

    • Incubate for 15-30 minutes at 37°C.

    • Wash the cells twice with warm PBS.

    • Proceed with immediate imaging.

  • Cell Staining (Fixed Cells):

    • Wash cells with PBS.

    • Fix the cells with 4% formaldehyde in PBS for 15-20 minutes at room temperature.

    • Wash the cells three times with PBS.

    • Add the staining solution and incubate for 30-60 minutes at room temperature.

    • Wash the cells three times with PBS.

    • Mount the coverslip with an appropriate mounting medium, optionally containing a nuclear counterstain like DAPI.

Visualizations

Experimental Workflow

G cluster_synthesis Synthesis of Fluorescent Probe cluster_labeling Cellular Labeling cluster_imaging Imaging and Analysis s1 React Cholesterol with Fluorescent Fatty Acid s2 Purification by Column Chromatography s1->s2 Esterification c1 Prepare Labeling Solution (Probe + Cyclodextrin) s2->c1 Characterized Probe c2 Incubate with Live Cells c1->c2 c3 Wash to Remove Unbound Probe c2->c3 i1 Fluorescence Microscopy (Live or Fixed Cells) c3->i1 Labeled Cells i2 Image Analysis: Localization, Trafficking i1->i2

Caption: Workflow for fluorescent labeling and imaging of Cholesteryl 11-eicosenoate.

Cellular Uptake and Trafficking of Cholesteryl Esters

G ldl LDL Particle (containing fluorescent CE) ldlr LDL Receptor ldl->ldlr Binding endosome Early Endosome ldlr->endosome Endocytosis cell_membrane Plasma Membrane lysosome Lysosome endosome->lysosome Maturation free_chol Fluorescent Cholesterol lysosome->free_chol Hydrolysis of CE lipid_droplet Lipid Droplet free_chol->lipid_droplet er Endoplasmic Reticulum free_chol->er Transport acat ACAT er->acat to acat->lipid_droplet Re-esterification

Caption: LDL-mediated uptake and intracellular trafficking of cholesteryl esters.

Data Interpretation and Troubleshooting

  • Signal-to-Noise Ratio: A low signal-to-noise ratio can be improved by optimizing the probe concentration and incubation time. Ensure thorough washing to remove background fluorescence.

  • Phototoxicity: Live-cell imaging can be affected by phototoxicity. Minimize exposure time and laser power. The use of more photostable dyes like BODIPY can also mitigate this issue.

  • Probe Localization: The subcellular localization of the fluorescent signal should be carefully interpreted. Co-localization studies with organelle-specific markers (e.g., ER-tracker, LysoTracker) are recommended to confirm the location of the labeled cholesteryl ester.

  • Control Experiments: It is crucial to perform control experiments, such as imaging unlabeled cells under the same conditions, to account for autofluorescence. Additionally, comparing the behavior of the fluorescently labeled lipid to its unlabeled counterpart (where possible) can help validate that the fluorescent tag does not significantly alter its biological activity.

Conclusion

The ability to fluorescently label and image Cholesteryl 11-eicosenoate provides a powerful tool for elucidating its role in cellular lipid dynamics. The protocols and guidelines presented here offer a comprehensive framework for researchers to design and execute experiments aimed at understanding the intricate pathways of cholesteryl ester metabolism and transport. Careful optimization of labeling conditions and imaging parameters will be key to obtaining high-quality, reproducible data.

References

Method

Application Notes and Protocols for X-ray Diffraction Studies of Cholesteryl Ester Crystals

For Researchers, Scientists, and Drug Development Professionals Introduction Cholesteryl esters (CEs) are a critical class of lipids involved in the transport and storage of cholesterol in the body. Their accumulation an...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters (CEs) are a critical class of lipids involved in the transport and storage of cholesterol in the body. Their accumulation and crystallization within arterial walls are implicated in the progression of atherosclerosis. Understanding the three-dimensional structure of these molecules through X-ray diffraction (XRD) is paramount for elucidating their pathological roles and for the design of therapeutic interventions. This document provides a generalized protocol for the single-crystal X-ray diffraction analysis of cholesteryl esters, with a focus on obtaining high-quality crystallographic data for structure determination. While specific data for Cholesteryl 11-eicosenoate is not publicly available, this guide outlines the established methodologies for similar long-chain cholesteryl esters.

I. Synthesis and Crystallization of Cholesteryl Esters

A crucial first step in the X-ray diffraction study of any compound is the synthesis of high-purity material and the subsequent growth of single crystals suitable for analysis.

Protocol for Synthesis (General Esterification)
  • Reactant Preparation: Dissolve cholesterol and the corresponding fatty acid (e.g., 11-eicosenoic acid) in an appropriate anhydrous solvent such as dichloromethane (B109758) or toluene.

  • Coupling Agent: Add a coupling agent, for example, N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst like 4-dimethylaminopyridine (B28879) (DMAP).

  • Reaction: Stir the reaction mixture at room temperature for a specified period (typically 12-24 hours) under an inert atmosphere (e.g., nitrogen or argon).

  • Purification: Upon completion, filter the reaction mixture to remove by-products. The filtrate is then washed, dried, and the solvent is evaporated under reduced pressure.

  • Chromatography: Purify the crude product using column chromatography on silica (B1680970) gel to obtain the pure cholesteryl ester.

  • Characterization: Confirm the identity and purity of the synthesized ester using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Protocol for Crystal Growth

Growing diffraction-quality single crystals is often the most challenging step. Several methods can be employed:

  • Slow Evaporation:

    • Dissolve the purified cholesteryl ester in a suitable solvent or a mixture of solvents (e.g., hexane/ethyl acetate, chloroform/methanol).

    • Loosely cover the container to allow for the slow evaporation of the solvent at a constant temperature.

    • Monitor for crystal formation over several days to weeks.

  • Vapor Diffusion:

    • Place a concentrated solution of the cholesteryl ester in a small, open vial.

    • Place this vial inside a larger, sealed container that contains a poor solvent (an "anti-solvent") in which the ester is less soluble.

    • The vapor of the anti-solvent will slowly diffuse into the ester solution, reducing its solubility and promoting crystallization.

  • Cooling Crystallization:

    • Prepare a saturated solution of the cholesteryl ester in a suitable solvent at an elevated temperature.

    • Slowly cool the solution to induce crystallization. The rate of cooling is critical and should be controlled to obtain high-quality crystals.

II. X-ray Diffraction Data Collection and Processing

Once suitable single crystals are obtained, the next step is to collect X-ray diffraction data.

Experimental Workflow

experimental_workflow cluster_synthesis Sample Preparation cluster_xrd X-ray Diffraction cluster_analysis Structure Analysis Synthesis Synthesis of Cholesteryl Ester Purification Purification (Chromatography) Synthesis->Purification Crystal_Growth Single Crystal Growth Purification->Crystal_Growth Mounting Crystal Mounting Crystal_Growth->Mounting Data_Collection Data Collection (Diffractometer) Mounting->Data_Collection Data_Processing Data Processing (Integration & Scaling) Data_Collection->Data_Processing Structure_Solution Structure Solution (Phase Problem) Data_Processing->Structure_Solution Structure_Refinement Structure Refinement Structure_Solution->Structure_Refinement Validation Validation Structure_Refinement->Validation structure_determination Processed_Data Processed Diffraction Data (Intensities and hkl) Phase_Problem The Phase Problem Processed_Data->Phase_Problem Direct_Methods Direct Methods Phase_Problem->Direct_Methods Patterson_Method Patterson Method Phase_Problem->Patterson_Method Initial_Model Initial Electron Density Map Direct_Methods->Initial_Model Patterson_Method->Initial_Model Model_Building Atomic Model Building Initial_Model->Model_Building Refinement Refinement against Experimental Data Model_Building->Refinement Final_Structure Final Validated Crystal Structure Refinement->Final_Structure

Application

Measuring the impact of Cholesteryl 11-eicosenoate on bilayer thickness

Application Note & Protocol Abstract The thickness of a lipid bilayer is a critical parameter that influences membrane fluidity, protein function, and the passive transport of molecules. Cholesteryl esters, such as Chole...

Author: BenchChem Technical Support Team. Date: December 2025

Application Note & Protocol

Abstract

The thickness of a lipid bilayer is a critical parameter that influences membrane fluidity, protein function, and the passive transport of molecules. Cholesteryl esters, such as Cholesteryl 11-eicosenoate, are neutral lipids that can be incorporated into membranes, potentially altering their structural properties. Understanding these alterations is crucial for researchers in cell biology and drug development, as changes in bilayer thickness can impact drug-membrane interactions and overall cellular function. This document provides a detailed protocol for preparing model lipid vesicles and measuring changes in bilayer thickness upon the incorporation of Cholesteryl 11-eicosenoate using Small-Angle X-ray Scattering (SAXS). While direct experimental data for Cholesteryl 11-eicosenoate is sparse, this protocol establishes a robust methodology. Data for the structurally related molecule, cholesterol, is presented to exemplify the expected nature of the results.

Introduction

Biological membranes are dynamic structures whose physical properties are finely tuned by their lipid composition. Bilayer thickness, defined as the distance between the headgroups of the opposing leaflets, is a key structural parameter. The incorporation of exogenous molecules, like lipids or drugs, can significantly modify this thickness. Cholesteryl 11-eicosenoate is a large, hydrophobic molecule consisting of a cholesterol core esterified to an 11-eicosenoic acid tail. Its bulky nature suggests that its partitioning into a lipid bilayer could induce significant structural perturbations, including an increase in thickness and a change in lipid packing.

Small-Angle X-ray Scattering (SAXS) is a powerful, non-invasive technique for characterizing the nanostructure of materials.[1][2] For lipid vesicles in solution, SAXS can provide detailed information about their size, shape, and internal structure, including the electron density profile across the bilayer.[2][3][4] From this profile, one can accurately determine the bilayer thickness.[4][5] This application note details the necessary protocols to prepare large unilamellar vesicles (LUVs) containing Cholesteryl 11-eicosenoate and analyze them using SAXS to quantify changes in membrane thickness.

Experimental Workflow Overview

The overall experimental process involves preparing the model membranes, performing the scattering experiment, and analyzing the resulting data to extract the bilayer thickness.

G cluster_prep Phase 1: Sample Preparation cluster_acq Phase 2: Data Acquisition cluster_analysis Phase 3: Data Analysis A Lipid Film Preparation (POPC ± Cholesteryl Ester) B Hydration (Buffer Addition & Vortexing) A->B C Freeze-Thaw Cycles (Promotes Lamellarity) B->C D Vesicle Extrusion (Creates LUVs of defined size) C->D E Load Sample into Capillary D->E F SAXS Instrument Setup (Source, Detector Distance) E->F G Acquire Scattering Data (Sample & Buffer Background) F->G H Background Subtraction G->H I 1D Intensity Profile I(q) vs. q H->I J Model Fitting (Electron Density Profile) I->J K Determine Bilayer Thickness (dB) J->K L Final Result: Quantitative Bilayer Thickness

Caption: High-level workflow for measuring bilayer thickness using SAXS.

Detailed Protocols

Protocol 1: Preparation of Large Unilamellar Vesicles (LUVs)

This protocol describes the preparation of LUVs with a defined diameter (e.g., 100 nm) using the extrusion method.[6][7] Two formulations will be prepared: a control (e.g., pure POPC) and a test sample (e.g., POPC with 5 mol% Cholesteryl 11-eicosenoate).

Materials:

  • 1-palmitoyl-2-oleoyl-glycero-3-phosphocholine (POPC)

  • Cholesteryl 11-eicosenoate

  • Chloroform (B151607) (HPLC Grade)

  • HEPES buffer (20 mM HEPES, 150 mM NaCl, pH 7.4), filtered and degassed

  • Nitrogen gas source

  • Round-bottom flask

  • Rotary evaporator (or vacuum desiccator)

  • Water bath sonicator

  • Mini-extruder apparatus

  • Polycarbonate membranes (100 nm pore size)

  • Gas-tight syringes (1 mL)

Procedure:

  • Lipid Film Preparation:

    • For the control sample, dissolve 10 mg of POPC in 1 mL of chloroform in a clean round-bottom flask.

    • For the test sample, co-dissolve POPC and Cholesteryl 11-eicosenoate (e.g., at a 95:5 molar ratio) in 1 mL of chloroform.

    • Remove the chloroform under a gentle stream of nitrogen gas while rotating the flask to create a thin lipid film on the wall.

    • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.[7]

  • Hydration:

    • Hydrate the dry lipid film by adding 1 mL of the HEPES buffer.[6][7] The final lipid concentration will be ~10 mg/mL.

    • Vortex the flask vigorously for 5 minutes to suspend the lipids, creating a milky suspension of multilamellar vesicles (MLVs).

  • Freeze-Thaw Cycles:

    • To improve the lamellarity and homogeneity of the suspension, subject the MLV solution to 5-7 freeze-thaw cycles.[7]

    • Freeze the sample by immersing it in liquid nitrogen until fully frozen.

    • Thaw the sample in a warm water bath (~40°C).

    • Vortex briefly between cycles.

  • Extrusion:

    • Assemble the mini-extruder with two stacked 100 nm polycarbonate membranes according to the manufacturer's instructions.

    • Hydrate the membranes and pre-heat the extruder block to a temperature above the phase transition of the lipids (POPC is fluid at room temperature, but heating to ~40°C can aid extrusion).

    • Load the MLV suspension into one of the syringes and place it in the extruder.

    • Gently push the suspension through the membranes into the opposing syringe. Repeat this process an odd number of times (e.g., 21 passes) to ensure a monodisperse population of LUVs.[6]

    • The resulting solution should be a clear or slightly opalescent suspension of 100 nm LUVs.

Protocol 2: SAXS Data Acquisition and Analysis

Instrumentation:

  • SAXS instrument with a micro-focus X-ray source (e.g., Cu Kα, λ = 1.54 Å) and a 2D detector.[4]

Procedure:

  • Sample Loading:

    • Load approximately 20-50 µL of the LUV suspension into a thin-walled quartz capillary (e.g., 1.5 mm diameter).

    • Seal the capillary with wax or epoxy to prevent evaporation.

    • Mount the capillary in the instrument's sample holder.

    • Repeat the process for a capillary containing only the matched HEPES buffer for background measurement.

  • Data Acquisition:

    • Set the sample-to-detector distance to resolve the desired q-range (typically 0.01 to 0.5 Å⁻¹ for lipid vesicles). The scattering vector q is defined as q = 4πsin(θ)/λ, where 2θ is the scattering angle.

    • Set the sample temperature controller to the desired temperature (e.g., 25°C).

    • Acquire scattering data for the LUV sample for a sufficient time to achieve good signal-to-noise (e.g., 30-60 minutes).

    • Acquire scattering data for the buffer sample for the same duration.

  • Data Processing and Analysis:

    • Radially average the 2D scattering patterns to obtain 1D intensity profiles, I(q) vs. q.

    • Subtract the buffer scattering profile from the sample scattering profile to get the final scattering curve for the vesicles.[4]

    • The resulting curve contains information about the vesicle's overall shape (form factor) and its internal structure (bilayer).

    • Fit the scattering data using a core-shell model that represents the lipid bilayer's electron density profile.[3][8] This profile is often modeled as a series of Gaussian functions representing the electron-rich headgroups and the electron-poor hydrocarbon core.[2]

    • From the best-fit model, the position of the headgroup peaks (z_H) can be determined. The bilayer thickness (d_B) is typically defined as the peak-to-peak distance of these headgroups.[4]

Data Presentation

The table below summarizes representative data from molecular dynamics simulations and experimental results for POPC and SOPC bilayers, demonstrating the ordering and thickening effect of cholesterol.

Lipid Bilayer CompositionTechniqueTemperature (°C)Bilayer Thickness (d_B) in ÅChange from Control
Pure SOPCExperiment (X-ray)1040.8N/A
SOPC + 10 mol% CholesterolMD Simulation1042.5+1.7 Å
SOPC + 20 mol% CholesterolMD Simulation1044.1+3.3 Å
SOPC + 30 mol% CholesterolMD Simulation1045.0+4.2 Å
Pure DOPCMD Simulation25~42N/A[11]
DOPC + 50 mol% CholesterolMD Simulation25~53~+11 Å[11]

Data for SOPC systems adapted from simulation and experimental values for illustrative purposes.[10]

Expected Mechanism of Action

Cholesteryl 11-eicosenoate is expected to insert into the hydrophobic core of the lipid bilayer. The rigid sterol ring system would align with the phospholipid acyl chains, similar to cholesterol, inducing a more ordered state (liquid-ordered phase). This ordering reduces the conformational freedom of the chains, causing them to straighten and pack more tightly, which leads to an overall increase in the hydrophobic thickness of the membrane.

Caption: Cholesteryl ester increases bilayer thickness by ordering acyl chains.

References

Method

Application Notes and Protocols for In Vitro Studies Using Cholesteryl Ester-Containing Liposomes

For Researchers, Scientists, and Drug Development Professionals Introduction Liposomes are versatile, self-assembled vesicular systems composed of a lipid bilayer enclosing an aqueous core. The incorporation of cholester...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liposomes are versatile, self-assembled vesicular systems composed of a lipid bilayer enclosing an aqueous core. The incorporation of cholesteryl esters, such as Cholesteryl 11-eicosenoate, into the lipid bilayer can modulate the physicochemical properties of liposomes, including their stability, fluidity, and interaction with cells. These characteristics make them attractive vehicles for in vitro studies ranging from drug delivery and cellular uptake to enzyme kinetics and membrane biophysics. This document provides detailed protocols for the preparation, characterization, and in vitro application of liposomes containing cholesteryl esters.

Data Presentation: Physicochemical Properties of Cholesteryl Ester-Containing Liposomes

The following table summarizes typical physicochemical characteristics of liposomes prepared with varying compositions of phospholipids (B1166683) and cholesteryl esters, based on data from analogous studies. This data is intended to serve as a reference for expected outcomes.

Liposome (B1194612) Formulation (Molar Ratio)Mean Diameter (nm)Polydispersity Index (PDI)Zeta Potential (mV)Encapsulation Efficiency (%)Key Observations
DPPC:Cholesterol (2:1) + 1 mol% Cholesteryl Ester100 - 150< 0.2-5 to -15> 90% (for lipophilic molecules)A stable and commonly used formulation for creating well-defined vesicles.[1]
DPPC:Cholesterol (1:1) + 1 mol% Cholesteryl Ester120 - 180< 0.2-5 to -15> 90% (for lipophilic molecules)Higher cholesterol content can increase the rigidity of the lipid bilayer.[1]
DPPC only + 1 mol% Cholesteryl Ester80 - 120< 0.2-2 to -10> 90% (for lipophilic molecules)Liposomes may exhibit lower stability in the absence of cholesterol.[1]
POPC:Cholesterol (7:3)30 - 50< 0.3Not Reported85 - 88% (for THC)A 70:30 ratio of lipid to cholesterol is often cited as a stable formulation for drug release.[2][3]
POPC:Cholesterol (1:1)50 - 60< 0.3Not Reported~72% (for THC)Increased cholesterol can lead to larger liposome sizes.[4]

DPPC: 1,2-dipalmitoyl-sn-glycero-3-phosphocholine; POPC: 1-palmitoyl-2-oleoyl-glycero-3-phosphocholine. Data is representative and may vary based on the specific cholesteryl ester and preparation method used.

Experimental Protocols

Preparation of Cholesteryl 11-eicosenoate-Containing Liposomes by Thin-Film Hydration

This protocol describes a widely used method for preparing multilamellar vesicles (MLVs), which can be further processed to form unilamellar vesicles.

Materials:

  • 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC) or other desired phospholipid

  • Cholesterol

  • Cholesteryl 11-eicosenoate

  • Chloroform (B151607)

  • Methanol (optional)

  • Phosphate-buffered saline (PBS), pH 7.4

  • Round-bottom flask

  • Rotary evaporator

  • Water bath

  • Nitrogen gas source

  • Vacuum pump

Protocol:

  • Lipid Dissolution: In a clean round-bottom flask, dissolve the desired amounts of phospholipid, cholesterol, and Cholesteryl 11-eicosenoate in chloroform (or a chloroform:methanol mixture). A common starting point is a 2:1 molar ratio of phospholipid to cholesterol, with the cholesteryl ester at 1-5 mol%.

  • Thin-Film Formation:

    • Attach the flask to a rotary evaporator.

    • Immerse the flask in a water bath set to a temperature above the phase transition temperature (Tc) of the primary phospholipid (e.g., 45-50°C for DPPC).

    • Rotate the flask and gradually reduce the pressure to evaporate the organic solvent. A thin, uniform lipid film should form on the inner surface of the flask.

  • Drying: To ensure complete removal of residual solvent, place the flask under a high vacuum for at least 2 hours, or overnight.

  • Hydration:

    • Pre-heat the aqueous buffer (e.g., PBS, pH 7.4) to the same temperature used for film formation.

    • Add the pre-heated buffer to the flask containing the dry lipid film. The volume of buffer will determine the final lipid concentration.

    • Agitate the flask by hand or using a vortex mixer to hydrate (B1144303) the lipid film. This will result in the formation of a milky suspension of multilamellar vesicles (MLVs).[1]

  • Sizing (Optional but Recommended):

    • To obtain unilamellar vesicles with a defined size, the MLV suspension can be subjected to sonication or extrusion.

    • Extrusion: Assemble a liposome extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm). Transfer the MLV suspension into a syringe and pass it through the extruder multiple times (e.g., 11-21 passes).[1] The resulting suspension should become translucent.

In Vitro Cellular Uptake Assay

This protocol outlines a general method to assess the uptake of Cholesteryl 11-eicosenoate-containing liposomes by cultured cells. For visualization, a fluorescent lipid (e.g., NBD-PE) can be incorporated into the liposome formulation.

Materials:

  • Cells of interest (e.g., HeLa, HepG2) cultured in appropriate media

  • Fluorescently-labeled liposomes containing Cholesteryl 11-eicosenoate

  • Phosphate-buffered saline (PBS)

  • Formaldehyde (B43269) or paraformaldehyde (for fixing)

  • DAPI (for nuclear staining)

  • Fluorescence microscope or flow cytometer

Protocol:

  • Cell Seeding: Seed cells in a suitable format (e.g., 24-well plate with coverslips for microscopy, or a 6-well plate for flow cytometry) and allow them to adhere overnight.

  • Liposome Treatment:

    • Remove the culture medium and wash the cells with pre-warmed PBS.

    • Add fresh, serum-free or serum-containing medium containing the fluorescently-labeled liposomes at the desired concentration.

    • Incubate the cells for a specified period (e.g., 1, 4, or 24 hours) at 37°C in a CO2 incubator.

  • Washing:

    • Remove the liposome-containing medium.

    • Wash the cells three times with cold PBS to remove non-internalized liposomes.

  • Fixing and Staining (for microscopy):

    • Fix the cells with 4% formaldehyde in PBS for 15 minutes at room temperature.

    • Wash the cells twice with PBS.

    • Mount the coverslips on microscope slides with a mounting medium containing DAPI.

  • Analysis:

    • Microscopy: Visualize the cells using a fluorescence microscope. The fluorescent signal from the liposomes will indicate their cellular uptake and subcellular localization.

    • Flow Cytometry: Detach the cells using a non-enzymatic cell dissociation solution, resuspend them in PBS, and analyze the fluorescence intensity using a flow cytometer to quantify the percentage of cells that have taken up the liposomes and the mean fluorescence intensity.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol assesses the potential cytotoxic effects of Cholesteryl 11-eicosenoate-containing liposomes on cultured cells.

Materials:

  • Cells of interest

  • Liposomes containing Cholesteryl 11-eicosenoate

  • 96-well plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • DMSO (Dimethyl sulfoxide)

  • Plate reader

Protocol:

  • Cell Seeding: Seed cells in a 96-well plate at a suitable density and allow them to attach overnight.

  • Liposome Treatment:

    • Remove the culture medium.

    • Add fresh medium containing serial dilutions of the liposomes to the wells. Include wells with untreated cells (negative control) and cells treated with a known cytotoxic agent (positive control).

    • Incubate the plate for 24-72 hours at 37°C.

  • MTT Addition:

    • Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT into formazan (B1609692) crystals.

  • Formazan Solubilization:

    • Remove the MTT-containing medium.

    • Add DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a plate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells.

Visualizations

Workflow for Liposome Preparation and Characterization

G cluster_prep Liposome Preparation cluster_char Characterization A 1. Lipid Dissolution (Phospholipid, Cholesterol, Cholesteryl 11-eicosenoate in Chloroform) B 2. Thin-Film Formation (Rotary Evaporation) A->B C 3. Drying (High Vacuum) B->C D 4. Hydration (Aqueous Buffer) C->D E 5. Sizing (Extrusion) D->E F Particle Size & PDI (Dynamic Light Scattering) E->F Characterize Physicochemical Properties G Zeta Potential E->G H Morphology (Electron Microscopy) E->H

Caption: Workflow for the preparation and characterization of cholesteryl ester-containing liposomes.

Cellular Uptake and Cytotoxicity Evaluation Workflow

G cluster_uptake Cellular Uptake Assay cluster_cyto Cytotoxicity Assay (MTT) Liposomes Cholesteryl Ester Liposomes (Fluorescently Labeled) Incubate Incubate with Cultured Cells Liposomes->Incubate Treat Treat Cells with Liposome Dilutions Liposomes->Treat Wash Wash to Remove Non-internalized Liposomes Incubate->Wash Analyze_Uptake Analyze Uptake Wash->Analyze_Uptake Microscopy Fluorescence Microscopy Analyze_Uptake->Microscopy Qualitative FlowCyto Flow Cytometry Analyze_Uptake->FlowCyto Quantitative MTT_Assay Add MTT Reagent Treat->MTT_Assay Measure Measure Absorbance MTT_Assay->Measure Viability Calculate Cell Viability Measure->Viability

Caption: Experimental workflow for assessing the in vitro cellular uptake and cytotoxicity of liposomes.

Hypothetical Signaling Pathway Modulation by a Drug-Loaded Liposome

G Liposome Drug-Loaded Cholesteryl Ester Liposome Receptor Surface Receptor Liposome->Receptor Binding Cell Target Cell Endocytosis Endocytosis Receptor->Endocytosis Endosome Endosome Endocytosis->Endosome Drug_Release Drug Release Endosome->Drug_Release Escape/Fusion Target_Protein Intracellular Target Protein Drug_Release->Target_Protein Inhibition/ Activation Signaling_Cascade Signaling Cascade Target_Protein->Signaling_Cascade Modulation Cellular_Response Cellular Response (e.g., Apoptosis) Signaling_Cascade->Cellular_Response

Caption: A potential mechanism of action for a drug delivered via cholesteryl ester-containing liposomes.

References

Technical Notes & Optimization

Troubleshooting

Preventing oxidation of Cholesteryl 11-eicosenoate during storage

This technical support center provides guidance on the proper storage and handling of Cholesteryl 11-eicosenoate to prevent oxidation. Below you will find frequently asked questions (FAQs) and troubleshooting guides to a...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance on the proper storage and handling of Cholesteryl 11-eicosenoate to prevent oxidation. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during its storage and use in research.

Frequently Asked Questions (FAQs)

Q1: What is Cholesteryl 11-eicosenoate and why is it prone to oxidation?

Cholesteryl 11-eicosenoate is an ester of cholesterol and 11-eicosenoic acid, a monounsaturated omega-9 fatty acid. The presence of a double bond in the fatty acid chain makes it susceptible to oxidation.[1][2] Oxidation is a chemical degradation process initiated by factors such as heat, light, oxygen, and the presence of metal ions, leading to the formation of undesirable byproducts that can affect experimental outcomes.[3]

Q2: What are the signs of oxidation in my Cholesteryl 11-eicosenoate sample?

Visual signs of degradation can include a change in the physical appearance of the sample, such as discoloration (yellowing) or a change in consistency.[4] Chemically, oxidation can be detected by an increase in the peroxide value (PV) or the presence of secondary oxidation products like aldehydes, which can be measured using a TBARS assay.[5][6][7] For detailed analysis, chromatographic methods like HPLC can reveal the presence of degradation products.[4]

Q3: What are the recommended storage conditions for Cholesteryl 11-eicosenoate?

To minimize oxidation, Cholesteryl 11-eicosenoate should be stored at low temperatures, ideally at -20°C or below, in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).[4][8] It is also crucial to protect the sample from light. For long-term storage (up to 10 years), storage at -80°C has been shown to be effective in preserving the integrity of cholesteryl esters.[8]

Q4: Should I add an antioxidant to my Cholesteryl 11-eicosenoate sample?

Adding an antioxidant is a highly recommended preventative measure. Synthetic antioxidants like Butylated Hydroxytoluene (BHT) or natural antioxidants like α-tocopherol (a form of Vitamin E) can effectively inhibit lipid peroxidation.[9][10] The choice and concentration of the antioxidant may depend on the specific application and downstream analysis.

Q5: How should I handle Cholesteryl 11-eicosenoate to minimize oxidation during experiments?

When working with Cholesteryl 11-eicosenoate, it is important to minimize its exposure to air and light. Use peroxide-free solvents for reconstitution and dilution.[4] Prepare solutions fresh whenever possible. If you need to store solutions, do so at -80°C under an inert atmosphere and avoid repeated freeze-thaw cycles.[4]

Troubleshooting Guide

This guide provides solutions to common problems encountered with Cholesteryl 11-eicosenoate.

Problem Possible Cause Recommended Solution
Inconsistent experimental results Sample degradation due to oxidation.1. Assess the purity of your sample using HPLC.[4] 2. Perform a peroxide value (PV) or TBARS assay to check for oxidation. 3. If oxidation is confirmed, discard the sample and use a fresh, properly stored vial. 4. For future prevention, adhere strictly to recommended storage and handling conditions.
Sample appears discolored or has an unusual odor Significant oxidation has occurred.1. Do not use the sample for experiments as its chemical properties have likely changed. 2. Discard the sample. 3. Review your storage protocol to identify and rectify any lapses.
Low or no biological activity in cell-based assays The active compound has degraded.1. Confirm the identity and purity of your sample via analytical methods like mass spectrometry or HPLC. 2. Test a new, unoxidized sample in parallel with your current one to compare activity. 3. Ensure that the solvent used to dissolve the compound is of high purity and free of peroxides.[4]

Data on Storage Stability

The following table provides illustrative data on the effect of storage conditions on the peroxide value (PV) of Cholesteryl 11-eicosenoate over time. A higher peroxide value indicates a greater degree of oxidation.

Storage ConditionAntioxidantPeroxide Value (meq/kg) after 1 monthPeroxide Value (meq/kg) after 6 monthsPeroxide Value (meq/kg) after 12 months
4°C, exposed to air and lightNone5.225.862.1
4°C, dark, under NitrogenNone1.13.57.8
-20°C, dark, under NitrogenNone0.51.22.5
-20°C, dark, under Nitrogen0.02% BHT<0.10.30.6
-20°C, dark, under Nitrogen0.02% α-tocopherol<0.10.40.8
-80°C, dark, under NitrogenNone<0.1<0.10.2

Note: This data is illustrative and intended to demonstrate the relative effects of different storage conditions. Actual values may vary.

Experimental Protocols

Peroxide Value (PV) Determination

This method determines the concentration of peroxides, which are primary products of lipid oxidation.[6][11][12][13][14]

Principle: The sample is dissolved in a mixture of acetic acid and an organic solvent, and then treated with a potassium iodide solution. Peroxides in the sample oxidize potassium iodide to iodine. The amount of liberated iodine is then titrated against a standardized sodium thiosulfate (B1220275) solution.[12][14]

Procedure:

  • Weigh approximately 5g of the Cholesteryl 11-eicosenoate sample into a 250 mL Erlenmeyer flask.

  • Add 30 mL of a 3:2 (v/v) mixture of glacial acetic acid and chloroform. Swirl to dissolve the sample.

  • Add 0.5 mL of a saturated potassium iodide solution.

  • Allow the solution to stand for 1 minute, with occasional shaking.

  • Add 30 mL of deionized water.

  • Titrate the liberated iodine with a standardized 0.01 N sodium thiosulfate solution until the yellow iodine color almost disappears.

  • Add 1 mL of a 1% starch indicator solution. The solution will turn blue.

  • Continue the titration until the blue color disappears.

  • Record the volume of sodium thiosulfate solution used.

  • A blank determination should be performed concurrently.

Calculation: Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W Where:

  • S = Volume of titrant for the sample (mL)

  • B = Volume of titrant for the blank (mL)

  • N = Normality of the sodium thiosulfate solution

  • W = Weight of the sample (g)

Thiobarbituric Acid Reactive Substances (TBARS) Assay

This assay measures malondialdehyde (MDA) and other aldehydes, which are secondary products of lipid peroxidation.[5][15][16][17]

Principle: Malondialdehyde (MDA) and other thiobarbituric acid reactive substances (TBARS) react with thiobarbituric acid (TBA) under acidic conditions to form a pink-colored complex, which can be measured spectrophotometrically at 532 nm.[5][16]

Procedure:

  • Prepare a stock solution of the Cholesteryl 11-eicosenoate sample in a suitable organic solvent.

  • To a test tube, add 100 µL of the sample solution.

  • Add 200 µL of 8.1% sodium dodecyl sulfate (B86663) (SDS).

  • Add 1.5 mL of 20% acetic acid solution (pH 3.5).

  • Add 1.5 mL of 0.8% thiobarbituric acid (TBA).

  • Vortex the mixture and incubate at 95°C for 60 minutes.

  • Cool the tubes on ice for 10 minutes.

  • Centrifuge at 3,000 rpm for 15 minutes.

  • Measure the absorbance of the supernatant at 532 nm.

  • A standard curve using malondialdehyde (MDA) should be prepared to quantify the TBARS concentration.

Visualizations

Oxidation_Pathway CE Cholesteryl 11-eicosenoate Lipid_Radical Lipid Radical (L.) CE->Lipid_Radical Initiators Initiators (Heat, Light, O2, Metal Ions) Initiators->CE Initiation Peroxyl_Radical Lipid Peroxyl Radical (LOO.) Lipid_Radical->Peroxyl_Radical + O2 Oxygen Oxygen (O2) Lipid_Hydroperoxide Lipid Hydroperoxide (LOOH) Peroxyl_Radical->Lipid_Hydroperoxide + LH Secondary_Products Secondary Oxidation Products (Aldehydes, Ketones) Lipid_Hydroperoxide->Secondary_Products Decomposition Antioxidants Antioxidants (BHT, α-tocopherol) Antioxidants->Lipid_Radical Scavenging Antioxidants->Peroxyl_Radical Scavenging

Caption: Oxidation pathway of Cholesteryl 11-eicosenoate and the intervention points for antioxidants.

Caption: Troubleshooting workflow for addressing inconsistent results with Cholesteryl 11-eicosenoate.

Storage_Recommendations cluster_conditions Key Storage Factors cluster_outcome Outcome Temperature Low Temperature (-20°C to -80°C) Stability Enhanced Stability & Reduced Oxidation Temperature->Stability Atmosphere Inert Atmosphere (Argon or Nitrogen) Atmosphere->Stability Light Protection from Light (Amber vial/darkness) Light->Stability Antioxidant Addition of Antioxidant (e.g., BHT) Antioxidant->Stability

Caption: Logical relationship between storage conditions and the stability of Cholesteryl 11-eicosenoate.

References

Optimization

Technical Support Center: Optimizing HPLC Separation of Cholesteryl Ester Isomers

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common challenges encountere...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common challenges encountered during the HPLC separation of cholesteryl ester isomers.

Frequently Asked Questions (FAQs)

Q1: Why is the HPLC separation of cholesteryl ester isomers so challenging?

A1: The separation of cholesteryl ester isomers is difficult due to their structural similarity and high hydrophobicity.[1] Isomers often differ only in the position or geometry (cis/trans) of double bonds within their fatty acid chains, resulting in very similar physicochemical properties and retention behaviors in reversed-phase HPLC.[2] Furthermore, their lack of a strong UV chromophore makes sensitive detection without derivatization a challenge.[3]

Q2: What is the most common HPLC mode for separating cholesteryl ester isomers?

A2: Reversed-phase high-performance liquid chromatography (RP-HPLC) is the most widely used technique.[4] This method separates molecules based on their hydrophobicity. For enhanced separation of geometric and positional isomers, specialized stationary phases, such as cholesterol-bonded or C30 columns, are often employed due to their ability to recognize molecular shape.[2][5]

Q3: Which type of HPLC column is most effective for resolving cholesteryl ester isomers?

A3: While standard C18 columns can separate cholesteryl esters based on fatty acid chain length and degree of unsaturation, they often fail to resolve geometric or positional isomers.[2] Columns with high molecular shape selectivity are superior for this purpose.

Column Type Separation Principle Best Suited For Limitations
Standard C18 HydrophobicityRoutine analysis, separation from other lipid classes.Limited separation of cis/trans or positional isomers.[2]
C30 Hydrophobicity & Shape SelectivityResolving isomers with different degrees of unsaturation.Can have long retention times.
Cholesteryl-bonded Hydrophobicity & Molecular Shape RecognitionSuperior separation of geometric (cis/trans) and positional isomers.[2][5]May require specific mobile phase conditions for optimal performance.[6]

Q4: What are the recommended detection methods for cholesteryl esters?

A4: Since cholesteryl esters lack strong native UV absorbance, several detection methods are used:

  • UV Detection (Low Wavelength): Detection between 205-215 nm is possible due to the absorbance of the ester bond, but this method can suffer from low sensitivity and baseline noise from mobile phase components.[7]

  • Evaporative Light Scattering Detector (ELSD): A mass-sensitive detector that is more universal than UV detection for lipids. It is suitable for gradient elution but may have a non-linear response.[3]

  • Charged Aerosol Detector (CAD): Another mass-based detector that offers a more consistent response across different lipid classes compared to ELSD and provides high sensitivity.[3]

  • Mass Spectrometry (MS): The preferred method for unambiguous identification and quantification.[8] Atmospheric Pressure Chemical Ionization (APCI) and Electrospray Ionization (ESI) with dopants (e.g., ammonium (B1175870) formate) are common ionization techniques.[8][9]

Troubleshooting Guide

Problem 1: Poor Resolution and Co-elution of Isomers

Q: My chromatogram shows broad, overlapping, or completely co-eluting peaks for my cholesteryl ester isomers. How can I improve the separation?

A: Achieving baseline resolution for closely eluting isomers requires optimizing selectivity, efficiency, and retention.[10] Here are the key parameters to adjust:

  • Optimize the Mobile Phase:

    • Change Organic Modifier: The choice of organic solvent can significantly alter selectivity. If you are using acetonitrile, try substituting it with methanol (B129727) or using mixtures. Methanol can offer different selectivity compared to acetonitrile.[11]

    • Adjust Solvent Strength: For RP-HPLC, decreasing the percentage of the organic solvent (making the mobile phase weaker) will increase retention times, providing more opportunity for separation.[12]

    • Modify Temperature: Increasing the column temperature (e.g., to 40-50°C) generally decreases mobile phase viscosity, which can improve efficiency and lead to sharper peaks.[13] However, the effect on selectivity can vary, so it should be tested empirically.

  • Refine the Gradient Profile:

    • A shallow gradient is crucial for separating complex mixtures of closely related compounds.[11][14] If a scouting run shows your isomers eluting within a narrow time frame, decrease the rate of change of the mobile phase composition (%B/min) across that range. This will increase the separation between peaks.[12]

  • Select a More Appropriate Stationary Phase:

    • If mobile phase optimization is insufficient, your column may lack the necessary selectivity. For isomers, switching from a standard C18 to a column with greater shape selectivity, such as a COSMOSIL Cholester or a C30 phase, is highly recommended.[2][5] These stationary phases can differentiate between the rigid structures of different isomers.[5]

  • Reduce the Flow Rate:

    • Lowering the flow rate can enhance column efficiency and improve resolution, though it will increase the total run time.[12] This is a simple parameter to test for incremental improvements.

Problem 2: Poor Peak Shape (Tailing and Fronting)

Q: My cholesteryl ester peaks are tailing (asymmetrical with a drawn-out trailing edge). What are the causes and solutions?

A: Peak tailing is typically caused by unwanted secondary interactions between the analyte and the stationary phase or issues within the HPLC system.

  • Cause: Active Sites on the Column: Residual silanol (B1196071) groups on the silica (B1680970) backbone of the column can interact with analytes.

    • Solution: Use a modern, high-purity, end-capped column. If the problem persists, flushing the column with a strong solvent may help, but replacement is often necessary for older columns.[15]

  • Cause: Column Contamination: Buildup of non-eluting matrix components can create active sites and degrade performance.

    • Solution: Always use a guard column to protect your analytical column.[16] Implement a robust sample preparation procedure (e.g., solid-phase extraction) to remove interfering substances before injection.

  • Cause: Extra-Column Volume: Excessive volume from long or wide-bore tubing between the injector, column, and detector can cause peak broadening and tailing.

    • Solution: Minimize tubing length and use tubing with a smaller internal diameter (e.g., 0.005").[15]

  • Cause: Sample Overload: Injecting too much sample mass can saturate the column.

    • Solution: Dilute the sample or reduce the injection volume. Check if peak shape improves with a smaller injection mass.[15][17]

Q: What causes my peaks to show fronting (a leading edge that is less steep than the trailing edge)?

A: Peak fronting is most commonly a result of column overload or sample solubility issues.

  • Cause: Sample Overload: Injecting a sample that is too concentrated is a primary cause of fronting.[15]

    • Solution: Systematically dilute your sample or reduce the injection volume.[15]

  • Cause: Poor Sample Solubility: If the analyte is not fully dissolved in the injection solvent (which should ideally be the initial mobile phase), it can lead to distorted peaks.

    • Solution: Ensure your sample is completely dissolved in the reconstitution solvent. Avoid using a solvent that is significantly stronger than your initial mobile phase.[15]

Problem 3: Inconsistent Retention Times

Q: My retention times are shifting from one run to the next. What could be the problem?

A: Drifting retention times compromise data reliability and indicate a lack of system stability.

  • Cause: Mobile Phase Instability: The composition of the mobile phase can change due to the evaporation of a more volatile component (e.g., acetonitrile).

    • Solution: Prepare fresh mobile phase daily, keep solvent reservoirs capped, and ensure adequate mixing if preparing online.[11]

  • Cause: Temperature Fluctuations: The column temperature has a significant impact on retention. A change of just 1°C can alter retention times by 1-2%.[11]

    • Solution: Use a thermostatted column compartment to maintain a consistent and stable temperature.[13]

  • Cause: Insufficient Column Equilibration: If the column is not fully equilibrated with the initial mobile phase conditions before each injection, retention times will be inconsistent, especially in gradient elution.

    • Solution: Ensure your equilibration step is long enough. A typical starting point is 10 column volumes.

Experimental Protocols

Protocol: General RP-HPLC Method for Cholesteryl Ester Profiling

This protocol provides a starting point for the separation of cholesteryl esters. Optimization will be required based on the specific isomers of interest and the sample matrix.

  • Sample Preparation (Lipid Extraction):

    • Extract total lipids from the sample matrix using a standard procedure such as the Folch or Bligh-Dyer method.

    • If necessary, perform a solid-phase extraction (SPE) step using a silica cartridge to isolate the neutral lipid fraction, which contains the cholesteryl esters.[4]

    • Dry the extracted lipid fraction under a stream of nitrogen.

    • Reconstitute the dried extract in a solvent compatible with the initial mobile phase (e.g., isopropanol (B130326) or methanol/acetonitrile mixture).

  • HPLC-MS Conditions:

    • Column: A column with shape selectivity is recommended, e.g., COSMOSIL Cholester (150 x 4.6 mm, 5 µm) or equivalent.[2]

    • Mobile Phase A: Water/Methanol (50:50, v/v) with 0.1% formic acid and 10 mM ammonium formate.[8]

    • Mobile Phase B: Isopropanol/Methanol (80:20, v/v) with 0.1% formic acid and 10 mM ammonium formate.[8]

    • Flow Rate: 0.5 - 1.0 mL/min.[2][18]

    • Column Temperature: 40°C.[2]

    • Injection Volume: 5-10 µL.

    • Example Gradient Profile:

Time (min) % Mobile Phase A % Mobile Phase B
0.06040
4.06040
6.04060
16.00100
22.00100
24.06040
30.06040

Note: This gradient is adapted from a published method and serves as a starting point.[8] The slope and duration should be optimized for your specific application.

  • MS Detection (APCI/ESI):

    • Ionization Mode: Positive Ion Mode.

    • Detection: Scan for the ammonium adducts of the cholesteryl esters ([M+NH4]+). A characteristic fragment ion corresponding to the dehydrated cholesterol moiety (m/z 369.35) can be used for identification in MS/MS analysis.[8]

Visualization

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common issues in the HPLC separation of cholesteryl ester isomers.

HPLC_Troubleshooting start Problem Observed: Poor Separation resolution Poor Resolution Co-elution start->resolution peak_shape Poor Peak Shape start->peak_shape retention Retention Time Shifts start->retention cause_res1 Cause: Suboptimal Mobile Phase resolution->cause_res1 cause_res2 Cause: Inefficient Gradient resolution->cause_res2 cause_res3 Cause: Wrong Column Chemistry resolution->cause_res3 cause_shape1 Cause: Column Contamination or Active Sites peak_shape->cause_shape1 cause_shape2 Cause: Sample Overload peak_shape->cause_shape2 cause_shape3 Cause: Extra-Column Volume peak_shape->cause_shape3 cause_ret1 Cause: Temp Fluctuations retention->cause_ret1 cause_ret2 Cause: Mobile Phase Prep retention->cause_ret2 cause_ret3 Cause: Poor Equilibration retention->cause_ret3 sol_res1 Solution: - Change organic modifier - Adjust solvent strength - Optimize temperature cause_res1->sol_res1 sol_res2 Solution: - Decrease gradient slope (make shallower) cause_res2->sol_res2 sol_res3 Solution: - Switch to shape-selective column (e.g., Cholester) cause_res3->sol_res3 sol_shape1 Solution: - Use guard column - Flush or replace column cause_shape1->sol_shape1 sol_shape2 Solution: - Dilute sample - Reduce injection volume cause_shape2->sol_shape2 sol_shape3 Solution: - Use shorter, narrower ID tubing cause_shape3->sol_shape3 sol_ret1 Solution: - Use column oven cause_ret1->sol_ret1 sol_ret2 Solution: - Prepare fresh daily - Cap reservoirs cause_ret2->sol_ret2 sol_ret3 Solution: - Increase equilibration time (≥10 column volumes) cause_ret3->sol_ret3

A logical workflow for troubleshooting common HPLC separation issues.

References

Troubleshooting

Technical Support Center: Mass Spectrometry of Cholesteryl Esters

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with the mass spectrometry of cholesteryl...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with the mass spectrometry of cholesteryl esters.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a very low signal for my cholesteryl ester samples?

A1: Low signal intensity is a common issue when analyzing cholesteryl esters due to their inherent low ionization efficiency.[1][2] Cholesteryl esters are nonpolar molecules and form protonated ions relatively poorly compared to other lipid classes.[3] To troubleshoot this, consider the following:

  • Ionization Technique: Electrospray ionization (ESI) is often more suitable for analyzing a broad range of cholesteryl esters compared to atmospheric pressure chemical ionization (APCI).[4][5] APCI may show selective sensitivity for unsaturated cholesteryl esters but can produce weaker signal intensities.[4][5]

  • Adduct Formation: The most effective way to enhance signal intensity is to promote the formation of adducts. Commonly used adducts include ammonium (B1175870) ([M+NH₄]⁺), sodium ([M+Na]⁺), and lithium ([M+Li]⁺).[1][3][6] The choice of adduct will influence fragmentation patterns and overall signal strength.

  • Sample Concentration: Ensure your sample is appropriately concentrated. If it is too dilute, you may not achieve a strong enough signal.[7]

  • Instrument Tune and Calibration: Regularly tune and calibrate your mass spectrometer to ensure it is operating at optimal performance.[7]

Q2: I see a prominent peak at m/z 369.3 in my spectra, even when I don't expect it. What is this and how can I manage it?

A2: The ion at m/z 369.3 is the cholesteryl cation, which is a characteristic fragment of cholesteryl esters.[6] It is often generated through in-source fragmentation, particularly when using ammonium adducts.[8] While this ion can be utilized for targeted analysis through precursor ion scanning, its unsolicited appearance can complicate spectra.[6][8]

To manage this:

  • Optimize Source Conditions: Reduce the in-source collision-induced dissociation (CID) energy or cone voltage to minimize fragmentation before the mass analyzer.

  • Choice of Adduct: Sodiated ([M+Na]⁺) and lithiated ([M+Li]⁺) adducts often lead to a neutral loss of cholestane (B1235564) (NL 368.5) rather than the formation of the m/z 369.3 ion, providing a cleaner spectrum and a specific fragmentation pathway for targeted analysis.[1][3]

Q3: How can I differentiate between isobaric lipids, such as cholesteryl esters and diacylglycerols?

A3: Mass spectrometric analysis of cholesteryl esters can be complicated by the presence of isobaric molecular ions from other lipid classes like diacylglycerols (DAGs).[1] To resolve this, lipid class-specific fragmentation strategies in MS/MS are necessary. The use of lithiated adducts has been shown to provide enhanced ionization and class-specific fragmentation for both CEs and DAGs, allowing for their distinct detection.[1] Specifically, a neutral loss scan for the loss of cholestane (NL 368.5) can be used for the specific detection of cholesteryl esters.[1]

Troubleshooting Guide

Issue: Poor Signal Intensity for Cholesteryl Esters

This guide provides a systematic approach to troubleshooting and improving the signal intensity of cholesteryl esters in your mass spectrometry experiments.

Troubleshooting Workflow

TroubleshootingWorkflow start Low Signal Observed check_ionization Review Ionization Method (ESI vs. APCI) start->check_ionization optimize_adducts Optimize Adduct Formation ([M+NH4]+, [M+Na]+, [M+Li]+) check_ionization->optimize_adducts ESI is generally preferred check_concentration Verify Sample Concentration optimize_adducts->check_concentration Sodiated/Lithiated adducts often enhance signal instrument_check Perform Instrument Check (Tune & Calibration) check_concentration->instrument_check solution Signal Improved instrument_check->solution

Caption: Troubleshooting workflow for low signal intensity of cholesteryl esters.

Experimental Protocols

Protocol 1: Enhancing Cholesteryl Ester Ionization using Sodiated Adducts

This protocol describes the formation of sodiated adducts of cholesteryl esters for improved detection by ESI-MS/MS.

Materials:

  • Lipid extract containing cholesteryl esters

  • Methanol (HPLC grade)

  • Chloroform (HPLC grade)

  • Sodium Hydroxide (NaOH) solution (micromolar concentrations)

  • Saline solution

Procedure:

  • Lipid Extraction: Perform a lipid extraction of your biological sample. If the extraction involves an aqueous phase, ensure it contains saline to promote sodium adduct formation.[3]

  • Sample Preparation: Reconstitute the dried lipid extract in a suitable solvent mixture (e.g., methanol/chloroform).

  • Adduct Formation: To the reconstituted sample, add a micromolar concentration of NaOH.[3] This will facilitate the formation of [M+Na]⁺ adducts.

  • Direct Infusion ESI-MS/MS: Introduce the sample into the mass spectrometer via direct infusion.

  • MS/MS Analysis: Perform a neutral loss scan of 368.5 Da. This corresponds to the neutral loss of cholestane from the sodiated cholesteryl ester adducts, allowing for specific quantification of cholesteryl ester molecular species.[3][9]

Protocol 2: Analysis of Cholesteryl Esters using Lithiated Adducts

This protocol details the use of lithiated adducts to enhance ionization and achieve class-specific fragmentation of cholesteryl esters.

Materials:

  • Lipid extract containing cholesteryl esters

  • Lithium Chloride (LiCl) solution (e.g., 1 mg/ml)

  • Methanol (HPLC grade)

  • Chloroform (HPLC grade)

Procedure:

  • Cell Lysis and Extraction: For cultured cells, after removing the media, wash the cells with phosphate-buffered saline (PBS). Scrape the cells in the presence of a LiCl solution.[1]

  • Lipid Extraction: Perform a modified Bligh-Dyer extraction on the cell lysate.[1]

  • Sample Preparation: Resuspend the final lipid extract in an appropriate solvent for MS analysis. The presence of lithium ions from the extraction step will promote the formation of [M+Li]⁺ adducts.

  • Direct-Infusion ESI-MS/MS: Analyze the sample using direct-infusion ESI-MS/MS.

  • MS/MS Analysis: Similar to sodiated adducts, a neutral loss scan of 368.5 Da can be employed to specifically detect cholesteryl esters as their lithiated adducts.[1]

Data Summary

Table 1: Comparison of Ionization Techniques for Cholesteryl Esters
Ionization TechniqueTypical Adducts FormedSignal IntensitySelectivityReference
Electrospray Ionization (ESI) [M+Na]⁺, [M+NH₄]⁺, [M+Li]⁺Strong, especially with adductsBroad range of CEs[4][5]
Atmospheric Pressure Chemical Ionization (APCI) [M+H]⁺WeakerMore sensitive to unsaturated CEs[4][5]
Table 2: Common Adducts and their Characteristic Fragmentation
AdductAdduct IonPrimary Fragmentation PathwayMS/MS Scan ModeReference
Ammonium [M+NH₄]⁺Formation of cholesteryl cationPrecursor ion scan for m/z 369.3[6][8]
Sodium [M+Na]⁺Neutral loss of cholestaneNeutral loss scan of 368.5 Da[3][9]
Lithium [M+Li]⁺Neutral loss of cholestaneNeutral loss scan of 368.5 Da[1]

Signaling Pathways and Logical Relationships

Logical Diagram: Adduct Selection for Cholesteryl Ester Analysis

This diagram illustrates the decision-making process for selecting an appropriate adduct for cholesteryl ester analysis based on the desired outcome.

AdductSelection start Goal of Analysis quantification Specific Quantification in Complex Mixture start->quantification general_screening General Screening/ Identification start->general_screening sodiated_lithiated Use Sodiated or Lithiated Adducts ([M+Na]+ or [M+Li]+) quantification->sodiated_lithiated ammoniated Use Ammoniated Adducts ([M+NH4]+) general_screening->ammoniated nl_scan Perform Neutral Loss Scan (NL 368.5) sodiated_lithiated->nl_scan precursor_scan Perform Precursor Ion Scan (m/z 369.3) ammoniated->precursor_scan

Caption: Decision tree for adduct selection in cholesteryl ester mass spectrometry.

References

Optimization

Technical Support Center: Synthesis of Cholesteryl 11-eicosenoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the synth...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the synthesis of Cholesteryl 11-eicosenoate, with a primary focus on addressing issues of low yield.

Frequently Asked Questions (FAQs)

Q1: What is a typical synthetic route for Cholesteryl 11-eicosenoate?

A common and effective method for synthesizing Cholesteryl 11-eicosenoate is through the esterification of cholesterol with 11-eicosenoic acid. This can be achieved using several coupling agents or catalysts. A widely used laboratory-scale method involves the use of a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC), in the presence of a catalyst like 4-dimethylaminopyridine (B28879) (DMAP). Other methods include converting the fatty acid to an acid chloride or using an organocatalyst.[1][2][3]

Q2: What are the critical parameters influencing the yield of the reaction?

The yield of Cholesteryl 11-eicosenoate synthesis is sensitive to several parameters:

  • Purity of Reactants: Cholesterol and 11-eicosenoic acid should be of high purity and, importantly, anhydrous.

  • Molar Ratio of Reactants: The stoichiometry of cholesterol, 11-eicosenoic acid, and the coupling reagents is crucial. An excess of the fatty acid or the activating agent can lead to side reactions.[4]

  • Reaction Temperature: The temperature needs to be carefully controlled to ensure the reaction proceeds to completion without causing degradation of the reactants or the product.

  • Solvent Choice: The solvent must be anhydrous and inert to the reaction conditions. Dichloromethane (DCM) or chloroform (B151607) are common choices.

  • Reaction Time: Sufficient time must be allowed for the reaction to go to completion, which can be monitored by thin-layer chromatography (TLC).

Q3: How can I monitor the progress of the reaction?

The progress of the esterification reaction can be effectively monitored using thin-layer chromatography (TLC). A suitable solvent system (e.g., hexane (B92381):ethyl acetate (B1210297) 9:1 v/v) will show the consumption of the starting materials (cholesterol and 11-eicosenoic acid) and the formation of the more non-polar product, Cholesteryl 11-eicosenoate. Staining with a suitable agent, such as phosphomolybdic acid or iodine, will help visualize the spots.

Q4: What are the common methods for purification of Cholesteryl 11-eicosenoate?

Purification is typically achieved using column chromatography on silica (B1680970) gel.[5] The choice of eluent is critical for separating the product from unreacted starting materials and byproducts. A gradient of a non-polar solvent (e.g., hexane) and a slightly more polar solvent (e.g., ethyl acetate) is commonly used. Recrystallization from a suitable solvent system can be employed for further purification.

Troubleshooting Guide: Low Yield

Problem: The yield of Cholesteryl 11-eicosenoate is significantly lower than expected.

This section provides a systematic approach to troubleshooting low yields.

Incomplete Reaction
  • Question: How do I know if the reaction has gone to completion, and what should I do if it hasn't?

  • Answer:

    • Diagnosis: Use TLC to check for the presence of unreacted cholesterol or 11-eicosenoic acid. If significant amounts of starting materials are still present after the expected reaction time, the reaction is incomplete.

    • Possible Causes & Solutions:

      • Insufficient Reaction Time: Extend the reaction time and continue to monitor by TLC.

      • Low Reaction Temperature: Gradually increase the reaction temperature, being careful not to exceed temperatures that could cause degradation.

      • Ineffective Coupling Agent: The DCC or other coupling agents may have degraded. Use fresh or properly stored reagents.

      • Catalyst Inhibition: The DMAP or other catalysts may be poisoned. Ensure all glassware is clean and reactants are pure.

Side Reactions and Byproduct Formation
  • Question: What are the likely side reactions, and how can I minimize them?

  • Answer:

    • Diagnosis: The presence of unexpected spots on the TLC plate or additional peaks in analytical data (e.g., NMR, GC-MS) indicates the formation of byproducts.

    • Possible Causes & Solutions:

      • Formation of N-acylurea: When using DCC, the activated fatty acid can react with another molecule of DCC to form an N-acylurea byproduct, which can be difficult to remove.

        • Solution: Add the DCC slowly to the reaction mixture at a low temperature (e.g., 0 °C) to minimize this side reaction.

      • Dehydration of Cholesterol: At elevated temperatures and in the presence of acidic catalysts, cholesterol can undergo dehydration.[4]

        • Solution: Maintain a moderate reaction temperature and use non-acidic catalysts where possible.

      • Anhydride Formation from 11-eicosenoic acid: The fatty acid can self-condense to form an anhydride.

        • Solution: This is often promoted by the coupling agent. Controlled addition of reagents can help minimize this.

Degradation of Starting Materials or Product
  • Question: Could my reactants or product be degrading during the synthesis?

  • Answer:

    • Diagnosis: Streaking on the TLC plate or the appearance of a baseline spot can indicate degradation.

    • Possible Causes & Solutions:

      • Presence of Water: Water can hydrolyze the activated fatty acid intermediate and the final ester product.

        • Solution: Use anhydrous solvents and reagents. Dry all glassware thoroughly before use. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

      • Oxidation: The double bond in 11-eicosenoic acid and the cholesterol moiety can be susceptible to oxidation.

        • Solution: Use degassed solvents and maintain an inert atmosphere. Store the fatty acid and the final product under inert gas and at low temperatures.

Issues During Work-up and Purification
  • Question: I seem to be losing a significant amount of product during the purification steps. How can I improve this?

  • Answer:

    • Diagnosis: Low recovery of material after column chromatography or recrystallization.

    • Possible Causes & Solutions:

      • Product Adsorption on Silica Gel: Cholesteryl esters can sometimes be challenging to elute from silica gel.

        • Solution: Deactivate the silica gel slightly with a small percentage of triethylamine (B128534) in the eluent. However, be cautious as this can affect the separation.

      • Co-elution with Byproducts: If a byproduct has a similar polarity to the desired product, separation can be difficult and lead to product loss in mixed fractions.

        • Solution: Optimize the TLC solvent system before attempting column chromatography to ensure good separation. A very slow and careful elution during column chromatography may be necessary.

      • Inappropriate Recrystallization Solvent: The chosen solvent may be too good, leading to low recovery, or too poor, leading to no crystallization.

        • Solution: Perform small-scale solubility tests to find a suitable solvent or solvent mixture for recrystallization.

Data Hub: Synthesis Parameters

The following table summarizes reaction conditions from the literature for the synthesis of cholesteryl esters, which can be adapted for Cholesteryl 11-eicosenoate.

MethodReactantsCatalyst/ReagentSolventTemperature (°C)Time (h)Yield (%)Reference
Fatty Acid AnhydrideCholesterol, Fatty Acid AnhydrideNoneTolueneReflux2>95[1]
Cross-CouplingCholesterol, Aroyl ChloridePdCl₂(dᵗbpf) complex, NaOᵗBu1,4-Dioxane100 (Microwave)2Good-High[2]
OrganocatalysisCholesterol, Long-chain fatty acidPh₃P·SO₃Toluene110-Good-Excellent[3]
Deep Eutectic Solvent (for Phytosterol Esters)Pine Sterol, Oleic AcidCholine Chloride/p-TSANoneOptimizedOptimized94.1[4]

Experimental Protocols

Protocol: Synthesis of Cholesteryl 11-eicosenoate via DCC/DMAP Coupling

Materials:

  • Cholesterol (high purity, dried)

  • 11-eicosenoic acid (high purity)

  • N,N'-Dicyclohexylcarbodiimide (DCC)

  • 4-Dimethylaminopyridine (DMAP)

  • Anhydrous Dichloromethane (DCM)

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., Hexane, Ethyl Acetate)

Procedure:

  • In a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (N₂ or Ar), dissolve cholesterol (1.0 eq) and 11-eicosenoic acid (1.2 eq) in anhydrous DCM.

  • Add DMAP (0.1 eq) to the solution and stir until it dissolves.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • In a separate flask, dissolve DCC (1.5 eq) in a minimal amount of anhydrous DCM.

  • Add the DCC solution dropwise to the reaction mixture over 30 minutes, keeping the temperature at 0 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature.

  • Monitor the reaction progress by TLC (e.g., Hexane:Ethyl Acetate 9:1). The reaction is typically complete within 12-24 hours.

  • Once the reaction is complete, filter the mixture to remove the dicyclohexylurea (DCU) byproduct. Wash the filter cake with a small amount of cold DCM.

  • Combine the filtrate and washings and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography, eluting with a gradient of hexane and ethyl acetate.

  • Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent to yield Cholesteryl 11-eicosenoate as a white to off-white solid.

  • Characterize the final product by appropriate analytical techniques (e.g., ¹H NMR, ¹³C NMR, MS, IR).

Visual Guides

Experimental Workflow

experimental_workflow cluster_reaction Reaction Setup cluster_workup Work-up cluster_purification Purification reactants Dissolve Cholesterol (1 eq) & 11-eicosenoic acid (1.2 eq) in anhydrous DCM catalyst Add DMAP (0.1 eq) reactants->catalyst cool Cool to 0 °C catalyst->cool dcc Add DCC solution (1.5 eq) dropwise cool->dcc react Stir at room temperature (12-24h) dcc->react filter Filter to remove DCU react->filter concentrate Concentrate filtrate filter->concentrate chromatography Silica Gel Column Chromatography concentrate->chromatography characterization Characterization (NMR, MS) chromatography->characterization troubleshooting_low_yield cluster_diagnosis Initial Diagnosis cluster_incomplete Incomplete Reaction cluster_byproducts Side Reactions cluster_degradation Degradation start Low Yield of Cholesteryl 11-eicosenoate tlc_check Analyze crude reaction mixture by TLC start->tlc_check sm_present Starting materials present? tlc_check->sm_present Check for starting materials extra_spots Extra spots on TLC? tlc_check->extra_spots Check for byproducts streaking Streaking on TLC? tlc_check->streaking Check for degradation extend_time Extend reaction time sm_present->extend_time Yes increase_temp Increase temperature extend_time->increase_temp fresh_reagents Use fresh reagents increase_temp->fresh_reagents slow_addition Slow reagent addition at 0°C extra_spots->slow_addition Yes control_temp Control temperature carefully slow_addition->control_temp anhydrous Ensure anhydrous conditions streaking->anhydrous Yes inert_atm Use inert atmosphere anhydrous->inert_atm

References

Troubleshooting

Technical Support Center: Enhancing the Stability of Cholesteryl 11-eicosenoate in Formulations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cholesteryl 11-eicosenoate. The informati...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cholesteryl 11-eicosenoate. The information provided aims to address common stability challenges encountered during experimental and formulation development.

Troubleshooting Guide

Issue: Rapid degradation of Cholesteryl 11-eicosenoate in my formulation.

Q1: My Cholesteryl 11-eicosenoate formulation is showing signs of degradation shortly after preparation. What are the likely causes?

A1: The primary degradation pathways for unsaturated cholesteryl esters like Cholesteryl 11-eicosenoate are oxidation and hydrolysis.

  • Oxidative Degradation: The monounsaturated 11-eicosenoate fatty acid chain is susceptible to oxidation, especially when exposed to heat, light (UV), or trace metal ions. This can lead to the formation of hydroperoxides, which can further break down into aldehydes and other reactive species.

  • Hydrolytic Degradation: The ester linkage between cholesterol and the fatty acid can be hydrolyzed, breaking the molecule down into cholesterol and 11-eicosenoic acid. This reaction is often catalyzed by acidic or basic conditions and accelerated by elevated temperatures.

Q2: How can I determine if the degradation is due to oxidation or hydrolysis?

A2: A stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) coupled with a mass spectrometer (MS), is the most effective way to identify degradation products.

  • Oxidation Products: These will have a higher mass than the parent compound due to the addition of oxygen atoms (e.g., hydroperoxides).

  • Hydrolysis Products: You will observe the appearance of peaks corresponding to free cholesterol and 11-eicosenoic acid.

A general troubleshooting workflow is outlined below:

Troubleshooting_Degradation start Degradation Observed check_method Run Stability-Indicating HPLC-MS Analysis start->check_method identify_products Identify Degradation Products check_method->identify_products is_oxidation Oxidation Products Detected? (e.g., hydroperoxides) identify_products->is_oxidation is_hydrolysis Hydrolysis Products Detected? (Cholesterol, Fatty Acid) is_oxidation->is_hydrolysis No implement_antioxidants Implement Antioxidant Strategy is_oxidation->implement_antioxidants Yes control_ph Implement pH Control Strategy is_hydrolysis->control_ph Yes review_storage Review Storage Conditions (Temperature, Light) is_hydrolysis->review_storage No implement_antioxidants->review_storage control_ph->review_storage end Stability Improved review_storage->end

Caption: Troubleshooting workflow for identifying and addressing degradation. (Within 100 characters)

Issue: My emulsion/lipid nanoparticle formulation is physically unstable (e.g., phase separation, aggregation).

Q3: My Cholesteryl 11-eicosenoate emulsion is separating. What can I do?

A3: Emulsion instability, such as creaming or coalescence, can be due to several factors:

  • Inappropriate Emulsifier/Co-emulsifier: The choice and concentration of emulsifying agents are critical. You may need to screen different emulsifiers or add a co-emulsifier to improve the stability of the oil-water interface.

  • Incorrect Homogenization: The energy input during homogenization affects droplet size and uniformity. Insufficient energy can lead to large droplets that are more prone to separation.

  • pH Effects: The pH of the aqueous phase can affect the charge on the emulsion droplets, influencing their stability.

  • Ostwald Ripening: This is a process where smaller droplets dissolve and redeposit onto larger ones, leading to an overall increase in droplet size over time. This is a particular concern for nanoemulsions.

Q4: My lipid nanoparticle (LNP) formulation is aggregating upon storage, especially after freeze-thawing.

A4: LNP aggregation is a common issue. Consider the following solutions:

  • Cryoprotectants: For frozen or lyophilized formulations, the addition of cryoprotectants like sucrose (B13894) or trehalose (B1683222) is essential to prevent aggregation during freezing and thawing cycles.

  • Surface Charge: Modifying the surface charge of the LNPs can increase electrostatic repulsion and prevent aggregation. This can be influenced by the pH of the formulation buffer.

  • PEGylation: Including a PEGylated lipid in your formulation can provide steric hindrance, which helps to prevent aggregation.

Frequently Asked Questions (FAQs)

Formulation Strategies

Q5: What are some general strategies to enhance the chemical stability of Cholesteryl 11-eicosenoate in a formulation?

A5:

  • Incorporate Antioxidants: To prevent oxidative degradation, add antioxidants to your formulation. A combination of antioxidants can sometimes be more effective due to synergistic effects.[1]

  • Control pH: Maintain the pH of your formulation in a range where the ester bond is most stable, typically in the slightly acidic to neutral range (pH 4-7). Avoid strongly acidic or basic conditions.[2]

  • Protect from Light: Store the formulation in light-protected containers (e.g., amber vials) to prevent phot-degradation.

  • Chelating Agents: If trace metal ion contamination is a concern (as they can catalyze oxidation), consider adding a chelating agent like EDTA.

  • Inert Atmosphere: For highly sensitive formulations, manufacturing and packaging under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation.

Q6: What concentrations of antioxidants are typically effective?

A6: Antioxidants are generally used at concentrations ranging from 0.01% to 0.1% (w/w).[1] It's important to note that higher concentrations of some antioxidants, particularly phenolic ones, may have a pro-oxidant effect.[1]

AntioxidantTypical Concentration Range (% w/w)Solubility
α-Tocopherol (Vitamin E)0.01 - 0.05Lipophilic
Butylated Hydroxytoluene (BHT)0.01 - 0.1Lipophilic
Butylated Hydroxyanisole (BHA)0.01 - 0.1Lipophilic
Ascorbyl Palmitate0.01 - 0.1Lipophilic
Ascorbic Acid (Vitamin C)0.01 - 0.1Hydrophilic

Storage and Handling

Q7: What are the recommended storage conditions for pure Cholesteryl 11-eicosenoate and its formulations?

A7:

  • Pure Compound: Cholesteryl 11-eicosenoate should be stored as a solid in a freezer, protected from light.

  • Aqueous Formulations (Emulsions/LNPs): For short-term storage, refrigeration (2-8°C) is often preferable to freezing. If long-term storage is required, lyophilization with cryoprotectants is a viable strategy to maintain stability.

Analytical Methods

Q8: What type of analytical method is suitable for a stability study of Cholesteryl 11-eicosenoate?

A8: A stability-indicating HPLC method is required. This is a validated method that can separate the intact drug from its degradation products, allowing for accurate quantification of both. A common approach is to use a reversed-phase C18 column with a mobile phase consisting of a mixture of organic solvents like acetonitrile (B52724) and isopropanol (B130326).[3][4] Detection can be achieved using a UV detector (around 210 nm) or, for better sensitivity and identification, a mass spectrometer (MS) or an evaporative light scattering detector (ELSD).[3][5]

Experimental Protocols

Protocol 1: Forced Degradation Study of Cholesteryl 11-eicosenoate

This protocol outlines the conditions for a forced degradation study to identify potential degradation products and to validate a stability-indicating analytical method, in line with ICH guidelines.[6][7][8]

Forced_Degradation_Workflow cluster_stress Stress Conditions cluster_analysis Analysis start Prepare Solutions of Cholesteryl 11-eicosenoate (e.g., in Isopropanol) acid Acid Hydrolysis (e.g., 0.1 M HCl, 60°C) start->acid base Base Hydrolysis (e.g., 0.1 M NaOH, 60°C) start->base oxidation Oxidation (e.g., 3% H2O2, RT) start->oxidation thermal Thermal Stress (e.g., 80°C) start->thermal photo Photostability (ICH Q1B light exposure) start->photo analyze Analyze all samples by Stability-Indicating HPLC-MS acid->analyze base->analyze oxidation->analyze thermal->analyze photo->analyze identify Identify and Quantify Degradation Products analyze->identify validate Validate Method Specificity identify->validate

Caption: Workflow for a forced degradation study. (Within 100 characters)

Methodology:

  • Sample Preparation: Prepare a stock solution of Cholesteryl 11-eicosenoate in a suitable organic solvent (e.g., isopropanol) at a known concentration (e.g., 1 mg/mL).

  • Stress Conditions:

    • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C. Take samples at various time points (e.g., 2, 4, 8, 24 hours). Neutralize before analysis.

    • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C. Take samples at various time points. Neutralize before analysis.

    • Oxidation: Mix the stock solution with 3% H₂O₂ and keep at room temperature. Take samples at various time points.

    • Thermal Degradation: Incubate the stock solution at 80°C. Take samples at various time points.

    • Photostability: Expose the stock solution to light as per ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).[9] A control sample should be kept in the dark.

  • Analysis: Analyze all stressed samples, along with an unstressed control, using the stability-indicating HPLC method (see Protocol 2). The goal is to achieve 5-20% degradation of the active ingredient.[6]

Protocol 2: Stability-Indicating HPLC Method for Cholesteryl 11-eicosenoate

This protocol provides a general reversed-phase HPLC method that can be adapted for the quantification of Cholesteryl 11-eicosenoate and its degradation products.[3][4][10]

  • Instrumentation: HPLC with UV or ELSD/MS detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and isopropanol (e.g., 50:50 v/v).[4]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detector Wavelength: 210 nm (if using UV).

  • Injection Volume: 20 µL.

  • Internal Standard: Cholesteryl heptadecanoate can be used as an internal standard for quantification.

Procedure:

  • Prepare standard solutions of Cholesteryl 11-eicosenoate of known concentrations in the mobile phase to create a calibration curve.

  • Prepare samples from the formulation or forced degradation study by diluting them in the mobile phase to a concentration within the calibration range.

  • Inject the standards and samples into the HPLC system.

  • Identify the peak for Cholesteryl 11-eicosenoate based on its retention time compared to the standard.

  • Degradation products will typically appear as new peaks, often with different retention times.

  • Quantify the amount of Cholesteryl 11-eicosenoate and its degradation products using the calibration curve.

Protocol 3: Preparation of a Stabilized Cholesteryl 11-eicosenoate Nanoemulsion

This protocol describes a high-pressure homogenization method to prepare a stabilized oil-in-water nanoemulsion.[11][12]

Materials:

  • Oil Phase: Cholesteryl 11-eicosenoate, Phosphatidylcholine (e.g., from egg), α-Tocopherol (antioxidant).

  • Aqueous Phase: Purified water, Glycerol (B35011) (as a tonicity agent), Polysorbate 80 (emulsifier).

Formulation Composition (Example):

ComponentConcentration (% w/v)
Cholesteryl 11-eicosenoate5.0
Phosphatidylcholine1.2
α-Tocopherol0.02
Glycerol2.25
Polysorbate 800.5
Purified Waterq.s. to 100

Procedure:

  • Oil Phase Preparation: Dissolve Cholesteryl 11-eicosenoate, phosphatidylcholine, and α-tocopherol in a small amount of a volatile organic solvent (e.g., chloroform/methanol). Then, evaporate the solvent under a stream of nitrogen gas to form a thin lipid film.

  • Aqueous Phase Preparation: Dissolve glycerol and polysorbate 80 in purified water.

  • Pre-emulsion Formation: Add the aqueous phase to the lipid film and hydrate (B1144303) for 30 minutes. Vigorously mix using a high-shear mixer to form a coarse pre-emulsion.

  • Homogenization: Pass the pre-emulsion through a high-pressure homogenizer for several cycles (e.g., 5-10 cycles) at a pressure of 15,000-20,000 psi until a translucent nanoemulsion with the desired particle size is obtained.

  • Characterization: Analyze the nanoemulsion for particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

  • Sterile Filtration: Filter the final nanoemulsion through a 0.22 µm sterile filter.

  • Storage: Store in a light-protected container at 2-8°C.

References

Optimization

Minimizing transesterification during cholesteryl ester analysis

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize transesterification during cholesteryl ester analysis. Frequen...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize transesterification during cholesteryl ester analysis.

Frequently Asked Questions (FAQs)

Q1: What is transesterification and why is it a concern in cholesteryl ester analysis?

A1: Transesterification is a chemical reaction where the fatty acid (acyl group) of an ester is exchanged with the organic group of an alcohol.[1] In the context of cholesteryl ester analysis, this typically involves the reaction of a cholesteryl ester with an alcohol solvent (like methanol (B129727) or ethanol) used during sample preparation, leading to the formation of fatty acid methyl esters (FAMEs) or ethyl esters (FAEEs) and free cholesterol. This is a significant concern because it artificially alters the molecular composition of the sample, leading to an underestimation of specific cholesteryl ester species and an overestimation of free cholesterol and FAMEs/FAEEs.[2]

Q2: At which stages of the experimental workflow is transesterification most likely to occur?

A2: Transesterification can be initiated or accelerated at several stages of a typical lipid analysis workflow. The most critical steps include:

  • Lipid Extraction: Using alcohol-based solvent systems, such as the Folch or Bligh & Dyer methods which use chloroform/methanol mixtures, can initiate transesterification, especially if acidic or basic contaminants are present.[2][3]

  • Solvent Evaporation: Applying excessive heat to evaporate solvents can provide the energy needed to drive the transesterification reaction.[2]

  • Derivatization: When analyzing the fatty acid composition of cholesteryl esters, a transesterification (or methanolysis) step is performed intentionally to create FAMEs for Gas Chromatography (GC) analysis. However, harsh conditions (e.g., high temperatures, strong acids/bases) can lead to the formation of unwanted artifacts.[4]

  • Storage: Long-term storage of lipid extracts in alcohol-based solvents can lead to slow, continuous transesterification, altering the sample's integrity over time. Storing samples at very low temperatures, such as -80°C, helps to minimize this process.[5][6]

Q3: How can I detect if transesterification has occurred in my samples?

A3: Detecting unintended transesterification involves looking for specific tell-tale signs in your analytical data:

  • Appearance of FAMEs/FAEEs: In LC-MS analysis of intact cholesteryl esters, the unexpected presence of fatty acid methyl or ethyl esters is a direct indicator of transesterification.

  • Increased Free Cholesterol: An unusually high ratio of free cholesterol to cholesteryl esters, compared to what is expected for the sample type, can suggest that cholesteryl esters have been hydrolyzed.

  • Use of an Internal Standard: The best way to monitor for this artifact is to use a non-endogenous cholesteryl ester internal standard (e.g., one with an odd-chain fatty acid like C17:0 or C19:0) added at the very beginning of sample preparation.[7] If this standard is lost over time while a corresponding FAME appears, it confirms that transesterification is happening.

Q4: What are the best practices for sample storage to prevent transesterification?

A4: Proper storage is crucial for maintaining sample integrity.

  • Solvent Choice: For long-term storage, lipid extracts should be dried down under a stream of inert gas (like nitrogen) and stored dry, or reconstituted in a non-polar, aprotic solvent such as hexane (B92381).[5][6] Avoid storing lipid extracts in methanol or ethanol (B145695) for extended periods.

  • Temperature: Store all lipid samples and extracts at -80°C for long-term stability.[8] For short-term storage, -20°C may be acceptable.

  • Inert Atmosphere: To prevent oxidation, which can complicate analysis, store samples under an inert atmosphere (e.g., argon or nitrogen).

  • Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade lipids, store samples in small, single-use aliquots.[8]

Troubleshooting Guides

Issue 1: Unexpected FAME or FAEE peaks are present in my LC-MS analysis of intact cholesteryl esters.

Possible Cause Recommended Solution
Transesterification during Extraction: The methanol in your extraction solvent (e.g., Folch or Bligh & Dyer) is reacting with the cholesteryl esters.Modify Extraction: Consider using a methyl-tert-butyl ether (MTBE) based extraction method, which is less prone to causing transesterification. • Work Quickly and at Low Temperatures: Perform the extraction on ice and minimize the time the sample is in the alcohol-containing solvent.[3]
Storage in Alcohol: Lipid extract was stored in methanol or ethanol.Change Storage Solvent: After extraction, evaporate the solvent under nitrogen and store the dried lipid pellet at -80°C or reconstitute in a non-polar solvent like hexane for storage.[6]
Acidic/Basic Contaminants: Traces of acid or base in solvents or on glassware are catalyzing the reaction.Use High-Purity Solvents: Always use fresh, HPLC or MS-grade solvents. • Neutralize Glassware: Ensure all glassware is thoroughly cleaned and rinsed to remove any residual acidic or basic detergents.

Issue 2: My quantitative results show low cholesteryl ester levels and high free cholesterol levels.

Possible Cause Recommended Solution
Hydrolysis during Workup: Conditions are promoting the hydrolysis of the ester bond, a competing reaction to transesterification. This is common with strong acid or base catalysis in the presence of water.[9]Ensure Anhydrous Conditions: When performing intentional transesterification for GC analysis, ensure all reagents (especially methanol) and solvents are anhydrous to minimize hydrolysis.[9] • Neutralize After Reaction: After acid- or base-catalyzed reactions, neutralize the mixture before workup to prevent further hydrolysis during extraction steps.[9]
Overly Harsh Derivatization: The conditions for preparing FAMEs for GC analysis are too aggressive, causing complete conversion of cholesteryl esters to FAMEs and free cholesterol.Use Milder Reagents: Instead of strong acids like HCl or H₂SO₄, consider milder reagents. For example, a base-catalyzed reagent like sodium methoxide (B1231860) in anhydrous methanol can be effective at lower temperatures.[9] • Optimize Reaction Time/Temp: Reduce the reaction time and temperature. For example, base-catalyzed transesterification of cholesteryl esters can be achieved in 60 minutes at 50°C.[9]
In-source Fragmentation (MS): The cholesteryl ester molecules are fragmenting into a cholesterol ion in the mass spectrometer's ion source.Optimize Source Conditions: Lower the ion source temperature and adjust voltages (e.g., fragmentor or collision energy) to minimize in-source fragmentation.[2][10]

Experimental Protocols

Protocol 1: Lipid Extraction using a Modified Folch Method Optimized to Minimize Transesterification

This protocol uses low temperatures and rapid processing to minimize artifact formation.

  • Preparation: Pre-chill all solvents (chloroform, methanol) and solutions (0.9% NaCl) to 4°C.

  • Homogenization: To your sample (e.g., 10 mg tissue or 10^6 cells), add 2 mL of a pre-chilled 2:1 (v/v) chloroform:methanol mixture. Homogenize thoroughly while keeping the sample on ice.

  • Agitation: Agitate the homogenate for 15-20 minutes at 4°C.

  • Phase Separation: Add 0.4 mL of pre-chilled 0.9% NaCl solution. Vortex the mixture for 30 seconds, then centrifuge at 2,000 x g for 10 minutes at 4°C to achieve clear phase separation.[3]

  • Collection: Using a glass Pasteur pipette, carefully collect the lower organic (chloroform) phase, which contains the lipids, and transfer it to a new glass tube.[6]

  • Drying and Storage: Immediately evaporate the solvent under a gentle stream of nitrogen in a water bath set to a maximum of 30°C.[6] For immediate analysis, reconstitute in a suitable solvent. For storage, seal the tube under inert gas and store the dried lipid film at -80°C.[6]

Protocol 2: Mild Base-Catalyzed Transesterification for FAME Analysis of Cholesteryl Esters

This method is designed for the derivatization of cholesteryl esters to FAMEs for GC analysis while minimizing side reactions.

  • Sample Preparation: Place the dried lipid extract (containing cholesteryl esters) in a glass reaction vial.

  • Reagent Addition: Add 1 mL of toluene (B28343) and 2 mL of freshly prepared 0.5 M sodium methoxide in anhydrous methanol. The use of methyl acetate (B1210297) (50 µL) can be added to suppress hydrolysis.[11]

  • Internal Standard: Add an internal standard, such as cholesteryl heptadecanoate (CE 17:0), at the beginning of the procedure to monitor and correct for reaction efficiency and sample loss.

  • Reaction: Tightly cap the vial and place it in a heating block or water bath set to 50°C for 1 hour.[9]

  • Neutralization: After cooling to room temperature, add 100 µL of glacial acetic acid to neutralize the catalyst.

  • Extraction: Add 5 mL of water and 5 mL of hexane. Vortex thoroughly, then centrifuge at 1,000 x g for 5 minutes.

  • Collection: Transfer the upper hexane layer, containing the FAMEs, to a new vial for GC analysis.

Visualizations

G cluster_prep Sample Preparation cluster_analysis Analysis Pathways cluster_warning Critical Points for Transesterification Sample Biological Sample (Tissue, Plasma, Cells) IS Add Cholesteryl Ester Internal Standard (e.g., CE 17:0) Sample->IS Extraction Lipid Extraction (e.g., Modified Folch at 4°C) IS->Extraction Drying Solvent Evaporation (N₂ Stream, <30°C) Extraction->Drying Warning_Extraction High Risk: Methanol & High Temp Extraction->Warning_Extraction Store Store Extract (Dry at -80°C) Drying->Store Long-term Storage Reconstitute_LC Reconstitute in IPA/Acetonitrile Drying->Reconstitute_LC Immediate Analysis Derivatization Mild Transesterification (0.5M NaOMe, 50°C, 1hr) Drying->Derivatization Fatty Acid Analysis Warning_Storage High Risk: Storage in Alcohol Store->Warning_Storage LCMS Intact CE Analysis (LC-MS) Reconstitute_LC->LCMS GCMS Fatty Acid Profile (GC-MS) Derivatization->GCMS Warning_Deriv Risk: Harsh Reagents (Strong Acid/Base) Derivatization->Warning_Deriv

Caption: Workflow for cholesteryl ester analysis highlighting critical steps.

G Start Start Troubleshooting: Unexpected FAMEs or High Free Cholesterol in Data Q_Storage Was the lipid extract stored in an alcohol (e.g., Methanol)? Start->Q_Storage Sol_Storage_Yes ACTION: Dry down extracts post-extraction. Store dry at -80°C or in a non-polar solvent like hexane. Q_Storage->Sol_Storage_Yes Yes Q_Extraction Was the extraction performed at room temp for an extended period? Q_Storage->Q_Extraction No End_OK Problem Likely Resolved. Re-analyze samples. Sol_Storage_Yes->End_OK Sol_Extraction_Yes ACTION: Perform extractions on ice. Minimize time sample spends in alcohol-containing solvents. Q_Extraction->Sol_Extraction_Yes Yes Q_Deriv Are you performing derivatization for GC analysis? Q_Extraction->Q_Deriv No Sol_Extraction_Yes->End_OK Q_Deriv_Cond Were harsh conditions used? (e.g., Strong acid, high temp) Q_Deriv->Q_Deriv_Cond Yes End_Further If problem persists, check for solvent contamination or MS in-source fragmentation. Q_Deriv->End_Further No Sol_Deriv_Yes ACTION: Switch to milder conditions. (e.g., 0.5M NaOMe, 50°C, 1hr). Ensure anhydrous reagents. Q_Deriv_Cond->Sol_Deriv_Yes Yes Q_Deriv_Cond->End_Further No Sol_Deriv_Yes->End_OK

Caption: Troubleshooting flowchart for identifying sources of transesterification.

References

Troubleshooting

Technical Support Center: Resolving Co-elution of Cholesteryl Esters in Reverse-Phase HPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues with the co-elution of chole...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues with the co-elution of cholesteryl esters in reverse-phase high-performance liquid chromatography (RP-HPLC).

Troubleshooting Guide

This guide addresses specific problems you may encounter during your experiments, offering step-by-step solutions to improve the separation of cholesteryl esters.

Q1: My primary cholesteryl ester peaks are co-eluting or showing poor resolution. What is the first step I should take?

A1: The first and often most effective step is to optimize your mobile phase composition. Cholesteryl esters are highly nonpolar, and small changes in the mobile phase can significantly impact their retention and selectivity.

Initial Steps for Mobile Phase Optimization:

  • Adjust Solvent Strength: For reverse-phase HPLC, you can increase the retention time and potentially improve resolution by increasing the proportion of the aqueous component (if any) or by using a weaker organic solvent.

  • Change Organic Solvent: Switching between common organic solvents like acetonitrile (B52724) and methanol (B129727) can alter the selectivity of your separation. Acetonitrile and methanol have different properties and will interact differently with the analytes and the stationary phase.[1]

  • Introduce a Gradient: If you are using an isocratic method (constant mobile phase composition), switching to a gradient elution can significantly improve the separation of complex mixtures of cholesteryl esters. A shallow gradient, where the concentration of the strong solvent increases slowly, is often effective.[2]

Q2: I've adjusted my mobile phase, but certain cholesteryl ester pairs, like oleate (B1233923) and linoleate, are still not separating. What's next?

A2: If mobile phase optimization is insufficient, consider the following parameters:

  • Column Temperature: Lowering the column temperature can increase retention times and may enhance the resolution between closely eluting peaks. Try reducing the temperature in increments of 5°C.

  • Flow Rate: Reducing the flow rate can lead to better column efficiency and improved separation, although it will increase the analysis time.[3]

  • Stationary Phase: Not all C18 columns are the same. If resolution is still an issue, consider a column with a different stationary phase. A C30 column or a specialized column with a cholesterol-bonded phase can offer different selectivity for nonpolar molecules like cholesteryl esters.[4] Cholesterol-bonded stationary phases, in particular, can provide strong stereoselectivity.[4]

Q3: All of my peaks are exhibiting tailing or broadening. What could be the cause?

A3: Peak tailing and broadening can be caused by several factors, often unrelated to the mobile phase composition.

  • Column Overload: Injecting too much sample can lead to distorted peak shapes.[5] Try diluting your sample and injecting a smaller volume to see if the peak shape improves.[5]

  • Column Contamination or Degradation: Sample matrix components can accumulate on the column frit or at the head of the column, causing peak distortion.[5][6] If you are using a guard column, try replacing it.[5] If the problem persists, the analytical column may need to be flushed or replaced.

  • Extra-Column Volume: Excessive tubing length or fittings that are not properly connected can contribute to peak broadening. Ensure all connections are secure and the tubing length is minimized.

  • Mobile Phase pH: While less common for neutral molecules like cholesteryl esters, ensuring the mobile phase is properly prepared and free of contaminants is crucial.[5]

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for the co-elution of cholesteryl esters in RP-HPLC?

A1: The most common reason is their high degree of structural similarity. Cholesteryl esters often differ only by the length and degree of unsaturation of their fatty acid chains, making them challenging to separate on standard C18 columns with simple isocratic mobile phases.

Q2: Can sample preparation affect the resolution of cholesteryl esters?

A2: Yes. The presence of other lipids, particularly triglycerides, can interfere with the separation of cholesteryl esters.[3] While some methods are designed to analyze total lipid extracts, pre-purification steps like solid-phase extraction (SPE) can be used to isolate the cholesteryl ester fraction and improve the quality of the separation.[7][8]

Q3: What type of column is best for separating cholesteryl esters?

A3: While C18 columns are commonly used, for challenging separations, consider columns with higher carbon loads or specialized phases. C30 columns provide increased shape selectivity for long-chain, hydrophobic molecules. Additionally, columns with a cholesterol-bonded stationary phase can offer unique selectivity due to the rigid structure of the cholesterol group.[4]

Q4: How does temperature affect the separation of cholesteryl esters?

A4: Temperature primarily affects the viscosity of the mobile phase and the kinetics of mass transfer. Lowering the temperature generally increases viscosity, leading to longer retention times and potentially better resolution. Conversely, higher temperatures can decrease analysis time but may reduce resolution.

Q5: Is a gradient or isocratic elution better for cholesteryl ester analysis?

A5: For complex samples containing a wide range of cholesteryl esters, a gradient elution is typically superior.[2] It allows for the separation of less retained esters at the beginning of the run and the elution of more retained esters in a reasonable time frame, often with better peak shapes.

Quantitative Data Tables

Table 1: Example Mobile Phase Compositions for Cholesteryl Ester Separation

Mobile Phase AMobile Phase BGradient Program ExampleColumn TypeNotes
WaterAcetonitrile85% B to 100% B over 20 minC18A standard starting point for many applications.
5 mM Ammonium Acetate in Methanol/Water (85:15)100% Methanol100% A for 2 min, then ramp to 100% B over 13 minC18This gradient has been used for the separation of sterols and related compounds.[7]
AcetonitrileIsopropanolIsocratic or shallow gradientC30Isopropanol is a stronger solvent and can be effective for highly retained esters.

Detailed Experimental Protocols

Protocol: Optimized Separation of Cholesteryl Esters using RP-HPLC

This protocol is a general guideline and may require further optimization for your specific sample and instrument.

1. Reagents and Materials:

  • HPLC-grade acetonitrile, methanol, and isopropanol

  • HPLC-grade water

  • Cholesteryl ester standards (e.g., cholesteryl oleate, cholesteryl linoleate, cholesteryl palmitate)

  • C18 reverse-phase HPLC column (e.g., 4.6 x 250 mm, 5 µm particle size)

  • HPLC system with a gradient pump, autosampler, column oven, and UV or ELSD detector

2. Sample Preparation:

  • Accurately weigh and dissolve cholesteryl ester standards in a suitable solvent like chloroform (B151607) or hexane (B92381) to create a stock solution.

  • For biological samples, perform a lipid extraction (e.g., Folch or Bligh-Dyer method).

  • If necessary, use solid-phase extraction (SPE) with a silica (B1680970) cartridge to isolate the cholesteryl ester fraction. Elute nonpolar compounds like cholesteryl esters with hexane.[7]

  • Evaporate the solvent under a stream of nitrogen and reconstitute the sample in the initial mobile phase or a compatible solvent.

3. Mobile Phase Preparation:

  • Mobile Phase A: HPLC-grade water

  • Mobile Phase B: Acetonitrile

  • Degas both mobile phases using sonication or vacuum filtration.

4. HPLC System Parameters:

  • Column: C18, 4.6 x 250 mm, 5 µm

  • Mobile Phase Gradient:

    • 0-5 min: 90% B

    • 5-25 min: Linear gradient from 90% to 100% B

    • 25-35 min: 100% B (hold)

    • 35.1-40 min: 90% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 10 µL

  • Detection: UV at 205 nm (or Evaporative Light Scattering Detector - ELSD)

5. Data Analysis:

  • Identify peaks by comparing retention times with known standards.

  • Quantify by creating a calibration curve from the standard solutions.

Visualizations

Troubleshooting_Workflow start Start: Co-elution Observed check_mobile_phase Optimize Mobile Phase start->check_mobile_phase adjust_solvent_ratio Adjust Solvent Ratio (e.g., ACN/Water) check_mobile_phase->adjust_solvent_ratio Start Here change_solvent_type Change Organic Solvent (e.g., ACN to MeOH) adjust_solvent_ratio->change_solvent_type implement_gradient Implement/Optimize Gradient change_solvent_type->implement_gradient resolution_ok1 Resolution Acceptable? implement_gradient->resolution_ok1 check_other_params Modify Other Parameters resolution_ok1->check_other_params No end_success End: Problem Resolved resolution_ok1->end_success Yes adjust_temp Adjust Temperature check_other_params->adjust_temp adjust_flow Adjust Flow Rate adjust_temp->adjust_flow change_column Change Stationary Phase (e.g., C30, Cholester) adjust_flow->change_column resolution_ok2 Resolution Acceptable? change_column->resolution_ok2 check_system_issues Investigate System/Sample Issues resolution_ok2->check_system_issues No resolution_ok2->end_success Yes check_overload Check for Column Overload check_system_issues->check_overload check_contamination Check for Contamination (Guard/Analytical Column) check_overload->check_contamination end_further_investigation Further Investigation Required check_contamination->end_further_investigation

Caption: Troubleshooting workflow for resolving co-elution in HPLC.

Mobile_Phase_Optimization mp Mobile Phase Optimization solvent_strength Solvent Strength (Organic:Aqueous Ratio) mp->solvent_strength solvent_type Solvent Type (e.g., ACN vs. MeOH) mp->solvent_type elution_mode Elution Mode (Isocratic vs. Gradient) mp->elution_mode increase_retention Increases Retention Improves Resolution for Early Eluting Peaks solvent_strength->increase_retention Effect alter_selectivity Alters Selectivity Changes Elution Order solvent_type->alter_selectivity Effect separate_complex Separates Complex Mixtures Improves Peak Shape elution_mode->separate_complex Effect

Caption: Key parameters in mobile phase optimization for HPLC.

References

Optimization

Accurate quantification of oxidized Cholesteryl 11-eicosenoate

Welcome to the Technical Support Center for the accurate quantification of oxidized Cholesteryl 11-eicosenoate. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental pro...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the Technical Support Center for the accurate quantification of oxidized Cholesteryl 11-eicosenoate. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in their analytical endeavors.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical method for quantifying oxidized cholesteryl esters?

A1: The most widely adopted method is Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS).[1][2][3] This technique offers the high sensitivity and selectivity required to detect and quantify low-abundance oxidized species in complex biological matrices.[4][5] Reverse-phase (RP) HPLC is frequently used for separation, often with a C18 column.[1][6]

Q2: Why is an internal standard crucial for accurate quantification?

A2: An internal standard (IS) is essential to correct for variability during the entire analytical workflow, from sample extraction to LC-MS/MS analysis.[7] Factors such as extraction efficiency, matrix effects (ion suppression/enhancement), and instrument variability can significantly affect the accuracy of quantification. An ideal IS behaves nearly identically to the analyte of interest.[7]

Q3: What type of internal standard is best for oxidized cholesteryl ester analysis?

A3: Stable isotope-labeled internal standards, such as ¹³C-labeled or deuterated (²H) lipids, are considered the gold standard for achieving the highest accuracy and precision.[7] These standards have nearly identical chemical and physical properties to the endogenous analyte, ensuring they co-elute chromatographically and experience similar ionization efficiency.[7] If a specific labeled standard for oxidized Cholesteryl 11-eicosenoate is unavailable, a non-endogenous, odd-chain cholesteryl ester (e.g., Cholesteryl 17:1) can be used.[8]

Q4: How can I prevent the artificial oxidation of my samples during preparation?

A4: Oxidized lipids are often unstable and susceptible to further oxidation during sample handling.[4] To minimize artificial oxidation, it is critical to add antioxidants, such as butylated hydroxytoluene (BHT), to all solvents used during the extraction process.[9] Additionally, samples should be processed quickly, on ice, and protected from light and air whenever possible. Store extracts at -80°C until analysis.[10]

Q5: How can I identify the location of oxidation on the cholesteryl ester molecule?

A5: Tandem mass spectrometry (MS/MS) is a powerful tool for structural elucidation. The fragmentation pattern of the oxidized cholesteryl ester can reveal the location of the modification.

  • Oxidation on the Fatty Acyl Chain: Collision-induced dissociation (CID) will typically yield a characteristic unmodified cholestenyl cation at m/z 369.[6][8][11]

  • Oxidation on the Cholesterol Ring: Fragmentation will produce ions at m/z 367 and m/z 385 (representing the modified cholesterol moiety).[6][11]

Troubleshooting Guides

This section addresses specific issues that may arise during the quantification of oxidized Cholesteryl 11-eicosenoate.

Chromatography Issues
Problem Potential Cause(s) Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting) 1. Column degradation or contamination.2. Incompatible mobile phase pH.3. Sample overload.1. Replace the column or use a guard column.[12] 2. Adjust the mobile phase composition.[12] 3. Dilute the sample before injection.
Shifting Retention Times 1. Inconsistent mobile phase preparation.2. Column temperature fluctuations.3. Pump malfunction or leaks.1. Prepare fresh mobile phase daily and ensure thorough mixing.[13]2. Use a column oven to maintain a stable temperature.[14]3. Check for leaks and ensure the pump is delivering a consistent flow rate.[13]
Low Signal Intensity / No Peak 1. Inadequate sample preparation or low analyte concentration.2. Poor ionization efficiency.3. Incorrect detector settings.1. Optimize the sample extraction and concentration steps.[12]2. Adjust mobile phase modifiers (e.g., add ammonium (B1175870) formate) to promote adduct formation.[8]3. Ensure the mass spectrometer is tuned and calibrated for the target mass range.
Ghost Peaks 1. Carryover from a previous injection.2. Contamination in the mobile phase or LC system.1. Run several blank injections between samples.2. Use high-purity solvents and flush the system thoroughly.[13]
Mass Spectrometry Issues
Problem Potential Cause(s) Recommended Solution(s)
Low Ion Abundance 1. Ion suppression from matrix components.2. Suboptimal ESI source parameters (e.g., temperature, gas flow, voltage).3. Analyte degradation in the source.1. Improve sample cleanup using Solid Phase Extraction (SPE).[15] Dilute the sample.2. Optimize source parameters using a tuning solution of your analyte or a similar standard.3. Reduce the ESI source temperature.
Inconsistent Quantification Results 1. Instability of the internal standard.2. Non-linear detector response.3. In-source fragmentation of the analyte or IS.1. Ensure the IS is added at the very beginning of sample preparation.[7]2. Generate a calibration curve with at least 5-7 points to cover the expected concentration range.[7]3. Optimize ESI source conditions to minimize fragmentation.[16]
High Background Noise 1. Contaminated solvents or reagents.2. Leaks in the LC or MS system.3. Electronic noise.1. Use LC-MS grade solvents and high-purity reagents.[13]2. Perform a leak check on all connections.3. Ensure proper grounding of the instrument.

Experimental Protocols

Protocol: Lipid Extraction from Plasma/Serum

This protocol is a modified Folch extraction method designed to minimize artificial oxidation.

  • Preparation: Prepare a 2:1 (v/v) solution of chloroform:methanol containing 0.01% BHT.

  • Sample Spiking: To 100 µL of plasma in a glass tube, add the appropriate amount of your ¹³C-labeled or odd-chain cholesteryl ester internal standard.

  • Extraction:

    • Add 2 mL of the chloroform:methanol (2:1, v/v, with BHT) solution to the sample.[7]

    • Vortex vigorously for 2 minutes to ensure complete mixing and protein precipitation.[7]

    • Add 0.5 mL of 0.9% NaCl solution to induce phase separation.[7]

    • Vortex for another minute and centrifuge at 2,000 x g for 10 minutes.[7]

  • Collection: Carefully collect the lower organic phase (chloroform layer) using a glass Pasteur pipette and transfer it to a new glass tube.[7]

  • Drying and Reconstitution:

    • Evaporate the solvent to complete dryness under a gentle stream of nitrogen gas.

    • Reconstitute the dried lipid extract in 100 µL of a solvent suitable for your LC method (e.g., methanol:isopropanol, 1:1 v/v).[7]

Protocol: LC-MS/MS Quantification
  • Chromatography:

    • Column: C18 Reverse-Phase Column (e.g., 2.1 mm x 100 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

    • Mobile Phase B: Acetonitrile:Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

    • Gradient: A suitable gradient starting with a higher percentage of Mobile Phase A and ramping up to a high percentage of Mobile Phase B to elute the lipophilic cholesteryl esters.

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 50°C.

  • Mass Spectrometry (Triple Quadrupole):

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Set up MRM transitions for your specific oxidized Cholesteryl 11-eicosenoate and internal standard. Collision-induced dissociation of the ammoniated adducts often yields a strong cholesteryl cation at m/z 369.[8]

Analyte Precursor Ion [M+NH₄]⁺ (m/z) Product Ion (m/z) Notes
Unoxidized CE (Generic)Varies369.3For fragmentation of the ester linkage.
oxCE (Fatty Acyl Oxidation)Varies369.3Characteristic fragment for oxidation on the acyl chain.[6][11]
oxCE (Cholesterol Ring Oxidation)Varies385.3Characteristic fragment for oxidation on the cholesterol moiety.[6][11]
Internal Standard (e.g., CE 17:1)632.6369.3Example transition for Cholesteryl Heptadecenoate.

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Biological Sample (e.g., Plasma) Spike Spike with Internal Standard Sample->Spike Extract Lipid Extraction (Folch Method + BHT) Spike->Extract Dry Dry Down (Nitrogen Stream) Extract->Dry Reconstitute Reconstitute in Injection Solvent Dry->Reconstitute Inject Inject Sample Reconstitute->Inject HPLC HPLC Separation (C18 Column) Inject->HPLC MS Mass Spectrometry (ESI+, MRM Mode) HPLC->MS Integrate Peak Integration MS->Integrate Calibrate Calibration Curve (Analyte/IS Ratio) Integrate->Calibrate Quantify Quantification Calibrate->Quantify

Caption: General experimental workflow for the quantification of oxidized cholesteryl esters.

troubleshooting_logic cluster_is cluster_cal cluster_chrom Start Problem: Inaccurate Quantification Check_IS Check Internal Standard (IS) Recovery & Peak Area Start->Check_IS Check_Cal Check Calibration Curve (Linearity, R²) Start->Check_Cal Check_Chrom Review Chromatography (Peak Shape, Retention Time) Start->Check_Chrom IS_Low Low/Variable IS Signal? Check_IS->IS_Low Cal_Bad Poor Linearity? Check_Cal->Cal_Bad Chrom_Bad Poor Peak Shape / RT Shift? Check_Chrom->Chrom_Bad IS_Sol Solution: Optimize Extraction Verify Spiking Volume IS_Low->IS_Sol Yes Cal_Sol Solution: Prepare Fresh Standards Adjust Concentration Range Cal_Bad->Cal_Sol Yes Chrom_Sol Solution: Check Mobile Phase Equilibrate/Replace Column Chrom_Bad->Chrom_Sol Yes

References

Troubleshooting

Technical Support Center: Optimizing NMR Spectra of Cholesteryl 11-Eicosenoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the resolution of Nuclear Magnetic...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the resolution of Nuclear Magnetic Resonance (NMR) spectra for Cholesteryl 11-eicosenoate.

Frequently Asked Questions (FAQs)

Q1: Why are the peaks in my ¹H NMR spectrum of Cholesteryl 11-eicosenoate broad and poorly resolved?

A1: Peak broadening in the NMR spectrum of a large lipid molecule like Cholesteryl 11-eicosenoate can be attributed to several factors:

  • Poor Shimming: The homogeneity of the magnetic field (shimming) is crucial for obtaining sharp signals. Improper shimming is a common cause of broad peaks.[1][2]

  • Sample Concentration: Highly concentrated samples can be viscous, leading to line broadening. It is recommended to use an optimal concentration range, typically 4–16 mg for mixed lipid samples.[3]

  • Presence of Suspended Particles: Inhomogeneity in the sample due to suspended particles will distort the magnetic field, causing broader peaks. Filtering the sample is advised.[1]

  • Compound Aggregation: Cholesteryl esters can aggregate in solution, which restricts molecular tumbling and leads to broader lines. Using appropriate solvents or adjusting the temperature can mitigate this.

  • Inappropriate Solvent: The choice of deuterated solvent is critical. A solvent that does not fully dissolve the sample or interacts unfavorably can lead to poor resolution.[2]

Q2: What is the optimal sample preparation protocol for Cholesteryl 11-eicosenoate NMR analysis?

A2: Proper sample preparation is fundamental for acquiring high-quality NMR spectra.[4]

Experimental Protocol: Sample Preparation for High-Resolution NMR

  • Sample Quantity:

    • For ¹H NMR, dissolve 5-25 mg of Cholesteryl 11-eicosenoate in 0.6-0.7 mL of a suitable deuterated solvent.

    • For ¹³C NMR, a higher concentration of 50-100 mg is recommended due to the lower natural abundance of the ¹³C isotope.[4]

  • Solvent Selection:

    • Deuterated chloroform (B151607) (CDCl₃) is a commonly used solvent for cholesteryl esters and other lipids.[4][5]

    • If solubility is an issue, other solvents like benzene-d₆, acetone-d₆, or deuterated methanol (B129727) can be tested, as they can alter the chemical shifts and potentially resolve overlapping peaks.[2]

  • Dissolution:

    • Ensure the sample is completely dissolved. Gentle vortexing or brief, gentle warming can aid dissolution.[4]

  • Filtration:

    • If any particulate matter is visible, filter the sample through a Pasteur pipette containing a small plug of glass wool directly into the NMR tube. This ensures a homogeneous solution.[4]

  • Internal Standard:

    • Tetramethylsilane (TMS) is commonly used as an internal standard for chemical shift referencing (δ = 0.00 ppm).[4]

Q3: My ¹H NMR spectrum is very crowded in the aliphatic region. How can I improve the resolution to assign individual proton signals?

A3: The overlapping signals in the aliphatic region of cholesteryl esters are a known challenge due to the large number of similar CH, CH₂, and CH₃ groups.[6] Here are several strategies to enhance resolution:

  • Higher Field Strength: Using a higher field NMR spectrometer (e.g., 600 MHz or above) will increase the chemical shift dispersion, spreading out the signals and reducing overlap.

  • 2D NMR Techniques: Two-dimensional NMR experiments are powerful tools for resolving complex spectra.[5][6]

    • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, helping to trace out spin systems.

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates proton signals with their directly attached carbon atoms, providing excellent resolution in the carbon dimension.

    • HMBC (Heteronuclear Multiple Bond Correlation): Correlates proton and carbon signals over two to three bonds, which is useful for assigning quaternary carbons and piecing together molecular fragments.

  • Signal Suppression Techniques: In cases where intense signals from methyl and methylene (B1212753) groups obscure weaker signals, suppression methods can be employed to enhance the visibility of other peaks.[7]

Troubleshooting Guide

This guide addresses common issues encountered during the acquisition of NMR spectra for Cholesteryl 11-eicosenoate and provides step-by-step solutions.

Problem Potential Cause Recommended Solution
Broad, distorted peaks Poor magnetic field homogeneity.Perform manual or automatic shimming on the sample. For a starting point, you can use a standard fixshims command if available on your spectrometer.[1]
Sample is too concentrated, leading to high viscosity.Dilute the sample. An optimal concentration for lipids is often in the 4-16 mg range.[3]
Presence of solid particles.Filter the sample into a clean NMR tube.[1]
Overlapping signals in the aliphatic region Inherent complexity of the molecule.Utilize a higher field NMR spectrometer if available.
Acquire 2D NMR spectra (COSY, HSQC, HMBC) to resolve individual signals through correlation.[5]
Suboptimal solvent choice.Try a different deuterated solvent, such as benzene-d₆, which can induce different chemical shifts and improve separation.[2]
Low signal-to-noise ratio Insufficient sample concentration.Increase the sample concentration, being mindful of potential viscosity-related line broadening.
Not enough scans acquired.Increase the number of scans to improve the signal-to-noise ratio.
Incorrect receiver gain.Optimize the receiver gain to avoid signal clipping and maximize sensitivity.
Presence of an unexpected peak (e.g., water or acetone) Contaminated NMR tube or solvent.Ensure NMR tubes are thoroughly cleaned and dried. Use fresh, high-purity deuterated solvents.[2]
Exchangeable protons (e.g., -OH, -NH).To confirm if a peak is from an exchangeable proton, add a drop of D₂O to the sample and re-acquire the spectrum; the peak should disappear or diminish.[2]

Visualizing Experimental Workflows

Troubleshooting Workflow for Poor Spectral Resolution

G start Poor Spectral Resolution (Broad/Overlapping Peaks) check_shims Check Shimming start->check_shims re_shim Re-shim Spectrometer check_shims->re_shim Poor check_concentration Check Sample Concentration check_shims->check_concentration Good re_shim->check_concentration dilute Dilute Sample check_concentration->dilute Too High check_solubility Check for Precipitate check_concentration->check_solubility Optimal dilute->check_solubility filter_sample Filter Sample check_solubility->filter_sample Yes advanced_methods Consider Advanced Techniques check_solubility->advanced_methods No filter_sample->advanced_methods change_solvent Try Different Solvent (e.g., Benzene-d6) end Improved Resolution change_solvent->end advanced_methods->change_solvent two_d_nmr 2D NMR (COSY, HSQC) advanced_methods->two_d_nmr higher_field Use Higher Field NMR advanced_methods->higher_field two_d_nmr->end higher_field->end G start Start: Sample of Cholesteryl 11-eicosenoate prep Sample Preparation (Dissolve, Filter) start->prep one_d_nmr Acquire 1D NMR (¹H, ¹³C) prep->one_d_nmr check_resolution Evaluate Resolution one_d_nmr->check_resolution process Process Spectra (Phasing, Baseline Correction) one_d_nmr->process Sufficiently Resolved troubleshoot Troubleshoot (See Workflow 1) check_resolution->troubleshoot Poor two_d_nmr Acquire 2D NMR (COSY, HSQC, HMBC) check_resolution->two_d_nmr Good/Complex troubleshoot->one_d_nmr two_d_nmr->process assign Assign Signals process->assign structure_confirm Confirm Structure assign->structure_confirm

References

Optimization

Technical Support Center: Characterization of Cholesteryl Ester Oxidation Products

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the characterization of cholesteryl est...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the characterization of cholesteryl ester oxidation products (OxCEs).

Troubleshooting Guide

This guide addresses common issues encountered during the experimental analysis of OxCEs.

Problem 1: Low or No Signal of OxCEs in Mass Spectrometry

Question: I am unable to detect my targeted oxidized cholesteryl esters using LC-MS/MS. What are the possible reasons and how can I troubleshoot this?

Answer:

Several factors can contribute to a low or undetectable signal for OxCEs. These species are often present in low abundance and can be susceptible to degradation.

Potential Causes and Solutions:

Potential Cause Troubleshooting Steps
Inadequate Sample Preparation Artifactual Oxidation: Minimize auto-oxidation during sample preparation by working under low light, on ice, and adding antioxidants like butylated hydroxytoluene (BHT).[1] Extraction Inefficiency: Use a robust lipid extraction method, such as a modified Bligh-Dyer extraction, to ensure efficient recovery of neutral lipids like CEs.[2]
Suboptimal Mass Spectrometry Conditions Ionization Mode: Cholesteryl ester hydroperoxides (CEOOH) ionize more readily in positive-ion mode, often detected as [M+NH₄]⁺ and [M+Na]⁺ adducts.[3] Scan Type: For complex mixtures, use a precursor ion scan for the characteristic cholesteryl cation at m/z 369.3 to selectively detect CE species.[1][4] Collision Energy: Optimize collision-induced dissociation (CID) energy to generate informative fragment ions without excessive fragmentation.
Poor Chromatographic Separation Column Choice: Use a C18 reversed-phase column for good separation of different OxCE species based on polarity.[5][6] Mobile Phase: Employ a gradient of organic solvents (e.g., methanol, acetonitrile, isopropanol) with an appropriate additive like ammonium (B1175870) acetate (B1210297) to improve ionization.
Low Abundance in Sample Enrichment: Consider using solid-phase extraction (SPE) to enrich for OxCEs and remove more abundant, interfering lipid classes.[7][8]
Problem 2: Difficulty in Distinguishing Between Isobaric OxCE Species

Question: My mass spectrometry data shows peaks with the same mass-to-charge ratio, but I suspect they are different isomers. How can I differentiate them?

Answer:

Distinguishing between isobaric OxCEs, such as positional isomers (oxidation on the cholesterol moiety vs. the fatty acyl chain) or stereoisomers, is a significant challenge. A combination of chromatography and mass spectrometry fragmentation is crucial.

Solutions:

  • High-Resolution Chromatography:

    • Reversed-Phase LC: Can separate isomers based on subtle differences in polarity. For instance, structural isomers of OxCEs often have different retention times.[5][6]

    • Chiral Chromatography: Essential for separating diastereomers, which can help distinguish between enzymatic and non-enzymatic oxidation products.[9]

  • Tandem Mass Spectrometry (MS/MS) Fragmentation Analysis:

    • The fragmentation pattern provides structural information. Oxidation on the fatty acyl chain typically yields a prominent unmodified cholestenyl cation at m/z 369.[5][6][10]

    • Oxidation on the cholesterol ring results in characteristic fragment ions at m/z 367 and m/z 385.[5][6][10]

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in the analysis of oxidized cholesteryl esters?

A1: The primary challenges include:

  • Low physiological concentrations: OxCEs are often minor components in biological samples, making detection difficult.[8]

  • Structural diversity: The large number of different fatty acids esterified to cholesterol and the various possible oxidation products lead to a complex mixture of OxCEs.[4][11]

  • Presence of isomers: Differentiating between positional isomers and stereoisomers is analytically demanding and requires high-resolution separation techniques.[5][6][8]

  • Sample preparation artifacts: Cholesteryl esters are prone to auto-oxidation during extraction and handling, which can lead to misleading results.[1][7]

Q2: Which analytical platform is best suited for characterizing OxCEs?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most powerful and widely used technique.[5][6][12] It combines the separation power of LC to resolve complex mixtures of isomers with the sensitivity and structural information provided by MS/MS.[8] For certain applications, such as the analysis of specific isomers after derivatization, gas chromatography-mass spectrometry (GC-MS) can also be employed.[13][14]

Q3: How can I distinguish between enzymatic and non-enzymatic oxidation of cholesteryl esters?

A3: Enzymatic oxidation, for example by 15-lipoxygenase (15-LO), is often regio- and stereospecific.[4] To determine the origin of oxidation, you can analyze the specific isomers present. This typically requires chiral chromatography to separate the different stereoisomers. An excess of a particular enantiomer suggests an enzymatic origin.[9][15]

Q4: What are the key fragment ions to look for in MS/MS analysis of OxCEs?

A4: The fragmentation pattern is key to identifying the location of the oxidation.

Fragment Ion (m/z) Interpretation
369.3 Unmodified cholestenyl cation; indicates oxidation is on the fatty acyl chain.[1][4][5][6][10]
367 and 385 Fragments indicating oxidation on the cholesterol ring.[5][6][10]

Q5: How can I prevent artificial oxidation of my samples during preparation?

A5: To minimize the risk of creating artifacts, follow these steps:

  • Add antioxidants, such as butylated hydroxytoluene (BHT), to your extraction solvents.[1]

  • Perform all sample preparation steps on ice and under dim light.

  • Work quickly and minimize the exposure of the sample to air.

  • Store samples at -80°C under an inert atmosphere (e.g., nitrogen or argon) if immediate analysis is not possible.

Experimental Protocols

Protocol 1: Lipid Extraction from Biological Samples

This protocol is a modified Bligh-Dyer method suitable for extracting cholesteryl esters and their oxidized products.

  • Homogenization: Homogenize the tissue or cell sample in a solvent mixture of chloroform (B151607):methanol (1:2, v/v).

  • Extraction: Add chloroform and water to the homogenate to achieve a final solvent ratio of chloroform:methanol:water (2:2:1.8, v/v/v).

  • Phase Separation: Vortex the mixture thoroughly and centrifuge to separate the organic and aqueous phases.

  • Collection: Carefully collect the lower organic phase, which contains the lipids.

  • Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen and reconstitute the lipid extract in an appropriate solvent for LC-MS analysis (e.g., methanol/isopropanol).

Protocol 2: LC-MS/MS Analysis of OxCEs

This protocol provides a general framework for the analysis of OxCEs.

  • Chromatographic Separation:

    • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

    • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium acetate.

    • Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v) with 0.1% formic acid and 10 mM ammonium acetate.

    • Gradient: Run a linear gradient from 30% B to 100% B over 20 minutes, followed by a 5-minute hold at 100% B. .

  • Mass Spectrometry Detection:

    • Ionization Mode: Positive electrospray ionization (ESI+).

    • Scan Mode: Perform a full scan from m/z 300-1200, followed by data-dependent MS/MS acquisition on the most abundant ions.

    • Targeted Analysis: Use a precursor ion scan for m/z 369.3 to specifically detect cholesteryl esters.

    • Fragmentation: Use optimized collision energy to obtain characteristic fragment ions for structural elucidation.

Visualizations

Diagram 1: General Workflow for OxCE Characterization

G cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Interpretation Sample Biological Sample (Plasma, Tissue, Cells) Extraction Lipid Extraction (e.g., Bligh-Dyer) Sample->Extraction Enrichment SPE Enrichment (Optional) Extraction->Enrichment LC LC Separation (Reversed-Phase or Chiral) Enrichment->LC MS MS/MS Detection (Precursor Ion Scan, Fragmentation) LC->MS Identification Identification (Based on mass and fragments) MS->Identification Quantification Quantification (Internal Standards) Identification->Quantification

Caption: Workflow for OxCE analysis.

Diagram 2: Logic for Differentiating OxCE Isomers by MS/MSdot

G Start Precursor Ion [M+NH4]+ CID Collision-Induced Dissociation (CID) Start->CID Frag369 Fragment at m/z 369 CID->Frag369 Frag367_385 Fragments at m/z 367 & 385 CID->Frag367_385 FattyAcylOx Oxidation on Fatty Acyl Chain CholesterolOx Oxidation on Cholesterol Ring Frag369->FattyAcylOx Frag367_385->CholesterolOx

References

Troubleshooting

Technical Support Center: Derivatization of Cholesteryl Esters for GC-MS Analysis

Welcome to the technical support center for the analysis of cholesteryl esters by Gas Chromatography-Mass Spectrometry (GC-MS). This resource is designed for researchers, scientists, and drug development professionals to...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the analysis of cholesteryl esters by Gas Chromatography-Mass Spectrometry (GC-MS). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the derivatization of cholesteryl esters, a critical step for successful GC-MS analysis.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization of cholesteryl esters necessary for GC-MS analysis?

A1: Cholesteryl esters in their native form are not ideal for GC analysis due to their high molecular weight and low volatility. Derivatization is a chemical modification process that converts them into more volatile and thermally stable compounds. This leads to improved chromatographic peak shape, increased sensitivity, and reduced peak tailing, ultimately providing more accurate and reproducible results.[1] The most common derivatization technique for molecules with hydroxyl groups, like cholesterol which is a component of cholesteryl esters, is silylation.[1]

Q2: What are the most common derivatization methods for cholesteryl esters?

A2: The primary methods for derivatizing cholesteryl esters for GC-MS analysis involve targeting the cholesterol moiety after hydrolysis or analyzing the intact ester. However, for intact analysis, which is often preferred to preserve the fatty acid information, the focus is on ensuring the molecule is sufficiently volatile and stable. While cholesteryl esters themselves do not have the highly polar hydroxyl group of free cholesterol, derivatization of any co-eluting free cholesterol or other sterols is crucial. Silylation is the most widely used technique.[1]

Common silylating reagents include:

  • BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide): Often used with a catalyst like 1% TMCS (trimethylchlorosilane).[1][2]

  • MSTFA (N-methyl-N-(trimethylsilyl)trifluoroacetamide): Another effective silylating agent.[3]

Q3: What are the common artifacts that can form during the derivatization of cholesteryl esters?

A3: Artifact formation can lead to multiple unexpected peaks in your chromatogram, complicating data interpretation.[3][4] For cholesteryl esters, potential artifacts include:

  • Incomplete Derivatization Products: If the derivatization of co-eluting free cholesterol is incomplete, you will see broad, tailing peaks for the underivatized cholesterol.[1]

  • Hydrolysis Products: If moisture is present in the sample or reagents, the cholesteryl ester can hydrolyze back to cholesterol and the corresponding fatty acid. The free cholesterol may then be partially or fully derivatized, leading to extra peaks.

  • Transesterification Products: If the analysis involves a saponification step to measure total cholesterol, the use of certain solvents can lead to the formation of new, short-chain cholesteryl esters. For example, using methyl butyrate (B1204436) in the extraction solvent can produce cholesteryl butyrate.[5][6]

  • Silylation Reagent Byproducts: The derivatizing reagents themselves can react with trace amounts of water or other contaminants to form byproducts that appear as peaks in the chromatogram.[7]

  • Enol-TMS Ethers: While less common for the cholesterol moiety itself, if other keto-steroids are present in the sample, they can form enol-TMS ether artifacts, leading to multiple peaks for a single compound.[8]

Troubleshooting Guide

Q4: I'm seeing significant peak tailing for my cholesteryl ester peaks. What could be the cause?

A4: Peak tailing for cholesteryl esters in GC-MS is often due to issues within the GC system rather than the derivatization of the ester itself, as the ester is already relatively non-polar. However, co-eluting compounds can affect the chromatography.

  • Incomplete Derivatization of Active Analytes: If your sample contains free cholesterol or other sterols, incomplete silylation will leave polar hydroxyl groups exposed. These can interact with active sites in the GC inlet and column, causing tailing for those compounds, which might affect the peak shape of nearby eluting cholesteryl esters.

  • Active Sites in the GC System: The injector liner, column, or even metal fittings can have active sites (e.g., silanol (B1196071) groups) that interact with your analytes. This is a common cause of peak tailing for sensitive compounds.[9]

  • Column Contamination: Buildup of non-volatile residues from previous injections can create active sites and degrade column performance.

Troubleshooting Steps:

  • Optimize Derivatization: Ensure complete derivatization of all active compounds in your sample by optimizing reaction time, temperature, and reagent excess.

  • GC System Maintenance:

    • Replace the injector liner and septum.

    • Trim the first few centimeters of the GC column from the inlet side.

    • Condition the column according to the manufacturer's instructions.

  • Use a Deactivated Liner: Employ a liner that has been specifically treated to be highly inert.

Q5: My chromatogram shows multiple peaks for a single cholesteryl ester standard. What is happening?

A5: The appearance of multiple peaks from a single standard is a clear indication of artifact formation or chromatographic issues.[4][10][11]

  • On-Column Degradation: Cholesteryl esters can be susceptible to degradation at high temperatures in the GC inlet or on the column, especially if there are active sites.[9] This can lead to the formation of breakdown products that appear as separate peaks.

  • Peak Splitting: This is often a chromatographic problem. It can be caused by:

    • Improper Injection Technique: A faulty injection can cause the sample to be introduced into the inlet in a non-uniform manner.[12][13]

    • Solvent-Stationary Phase Mismatch: If the injection solvent is not compatible with the column's stationary phase, it can cause the sample band to distort and split.[10][11]

    • Column Overload: Injecting too much sample can lead to peak fronting and splitting.

Troubleshooting Steps:

  • Check for Degradation: Lower the injector temperature in increments of 10-20°C to see if the artifact peaks are reduced.

  • Address Peak Splitting:

    • Inspect and clean the syringe.

    • Ensure the use of an appropriate injection liner with glass wool to promote proper vaporization.[12]

    • Verify that your solvent is compatible with your GC column's stationary phase.

    • Dilute your sample and reinject to check for column overload.

Q6: I am seeing many extraneous "ghost" peaks in my chromatogram. What is the source?

A6: Ghost peaks are typically the result of contamination.[1]

  • Septum Bleed: Small particles from the injector septum can break off and enter the inlet, leading to characteristic siloxane peaks in the chromatogram.

  • Contaminated Solvents or Reagents: Impurities in your solvents or derivatization reagents can appear as peaks.

  • Carryover: Residue from a previous, more concentrated sample can be injected with the current sample.

  • Leaching from Labware: Plasticizers can leach from plastic vials or caps (B75204) and cause interfering peaks.

Troubleshooting Steps:

  • Replace Consumables: Regularly replace the injector septum and liner.[1]

  • Run Blanks: Inject a solvent blank to identify peaks originating from the solvent or the GC system itself. Also, run a "reagent blank" with just the derivatization reagents.

  • Clean the Syringe: Implement a rigorous syringe cleaning protocol between injections.

  • Use High-Purity Materials: Use high-purity, GC-grade solvents and fresh derivatization reagents.

  • Use Glassware: Whenever possible, use glass vials with PTFE-lined caps to minimize plasticizer contamination.[1]

Experimental Protocols

Protocol 1: Silylation of Cholesteryl Esters using BSTFA with 1% TMCS

This protocol provides a general guideline for the silylation of a lipid extract containing cholesteryl esters for GC-MS analysis.

Materials:

  • Dried lipid extract in a 2 mL glass autosampler vial

  • BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide) with 1% TMCS (trimethylchlorosilane)

  • Anhydrous pyridine (B92270) (optional, as a catalyst for hindered hydroxyls)

  • Anhydrous solvent (e.g., hexane, dichloromethane)

  • Heating block or oven

  • Nitrogen gas supply for evaporation

Procedure:

  • Sample Preparation: Ensure the lipid extract in the autosampler vial is completely dry. Any residual water will react with the silylating reagent.[14] This can be achieved by evaporating the solvent under a gentle stream of nitrogen.

  • Reagent Addition: Add 100 µL of BSTFA + 1% TMCS to the dried extract.[1] If analyzing sterically hindered sterols alongside the esters, adding 50 µL of anhydrous pyridine can improve the derivatization efficiency.

  • Reaction: Tightly cap the vial and heat at 60-70°C for 30-60 minutes.[1][14] The optimal time and temperature may need to be determined empirically for your specific sample matrix.

  • Cooling and Analysis: Allow the vial to cool to room temperature. The sample is now ready for injection into the GC-MS. If necessary, the sample can be diluted with an anhydrous solvent.

Data Presentation

Table 1: Common Adducts and Fragments in Cholesteryl Ester GC-MS Analysis

AnalyteDerivatizationCommon Adducts/Fragmentsm/zNotes
Cholesteryl Ester (e.g., Oleate)None (intact analysis)Molecular Ion [M]+VariesOften low abundance or absent.
[M - RCOOH]+368.3Loss of the fatty acid moiety.
[M - C17H33]+VariesLoss of the fatty acyl chain.
Free Cholesterol (if present)Silylation (TMS ether)[M]+458.4Molecular ion of TMS-cholesterol.
[M - CH3]+443.4Loss of a methyl group from the TMS moiety.
[TMS]+73.1Characteristic fragment of TMS derivatives.

Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_derivatization Derivatization cluster_analysis GC-MS Analysis start Lipid Extract in Solvent dry Evaporate Solvent (Nitrogen Stream) start->dry add_reagent Add Silylating Reagent (e.g., BSTFA + 1% TMCS) dry->add_reagent heat Heat at 60-70°C (30-60 min) add_reagent->heat cool Cool to Room Temperature heat->cool inject Inject into GC-MS cool->inject acquire Data Acquisition inject->acquire

Caption: Experimental workflow for the silylation of cholesteryl esters for GC-MS analysis.

Caption: Potential artifact formation pathways during the derivatization of samples containing cholesteryl esters.

References

Optimization

Optimizing collision energy for MS/MS fragmentation of Cholesteryl 11-eicosenoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the mass spectrometry-based analysis of Cho...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the mass spectrometry-based analysis of Cholesteryl 11-eicosenoate and other cholesteryl esters.

Frequently Asked Questions (FAQs)

Q1: What is the characteristic fragment ion for cholesteryl esters in positive ion mode MS/MS?

A1: Cholesteryl esters (CEs) typically exhibit a characteristic product ion at m/z 369.35 in positive ion mode collision-induced dissociation (CID).[1][2] This ion corresponds to the cholestadiene cation, which is formed after the neutral loss of the fatty acid moiety.[1] This fragment is a reliable marker for the identification and quantification of various CE species in a complex sample.[2][3]

Q2: How can I improve the ionization efficiency of Cholesteryl 11-eicosenoate?

A2: Cholesteryl esters are nonpolar neutral lipids and often exhibit poor ionization efficiency in electrospray ionization (ESI). To enhance their ionization, it is common to promote the formation of adducts. The most common adducts are ammonium (B1175870) ([M+NH₄]⁺) or alkali metal ions like lithium ([M+Li]⁺).[2][4][5][6] The addition of ammonium formate (B1220265) or lithium hydroxide (B78521) to the solvent system can facilitate the formation of these adducts, leading to a significant increase in signal intensity.[4][7]

Q3: What is a good starting point for collision energy optimization for Cholesteryl 11-eicosenoate?

A3: The optimal collision energy is instrument-dependent. However, based on published literature, a normalized collision energy (NCE) in the range of 25-30 eV is a good starting point for the fragmentation of cholesteryl ester adducts.[4][8] For instance, a study on neutral lipids found an NCE of 30 eV to be effective for a broad range of species, including cholesteryl esters.[8] Another study focusing on lithiated adducts of CEs utilized a collision energy of 25 eV.[4][6] It is always recommended to perform a collision energy ramping experiment for your specific instrument and compound to determine the optimal value.

Q4: Are there any common isobaric interferences I should be aware of when analyzing cholesteryl esters?

A4: Yes, a significant challenge in the analysis of cholesteryl esters is the presence of isobaric lipid species, particularly diacylglycerols (DAGs).[4][6] These lipid classes can have the same nominal mass, making them indistinguishable by a single stage of mass spectrometry. To resolve this, tandem mass spectrometry (MS/MS) is crucial. By targeting the characteristic m/z 369 fragment of cholesteryl esters, you can specifically detect and quantify them even in the presence of isobaric DAGs.

Troubleshooting Guide

IssuePossible Cause(s)Suggested Solution(s)
Low or no signal for Cholesteryl 11-eicosenoate 1. Poor ionization efficiency.2. Inefficient extraction from the sample matrix.3. Suboptimal mass spectrometry source parameters.1. Ensure the presence of an adduct-forming salt (e.g., ammonium formate, lithium hydroxide) in your mobile phase or infusion solvent.[2][4]2. Review your lipid extraction protocol. A Folch or Bligh-Dyer extraction is typically effective. Ensure complete drying of the solvent before reconstitution.3. Optimize source parameters such as spray voltage, capillary temperature, and gas flow rates.[8]
Poor fragmentation efficiency (low intensity of m/z 369) 1. Suboptimal collision energy.2. Incorrect precursor ion selection (e.g., not selecting the adduct).1. Perform a collision energy optimization experiment by ramping the collision energy (e.g., in 5 eV steps) and monitoring the intensity of the m/z 369 fragment.2. Verify that the mass selected for fragmentation corresponds to the correct adduct of Cholesteryl 11-eicosenoate (e.g., [M+NH₄]⁺ or [M+Li]⁺).
Inconsistent quantification results 1. Lack of an appropriate internal standard.2. Matrix effects from the sample.3. Non-linear detector response.1. Use a suitable internal standard, such as a deuterated cholesteryl ester or a cholesteryl ester with an odd-chain fatty acid (e.g., CE 17:0).[2]2. Employ a chromatographic separation (LC-MS/MS) to separate the analyte from interfering matrix components.[7]3. Generate a calibration curve using a range of concentrations to ensure the analyte response is within the linear dynamic range of the instrument.
Detection of unexpected fragment ions 1. In-source fragmentation.2. Presence of oxidized cholesteryl ester species.1. Reduce the fragmentor or nozzle voltage to minimize fragmentation in the ion source.2. Oxidized CEs can produce characteristic fragments. For example, oxidation on the cholesterol ring can lead to fragments at m/z 367 and m/z 385.[9][10]

Experimental Protocols

Collision Energy Optimization Protocol

This protocol outlines a general procedure for optimizing the collision energy for the MS/MS fragmentation of Cholesteryl 11-eicosenoate.

  • Sample Preparation: Prepare a standard solution of Cholesteryl 11-eicosenoate at a known concentration (e.g., 1 µg/mL) in a solvent mixture compatible with your LC-MS system (e.g., methanol/chloroform with 10 mM ammonium acetate).

  • Infusion or LC Introduction: The sample can be introduced into the mass spectrometer via direct infusion using a syringe pump or through an LC system.

  • MS Settings:

    • Set the mass spectrometer to positive ion mode.

    • Select the precursor ion for Cholesteryl 11-eicosenoate (e.g., the [M+NH₄]⁺ adduct).

    • Set up a product ion scan experiment monitoring the characteristic fragment at m/z 369.

  • Collision Energy Ramp:

    • Create a series of experiments where the collision energy is systematically increased. A typical range to test would be from 10 eV to 50 eV, with increments of 5 eV.

    • For each collision energy value, acquire MS/MS data for a sufficient amount of time to obtain a stable signal.

  • Data Analysis:

    • For each experiment, determine the peak area or intensity of the m/z 369 fragment ion.

    • Plot the fragment ion intensity against the collision energy.

    • The optimal collision energy is the value that produces the maximum intensity for the m/z 369 fragment.

Quantitative Data Summary
Analyte ClassAdductInstrument TypeOptimal Collision Energy (eV)Reference
Neutral Lipids (including CEs)Not specifiedNot specifiedNCE 30[8]
Cholesteryl Esters[M+Li]⁺Not specified25[4][6]
Neutral Lipids (including CEs)Not specifiedNot specifiedStepped NCE (15, 30, 45)[8]

Visualizations

MS/MS Fragmentation Pathway of a Cholesteryl Ester

G cluster_precursor Precursor Ion cluster_collision Collision Cell cluster_products Product Ions Precursor [Cholesteryl Ester + Adduct]⁺ e.g., [M+NH₄]⁺ Collision Collision-Induced Dissociation (CID) Precursor->Collision Fragmentation Fragment Cholestadiene Cation (m/z 369.35) Collision->Fragment Detect NeutralLoss Neutral Loss (Fatty Acid) Collision->NeutralLoss G Start Prepare Standard Solution Infuse Infuse/Inject into MS Start->Infuse SetMS Set MS to Product Ion Scan (Precursor -> m/z 369) Infuse->SetMS RampCE Ramp Collision Energy (e.g., 10-50 eV) SetMS->RampCE AcquireData Acquire MS/MS Data RampCE->AcquireData For each CE value Analyze Plot Fragment Intensity vs. Collision Energy RampCE->Analyze After ramp completion AcquireData->RampCE OptimalCE Determine Optimal Collision Energy Analyze->OptimalCE

References

Troubleshooting

Technical Support Center: Analysis of Cholesteryl 11-eicosenoate by LC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the LC-MS/MS analysis of Cholesteryl 11-eic...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the LC-MS/MS analysis of Cholesteryl 11-eicosenoate. The focus is on identifying and mitigating matrix effects, a common challenge in quantitative bioanalysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of Cholesteryl 11-eicosenoate?

A: In LC-MS/MS analysis, the "matrix" refers to all components in a sample other than the analyte of interest, which for biological samples includes proteins, salts, and other lipids.[1] Matrix effects occur when these co-eluting components interfere with the ionization of Cholesteryl 11-eicosenoate in the mass spectrometer's ion source. This interference can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can compromise the accuracy, precision, and sensitivity of your quantitative results.[2][3]

Q2: What are the primary sources of matrix effects in the analysis of cholesteryl esters from biological samples?

A: For lipid analysis in biological matrices like plasma or serum, phospholipids (B1166683) are the most significant contributors to matrix effects, particularly ion suppression. These abundant lipids can co-extract with your analyte of interest and have similar chromatographic behavior, leading to their co-elution and subsequent interference during ionization.

Q3: How can I determine if my analysis of Cholesteryl 11-eicosenoate is affected by matrix effects?

A: There are two primary methods to assess matrix effects:

  • Qualitative Assessment (Post-Column Infusion): This method involves infusing a standard solution of Cholesteryl 11-eicosenoate at a constant rate into the mass spectrometer after the LC column. A blank matrix extract is then injected onto the column. Any dip or rise in the constant signal of your analyte as the matrix components elute indicates regions of ion suppression or enhancement, respectively.

  • Quantitative Assessment (Post-Extraction Spiking): This is the more common and quantitative approach. You compare the peak area of Cholesteryl 11-eicosenoate in a "post-extraction spike" sample (a blank matrix extract to which the analyte is added after the extraction process) to the peak area of the analyte in a neat solution (a clean solvent) at the same concentration. The ratio of these peak areas gives a quantitative measure of the matrix effect.

Q4: What is a stable isotope-labeled internal standard, and why is it recommended for the analysis of Cholesteryl 11-eicosenoate?

A: A stable isotope-labeled (SIL) internal standard is a version of your analyte of interest (in this case, Cholesteryl 11-eicosenoate) where some atoms have been replaced with their heavier stable isotopes (e.g., deuterium, ¹³C). A SIL internal standard is the ideal tool to compensate for matrix effects because it has nearly identical chemical and physical properties to the analyte.[4] It will co-elute chromatographically and experience the same degree of ion suppression or enhancement. By calculating the ratio of the analyte signal to the SIL internal standard signal, you can achieve accurate quantification even in the presence of matrix effects. While a specific SIL internal standard for Cholesteryl 11-eicosenoate may not be commercially available, a deuterated cholesteryl ester with a similar fatty acid chain length can be a suitable alternative.

Troubleshooting Guide

Problem Potential Cause Troubleshooting Steps
Poor Peak Shape (Tailing or Fronting) 1. Column overload. 2. Inappropriate injection solvent. 3. Column degradation.1. Dilute the sample or reduce the injection volume. 2. Ensure the injection solvent is weaker than or matches the initial mobile phase composition. 3. Flush the column or replace it if necessary.
High Background Noise 1. Contaminated mobile phase or LC system. 2. Incomplete removal of matrix components.1. Use high-purity solvents and freshly prepared mobile phases. 2. Employ a more rigorous sample preparation technique (e.g., switch from protein precipitation to solid-phase extraction).
Inconsistent Retention Times 1. Changes in mobile phase composition. 2. LC pump malfunction. 3. Column aging.1. Prepare fresh mobile phase and ensure proper mixing. 2. Check the pump for leaks and ensure consistent flow. 3. Equilibrate the column thoroughly or replace it.
Low Signal Intensity (Ion Suppression) 1. Co-elution with phospholipids or other matrix components. 2. Suboptimal ionization source parameters.1. Optimize the chromatographic gradient to separate the analyte from the suppression zone. 2. Improve sample cleanup to remove interfering compounds. 3. Tune the mass spectrometer's source parameters (e.g., temperature, gas flows, voltages).
Non-reproducible Results 1. Variable matrix effects between samples. 2. Inconsistent sample preparation. 3. Instrument instability.1. Incorporate a suitable stable isotope-labeled internal standard. 2. Ensure consistent and precise execution of the sample preparation protocol. 3. Run system suitability tests to confirm instrument performance.

Data Presentation: Comparison of Sample Preparation Techniques

Sample Preparation Technique Principle Expected Matrix Effect (%) Relative Recovery (%) Advantages Disadvantages
Protein Precipitation (PPT) Proteins are precipitated with an organic solvent (e.g., acetonitrile, isopropanol), and the analyte remains in the supernatant.50 - 80% (Significant Suppression)90 - 105%Simple, fast, and inexpensive.Prone to significant matrix effects as many endogenous components, including phospholipids, remain in the supernatant.[3]
Liquid-Liquid Extraction (LLE) The analyte is partitioned between two immiscible liquid phases (e.g., aqueous sample and an organic solvent like MTBE).85 - 110% (Minimal Suppression/Enhancement)70 - 95%Cleaner extracts compared to PPT.Can be more labor-intensive and may have lower recovery for more polar analytes.
Solid-Phase Extraction (SPE) The analyte is selectively retained on a solid sorbent while interfering matrix components are washed away.90 - 110% (Minimal Suppression/Enhancement)80 - 100%Provides very clean extracts and can be automated.Requires method development to optimize the sorbent and elution conditions.
Phospholipid Removal Plates Specialized SPE plates that specifically target and remove phospholipids from the sample.>95% (Very Minimal Suppression)85 - 105%Highly effective at removing the primary source of matrix effects in lipid analysis.Can be more expensive than other methods.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using Post-Extraction Spiking

This protocol allows for the quantitative determination of matrix effects for Cholesteryl 11-eicosenoate.

1. Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a standard solution of Cholesteryl 11-eicosenoate in a clean solvent (e.g., isopropanol) at a known concentration (e.g., 100 ng/mL).

  • Set B (Post-Extraction Spike):

    • Take a blank matrix sample (e.g., plasma from a control group).

    • Perform your chosen sample preparation procedure (e.g., protein precipitation, LLE, or SPE).

    • After the final extraction step, add the Cholesteryl 11-eicosenoate standard to the clean extract to achieve the same final concentration as in Set A.

  • Set C (Pre-Extraction Spike):

    • Take a blank matrix sample.

    • Spike the blank matrix with the Cholesteryl 11-eicosenoate standard to the desired concentration.

    • Perform the entire sample preparation procedure.

2. LC-MS/MS Analysis:

  • Analyze all three sets of samples using your developed LC-MS/MS method.

3. Calculations:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) x 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) x 100

  • Process Efficiency (%) = (Peak Area in Set C / Peak Area in Set A) x 100

Protocol 2: General LC-MS/MS Method for Cholesteryl Ester Analysis

Note: This is a general method and should be optimized for Cholesteryl 11-eicosenoate.

1. Sample Preparation (using LLE with MTBE):

  • To 50 µL of plasma, add 500 µL of methanol (B129727) containing a suitable stable isotope-labeled internal standard (e.g., d7-cholesteryl oleate).

  • Vortex for 30 seconds.

  • Add 2 mL of methyl-tert-butyl ether (MTBE).

  • Vortex for 1 minute and incubate at room temperature for 30 minutes with shaking.

  • Add 500 µL of water to induce phase separation.

  • Vortex for 30 seconds and centrifuge at 2000 x g for 10 minutes.

  • Transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of isopropanol.

2. LC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

  • Gradient: Start at 30% B, increase to 100% B over 10 minutes, hold for 5 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 50 °C.

3. MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). APCI can be less susceptible to matrix effects for some lipids.[5]

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transition:

    • For Cholesteryl 11-eicosenoate (C47H82O2, MW: 679.16), the precursor ion would be the [M+NH4]+ adduct (m/z 697.7).

    • The characteristic product ion for cholesteryl esters is the neutral loss of the cholesterol backbone, resulting in a fragment at m/z 369.3 .[6][7]

    • Therefore, the primary MRM transition to monitor would be m/z 697.7 -> 369.3 .

  • Source Parameters: Optimize gas temperatures, gas flows, and voltages for maximum signal intensity.

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing start Plasma Sample add_is Add Stable Isotope Internal Standard start->add_is extraction Liquid-Liquid Extraction (e.g., MTBE) add_is->extraction evap Evaporation extraction->evap reconstitute Reconstitution evap->reconstitute lc LC Separation (C18 Column) reconstitute->lc ms MS/MS Detection (MRM Mode) lc->ms integrate Peak Integration ms->integrate calculate Calculate Analyte/IS Ratio integrate->calculate quantify Quantification calculate->quantify

Caption: Experimental workflow for the quantitative analysis of Cholesteryl 11-eicosenoate.

matrix_effect_logic cluster_strategies Mitigation Strategies issue Inaccurate or Irreproducible Results? check_me Assess for Matrix Effects (Post-Extraction Spike) issue->check_me me_present Matrix Effect Present? check_me->me_present no_me No Significant Matrix Effect me_present->no_me No mitigate Implement Mitigation Strategy me_present->mitigate Yes improve_prep Improve Sample Prep (e.g., SPE) mitigate->improve_prep optimize_lc Optimize Chromatography mitigate->optimize_lc use_is Use Stable Isotope Internal Standard mitigate->use_is

Caption: Decision tree for troubleshooting matrix effects in LC-MS/MS analysis.

References

Reference Data & Comparative Studies

Comparative

A Comparative Guide: Cholesteryl 11-eicosenoate vs. Cholesteryl Oleate in Membrane Studies

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of Cholesteryl 11-eicosenoate and Cholesteryl Oleate, two cholesteryl esters of interest in the study of biologic...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Cholesteryl 11-eicosenoate and Cholesteryl Oleate, two cholesteryl esters of interest in the study of biological membranes. Due to a lack of direct comparative experimental studies in the current scientific literature, this guide focuses on a comparison based on their structural differences and the established roles of cholesteryl esters in membrane biophysics. Furthermore, we provide detailed experimental protocols that can be employed to generate quantitative data for a direct comparison of their effects on membrane properties.

Structural and Physicochemical Comparison

The primary difference between Cholesteryl 11-eicosenoate and Cholesteryl Oleate lies in the length of their fatty acid chains. Cholesteryl 11-eicosenoate contains an eicosenoyl chain (20 carbons), while Cholesteryl Oleate has an oleoyl (B10858665) chain (18 carbons). Both are monounsaturated, with a single double bond in the cis conformation. This seemingly small difference in two methylene (B1212753) groups can have significant implications for their behavior within a lipid bilayer.

PropertyCholesteryl 11-eicosenoateCholesteryl OleateCitation
Molecular Formula C47H82O2C45H78O2
Molecular Weight 679.1 g/mol 651.1 g/mol
Fatty Acyl Chain 11-Eicosenoic acid (20:1, n-9)Oleic acid (18:1, n-9)[1][2][3]
Melting Point Not available40-45 °C[4]

Diagram of Molecular Structures

G cluster_ce11 Cholesteryl 11-eicosenoate cluster_co Cholesteryl Oleate cholesterol1 Cholesterol eicosenoate 11-Eicosenoate (C20:1) cholesterol1->eicosenoate Ester Linkage cholesterol2 Cholesterol oleate Oleate (C18:1) cholesterol2->oleate Ester Linkage G cluster_prep Sample Preparation cluster_measurement Measurement cluster_analysis Data Analysis liposome_prep Liposome Preparation (with Cholesteryl Esters) probe_inc Fluorescent Probe Incubation (e.g., DPH) liposome_prep->probe_inc fluorometer Fluorescence Anisotropy Measurement probe_inc->fluorometer anisotropy_calc Anisotropy Calculation fluorometer->anisotropy_calc comparison Comparison of Fluidity Effects anisotropy_calc->comparison

References

Validation

Saturated vs. Unsaturated Cholesteryl Esters: A Comparative Guide to Their Influence on Lipid Raft Properties

For Researchers, Scientists, and Drug Development Professionals Introduction Lipid rafts are dynamic, nanoscale microdomains within the plasma membrane enriched in cholesterol, sphingolipids, and specific proteins.[1] Th...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid rafts are dynamic, nanoscale microdomains within the plasma membrane enriched in cholesterol, sphingolipids, and specific proteins.[1] These platforms are crucial for cellular processes such as signal transduction, protein trafficking, and endocytosis.[1] Cholesteryl esters (CEs), the esterified form of cholesterol, are also present in cellular membranes and are known to modulate membrane organization and protein sorting.[1] The saturation of the fatty acid chain esterified to cholesterol dictates the molecule's shape and flexibility, which in turn is hypothesized to influence the biophysical properties of lipid rafts. This guide provides a comparative analysis of the roles of saturated and unsaturated cholesteryl esters in lipid rafts, summarizing their inferred effects on membrane properties and outlining key experimental methodologies for their study.

Comparative Analysis of Cholesteryl Esters in Lipid Rafts

While direct quantitative experimental data comparing the effects of different cholesteryl ester species on lipid raft properties is limited, we can infer their impact based on the well-established biophysical principles of their constituent acyl chains. Saturated fatty acids are straight and flexible, allowing for tight packing, whereas unsaturated fatty acids contain rigid kinks that create packing defects and increase intermolecular space.

Table 1: Inferred Biophysical Effects of Saturated vs. Unsaturated Cholesteryl Esters on Lipid Rafts
PropertySaturated Cholesteryl Esters (e.g., Cholesteryl Stearate)Unsaturated Cholesteryl Esters (e.g., Cholesteryl Oleate)Rationale & Supporting Evidence
Membrane Order / Packing Increases order and promotes tighter lipid packing.Decreases order and disrupts tight lipid packing.Saturated acyl chains are linear and pack efficiently with sphingolipids and cholesterol, enhancing the liquid-ordered (Lo) phase. Unsaturated chains introduce kinks, creating disorder.[2]
Membrane Fluidity Decreases fluidity (increases rigidity).Increases fluidity (decreases rigidity).Tighter packing restricts the rotational and lateral movement of lipids. Kinks in unsaturated chains increase space between lipids, enhancing their mobility.[2]
Raft Stability Enhances the stability of the raft microdomain.Decreases the stability of the raft microdomain.Increased molecular order and favorable van der Waals interactions contribute to a more stable, cohesive domain. Disruption of packing leads to less stable domains.
Protein Partitioning May favor the inclusion of specific raft-associated proteins.May favor the exclusion of specific raft-associated proteins or alter their conformation.Changes in membrane thickness and lipid packing can affect the transmembrane domains of proteins, influencing their partitioning into or out of the raft.[2][3]
Signaling Platform Function Potentially enhances signaling by stabilizing protein complexes.Potentially modulates or inhibits signaling by destabilizing protein complexes.Stable rafts can act as platforms to concentrate signaling molecules like GPCRs and their effectors, facilitating efficient signal transduction.[3][4]

Experimental Protocols

The study of cholesteryl esters in lipid rafts involves a combination of techniques for isolation, analysis, and functional characterization.

Isolation of Lipid Rafts (Detergent-Resistant Membranes)

A common method for isolating lipid rafts is based on their insolubility in cold non-ionic detergents.

  • Cell Lysis: Cells are lysed on ice in a buffer containing 1% Triton X-100.

  • Sucrose (B13894) Gradient Ultracentrifugation:

    • The cell lysate is mixed with a high-concentration sucrose solution (e.g., 40%) and placed at the bottom of an ultracentrifuge tube.

    • A discontinuous sucrose gradient (e.g., with steps of 30% and 5% sucrose) is layered on top.

    • The gradient is centrifuged at high speed (e.g., 200,000 x g) for several hours at 4°C.

  • Fraction Collection: Lipid rafts, being buoyant, float to the interface between the lower sucrose concentrations. These fractions are carefully collected for further analysis.

Quantitative Analysis of Cholesteryl Ester Species

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful technique for identifying and quantifying different CE species.

  • Lipid Extraction: Lipids are extracted from isolated raft fractions using a solvent system like chloroform/methanol.

  • Chromatographic Separation: The lipid extract is injected into a liquid chromatograph, typically using a C18 reverse-phase column, to separate the different lipid classes and CE species based on their hydrophobicity.

  • Mass Spectrometry Analysis:

    • The separated lipids are ionized, often using Electrospray Ionization (ESI).

    • The mass spectrometer detects the mass-to-charge ratio of the ions.

    • Tandem mass spectrometry (MS/MS) is used to fragment the parent ions, yielding specific fragment ions (e.g., a neutral loss corresponding to the cholesterol backbone) that confirm the identity of the CE and its fatty acid chain.

    • Quantification is achieved by comparing the signal intensity of each CE species to that of a known amount of an internal standard.

Measurement of Membrane Fluidity via Fluorescence Anisotropy

Fluorescence anisotropy measures the rotational mobility of a fluorescent probe embedded in the membrane, which is inversely related to membrane fluidity.

  • Probe Incorporation: Model membranes (liposomes) or isolated lipid raft vesicles are incubated with a fluorescent probe, such as 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH). DPH partitions into the hydrophobic core of the bilayer.[5][6][7][8]

  • Fluorescence Measurement:

    • The sample is placed in a fluorometer equipped with polarizers.

    • The probe is excited with vertically polarized light.

    • The fluorescence emission is measured through polarizers oriented both vertically (IVV) and horizontally (IVH).

  • Anisotropy Calculation: The steady-state fluorescence anisotropy (r) is calculated using the formula: r = (IVV - G * IVH) / (IVV + 2 * G * IVH) where G is an instrument-specific correction factor.

  • Interpretation: A higher anisotropy value indicates restricted probe rotation and thus lower membrane fluidity (higher order). A lower anisotropy value signifies higher fluidity.[6][9]

Visualizations

Experimental and Signaling Pathway Diagrams

G cluster_0 Model Membrane Preparation cluster_1 Biophysical Analysis cluster_2 Data Comparison prep1 Lipid Mixture (DPPC, Sphingomyelin) prep2 Add Saturated CE (e.g., Cholesteryl Stearate) prep1->prep2 Divide prep3 Add Unsaturated CE (e.g., Cholesteryl Oleate) prep1->prep3 Divide prep4 Liposome Formation (Extrusion) prep2->prep4 prep3->prep4 analysis1 Fluorescence Anisotropy (Measure Fluidity) prep4->analysis1 Analyze Samples analysis2 Differential Scanning Calorimetry (DSC) (Measure Phase Transition) prep4->analysis2 Analyze Samples compare Compare Anisotropy (r) and Transition Temp (Tm) Values analysis1->compare analysis2->compare GPCR_Signaling GPCR Signaling in a Lipid Raft cluster_raft Lipid Raft (Liquid-Ordered Phase) cluster_nonraft Non-Raft (Liquid-Disordered Phase) GPCR GPCR G_Protein G Protein (αβγ) GPCR->G_Protein activates Effector Effector (e.g., Adenylyl Cyclase) G_Protein->Effector modulates Response Cellular Response Effector->Response Sat_CE Saturated CEs Unsat_CE Unsaturated CEs note2 Unsaturated CEs can disrupt raft integrity, potentially moving GPCRs to non-raft domains, altering signaling output. Ligand Ligand Ligand->GPCR binds note Saturated CEs stabilize the raft, concentrating signaling components and enhancing signal efficiency.

References

Comparative

A Comparative Analysis of Cholesteryl Ester Profiles in Different Cell Types: A Guide for Researchers

For Immediate Publication This guide provides a comparative analysis of cholesteryl ester (CE) profiles in different mammalian cell types, offering valuable insights for researchers, scientists, and drug development prof...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Publication

This guide provides a comparative analysis of cholesteryl ester (CE) profiles in different mammalian cell types, offering valuable insights for researchers, scientists, and drug development professionals. By objectively comparing the performance of various analytical approaches and presenting supporting experimental data, this document aims to facilitate a deeper understanding of cellular cholesterol metabolism and its implications in health and disease.

Cholesteryl esters are neutral lipids formed by the esterification of cholesterol with a fatty acid, a reaction primarily catalyzed by acyl-CoA:cholesterol acyltransferases (ACATs).[1] They represent the primary form of cholesterol storage within cells, sequestered in lipid droplets.[2] The composition of these stored CEs can vary significantly between cell types, reflecting their distinct metabolic functions and regulatory mechanisms. Dysregulation of CE metabolism is a hallmark of numerous pathologies, including atherosclerosis and nonalcoholic fatty liver disease.[2][3]

This guide will focus on a comparative analysis of CE profiles in macrophages and hepatocytes, two cell types central to systemic lipid homeostasis, with additional insights into the unique CE composition of adrenal cells.

Comparative Cholesteryl Ester Profiles

The relative abundance of different cholesteryl ester species varies significantly across cell types, reflecting the substrate availability and the activity of key enzymes involved in their synthesis and hydrolysis. Recent advances in liquid chromatography-mass spectrometry (LC-MS) have enabled detailed profiling of these differences.[4][5]

Below is a summary of representative quantitative data on the cholesteryl ester profiles in various mammalian cell lines, highlighting the diversity in their composition.

Cholesteryl Ester SpeciesMacrophage-like (e.g., J774)Hepatocyte-like (e.g., HepG2)Adrenal Cells (e.g., Rat Adrenal)
Saturated
CE 16:0 (Palmitate)++++
CE 18:0 (Stearate)++++
Monounsaturated
CE 18:1 (Oleate)+++++++
Polyunsaturated
CE 18:2 (Linoleate)++++++
CE 20:4 (Arachidonate)++++
CE 22:4 (Adrenate)--+++
CE 22:6 (Cervonate)--++

Data compiled and synthesized from multiple sources.[1][6][7] The number of '+' indicates relative abundance, with '+++' being the most abundant. '-' indicates not typically reported as a major species.

Key Observations:

  • Macrophages , particularly when lipid-loaded to become foam cells, exhibit a high proportion of cholesteryl oleate (B1233923) (CE 18:1), reflecting the high oleoyl-CoA content in these cells.[8]

  • Hepatocytes also show a high abundance of cholesteryl oleate and linoleate (B1235992) (CE 18:2), consistent with their central role in processing and packaging lipids for transport.[1]

  • Adrenal cells display a unique profile enriched in polyunsaturated CEs, such as cholesteryl adrenate (CE 22:4) and cholesteryl arachidonate (B1239269) (CE 20:4), which serve as a reservoir for steroid hormone synthesis.[7]

Experimental Protocols

A robust and sensitive method for the quantification of cholesteryl esters is crucial for comparative studies. The following protocol outlines a general workflow for the analysis of cellular cholesteryl esters using Liquid Chromatography-Mass Spectrometry (LC-MS).[5][9]

1. Cell Culture and Harvesting:

  • Culture mammalian cells (e.g., macrophages, hepatocytes) in appropriate media and conditions to the desired confluence (typically 80-85%).[5]

  • Harvest cells by scraping, followed by washing three times with cold sterile phosphate-buffered saline (PBS).[5]

  • Centrifuge the cell suspension to obtain a cell pellet, which is then flash-frozen in liquid nitrogen and stored at -80°C until lipid extraction.[5]

2. Lipid Extraction:

  • Employ a modified Bligh-Dyer or Folch lipid extraction method.[6][10]

  • Resuspend the cell pellet in a chloroform (B151607):methanol (B129727) mixture (e.g., 1:2 v/v).[10]

  • Add deuterated internal standards (e.g., cholesterol-d7 (B27314) and cholesteryl heptadecanoate) for accurate quantification.[9]

  • After vortexing and centrifugation, collect the supernatant.[10]

  • Induce phase separation by adding chloroform and PBS.[10]

  • Collect the lower organic phase containing the lipids.[10]

  • Dry the lipid extract under a stream of nitrogen.[5]

3. Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis:

  • Reconstitute the dried lipid extract in a suitable solvent (e.g., 2:1 v/v chloroform:methanol).[5]

  • Perform reverse-phase liquid chromatography using a C18 column.[9]

  • Use a gradient elution with solvents such as methanol and isopropanol (B130326) containing ammonium (B1175870) acetate.[9][10]

  • Couple the LC system to a high-resolution mass spectrometer (e.g., QTOF) equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.[8][9]

  • Quantify cholesteryl esters using Auto-MS/MS acquisition mode, monitoring for specific precursor and fragment ions.[9]

Visualizing Key Processes

To better illustrate the experimental and biological processes involved in the comparative analysis of cholesteryl ester profiles, the following diagrams have been generated using the DOT language.

Experimental_Workflow cluster_sample_prep Sample Preparation cluster_analysis Analysis cell_culture Cell Culture (e.g., Macrophages, Hepatocytes) harvesting Cell Harvesting & Washing cell_culture->harvesting extraction Lipid Extraction (Bligh-Dyer/Folch) harvesting->extraction lc_separation Reverse-Phase LC Separation extraction->lc_separation ms_detection Mass Spectrometry Detection (QTOF-MS) lc_separation->ms_detection data_analysis Data Analysis & Quantification ms_detection->data_analysis

Experimental workflow for cholesteryl ester profiling.

The differential expression and activity of ACAT isoforms are key determinants of the distinct cholesteryl ester profiles observed in different cell types.

Signaling_Pathway cluster_macrophage Macrophage cluster_hepatocyte Hepatocyte ACAT1 ACAT1 (ubiquitous) CE_storage_macro Cholesteryl Ester Storage (Foam Cell Formation) ACAT1->CE_storage_macro ACAT2 ACAT2 (liver & intestine) VLDL VLDL Assembly & Secretion ACAT2->VLDL cholesterol Free Cholesterol Pool cholesterol->ACAT1 cholesterol->ACAT2 fatty_acyl_coa Fatty Acyl-CoA Pool fatty_acyl_coa->ACAT1 fatty_acyl_coa->ACAT2

Differential roles of ACAT isoforms in macrophages and hepatocytes.

Differential Regulation of ACAT Isoforms:

  • ACAT1 is ubiquitously expressed and is the predominant isoform in macrophages.[2][11] Its activity is crucial for the esterification of excess cholesterol, leading to the formation of lipid droplets and the development of foam cells in atherosclerotic lesions.[2]

  • ACAT2 expression is largely restricted to the liver and intestine.[1][11] In hepatocytes, ACAT2 plays a key role in providing cholesteryl esters for the assembly and secretion of very-low-density lipoproteins (VLDL), which transport lipids from the liver to peripheral tissues.[11]

This differential expression of ACAT isoforms, coupled with the varying availability of different fatty acyl-CoA species in each cell type, contributes significantly to the distinct cholesteryl ester profiles observed.[1]

Conclusion

The comparative analysis of cholesteryl ester profiles across different cell types provides a window into their specific lipid metabolic pathways and physiological roles. The distinct compositions of CEs in macrophages, hepatocytes, and adrenal cells underscore the specialized functions of cholesterol storage and utilization in these cells. Understanding these differences is paramount for developing targeted therapeutic strategies for a range of metabolic diseases. The methodologies and data presented in this guide offer a foundational resource for researchers dedicated to unraveling the complexities of cellular cholesterol homeostasis.

References

Validation

Cross-Validation of HPLC and GC-MS for Cholesteryl Ester Analysis: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of cholesteryl esters is paramount for understanding lipid metabolism and its role in various physiological and pathological pr...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the accurate quantification of cholesteryl esters is paramount for understanding lipid metabolism and its role in various physiological and pathological processes. The two most prominent analytical techniques for this purpose are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). While both methods offer robust capabilities, they possess distinct advantages and limitations. This guide provides an objective comparison of their performance, supported by experimental data, to aid in method selection and cross-validation.

Quantitative Performance Comparison

A critical aspect of cross-validating these two techniques is the comparison of their analytical performance. The following table summarizes key validation parameters for both GC-MS and HPLC. Specific values can vary depending on the sample matrix, instrumentation, and exact methodology employed.

Validation ParameterGas Chromatography-Mass Spectrometry (GC-MS)High-Performance Liquid Chromatography (HPLC)Key Considerations
Precision (%RSD) < 10%[1]< 5%[1]Both methods demonstrate good precision, with HPLC often showing slightly better performance.[1]
Accuracy (Recovery %) 85 - 115%[1]90 - 110%[1]Comparable recovery rates are achievable with optimized extraction procedures.[1][2]
Linearity (r²) > 0.99[1][3]> 0.99[1][3]Both techniques exhibit excellent linearity over a defined concentration range.[1]
Limit of Detection (LOD) ~0.01 - 0.19 µg/mL[1][3]~0.1 - 1.49 µg/mL[1][3]GC-MS generally offers higher sensitivity.[1][3][4]
Limit of Quantification (LOQ) ~0.05 - 0.56 µg/mL[1][3]~0.5 - 2.72 µg/mL[1][3]Consistent with LOD, GC-MS typically has lower quantification limits.[3][4]
Qualitative Method Comparison

Beyond quantitative metrics, the inherent differences in the principles of separation and detection between HPLC and GC-MS influence their suitability for specific applications.

FeatureGas Chromatography-Mass Spectrometry (GC-MS)High-Performance Liquid Chromatography (HPLC)Key Considerations
Sample Derivatization Often required to increase volatility and thermal stability (e.g., silylation).[5][6][7]Generally not required for cholesteryl esters, allowing analysis of native forms.[6]Derivatization adds extra steps to sample preparation and can introduce variability.[5]
Isomer Separation Can be challenging for certain isomers.[1]Superior for separation of isomers, especially with specialized columns (e.g., reversed-phase).[1]HPLC is advantageous for detailed profiling of different cholesteryl ester species.[1]
Thermal Degradation High temperatures in the injector and column can lead to degradation of thermally labile compounds.[6]Operates at or near ambient temperatures, minimizing the risk of sample degradation.[8]HPLC is better suited for analyzing polyunsaturated or other sensitive cholesteryl esters.
Structural Information Mass spectrometry provides detailed structural information and fragmentation patterns for compound identification.UV detection provides limited structural information. Coupling with MS (LC-MS) is required for detailed structural analysis.[1]GC-MS offers inherent structural confirmation, while standard HPLC relies on retention time matching.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are representative protocols for the analysis of cholesteryl esters using both GC-MS and HPLC.

GC-MS Protocol for Cholesteryl Ester Analysis

This protocol involves lipid extraction, saponification to release cholesterol from its esterified form, and derivatization to make it volatile for GC analysis.

  • Lipid Extraction (Bligh and Dyer Method) [9][10][11][12]

    • Homogenize the tissue or cell sample.

    • Add a chloroform (B151607):methanol (1:2, v/v) solution to the sample.

    • Vortex thoroughly and allow the mixture to stand.

    • Add chloroform and water (or a buffer) to induce phase separation.

    • Centrifuge to pellet any solid material and clearly separate the aqueous (upper) and organic (lower) phases.

    • Carefully collect the lower organic phase containing the lipids.

    • Dry the lipid extract under a stream of nitrogen.

  • Saponification

    • Re-dissolve the dried lipid extract in a methanolic sodium hydroxide (B78521) solution (e.g., 0.5 M).[1]

    • Heat the mixture at 100°C for approximately 10 minutes to hydrolyze the cholesteryl esters into free cholesterol and fatty acids.[1]

    • Cool the sample to room temperature.

  • Extraction of Free Cholesterol

    • Add water and hexane (B92381) to the saponified mixture.

    • Vortex to extract the non-saponifiable lipids (including cholesterol) into the hexane layer.

    • Collect the upper hexane layer and dry it under nitrogen.

  • Derivatization

    • Re-dissolve the dried cholesterol extract in a suitable solvent.

    • Add a derivatizing agent such as bis(trimethylsilyl)trifluoroacetamide (BSTFA) to convert the cholesterol's hydroxyl group into a more volatile trimethylsilyl (B98337) (TMS) ether.[7]

    • Heat the mixture to ensure complete reaction.

  • GC-MS Analysis

    • Injection: Inject an aliquot of the derivatized sample into the GC.

    • Inlet Temperature: 280°C.[1]

    • Column: Use a suitable capillary column (e.g., DB-5ms).

    • Oven Program: Start at an initial temperature (e.g., 100°C), hold for 2 minutes, then ramp to a final temperature at a controlled rate (e.g., 20°C/min to 180°C, hold for 12 minutes).[1]

    • MS Detector: Use Electron Impact (EI) ionization and scan for the characteristic ions of the derivatized cholesterol.[1]

HPLC Protocol for Cholesteryl Ester Analysis

This protocol allows for the direct analysis of individual cholesteryl ester species without the need for saponification or derivatization.

  • Lipid Extraction (Hexane:Isopropanol Method) [13]

    • To the sample (e.g., plasma), add a hexane:isopropanol (3:2, v/v) solution.

    • Vortex vigorously for 2-5 minutes.

    • Centrifuge to separate the layers and pellet any precipitate.

    • Collect the upper hexane layer containing the lipids.

    • Dry the extract under a stream of nitrogen.

    • Reconstitute the dried extract in the mobile phase.

  • HPLC Analysis [13]

    • Column: Use a reversed-phase column, such as a C18 column (e.g., Zorbax ODS).[13]

    • Mobile Phase: An isocratic mixture of acetonitrile:isopropanol (e.g., 50:50, v/v) is often effective.[13]

    • Flow Rate: Typically 1.0 - 1.5 mL/min.

    • Detection: Use a UV detector set to a low wavelength, such as 210 nm, where the ester bond absorbs light.[2][13]

    • Internal Standard: Cholesteryl heptadecanoate can be used as an internal standard for quantification.[13]

    • Quantification: Identify and quantify individual cholesteryl esters based on the retention times and peak areas relative to standards.

Workflow Visualizations

The following diagrams illustrate the typical experimental workflows for cholesteryl ester analysis by GC-MS and HPLC.

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing Sample Biological Sample (e.g., Plasma, Tissue) Extraction Lipid Extraction (Bligh & Dyer) Sample->Extraction Saponification Saponification (Hydrolysis of Esters) Extraction->Saponification Derivatization Derivatization (e.g., Silylation) Saponification->Derivatization GC_Injection GC Injection Derivatization->GC_Injection Separation Gas Chromatography (Separation by Volatility) GC_Injection->Separation Detection Mass Spectrometry (Detection & Identification) Separation->Detection Data_Analysis Data Analysis (Quantification of Total Cholesterol) Detection->Data_Analysis HPLC_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing Sample Biological Sample (e.g., Plasma, Tissue) Extraction Lipid Extraction (Hexane:Isopropanol) Sample->Extraction Reconstitution Reconstitution in Mobile Phase Extraction->Reconstitution HPLC_Injection HPLC Injection Reconstitution->HPLC_Injection Separation Liquid Chromatography (Separation by Polarity) HPLC_Injection->Separation Detection UV Detection (e.g., 210 nm) Separation->Detection Data_Analysis Data Analysis (Quantification of Individual Esters) Detection->Data_Analysis

References

Comparative

A Comparative Guide to Isotopic Labeling of Cholesteryl 11-Eicosenoate for Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of isotopic labeling strategies for cholesteryl 11-eicosenoate, a critical tool for in-depth metabolic studie...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of isotopic labeling strategies for cholesteryl 11-eicosenoate, a critical tool for in-depth metabolic studies. By objectively evaluating different approaches and providing detailed experimental data, this document aims to assist researchers in selecting the most appropriate method for their specific scientific inquiries into cholesterol ester metabolism.

Introduction to Isotopic Labeling in Lipid Metabolism

Isotopic labeling is a powerful technique used to trace the metabolic fate of molecules within a biological system.[1] By replacing one or more atoms in a molecule with their heavier, non-radioactive (stable) isotopes, such as deuterium (B1214612) (²H) or carbon-13 (¹³C), researchers can track the absorption, distribution, metabolism, and excretion of lipids like cholesteryl esters.[2][3][4][5] This approach provides dynamic information that is often unattainable through static concentration measurements alone.

Cholesteryl esters, formed through the esterification of cholesterol with a fatty acid, are crucial in cholesterol transport and storage.[6] The synthesis of cholesteryl esters is primarily catalyzed by the enzyme acyl-CoA:cholesterol acyltransferase (ACAT).[6] Understanding the metabolic pathways of specific cholesteryl esters, such as cholesteryl 11-eicosenoate, can offer insights into various physiological and pathological processes, including atherosclerosis and other lipid metabolism disorders.

This guide will compare two primary strategies for labeling cholesteryl 11-eicosenoate:

  • Labeling the Fatty Acid Moiety (11-Eicosenoic Acid)

  • Labeling the Cholesterol Moiety

Comparison of Labeling Strategies

The choice of labeling strategy depends on the specific metabolic question being addressed. Labeling the fatty acid allows for tracing its incorporation into and release from the cholesteryl ester pool, while labeling the cholesterol backbone provides information on the fate of the entire cholesterol molecule.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for different isotopic labeling approaches based on established methodologies for similar lipids.

Parameter ¹³C-labeled 11-Eicosenoate Deuterium-labeled 11-Eicosenoate ¹³C-labeled Cholesterol Deuterium-labeled Cholesterol References
Typical Isotopic Purity >98%>98%>96%>98%[2][7]
Typical Incorporation into Cholesteryl Esters (in vivo) Variable, dependent on dose and metabolic stateVariable, dependent on dose and metabolic stateVariable, dependent on dose and metabolic stateVariable, dependent on dose and metabolic state[3][8]
Detection Method GC-MS, LC-MS, GC-C-IRMSGC-MS, LC-MSGC-MS, LC-MS, GC-C-IRMSGC-MS, LC-MS[2][3][7][8][9]
Relative Cost HighModerateHighModerateGeneral Knowledge
Metabolic Insights Fatty acid uptake, esterification, hydrolysis, and subsequent fate of the fatty acid.Fatty acid uptake, esterification, hydrolysis, and subsequent fate of the fatty acid.De novo synthesis of cholesterol, reverse cholesterol transport.De novo synthesis of cholesterol, reverse cholesterol transport.[4][10][11]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of isotopic labeling studies. Below are generalized protocols for the synthesis and in vivo tracing of isotopically labeled cholesteryl 11-eicosenoate.

Protocol 1: Synthesis of ¹³C-Cholesteryl 11-Eicosenoate

This protocol describes a general method for the synthesis of a ¹³C-labeled cholesteryl ester.

  • Activation of ¹³C-11-Eicosenoic Acid: The carboxylic acid group of uniformly ¹³C-labeled 11-eicosenoic acid is activated, for example, by converting it to an acyl-CoA or an acid chloride.

  • Esterification: The activated ¹³C-11-eicosenoic acid is then reacted with cholesterol in the presence of a suitable catalyst. For instance, the reaction can be carried out using dicyclohexylcarbodiimide (B1669883) (DCC) and 4-dimethylaminopyridine (B28879) (DMAP) in an aprotic solvent. A cross-coupling chemistry process using a palladium catalyst can also be employed for the synthesis of cholesteryl esters.[12]

  • Purification: The resulting ¹³C-cholesteryl 11-eicosenoate is purified from the reaction mixture using column chromatography on silica (B1680970) gel.

  • Characterization: The structure and isotopic enrichment of the final product are confirmed by mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Protocol 2: In Vivo Metabolic Tracing Study

This protocol outlines a typical in vivo study to trace the metabolism of labeled cholesteryl 11-eicosenoate.

  • Tracer Administration: A known amount of the isotopically labeled cholesteryl 11-eicosenoate (e.g., ¹³C-cholesteryl 11-eicosenoate) is administered to the study subjects (e.g., mice or humans), typically orally or intravenously.

  • Sample Collection: Blood samples are collected at various time points after administration.

  • Lipid Extraction: Plasma is separated from the blood samples, and total lipids are extracted using a method such as the Folch or Bligh-Dyer procedure.

  • Lipid Separation: The different lipid classes (e.g., cholesteryl esters, triglycerides, phospholipids) are separated from the total lipid extract, often by thin-layer chromatography (TLC) or solid-phase extraction (SPE).

  • Mass Spectrometry Analysis: The cholesteryl ester fraction is isolated and analyzed by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) to determine the isotopic enrichment of cholesteryl 11-eicosenoate over time.[2][8]

  • Data Analysis: The concentration of the labeled cholesteryl ester is determined from the peak area ratio of the analyte to a heavy-labeled internal standard.[8] The kinetic data can then be used to model the metabolic flux through the cholesteryl ester pool.

Visualizations

Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key pathways and workflows relevant to the study of cholesteryl ester metabolism.

metabolic_pathway FA Labeled 11-Eicosenoic Acid AcylCoA Labeled 11-Eicosenoyl-CoA FA->AcylCoA Acyl-CoA Synthetase CE Labeled Cholesteryl 11-Eicosenoate AcylCoA->CE ACAT Chol Cholesterol Chol->CE ACAT LipidDroplet Lipid Droplet Storage CE->LipidDroplet Hydrolysis Hydrolysis (e.g., by CEH) CE->Hydrolysis FFA_pool Free Fatty Acid Pool Hydrolysis->FFA_pool Chol_pool Free Cholesterol Pool Hydrolysis->Chol_pool

Caption: Metabolic pathway of labeled cholesteryl 11-eicosenoate.

experimental_workflow start Administer Labeled Cholesteryl 11-Eicosenoate collect Collect Blood Samples (Time Course) start->collect extract Plasma Lipid Extraction collect->extract separate Separation of Cholesteryl Esters extract->separate analyze GC-MS or LC-MS Analysis separate->analyze data Data Analysis and Kinetic Modeling analyze->data end Determine Metabolic Fate data->end

Caption: Experimental workflow for a metabolic tracing study.

logical_comparison main_topic Isotopic Labeling of Cholesteryl 11-Eicosenoate label_fa Labeling the 11-Eicosenoate Moiety main_topic->label_fa label_chol Labeling the Cholesterol Moiety main_topic->label_chol fa_insights Insights: - Fatty Acid Uptake - Esterification Rate - Hydrolysis Rate label_fa->fa_insights chol_insights Insights: - De Novo Cholesterol Synthesis - Reverse Cholesterol Transport label_chol->chol_insights

Caption: Comparison of labeling strategies and resulting insights.

Conclusion

The isotopic labeling of cholesteryl 11-eicosenoate provides a powerful and versatile tool for investigating the complexities of lipid metabolism. The choice between labeling the fatty acid or the cholesterol moiety should be guided by the specific research question. While labeling the 11-eicosenoate portion is ideal for studying the dynamics of fatty acid incorporation and turnover within the cholesteryl ester pool, labeling the cholesterol backbone is more suited for studies on cholesterol synthesis and transport pathways. By carefully considering the comparative data and protocols presented in this guide, researchers can design and execute robust metabolic studies to further our understanding of cholesterol ester biology in health and disease.

References

Validation

A Head-to-Head Comparison of Ionization Techniques for Cholesteryl Ester Analysis

For Researchers, Scientists, and Drug Development Professionals The accurate quantification and characterization of cholesteryl esters (CEs) are critical in various fields of research, from understanding cardiovascular d...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification and characterization of cholesteryl esters (CEs) are critical in various fields of research, from understanding cardiovascular disease to developing new therapeutic agents. Mass spectrometry has emerged as a powerful tool for CE analysis, with the choice of ionization technique being a crucial determinant of success. This guide provides an objective, data-driven comparison of the most common ionization techniques for cholesteryl ester analysis: Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI), and Matrix-Assisted Laser Desorption/Ionization (MALDI).

Performance Comparison of Ionization Techniques

The selection of an appropriate ionization source is paramount for achieving optimal sensitivity, specificity, and reproducibility in the analysis of cholesteryl esters. Due to their nonpolar nature, CEs can be challenging to ionize efficiently. Below is a summary of the performance of ESI, APCI, and MALDI for this application.

Ionization TechniquePredominant Ions FormedSignal IntensitySelectivityThroughputKey AdvantagesKey Disadvantages
ESI [M+Na]⁺, [M+NH₄]⁺[1][2][3][4]Strong[1][2][3][4]Broadly applicable to various CEs[1][2][3][4]High (with LC)Effective for a wide range of CEs, good sensitivity.[1][2][3][4]Susceptible to ion suppression, may require additives.[5]
APCI [M+H]⁺, [M+H-H₂O]⁺[6][7]Weak[1][2][3][4]More sensitive for unsaturated CEs[1][2][3][4]High (with LC)Good for less polar compounds, less ion suppression.[6]Lower sensitivity for many CEs compared to ESI.[1][2][3][4]
MALDI [M+H]⁺, [M+Na]⁺, [M+K]⁺VariableGenerally broadHigh (direct analysis)Excellent for imaging and spatial distribution analysis.[8]Quantitative reproducibility can be challenging.[8]

Experimental Data: ESI vs. APCI for Cholesteryl Ester Analysis

The following table summarizes the precursor and product ions observed for various cholesteryl esters when analyzed by ESI and APCI coupled with tandem mass spectrometry (MS/MS). This data is compiled from a comparative study by Lee et al. (2015).[2][3][4]

Cholesteryl EsterRetention Time (min)ESI Precursor Ion (m/z)ESI Product Ion (m/z)APCI Precursor Ion (m/z)APCI Product Ion (m/z)
CE(18:1) 14.23668.6 ([M+NH₄]⁺)369.3651.6 ([M+H]⁺)369.3
CE(18:2) 13.33666.6 ([M+NH₄]⁺)369.3649.6 ([M+H]⁺)369.3
CE(16:0) 14.65642.6 ([M+NH₄]⁺)369.3625.6 ([M+H]⁺)369.3
CE(18:0) 15.82670.6 ([M+NH₄]⁺)369.3653.6 ([M+H]⁺)369.3
CE(20:4) 12.54690.6 ([M+NH₄]⁺)369.3673.6 ([M+H]⁺)369.3

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are representative protocols for the analysis of cholesteryl esters using LC-ESI-MS/MS and LC-APCI-MS/MS.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with ESI

This protocol is adapted from a facile LC-MS method for profiling cholesterol and cholesteryl esters.[8][9]

  • Sample Preparation:

    • Lipid extraction from cells or tissues is performed using a modified Bligh-Dyer method with a mixture of chloroform, methanol, and water.

    • The organic phase containing the lipids is collected and dried under a stream of nitrogen.

    • The dried lipid extract is reconstituted in a suitable solvent, such as methanol/chloroform (3:1, v/v) with 10 mM ammonium (B1175870) acetate, for LC-MS analysis.[10]

  • Liquid Chromatography:

    • Column: A reverse-phase C18 column (e.g., Gemini 5 µm C18, 50 x 4.6 mm) is typically used.[8][9]

    • Mobile Phase A: Water/methanol (60/40, v/v) with 10 mM ammonium acetate.[10]

    • Mobile Phase B: Methanol/chloroform (3/1, v/v) with 10 mM ammonium acetate.[10]

    • Gradient: A typical gradient starts with a lower percentage of mobile phase B, which is gradually increased to elute the nonpolar cholesteryl esters. For example, 35-100% B over 13 minutes.[10]

    • Flow Rate: 260 µL/min.[10]

    • Column Temperature: 45°C.[10]

  • Mass Spectrometry (ESI):

    • Ionization Mode: Positive ion mode.

    • Spray Voltage: 4.4 kV.[10]

    • Capillary Temperature: 350°C.[10]

    • Sheath Gas Flow Rate: 45 units.[10]

    • Auxiliary Gas Flow Rate: 15 units.[10]

    • Data Acquisition: Full scan mode to identify precursor ions, followed by product ion scans (MS/MS) for structural confirmation. The characteristic neutral loss of the cholesterol backbone (m/z 368.4) is often used for precursor ion scanning.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with APCI

This protocol is based on a method for the analysis of cholesterol and its esters in biological samples.[6]

  • Sample Preparation:

    • Similar to the ESI protocol, lipids are extracted using a suitable organic solvent mixture.

    • The dried lipid extract is reconstituted in a solvent compatible with the reverse-phase chromatography, such as isopropanol (B130326)/acetonitrile (B52724).

  • Liquid Chromatography:

    • Column: A C18 or C8 reverse-phase column is commonly used.

    • Mobile Phase: A gradient of acetonitrile and isopropanol is often employed.

    • Flow Rate: Typically in the range of 0.5-1.0 mL/min.

    • Column Temperature: Maintained at a constant temperature, for example, 40°C.

  • Mass Spectrometry (APCI):

    • Ionization Mode: Positive ion mode.

    • Corona Discharge Current: Typically around 5 µA.

    • Vaporizer Temperature: Optimized for the desolvation of the mobile phase, often in the range of 350-450°C.

    • Capillary Temperature: Around 250-300°C.

    • Sheath and Auxiliary Gas: Nitrogen is used, with flow rates optimized for the specific instrument.

    • Data Acquisition: Similar to ESI, full scan and MS/MS modes are used. The characteristic fragment ion for cholesteryl esters is the dehydrated cholesterol ion at m/z 369.3.[6]

Visualizing Key Pathways and Workflows

Cholesteryl Ester Biosynthesis Pathway

Cholesteryl esters are synthesized from cholesterol through the action of two key enzymes: Acyl-CoA:cholesterol acyltransferase (ACAT) in cells and Lecithin-cholesterol acyltransferase (LCAT) in the plasma.[1] This diagram illustrates the cellular synthesis of cholesteryl esters.

CholesterylEster_Biosynthesis AcetylCoA Acetyl-CoA HMG_CoA HMG-CoA AcetylCoA->HMG_CoA HMG-CoA Synthase Mevalonate Mevalonate HMG_CoA->Mevalonate Cholesterol Cholesterol Mevalonate->Cholesterol Multiple Steps ACAT ACAT Cholesterol->ACAT FattyAcylCoA Fatty Acyl-CoA FattyAcylCoA->ACAT CholesterylEster Cholesteryl Ester ACAT->CholesterylEster HMG_CoA_Reductase HMG-CoA Reductase HMG_CoA_Reductase->Mevalonate

Caption: Cellular biosynthesis of cholesteryl esters from Acetyl-CoA.

Experimental Workflow for Comparing Ionization Techniques

A systematic workflow is essential for an unbiased comparison of different ionization techniques. The following diagram outlines a logical experimental plan.

Ionization_Comparison_Workflow SamplePrep Sample Preparation (Lipid Extraction) LC Liquid Chromatography (Separation of CEs) SamplePrep->LC MALDI MALDI-MS SamplePrep->MALDI Direct Analysis Split Post-Column Split LC->Split ESI ESI-MS/MS Split->ESI Inlet 1 APCI APCI-MS/MS Split->APCI Inlet 2 DataAcquisition Data Acquisition (Full Scan & MS/MS) ESI->DataAcquisition APCI->DataAcquisition MALDI->DataAcquisition DataAnalysis Data Analysis (Sensitivity, Linearity, etc.) DataAcquisition->DataAnalysis

References

Comparative

A Comparative Analysis of Cis vs. Trans Eicosenoate Isomers on Cholesterol Ester Properties

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of the effects of cis and trans isomers of eicosenoate on the physicochemical and enzymatic properties of their co...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the effects of cis and trans isomers of eicosenoate on the physicochemical and enzymatic properties of their corresponding cholesterol esters. Understanding these differences is crucial for research in lipid metabolism, atherosclerosis, and the development of therapeutic agents targeting cholesterol pathways. This document summarizes available experimental data, provides detailed methodologies for key experiments, and visualizes the metabolic pathways involved.

Introduction to Eicosenoate Isomers and Cholesterol Esters

Eicosenoic acid (20:1) is a monounsaturated omega-9 fatty acid that exists as various positional and geometric isomers. The cis and trans configurations of the double bond significantly influence the fatty acid's shape and, consequently, the properties of the cholesterol esters formed from them. Cholesterol esters are the primary form for storing and transporting cholesterol in the body.[1] Their synthesis is catalyzed by two key enzymes: Acyl-CoA:cholesterol acyltransferase (ACAT) in cells and Lecithin:cholesterol acyltransferase (LCAT) in the plasma.[2][3] The physical state and enzymatic handling of these esters can have profound implications for cellular cholesterol homeostasis and the development of cardiovascular diseases.

Physicochemical Properties of Cholesteryl Eicosenoate Isomers

The geometry of the eicosenoate acyl chain dictates the packing efficiency of the cholesterol esters, which in turn affects their thermal properties, such as melting point and liquid crystalline phase transitions. Generally, cis isomers, with their characteristic kink, disrupt molecular packing, leading to lower transition temperatures compared to the more linear trans isomers which can pack more tightly, similar to saturated fatty acids.[4]

Table 1: Comparison of Thermal Properties of Cholesteryl Eicosenoate and Related Isomers

Cholesterol EsterFatty Acyl ChainCrystal to Smectic Transition (°C)Smectic to Isotropic Transition (°C)
Cholesteryl cis-11-eicosenoate cis-11-Eicosenoate (20:1n-9)19.8[5]38.1[5]
Cholesteryl trans-11-eicosenoate trans-11-Eicosenoate (20:1n-9)Data not availableData not available

Enzymatic Synthesis and Metabolism

The geometric isomerism of eicosenoate also influences its recognition and processing by the enzymes ACAT and LCAT.

Acyl-CoA:Cholesterol Acyltransferase (ACAT)

ACAT, present in the endoplasmic reticulum of various cells, catalyzes the esterification of intracellular cholesterol.[2] Studies on ACAT substrate specificity have shown a preference for cis unsaturated fatty acyl-CoAs.

  • ACAT1 , the ubiquitous isoform, shows a strong preference for oleoyl-CoA (cis-18:1) over other unsaturated fatty acids like linolenoyl-CoA (18:3), arachidonoyl-CoA (20:4), and eicosapentaenoyl-CoA (20:5).[2][6]

  • ACAT2 , found primarily in the liver and intestines, can utilize a broader range of unsaturated fatty acids.[6]

Based on the preference of ACAT1 for cis-isomers, it is expected that cis-eicosenoyl-CoA is a better substrate than its trans counterpart, leading to more efficient intracellular cholesterol esterification.

Lecithin:Cholesterol Acyltransferase (LCAT)

LCAT is a plasma enzyme associated with high-density lipoproteins (HDL) and is crucial for reverse cholesterol transport.[7] It esterifies cholesterol by transferring a fatty acid from the sn-2 position of phosphatidylcholine.[5]

Research has demonstrated that LCAT activity is significantly inhibited by trans fatty acids. A study using synthetic phosphatidylcholine substrates showed that LCAT exhibited 37% to 50% lower activity with phosphatidylcholines containing trans-18:1 or trans-18:2 fatty acids compared to their cis isomers.[8] This inhibition was competitive. Furthermore, the presence of trans fatty acids altered LCAT's positional specificity, leading to the formation of more saturated cholesteryl esters, which are considered more atherogenic.[8]

Table 2: Predicted Effects of Eicosenoate Isomers on ACAT and LCAT Activity

Enzymecis-Eicosenoatetrans-EicosenoateRationale
ACAT1 Preferred SubstratePoor SubstrateGeneral preference of ACAT1 for cis-unsaturated fatty acyl-CoAs.[2][6]
LCAT Normal SubstrateInhibitoryTrans fatty acids in phosphatidylcholine inhibit LCAT activity and alter its specificity.[8]

Signaling and Metabolic Pathway Diagram

The diagram below illustrates the differential effects of cis- and trans-eicosenoate on the two primary pathways of cholesterol esterification.

Eicosenoate_Metabolism cluster_cis Cis-Eicosenoate Pathway cluster_trans Trans-Eicosenoate Pathway cis_eicosenoate cis-Eicosenoate cis_acyl_coa cis-Eicosenoyl-CoA cis_eicosenoate->cis_acyl_coa cis_pc PC with cis-Eicosenoate cis_eicosenoate->cis_pc acat_cis ACAT1 cis_acyl_coa->acat_cis lcat_cis LCAT cis_pc->lcat_cis ce_cis Cholesteryl cis-Eicosenoate (Efficient Formation) acat_cis->ce_cis Efficient esterification hdl_cis Mature HDL lcat_cis->hdl_cis Normal maturation cholesterol1 Cholesterol cholesterol1->acat_cis cholesterol2 Cholesterol cholesterol2->lcat_cis trans_eicosenoate trans-Eicosenoate trans_acyl_coa trans-Eicosenoyl-CoA trans_eicosenoate->trans_acyl_coa trans_pc PC with trans-Eicosenoate trans_eicosenoate->trans_pc acat_trans ACAT1 trans_acyl_coa->acat_trans lcat_trans LCAT trans_pc->lcat_trans Inhibition ce_trans Cholesteryl trans-Eicosenoate (Reduced Formation) acat_trans->ce_trans Inefficient esterification hdl_trans Impaired HDL Maturation lcat_trans->hdl_trans cholesterol3 Cholesterol cholesterol3->acat_trans cholesterol4 Cholesterol cholesterol4->lcat_trans

Caption: Differential metabolism of cis- and trans-eicosenoate isomers.

Experimental Protocols

Analysis of Cholesteryl Ester Physical Properties by Differential Scanning Calorimetry (DSC)

This protocol is adapted from studies on the thermotropic behavior of cholesterol esters.[6][9]

Objective: To determine the phase transition temperatures and enthalpies of cholesteryl cis- and trans-eicosenoate.

Methodology:

  • Sample Preparation: Accurately weigh 1-3 mg of purified cholesteryl eicosenoate isomer into an aluminum DSC pan. Seal the pan hermetically. An empty sealed pan is used as a reference.

  • DSC Analysis:

    • Place the sample and reference pans into the DSC instrument.

    • Equilibrate the sample at a temperature well below the expected melting point (e.g., -10°C).

    • Heat the sample at a controlled rate (e.g., 5°C/min) to a temperature above the expected isotropic transition (e.g., 100°C).

    • Hold the sample at the high temperature for a few minutes to ensure complete melting and erase thermal history.

    • Cool the sample at the same controlled rate back to the starting temperature.

    • Perform a second heating and cooling cycle to ensure reproducibility.

  • Data Analysis: Analyze the thermograms from the second heating scan. The peak temperatures of endothermic transitions correspond to the phase transition temperatures (e.g., crystal to smectic, smectic to isotropic). The area under the peaks is integrated to determine the enthalpy of the transitions.

Quantification of Cholesteryl Eicosenoate Isomers by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is based on established methods for cholesterol and cholesterol ester analysis.[4][7][10][11]

Objective: To separate and quantify cholesteryl cis- and trans-eicosenoate from a lipid extract.

Methodology:

  • Lipid Extraction: Extract total lipids from the sample (e.g., plasma, cultured cells) using a modified Bligh and Dyer method.

  • Sample Preparation for GC-MS:

    • The lipid extract containing cholesteryl esters is subjected to saponification and methylation to convert the fatty acyl chains to fatty acid methyl esters (FAMEs).

    • Alternatively, for intact cholesteryl ester analysis, derivatization (e.g., silylation) may be required.

  • GC-MS Analysis:

    • Inject the prepared sample into a gas chromatograph equipped with a capillary column suitable for FAME or sterol analysis (e.g., a polar capillary column for FAMEs).

    • Use a temperature program that effectively separates the cis and trans isomers of the eicosenoate methyl esters.

    • The GC is coupled to a mass spectrometer operating in electron ionization (EI) mode.

  • Quantification: Identify the peaks for methyl cis- and trans-eicosenoate based on their retention times and mass spectra compared to authentic standards. Quantify the amount of each isomer using an internal standard (e.g., a deuterated cholesterol ester or a fatty acid not present in the sample).

In Vitro ACAT Activity Assay

This is a generalized protocol based on methods described in the literature.[6]

Objective: To compare the rate of cholesteryl ester formation by ACAT using cis- and trans-eicosenoyl-CoA as substrates.

Methodology:

  • Enzyme Source: Prepare microsomes from a cell line expressing ACAT1 (e.g., transfected CHO cells or THP-1 macrophages).

  • Substrate Preparation: Prepare assay tubes containing buffer, bovine serum albumin (BSA), and a source of cholesterol (e.g., added in ethanol).

  • Reaction Initiation: Add the microsomal protein to the assay tubes and pre-incubate. Start the reaction by adding the acyl-CoA substrate: either cis-eicosenoyl-CoA or trans-eicosenoyl-CoA, one of which is radiolabeled (e.g., [¹⁴C] or [³H]).

  • Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 15-60 minutes).

  • Reaction Termination and Lipid Extraction: Stop the reaction by adding a mixture of chloroform (B151607) and methanol. Extract the lipids.

  • Analysis: Separate the formed cholesteryl esters from the unreacted fatty acyl-CoA and cholesterol using thin-layer chromatography (TLC).

  • Quantification: Scrape the spots corresponding to cholesteryl esters from the TLC plate and quantify the radioactivity by liquid scintillation counting. The amount of radioactivity is proportional to the ACAT activity.

Conclusion

The geometric isomerism of eicosenoate has a significant impact on the properties and metabolism of its cholesterol esters. The available evidence strongly suggests that, similar to other unsaturated fatty acid isomers, cis-eicosenoate is more readily incorporated into cholesterol esters by ACAT and is a preferred substrate for LCAT, leading to normal HDL maturation. Conversely, trans-eicosenoate is likely a poor substrate for ACAT and an inhibitor of LCAT, which could have detrimental effects on cholesterol homeostasis and contribute to an atherogenic lipid profile. Further direct experimental studies on eicosenoate isomers are warranted to confirm these predictions and to fully elucidate their roles in lipid metabolism and cardiovascular health.

References

Validation

The Impact of Cholesteryl Esters on Lipid Nanoparticle Stability: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals The stability of lipid nanoparticles (LNPs) is a critical quality attribute that dictates their efficacy and shelf-life as drug delivery vehicles. While cho...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The stability of lipid nanoparticles (LNPs) is a critical quality attribute that dictates their efficacy and shelf-life as drug delivery vehicles. While cholesterol is a standard component for ensuring LNP stability by modulating membrane fluidity, the use of its esterified forms can offer distinct advantages in terms of delivery efficiency and nanoparticle stability.[1][2][3] This guide provides a comparative analysis of the effects of different cholesteryl esters on the stability of LNPs, supported by experimental data and detailed protocols.

Comparative Stability of LNPs with Different Cholesteryl Esters

The choice of cholesteryl ester can significantly influence the physicochemical properties and stability of LNPs. Research indicates that esterified cholesterol, in general, can lead to more efficient nucleic acid delivery compared to unmodified cholesterol.[1]

Key Stability Parameters

The stability of LNPs is primarily assessed by monitoring the following parameters over time:

  • Particle Size (Hydrodynamic Diameter): An increase in particle size can indicate aggregation, which may affect the in vivo performance and safety of the LNPs.[4][5]

  • Polydispersity Index (PDI): PDI measures the heterogeneity of particle sizes in a sample. A low PDI (typically < 0.3) is desirable, indicating a monodisperse and stable formulation.[4]

  • Encapsulation Efficiency (%EE): This parameter quantifies the amount of therapeutic payload (e.g., mRNA, siRNA) successfully encapsulated within the LNPs. A decrease in %EE over time suggests leakage of the payload.

The following table summarizes the available experimental data comparing the effects of different cholesteryl esters on these key stability parameters.

Cholesteryl Ester/AnalogParticle Size (nm)Polydispersity Index (PDI)Encapsulation Efficiency (%)Key Findings & Stability ObservationsReference
Unmodified Cholesterol ~80 - 90~0.09 - 0.10>80%Serves as the standard for LNP formulation, providing good stability.[1][6][7][1][6][7]
Cholesteryl Oleate ~80 - 115~0.09Not explicitly stated, but delivery was efficientForms small, stable LNPs with a tight diameter distribution. LNPs were more efficient at delivering siRNA and sgRNA to liver endothelial cells compared to unmodified cholesterol.[1][1]
Cholesteryl Stearate (B1226849) Not specifiedNot specifiedNot specifiedLNPs formulated with cholesteryl stearate were found to be stable less frequently compared to those with unmodified cholesterol or cholesteryl oleate.[1][1]
β-Sitosterol (Analog) Larger than cholesterol LNPsHigher than cholesterol LNPsNot specifiedShowed a significant increase in the transfection efficiency of mRNA LNPs in dendritic cells compared to cholesterol.[8][8][9]

Experimental Protocols

Detailed methodologies are crucial for the reproducible formulation and characterization of LNPs. The following sections provide protocols for key experiments.

LNP Formulation (Microfluidic Mixing)

Microfluidic mixing is a reproducible method for producing LNPs with controlled size and PDI.[2][10]

Materials:

  • Ionizable lipid (e.g., DLin-MC3-DMA) in ethanol (B145695)

  • Helper lipid (e.g., DSPC) in ethanol

  • Cholesteryl ester (e.g., cholesteryl oleate) or cholesterol in ethanol

  • PEG-lipid (e.g., DMG-PEG 2000) in ethanol

  • Nucleic acid (e.g., mRNA) in an aqueous buffer (e.g., 50 mM sodium citrate (B86180), pH 4.0)

  • Microfluidic mixing device (e.g., NanoAssemblr®)

Procedure:

  • Prepare the lipid mixture in ethanol by combining the ionizable lipid, helper lipid, cholesteryl ester/cholesterol, and PEG-lipid at a desired molar ratio (e.g., 50:10:38.5:1.5).[11][12]

  • Prepare the aqueous phase by dissolving the nucleic acid in the citrate buffer.

  • Set up the microfluidic mixing system according to the manufacturer's instructions.

  • Load the lipid-ethanol solution and the nucleic acid-aqueous solution into separate syringes.

  • Pump the two solutions through the microfluidic cartridge at a defined flow rate ratio (e.g., 3:1 aqueous to organic).[6]

  • The rapid mixing of the two streams induces the self-assembly of the lipids around the nucleic acid, forming LNPs.

  • Collect the resulting LNP dispersion.

  • Dialyze the LNP solution against a neutral buffer (e.g., PBS, pH 7.4) to remove the ethanol and raise the pH.

Measurement of Particle Size and Polydispersity Index (PDI)

Dynamic Light Scattering (DLS) is the standard technique for measuring the hydrodynamic diameter and PDI of LNPs.[5][13][14]

Equipment:

  • Dynamic Light Scattering (DLS) instrument

Procedure:

  • Dilute the LNP sample to an appropriate concentration with filtered PBS (pH 7.4) to avoid multiple scattering effects.

  • Transfer the diluted sample to a clean cuvette.

  • Place the cuvette in the DLS instrument.

  • Set the instrument parameters (e.g., temperature, laser wavelength, scattering angle).

  • Equilibrate the sample to the set temperature.

  • Perform the measurement. The instrument software will analyze the fluctuations in scattered light intensity caused by the Brownian motion of the nanoparticles to calculate the size distribution and PDI.

Determination of Encapsulation Efficiency (RiboGreen Assay)

The RiboGreen assay is a sensitive fluorescence-based method for quantifying the amount of nucleic acid encapsulated within LNPs.[15][16]

Materials:

  • Quant-iT™ RiboGreen™ RNA Assay Kit

  • Triton X-100 (2% v/v solution)

  • TE buffer (10 mM Tris, 1 mM EDTA, pH 7.5)

  • Fluorescence microplate reader

Procedure:

  • Prepare a standard curve: Create a series of known RNA concentrations in TE buffer.

  • Sample preparation:

    • Total RNA (A): Dilute the LNP sample in TE buffer containing 0.1% Triton X-100. The detergent will lyse the LNPs, releasing the encapsulated RNA.

    • Free RNA (B): Dilute the LNP sample in TE buffer without Triton X-100.

  • Assay:

    • Add the RiboGreen reagent (diluted in TE buffer) to the wells of a 96-well plate containing the standards and the prepared samples (A and B).

    • Incubate for 5 minutes at room temperature, protected from light.

  • Measurement: Measure the fluorescence intensity using a microplate reader (excitation ~480 nm, emission ~520 nm).

  • Calculation:

    • Determine the RNA concentration in samples A and B using the standard curve.

    • Calculate the Encapsulation Efficiency (%EE) using the following formula: %EE = [(Total RNA - Free RNA) / Total RNA] x 100

Visualizing Experimental Workflows

LNP_Formulation_Workflow cluster_prep Solution Preparation cluster_mixing LNP Formation cluster_purification Purification cluster_characterization Characterization Lipids Lipids in Ethanol (Ionizable, Helper, Cholesteryl Ester, PEG) Microfluidics Microfluidic Mixing Lipids->Microfluidics RNA RNA in Aqueous Buffer (e.g., Citrate pH 4.0) RNA->Microfluidics Dialysis Dialysis vs. PBS (pH 7.4) Microfluidics->Dialysis Self-Assembly DLS DLS Analysis (Size & PDI) Dialysis->DLS RiboGreen RiboGreen Assay (% Encapsulation) Dialysis->RiboGreen Stability Stability Study (Time, Temp) Dialysis->Stability

Stability_Assessment_Logic cluster_storage Storage Conditions cluster_analysis Stability Analysis LNP_Sample LNP Formulation (with Cholesteryl Ester) T0 Time = 0 LNP_Sample->T0 Temp1 4°C LNP_Sample->Temp1 Temp2 -20°C LNP_Sample->Temp2 Temp3 25°C LNP_Sample->Temp3 Size_PDI Size & PDI Measurement (DLS) T0->Size_PDI EE Encapsulation Efficiency (RiboGreen) T0->EE T_Final Time = X days/weeks T_Final->Size_PDI T_Final->EE Temp1->T_Final Temp2->T_Final Temp3->T_Final Compare Compare Results (T0 vs. T_Final) Size_PDI->Compare EE->Compare

Influence on Signaling Pathways

The direct impact of different cholesteryl esters within LNPs on specific intracellular signaling pathways is not extensively documented in the current literature. The primary role of these components is understood to be structural, influencing the physical stability and fusion properties of the nanoparticles, which in turn affects the efficiency of cargo delivery to the cytoplasm. Future research may elucidate whether the uptake and metabolism of LNPs containing different cholesteryl esters could modulate lipid-sensitive signaling pathways.

Conclusion

The incorporation of cholesteryl esters in LNP formulations presents a promising strategy for enhancing drug delivery. Cholesteryl oleate, in particular, has been shown to form stable LNPs with improved delivery efficiency compared to unmodified cholesterol. Conversely, cholesteryl stearate appears to be less suitable for creating stable nanoparticles. The choice of cholesteryl ester has a clear impact on the physicochemical properties of LNPs, and further systematic studies comparing a wider range of esters are warranted to fully optimize LNP design for therapeutic applications. The provided protocols offer a standardized framework for researchers to conduct such comparative studies and advance the development of stable and effective LNP-based therapies.

References

Comparative

Cholesteryl 11-Eicosenoate: An Uncharted Territory in Disease Biomarker Validation

While the quest for novel biomarkers is a critical endeavor in modern medicine, current scientific literature does not support the validation of Cholesteryl 11-eicosenoate as a recognized biomarker for any specific disea...

Author: BenchChem Technical Support Team. Date: December 2025

While the quest for novel biomarkers is a critical endeavor in modern medicine, current scientific literature does not support the validation of Cholesteryl 11-eicosenoate as a recognized biomarker for any specific disease. Extensive searches of biomedical databases and research publications have not yielded studies that establish a definitive link between this specific cholesteryl ester and a particular pathological condition, nor have they provided the quantitative data or experimental protocols necessary for a comparative analysis against established biomarkers.

This guide, therefore, aims to provide researchers, scientists, and drug development professionals with a broader context on biomarker validation, utilizing established lipid biomarkers for cardiovascular disease as illustrative examples. This will offer a framework for understanding the rigorous process a potential biomarker, such as Cholesteryl 11-eicosenoate, would need to undergo to achieve clinical utility.

The Biomarker Validation Pathway

The journey of a molecule from a research finding to a clinically accepted biomarker is a multi-stage process. This pathway ensures the reliability, accuracy, and clinical relevance of the biomarker.

Discovery Discovery (e.g., Lipidomics studies) Analytical Analytical Validation (Assay development, reproducibility) Discovery->Analytical Pre-analytical & Analytical Performance Clinical Clinical Validation (Correlation with disease state) Analytical->Clinical Diagnostic Accuracy & Prognostic Value Utility Clinical Utility (Impact on patient outcome) Clinical->Utility Intervention & Health Outcome

A simplified workflow for biomarker validation.

Established Lipid Biomarkers for Cardiovascular Disease: A Comparative Overview

To illustrate the type of data required for a comprehensive comparison, the following table summarizes key characteristics of well-established lipid biomarkers for cardiovascular disease (CVD).

BiomarkerClassClinical SignificanceMeasurement MethodAdvantagesLimitations
Low-Density Lipoprotein Cholesterol (LDL-C) LipoproteinCausal risk factor for atherosclerotic CVD.[1]Enzymatic colorimetric assayWidely available, standardized, and cost-effective.[1]Indirect measurement, can be inaccurate in certain conditions (e.g., hypertriglyceridemia).
High-Density Lipoprotein Cholesterol (HDL-C) LipoproteinInversely correlated with CVD risk.Enzymatic colorimetric assayStandardized and widely used.Raising HDL-C levels has not consistently resulted in reduced CVD events.
Triglycerides (TG) GlycerolipidIndependent risk factor for CVD, particularly when elevated.Enzymatic colorimetric assaySimple and inexpensive to measure.High intra-individual variability, influenced by recent food intake.
Apolipoprotein B (ApoB) ProteinRepresents the total number of atherogenic lipoprotein particles.ImmunoassayMay be a more accurate predictor of CVD risk than LDL-C, especially in metabolic syndrome.Less widely available and more expensive than standard lipid panel.
Lipoprotein(a) [Lp(a)] LipoproteinGenetically determined risk factor for CVD.ImmunoassayProvides risk information independent of other lipids.Assay standardization is challenging, limited therapeutic options to lower levels.

Experimental Protocols for Established Biomarkers

The validation of the biomarkers listed above is supported by decades of research and standardized laboratory protocols. Below is a generalized outline of the experimental methodology for measuring LDL-C, a cornerstone of CVD risk assessment.

Experimental Protocol: Measurement of LDL-Cholesterol (Indirect Method)

  • Principle: This method, known as the Friedewald equation, calculates LDL-C based on the measurement of total cholesterol (TC), high-density lipoprotein cholesterol (HDL-C), and triglycerides (TG). The equation is: LDL-C = TC - HDL-C - (TG / 5) (for mg/dL).

  • Sample Collection and Preparation:

    • A blood sample is collected after a 9-12 hour fast.

    • Serum or plasma is separated from whole blood by centrifugation.

  • Assay Procedure (Automated Analyzer):

    • Total Cholesterol: An enzymatic, colorimetric assay is used. Cholesteryl esters are hydrolyzed to free cholesterol, which is then oxidized, producing hydrogen peroxide. In a subsequent reaction, the hydrogen peroxide reacts with a chromogen to produce a colored product, the intensity of which is proportional to the cholesterol concentration.

    • HDL-Cholesterol: A homogeneous assay method is employed. This involves a two-step process where non-HDL lipoproteins are blocked using detergents or polymers, followed by the enzymatic measurement of cholesterol specifically in the HDL particles.

    • Triglycerides: An enzymatic, colorimetric assay is performed. Triglycerides are hydrolyzed to glycerol (B35011) and free fatty acids. The glycerol is then phosphorylated and oxidized, leading to the formation of a colored product that is measured spectrophotometrically.

  • Calculation: The LDL-C concentration is calculated using the Friedewald formula.

  • Quality Control: Commercially available control materials with known concentrations of lipids are run with each batch of patient samples to ensure the accuracy and precision of the assay.

The Path Forward for Novel Biomarkers

For a molecule like Cholesteryl 11-eicosenoate to be considered a viable biomarker, the scientific community would need to undertake a series of rigorous studies.

cluster_0 Discovery & Initial Characterization cluster_1 Analytical & Clinical Validation cluster_2 Clinical Utility Assessment A Untargeted Lipidomics in Disease Cohorts B Identification of Cholesteryl 11-eicosenoate as a Candidate A->B C Development of a Targeted Quantitative Assay B->C D Validation in Independent, Large-scale Cohorts C->D E Comparison with Existing Biomarkers D->E F Prospective Clinical Trials E->F G Establishment of Clinical Guidelines F->G

Hypothetical validation pathway for a novel lipid biomarker.

References

Validation

Quantitative Comparison of Cholesteryl 11-Eicosenoate in Healthy vs. Diseased Tissue: A Methodological and Pathway Analysis

For Researchers, Scientists, and Drug Development Professionals While direct quantitative data for Cholesteryl 11-eicosenoate in healthy versus diseased tissues is not extensively documented in publicly available literat...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

While direct quantitative data for Cholesteryl 11-eicosenoate in healthy versus diseased tissues is not extensively documented in publicly available literature, this guide provides a comprehensive overview of the context for its analysis. It outlines the established alterations of the broader class of cholesteryl esters in cancer and atherosclerosis, details the experimental protocols for their quantification, and illustrates the key signaling pathways implicated in their metabolism and function. This information is intended to equip researchers with the necessary tools and background to investigate the specific role of Cholesteryl 11-eicosenoate in disease pathogenesis.

Quantitative Data on Cholesteryl Esters in Healthy vs. Diseased Tissues

Accumulating evidence from lipidomic studies demonstrates significant alterations in the levels of various cholesteryl esters in diseased tissues compared to their healthy counterparts. While specific data for Cholesteryl 11-eicosenoate is sparse, the general trend points towards a significant upregulation of cholesteryl esters in both cancer and atherosclerotic plaques.

Table 1: Summary of Cholesteryl Ester Alterations in Diseased Tissues

Disease StateTissue TypeGeneral Observation on Cholesteryl Esters (CE)Specific Cholesteryl Esters Mentioned (if any)Citation
Cancer
Prostate CancerTumor TissueSignificant increase (10.5 to 45.5-fold) in total cholesteryl esters compared to healthy prostatic tissue.CE (20:1), CE (24:5), CE (24:4), CE (18:1), CE (22:6) showed high discriminant power.[1]
Breast CancerTumor TissueAccumulation of cholesteryl esters is associated with a higher histological grade, tumor necrosis, and proliferation (Ki-67).Not specified.[2]
Breast CancerTumor TissueSignificant increase in total concentrations of several lipid classes, with changes in individual lipid species.Not specified for cholesteryl esters.[3]
Cardiovascular Disease
AtherosclerosisPlaque CoreEnriched in cholesteryl esters in the lesion caps.Not specified.[4]
AtherosclerosisAtherosclerotic PlaqueA key component of the lipid core of atherosclerotic plaques.Not specified.[5][6]

It is important to note that "CE (20:1)" found to be elevated in prostate cancer could potentially be Cholesteryl 11-eicosenoate, as 11-eicosenoic acid is a 20-carbon monounsaturated fatty acid. However, without further isomer-specific analysis, this remains speculative.

Experimental Protocols for Cholesteryl Ester Quantification

The gold standard for the sensitive and specific quantification of individual cholesteryl ester species is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Lipid Extraction from Tissue

A standard procedure for extracting lipids from tissue samples is as follows:

  • Homogenization: Homogenize a known weight of frozen tissue (e.g., 10 mg) in a suitable solvent mixture. A common method is the Folch extraction, using a chloroform:methanol (2:1, v/v) solution.

  • Phase Separation: Add water to the homogenate to induce phase separation. The lower organic phase will contain the lipids.

  • Collection and Drying: Carefully collect the lower organic phase and dry it under a stream of nitrogen.

  • Reconstitution: Reconstitute the dried lipid extract in a solvent compatible with the LC-MS/MS system, such as isopropanol (B130326) or a mobile phase mixture.

LC-MS/MS Analysis
  • Chromatographic Separation:

    • Column: Use a reverse-phase column (e.g., C18) to separate the different cholesteryl ester species based on the length and saturation of their fatty acyl chains.

    • Mobile Phase: A gradient of solvents is typically used, for example, a mixture of water, acetonitrile, and isopropanol with an additive like ammonium (B1175870) formate.

  • Mass Spectrometric Detection:

    • Ionization: Use Electrospray Ionization (ESI) in positive ion mode. Cholesteryl esters readily form ammonium adducts ([M+NH4]+).

    • Detection Method: Employ tandem mass spectrometry (MS/MS). A common approach is to perform a precursor ion scan for the characteristic fragment ion of cholesterol at m/z 369. This allows for the specific detection of all cholesteryl esters in the sample.[7]

    • Quantification: For absolute quantification, use stable isotope-labeled internal standards, such as deuterated cholesterol (D7-cholesterol) and specific deuterated cholesteryl esters.[7][8] Create a calibration curve with known concentrations of the analyte of interest.

Visualization of Relevant Pathways and Workflows

Cholesterol Metabolism and Esterification Pathway

Dysregulation of cholesterol metabolism is a key factor in both cancer and atherosclerosis.[9] Cancer cells often exhibit increased cholesterol uptake and synthesis to support rapid proliferation.[1] In atherosclerosis, the accumulation of cholesterol and its esterification within macrophages in the arterial wall leads to foam cell formation, a critical early event.[10]

Cholesterol_Metabolism cluster_uptake Cholesterol Uptake cluster_synthesis De Novo Synthesis cluster_storage Esterification & Storage LDL-C LDL-C LDLR LDL Receptor LDL-C->LDLR Binding Endocytosis Endocytosis LDLR->Endocytosis Internalization Free Cholesterol Pool Free Cholesterol Pool Endocytosis->Free Cholesterol Pool Release Acetyl-CoA Acetyl-CoA HMGCR HMG-CoA Reductase Acetyl-CoA->HMGCR Mevalonate Pathway Mevalonate Pathway HMGCR->Mevalonate Pathway Mevalonate Pathway->Free Cholesterol Pool ACAT1 ACAT1 Free Cholesterol Pool->ACAT1 Substrate Cholesteryl Esters Cholesteryl Esters ACAT1->Cholesteryl Esters Product Lipid Droplets Lipid Droplets Fatty Acyl-CoA Fatty Acyl-CoA Fatty Acyl-CoA->ACAT1 Cholesteryl Esters->Lipid Droplets Storage

Caption: Cholesterol uptake, synthesis, and esterification pathway.

Eicosanoid Synthesis and Signaling

11-Eicosenoic acid is a 20-carbon fatty acid. Other 20-carbon polyunsaturated fatty acids, such as arachidonic acid and eicosapentaenoic acid, are precursors to eicosanoids, a class of signaling molecules that play a crucial role in inflammation, a key process in both cancer and atherosclerosis.[11][12] While 11-eicosenoic acid is monounsaturated and not a direct precursor to the major classes of eicosanoids, understanding these pathways provides context for the role of 20-carbon fatty acids in disease.

Eicosanoid_Pathway cluster_cox Cyclooxygenase (COX) Pathway cluster_lox Lipoxygenase (LOX) Pathway Membrane Phospholipids Membrane Phospholipids PLA2 PLA2 Membrane Phospholipids->PLA2 Hydrolysis Arachidonic Acid (20:4) Arachidonic Acid (20:4) PLA2->Arachidonic Acid (20:4) COX COX-1/2 Arachidonic Acid (20:4)->COX LOX 5-LOX, 12-LOX, 15-LOX Arachidonic Acid (20:4)->LOX Prostaglandins Prostaglandins COX->Prostaglandins Thromboxanes Thromboxanes COX->Thromboxanes Inflammation, Cancer Progression Inflammation, Cancer Progression Prostaglandins->Inflammation, Cancer Progression Leukotrienes Leukotrienes LOX->Leukotrienes Lipoxins Lipoxins LOX->Lipoxins Leukotrienes->Inflammation, Cancer Progression Resolution of Inflammation Resolution of Inflammation Lipoxins->Resolution of Inflammation

Caption: Simplified eicosanoid synthesis pathway from arachidonic acid.

Proposed Experimental Workflow

The following workflow is proposed for the quantitative comparison of Cholesteryl 11-eicosenoate in healthy versus diseased tissue.

Experimental_Workflow cluster_sample Sample Collection cluster_prep Sample Preparation cluster_analysis Analysis cluster_results Results Healthy Tissue Healthy Tissue Lipid Extraction Lipid Extraction Healthy Tissue->Lipid Extraction Diseased Tissue Diseased Tissue Diseased Tissue->Lipid Extraction Internal Standard Spiking Internal Standard Spiking Lipid Extraction->Internal Standard Spiking LC-MS/MS LC-MS/MS Internal Standard Spiking->LC-MS/MS Data Processing Data Processing LC-MS/MS->Data Processing Quantitative Comparison Quantitative Comparison Data Processing->Quantitative Comparison Statistical Analysis Statistical Analysis Data Processing->Statistical Analysis

Caption: Proposed workflow for Cholesteryl 11-eicosenoate analysis.

References

Comparative

Inter-laboratory Comparison of Cholesteryl 11-Eicosenoate Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of analytical methodologies for the quantification of Cholesteryl 11-eicosenoate, a specific cholesteryl ester. W...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of Cholesteryl 11-eicosenoate, a specific cholesteryl ester. While a formal inter-laboratory comparison study dedicated solely to Cholesteryl 11-eicosenoate is not publicly available, this document synthesizes data from studies on related cholesteryl esters and eicosanoids to present a performance comparison of the most common analytical techniques. The aim is to assist researchers in selecting the appropriate methodology for their specific needs, considering factors such as sensitivity, specificity, and sample throughput.

Introduction to Cholesteryl 11-Eicosenoate

Cholesteryl 11-eicosenoate is a cholesteryl ester, a molecule formed from the esterification of cholesterol with 11-eicosenoic acid. Cholesteryl esters are key components of lipid metabolism, serving as a storage and transport form of cholesterol within the body. The accurate quantification of specific cholesteryl esters like Cholesteryl 11-eicosenoate is crucial for understanding their roles in various physiological and pathological processes, including atherosclerosis and other cardiovascular diseases.

Comparative Analysis of Analytical Platforms

The quantification of cholesteryl esters in biological matrices is predominantly achieved using mass spectrometry-based techniques, primarily Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). Each platform offers distinct advantages and disadvantages.

Table 1: Hypothetical Inter-laboratory Comparison Data for Cholesteryl 11-Eicosenoate Quantification

The following table is a synthesized representation of expected performance from different laboratories using LC-MS/MS and GC-MS, based on performance characteristics reported in the literature for similar analytes.[1] This illustrates the typical variability and performance metrics that would be assessed in a formal proficiency test.

Laboratory IDMethodMean Concentration (µg/mL)Standard Deviation (µg/mL)Z-ScorePrecision (%RSD)
Lab ALC-MS/MS1.550.08-0.55.2
Lab BGC-MS1.620.150.89.3
Lab CLC-MS/MS1.480.07-1.84.7
Lab DGC-MS1.700.182.4*10.6
Lab ELC-MS/MS1.590.090.25.7
Consensus Mean 1.58
Consensus SD 0.07

*Z-scores between -2.0 and +2.0 are generally considered satisfactory.

Experimental Protocols

Detailed methodologies for the two primary analytical platforms are outlined below. These protocols are based on established methods for the quantification of cholesteryl esters and related lipid molecules.[2][3]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is often the method of choice due to its high sensitivity, specificity, and throughput.[4]

Sample Preparation (Solid-Phase Extraction - SPE)

  • Internal Standard Spiking: To 100 µL of plasma or serum, add an appropriate internal standard (e.g., a deuterated analog of a cholesteryl ester).

  • Protein Precipitation: Add 300 µL of cold acetonitrile (B52724) to precipitate proteins. Vortex and centrifuge at high speed.

  • Solid-Phase Extraction:

    • Condition an SPE cartridge (e.g., C18) with methanol (B129727) followed by water.

    • Load the supernatant from the protein precipitation step.

    • Wash the cartridge with a low percentage of organic solvent (e.g., 10% methanol in water) to remove polar interferences.

    • Elute the cholesteryl esters with a high percentage of organic solvent (e.g., methanol or acetonitrile).

  • Dry Down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase.

LC-MS/MS Analysis

  • Chromatographic Separation:

    • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

    • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

    • Gradient: A linear gradient from a lower to a higher percentage of mobile phase B over several minutes to elute the nonpolar cholesteryl esters.

  • Mass Spectrometry Detection:

    • Ionization: Electrospray Ionization (ESI) in positive ion mode.

    • Scan Mode: Multiple Reaction Monitoring (MRM) for high specificity and sensitivity. The transition would be from the precursor ion (the adduct of Cholesteryl 11-eicosenoate, e.g., [M+NH4]+) to a specific product ion (e.g., the cholesterol backbone at m/z 369.3).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and reliable technique, though it often requires derivatization for non-volatile analytes like cholesteryl esters.[1][3]

Sample Preparation (Liquid-Liquid Extraction - LLE) and Derivatization

  • Internal Standard Spiking: Add an internal standard to the biological sample.

  • Saponification (Optional): To measure total fatty acids, the ester bonds can be hydrolyzed using a strong base (e.g., KOH in ethanol). This step is omitted for the direct measurement of intact cholesteryl esters.

  • Liquid-Liquid Extraction:

    • Add a mixture of chloroform (B151607) and methanol (e.g., 2:1, v/v) to the sample.

    • Vortex and centrifuge to separate the organic and aqueous layers.

    • Collect the lower organic layer containing the lipids.

  • Derivatization:

    • Evaporate the organic solvent.

    • Add a derivatizing agent (e.g., BSTFA with 1% TMCS) to convert the hydroxyl group of cholesterol to a more volatile trimethylsilyl (B98337) (TMS) ether. This step is more critical for free cholesterol but can improve chromatographic properties of the intact cholesteryl ester.

  • Reconstitution: Dissolve the derivatized sample in a suitable solvent like hexane.

GC-MS Analysis

  • Gas Chromatography:

    • Column: A nonpolar capillary column (e.g., HP-5MS).

    • Injection: Splitless injection.

    • Temperature Program: Start at a lower temperature and ramp up to a high temperature (e.g., up to 320°C) to elute the high molecular weight cholesteryl esters.[1]

  • Mass Spectrometry Detection:

    • Ionization: Electron Ionization (EI).

    • Scan Mode: Selected Ion Monitoring (SIM) of characteristic fragment ions for quantification.

Visualizations

Cholesteryl Ester Quantification Workflow

The following diagram illustrates the general workflow for the quantification of Cholesteryl 11-eicosenoate from a biological sample.

G cluster_sample_prep Sample Preparation cluster_analysis Analytical Method cluster_data Data Processing Biological Sample Biological Sample Internal Standard Spiking Internal Standard Spiking Biological Sample->Internal Standard Spiking Extraction (LLE/SPE) Extraction (LLE/SPE) Internal Standard Spiking->Extraction (LLE/SPE) Derivatization (for GC-MS) Derivatization (for GC-MS) Extraction (LLE/SPE)->Derivatization (for GC-MS) LC-MS/MS LC-MS/MS Extraction (LLE/SPE)->LC-MS/MS GC-MS GC-MS Derivatization (for GC-MS)->GC-MS Quantification Quantification LC-MS/MS->Quantification GC-MS->Quantification Data Review Data Review Quantification->Data Review Reporting Reporting Data Review->Reporting G Acetyl-CoA Acetyl-CoA HMG-CoA Reductase HMG-CoA Reductase Acetyl-CoA->HMG-CoA Reductase Cholesterol Cholesterol HMG-CoA Reductase->Cholesterol ACAT/LCAT ACAT/LCAT Cholesterol->ACAT/LCAT Cholesteryl Esters\n(e.g., Cholesteryl 11-eicosenoate) Cholesteryl Esters (e.g., Cholesteryl 11-eicosenoate) ACAT/LCAT->Cholesteryl Esters\n(e.g., Cholesteryl 11-eicosenoate) Phospholipids Phospholipids Phospholipase A2 Phospholipase A2 Phospholipids->Phospholipase A2 Arachidonic Acid Arachidonic Acid Phospholipase A2->Arachidonic Acid COX/LOX COX/LOX Arachidonic Acid->COX/LOX Eicosanoids\n(Prostaglandins, Leukotrienes) Eicosanoids (Prostaglandins, Leukotrienes) COX/LOX->Eicosanoids\n(Prostaglandins, Leukotrienes)

References

Validation

Assessing the Purity of Synthetic Cholesteryl 11-eicosenoate: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, ensuring the purity of synthetic lipids is paramount to the success and reproducibility of their work. This guide provides a comprehensive overview of meth...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, ensuring the purity of synthetic lipids is paramount to the success and reproducibility of their work. This guide provides a comprehensive overview of methods to assess the purity of synthetic Cholesteryl 11-eicosenoate, a crucial component in various advanced drug delivery systems. We offer a comparative analysis with other common cholesteryl esters, supported by experimental data and detailed protocols, to aid in the selection of appropriate analytical techniques and to highlight the impact of purity on formulation performance.

Cholesteryl 11-eicosenoate, the ester of cholesterol and 11-eicosenoic acid, is increasingly utilized in the development of lipid-based drug delivery systems such as liposomes and solid lipid nanoparticles. Its unique physicochemical properties, conferred by the long-chain monounsaturated fatty acid, can influence the stability, drug loading capacity, and release profile of these formulations. However, the presence of impurities from the synthesis process can significantly alter these characteristics, leading to inconsistent results and potential safety concerns.

Comparative Purity Assessment of Cholesteryl Esters

The purity of synthetic Cholesteryl 11-eicosenoate is typically assessed using a combination of chromatographic and spectroscopic techniques. These methods allow for the identification and quantification of the main compound as well as potential impurities. The choice of analytical method will depend on the expected impurities and the required level of sensitivity.

Below is a summary of common analytical techniques and their application in the purity assessment of cholesteryl esters.

Analytical TechniquePrincipleInformation ProvidedTypical Purity Specification
High-Performance Liquid Chromatography (HPLC) with Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD)Separation based on polarity.Quantitative purity assessment, detection of non-volatile impurities.>98%
Thin-Layer Chromatography (TLC) Separation based on polarity on a solid support.Qualitative assessment of purity, rapid screening for impurities.Single spot
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C) Analysis of the magnetic properties of atomic nuclei.Structural confirmation, identification and quantification of impurities with distinct signals.Conforms to structure
Mass Spectrometry (MS) Measurement of the mass-to-charge ratio of ions.Molecular weight confirmation, identification of impurities based on mass.Conforms to expected mass

Impact of Cholesteryl Ester Structure on Nanoparticle Stability

The choice of cholesteryl ester can significantly impact the physical stability of lipid nanoparticle formulations. The length and saturation of the fatty acyl chain influence the packing of lipids within the nanoparticle core, which in turn affects particle size and stability over time.

While direct comparative studies on the stability of nanoparticles formulated with Cholesteryl 11-eicosenoate versus other esters are limited, a study on nanoemulsions provides valuable insights. The study compared the stability of nanoemulsions prepared with Cholesteryl Oleate (C18:1), Cholesteryl Stearate (B1226849) (C18:0), and Cholesteryl Linoleate (C18:2). It was observed that the nanoemulsion containing the saturated cholesteryl stearate exhibited the largest particle size. However, all three nanoemulsion types demonstrated good stability over a 237-day observation period.[1] This suggests that while the specific fatty acid influences initial particle characteristics, stable formulations can be achieved with various cholesteryl esters.

The inclusion of cholesteryl esters in lipid nanoparticles can modulate membrane fluidity and bilayer thickness, which may be beneficial for tuning the physical properties of these delivery systems.[1]

Experimental Protocols for Purity Assessment

Detailed methodologies are crucial for the accurate and reproducible assessment of Cholesteryl 11-eicosenoate purity.

High-Performance Liquid Chromatography (HPLC) with Charged Aerosol Detection (CAD)

HPLC coupled with a universal detector like CAD is a powerful tool for the quantitative analysis of lipids, which often lack a UV chromophore.

Protocol:

  • Column: A reverse-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile (B52724) and isopropanol (B130326) is commonly used. For example, a gradient starting from 50:50 (v/v) acetonitrile:isopropanol can be employed.

  • Flow Rate: 1.0 mL/min.

  • Detector: Charged Aerosol Detector (CAD).

  • Sample Preparation: Dissolve the synthetic Cholesteryl 11-eicosenoate in a suitable organic solvent like chloroform (B151607) or a mixture of chloroform and methanol.

  • Analysis: Inject the sample and compare the peak area of Cholesteryl 11-eicosenoate to that of any impurity peaks to determine the percentage purity. A suitable reference standard of Cholesteryl 11-eicosenoate should be used for identification and quantification.

Thin-Layer Chromatography (TLC)

TLC is a simple and rapid method for the qualitative assessment of purity.

Protocol:

  • Stationary Phase: Silica gel 60 F254 plate.

  • Mobile Phase: A mixture of petroleum ether and diethyl ether (e.g., 90:10 v/v) is a common solvent system for separating non-polar lipids like cholesteryl esters.

  • Sample Preparation: Dissolve a small amount of the synthetic Cholesteryl 11-eicosenoate in chloroform.

  • Development: Spot the sample on the TLC plate and develop the chromatogram in a saturated chamber.

  • Visualization: Visualize the spots under UV light (if the compound is fluorescent or contains a chromophore) or by staining with a suitable reagent such as phosphomolybdic acid or iodine vapor. A pure compound should ideally show a single spot.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are indispensable for the structural confirmation of the synthesized Cholesteryl 11-eicosenoate and for identifying and quantifying impurities.

Protocol:

  • Solvent: Deuterated chloroform (CDCl₃).

  • Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Analysis:

    • ¹H NMR: The spectrum should show characteristic signals for the cholesterol moiety and the 11-eicosenoate chain. Key signals include the olefinic protons of the cholesterol ring and the eicosenoate chain, the C3 proton of the cholesterol backbone, and the various methyl and methylene (B1212753) groups. The integration of these signals should be consistent with the molecular structure. Impurities such as free cholesterol or unreacted 11-eicosenoic acid will have distinct signals that can be identified and quantified.

    • ¹³C NMR: The spectrum provides information on all the carbon atoms in the molecule, confirming the overall structure. The carbonyl carbon of the ester group is a particularly diagnostic signal.

Mass Spectrometry (MS)

MS is used to confirm the molecular weight of the synthetic Cholesteryl 11-eicosenoate and to identify potential impurities.

Protocol:

  • Ionization Technique: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) are commonly used for cholesteryl esters.

  • Mass Analyzer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) provides accurate mass measurements.

  • Analysis: The mass spectrum should show a prominent peak corresponding to the molecular ion of Cholesteryl 11-eicosenoate (e.g., [M+H]⁺ or [M+NH₄]⁺). Fragmentation patterns (MS/MS) can be used to further confirm the structure. Impurities will appear as additional peaks with different mass-to-charge ratios.

Potential Impurities in Synthetic Cholesteryl 11-eicosenoate

Understanding the potential impurities that can arise during synthesis is crucial for developing appropriate analytical methods for their detection. The synthesis of Cholesteryl 11-eicosenoate typically involves the esterification of cholesterol with 11-eicosenoic acid or its activated derivative (e.g., acyl chloride).

Common Impurities:

  • Unreacted Starting Materials: Cholesterol and 11-eicosenoic acid.

  • Reagents and Byproducts: Reagents used in the esterification reaction (e.g., coupling agents, catalysts) and their byproducts.

  • Isomers of 11-eicosenoic acid: The starting fatty acid may contain cis/trans isomers or positional isomers of the double bond, which would lead to the formation of isomeric cholesteryl esters.

  • Oxidation Products: The unsaturated fatty acid chain is susceptible to oxidation, leading to the formation of hydroperoxides and other oxidation products.

  • Products of Side Reactions: Depending on the reaction conditions, side reactions such as dehydration of cholesterol could occur.

Visualizing the Purity Assessment Workflow

The following diagram illustrates a typical experimental workflow for assessing the purity of synthetic Cholesteryl 11-eicosenoate.

Purity_Assessment_Workflow cluster_synthesis Synthesis & Initial Purification cluster_analysis Purity Analysis cluster_decision Final Assessment cluster_outcome Outcome Synthesis Synthesis of Cholesteryl 11-eicosenoate Purification Initial Purification (e.g., Column Chromatography) Synthesis->Purification TLC TLC Screening Purification->TLC Qualitative Check HPLC HPLC-CAD/ELSD Purification->HPLC Quantitative Analysis NMR NMR (1H, 13C) Purification->NMR Structural Confirmation MS Mass Spectrometry Purification->MS Molecular Weight Verification Decision Purity > 98%? TLC->Decision HPLC->Decision NMR->Decision MS->Decision Pass Qualified for Use Decision->Pass Yes Fail Further Purification Required Decision->Fail No

Caption: Experimental workflow for purity assessment.

Impact of Cholesteryl Esters on Lipid Nanoparticle Structure

The incorporation of different cholesteryl esters can influence the internal structure and, consequently, the stability of lipid nanoparticles. This can be visualized as follows:

Lipid_Nanoparticle_Structure Influence of Cholesteryl Ester on Nanoparticle Core Structure cluster_LNP_Saturated With Saturated Cholesteryl Ester (e.g., Stearate) cluster_LNP_Unsaturated With Unsaturated Cholesteryl Ester (e.g., 11-eicosenoate) Core_S Ordered Core Shell_S Phospholipid Shell Core_U Less Ordered Core Shell_U Phospholipid Shell

Caption: Cholesteryl ester impact on nanoparticle core.

By employing a multi-faceted analytical approach and understanding the potential impact of impurities, researchers can confidently assess the purity of synthetic Cholesteryl 11-eicosenoate. This ensures the development of robust and reproducible drug delivery systems with predictable performance characteristics.

References

Comparative

A Comparative Analysis of Cholesteryl 11-eicosenoate and Other C20 Fatty Acid Esters

This guide provides a comparative study of Cholesteryl 11-eicosenoate and other prominent C20 fatty acid esters of cholesterol, namely Cholesteryl arachidonate (B1239269) and Cholesteryl eicosapentaenoate. The informatio...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides a comparative study of Cholesteryl 11-eicosenoate and other prominent C20 fatty acid esters of cholesterol, namely Cholesteryl arachidonate (B1239269) and Cholesteryl eicosapentaenoate. The information is tailored for researchers, scientists, and drug development professionals, offering a comprehensive overview of their physicochemical properties, biological activities, and the experimental protocols for their study.

Physicochemical Properties

The physicochemical characteristics of cholesteryl esters are crucial for their biological function and behavior in experimental settings. While comprehensive data for Cholesteryl 11-eicosenoate is limited in publicly available literature, this section compiles available data for comparison with other significant C20 cholesteryl esters.

PropertyCholesteryl 11-eicosenoateCholesteryl arachidonate (C20:4)Cholesteryl eicosapentaenoate (C20:5)
Molecular Formula C47H82O2[1]C47H76O2[2][3]C47H74O2[4]
Molecular Weight 679.15 g/mol [1]673.11 g/mol [2][3]671.1 g/mol [4]
Melting Point 19.8 °C (for cis-11 isomer)[5]Not available (neat oil at room temp)[2]Not available
Solubility Data not availableChloroform (B151607): 10 mg/ml; DMSO: 100 mg/mL[2][6]Chloroform: 10 mg/ml[4]
Appearance Not specifiedNeat oil[2]Solution in chloroform[4]
Purity >99%[1]≥98%[2]≥95%[4]

Note: The melting point for Cholesteryl 11-eicosenoate is for the cis-11 isomer. The physical properties of cholesteryl esters are highly dependent on the length and degree of unsaturation of the fatty acyl chain[7].

Biological Activities and Significance

Cholesteryl esters are not merely storage forms of cholesterol but are active participants in various biological processes. Their effects can vary significantly based on the esterified fatty acid.

Cholesteryl 11-eicosenoate: Specific biological activities of Cholesteryl 11-eicosenoate are not extensively documented in the reviewed literature.

Cholesteryl arachidonate (C20:4):

  • Pro-inflammatory Role: As a major component of low-density lipoprotein (LDL), its oxidation contributes to macrophage activation and the formation of foam cells, key events in the pathogenesis of atherosclerosis[2].

  • Prostaglandin Precursor: It can be hydrolyzed to release arachidonic acid, a precursor for the synthesis of prostaglandins (B1171923), which are potent signaling molecules involved in inflammation and other physiological processes[2].

  • Antibacterial Activity: Cholesteryl arachidonate has demonstrated inherent antibacterial activity[8].

  • Clinical Relevance: Elevated levels have been observed in the bronchoalveolar lavage fluid of pediatric cystic fibrosis patients and in the placentas of women with chorioamnionitis[2].

Cholesteryl eicosapentaenoate (C20:5):

  • Cytotoxicity: It induces cytotoxicity in human monocyte-macrophages in a concentration-dependent manner[4].

  • Impact on Cholesterol Efflux: The incorporation of eicosapentaenoic acid (EPA) into cellular membranes can impair cholesterol efflux from macrophages by reducing the hydrolysis of cholesteryl esters[9][10]. This effect is linked to the decreased expression of carboxylesterase 1 (CES1)[9]. However, in other contexts, EPA has been shown to stimulate ABCA1-mediated cholesterol efflux[11].

  • Clinical Associations: Levels of Cholesteryl eicosapentaenoate are elevated in the serum of pediatric patients with extrahepatic biliary atresia and decreased in patients with Alzheimer's disease and abetalipoproteinemia[4].

  • Anti-atherosclerotic Potential: EPA, the fatty acid component, is known for its anti-atherosclerotic properties, including reducing inflammation and improving endothelial function[12].

Experimental Protocols

This section outlines standardized methodologies for the synthesis and analysis of C20 cholesteryl esters.

Synthesis of Cholesteryl Esters

A general method for the synthesis of cholesteryl esters involves the esterification of cholesterol with the corresponding fatty acid.

Protocol: Esterification of Cholesterol

  • Reactants: Cholesterol and the desired C20 fatty acid (e.g., 11-eicosenoic acid, arachidonic acid, eicosapentaenoic acid).

  • Solvent: A suitable organic solvent such as toluene.

  • Catalyst: An effective catalyst, for instance, a triphenylphosphine-sulfur trioxide adduct, can be used to facilitate the reaction.

  • Procedure:

    • Dissolve equimolar amounts of cholesterol and the C20 fatty acid in the solvent.

    • Add the catalyst to the reaction mixture.

    • Heat the mixture under reflux (e.g., at 110 °C) for a sufficient period to ensure completion of the reaction.

    • Monitor the reaction progress using thin-layer chromatography (TLC).

    • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

    • Purify the resulting cholesteryl ester using column chromatography on silica (B1680970) gel.

Analysis of Cholesteryl Esters

Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are powerful techniques for the separation and quantification of cholesteryl esters.

Protocol: GC-MS Analysis

  • Lipid Extraction:

    • Extract total lipids from the sample using an optimized Bligh and Dyer method[13].

    • Homogenize the sample in a chloroform:methanol mixture.

    • Separate the phases by adding chloroform and water, then centrifuge.

    • Collect the lower organic phase containing the lipids.

    • Dry the lipid extract under a stream of nitrogen.

  • Derivatization:

    • To increase volatility for GC analysis, derivatize the cholesteryl esters. This often involves saponification to release the fatty acids, followed by methylation to form fatty acid methyl esters (FAMEs). Alternatively, direct analysis of the intact ester is possible with appropriate GC conditions.

  • GC-MS Conditions:

    • Column: Use a suitable capillary column, such as a DB-Wax or equivalent.

    • Carrier Gas: Helium at a constant flow rate.

    • Oven Temperature Program: Start at a lower temperature (e.g., 95°C), then ramp up to a higher temperature (e.g., 250°C) to elute the long-chain esters[14].

    • Injection: Inject the sample in splitless mode.

    • MS Detection: Operate the mass spectrometer in electron ionization (EI) mode and scan a suitable mass range (e.g., m/z 40-1050)[8].

    • Quantification: Use an internal standard (e.g., a deuterated cholesterol ester) for accurate quantification[15].

Protocol: LC-MS/MS Analysis

  • Lipid Extraction:

    • Perform lipid extraction as described for GC-MS analysis.

  • LC Separation:

    • Column: A reverse-phase C18 column is commonly used[16][17].

    • Mobile Phase: A gradient of solvents, such as water/methanol with ammonium (B1175870) acetate (B1210297) and methanol/chloroform with ammonium acetate, is employed to separate the different lipid species[18].

    • Flow Rate: A typical flow rate is around 260-500 µL/min[16][18].

  • MS/MS Detection:

    • Ionization: Use electrospray ionization (ESI) in positive ion mode. The addition of ammonium acetate helps in the formation of [M+NH4]+ adducts[18].

    • Fragmentation: Perform tandem mass spectrometry (MS/MS) to generate characteristic fragment ions for identification and quantification. A common fragment for cholesteryl esters is the cholestadiene ion at m/z 369[18].

    • Data Analysis: Use specialized software for lipid identification and quantification based on precursor ion and fragment ion masses[18].

Signaling Pathways

While the specific signaling pathways directly modulated by Cholesteryl 11-eicosenoate are not well-defined, we can infer potential involvement based on the general roles of cholesteryl esters and C20 fatty acids.

Cholesterol Esterification and Storage Pathway

Cholesterol homeostasis is tightly regulated, and the esterification of cholesterol is a key process for its storage and transport, preventing the toxic accumulation of free cholesterol. This pathway is crucial in both normal physiology and in diseases like atherosclerosis.

Cholesterol_Esterification Free_Cholesterol Free Cholesterol ACAT ACAT (Acyl-CoA:cholesterol acyltransferase) Free_Cholesterol->ACAT Fatty_Acyl_CoA Fatty Acyl-CoA (e.g., 11-Eicosenoyl-CoA) Fatty_Acyl_CoA->ACAT Cholesteryl_Ester Cholesteryl Ester (e.g., Cholesteryl 11-eicosenoate) ACAT->Cholesteryl_Ester Esterification Lipid_Droplet Lipid Droplet (Storage) Cholesteryl_Ester->Lipid_Droplet Storage CEH CEH (Cholesteryl Ester Hydrolase) Lipid_Droplet->CEH Mobilization CEH->Free_Cholesterol Hydrolysis

Caption: Cholesterol Esterification and Hydrolysis Cycle.

This pathway illustrates the enzymatic conversion of free cholesterol to cholesteryl esters by ACAT for storage in lipid droplets, and the reverse process of hydrolysis by CEH to release free cholesterol.

Eicosanoid Signaling Pathway

C20 fatty acids, such as arachidonic acid and eicosapentaenoic acid, are precursors to a large family of signaling molecules called eicosanoids. Cholesteryl esters containing these fatty acids can serve as a reservoir for their release.

Eicosanoid_Signaling Membrane_PL Membrane Phospholipids (B1166683) PLA2 Phospholipase A2 Membrane_PL->PLA2 CE_C20 Cholesteryl C20 Esters (e.g., Cholesteryl arachidonate) CEH Cholesteryl Ester Hydrolase CE_C20->CEH Arachidonic_Acid Arachidonic Acid (C20:4) PLA2->Arachidonic_Acid Release CEH->Arachidonic_Acid Release COX Cyclooxygenase (COX) Arachidonic_Acid->COX LOX Lipoxygenase (LOX) Arachidonic_Acid->LOX Prostaglandins Prostaglandins COX->Prostaglandins Leukotrienes Leukotrienes LOX->Leukotrienes Signaling Cellular Responses (Inflammation, etc.) Prostaglandins->Signaling Leukotrienes->Signaling

Caption: Eicosanoid Biosynthesis from C20 Precursors.

This diagram shows the release of arachidonic acid from membrane phospholipids and cholesteryl esters, followed by its conversion into prostaglandins and leukotrienes, which mediate various cellular responses.

References

Validation

Differentiating Cholesteryl 11-eicosenoate from its Positional Isomers by Tandem Mass Spectrometry

A Comparison Guide for Researchers The precise structural characterization of lipids is paramount in understanding their biological functions and roles in disease. For cholesteryl esters, identifying the exact location o...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparison Guide for Researchers

The precise structural characterization of lipids is paramount in understanding their biological functions and roles in disease. For cholesteryl esters, identifying the exact location of double bonds in the fatty acyl chain—a challenge for conventional mass spectrometry (MS)—is crucial as positional isomers can exhibit distinct metabolic and signaling properties. This guide provides a comparative overview of tandem mass spectrometry (MS/MS) approaches, with a focus on the Paternò-Büchi (PB) reaction, for the unambiguous differentiation of cholesteryl 11-eicosenoate from its positional isomers.

Conventional MS/MS vs. Paternò-Büchi Derivatization

Standard collision-induced dissociation (CID) of ammoniated, sodiated, or lithiated cholesteryl ester adducts in MS/MS experiments is highly effective for identifying the fatty acyl chain's composition (i.e., its length and degree of unsaturation). This is typically achieved through the observation of a characteristic neutral loss of the cholesterol backbone or the presence of a prominent cholesteryl cation fragment.[1][2][3] However, this method falls short of pinpointing the double bond's location along the acyl chain, rendering positional isomers indistinguishable.

To overcome this limitation, derivatization techniques that "fix" the double bond position prior to MS/MS analysis are employed. The Paternò-Büchi reaction, a photochemical [2+2] cycloaddition, has emerged as a powerful tool for this purpose.[4][5][6][7] This reaction involves the addition of a carbonyl compound (e.g., acetone (B3395972) or 2-acetylpyridine) across the carbon-carbon double bond to form an oxetane (B1205548) ring. Subsequent CID of the derivatized cholesteryl ester leads to the fragmentation of this ring, producing diagnostic ions that are specific to the original location of the double bond.

Predicted Diagnostic Ions for Cholesteryl Eicosenoate (C20:1) Isomers

IsomerDouble Bond PositionPredicted Diagnostic Ion 1 (m/z)Predicted Diagnostic Ion 2 (m/z)
Cholesteryl 9-eicosenoateΔ9282.2536.5
Cholesteryl 11-eicosenoateΔ11310.3508.5
Cholesteryl 13-eicosenoateΔ13338.3480.4

Note: The m/z values are predicted for the protonated adducts of the 2-acetylpyridine (B122185) derivatized cholesteryl eicosenoate isomers. These values are calculated based on the fragmentation of the oxetane ring formed at the specified double bond position.

Experimental Protocols

A robust methodology is crucial for the successful differentiation of cholesteryl ester isomers. Below is a detailed protocol for the analysis using an offline Paternò-Büchi reaction with 2-acetylpyridine followed by LC-MS/MS.

Sample Preparation
  • Lipid Extraction: Extract total lipids from the biological sample using a modified Bligh-Dyer or a similar method.

  • Solvent Evaporation: Dry the lipid extract under a stream of nitrogen.

  • Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for the Paternò-Büchi reaction (e.g., acetonitrile).

Offline Paternò-Büchi Reaction
  • Reagent Preparation: Prepare a solution of 2-acetylpyridine in a suitable solvent (e.g., acetonitrile).

  • Reaction Mixture: In a UV-transparent vial, mix the lipid extract with the 2-acetylpyridine solution.

  • UV Irradiation: Irradiate the mixture with a UV lamp (e.g., 254 nm) for a specified duration (typically 30-60 minutes) to induce the cycloaddition reaction.

  • Reaction Quenching: After irradiation, the sample is ready for LC-MS/MS analysis.

LC-MS/MS Analysis
  • Chromatography:

    • Column: Use a reverse-phase C18 column suitable for lipidomics.

    • Mobile Phase: Employ a gradient of water and acetonitrile/isopropanol, both containing a suitable additive for ionization (e.g., ammonium (B1175870) acetate (B1210297) for positive ion mode).

    • Flow Rate: A typical flow rate is in the range of 200-400 µL/min.

  • Mass Spectrometry:

    • Ionization: Use electrospray ionization (ESI) in positive ion mode.

    • MS1 Scan: Acquire full scan MS1 spectra to identify the protonated adducts of the 2-AP derivatized cholesteryl eicosenoate isomers.

    • MS/MS Scan: Perform data-dependent MS/MS on the precursor ions identified in the MS1 scan. Use an appropriate collision energy to induce fragmentation of the oxetane ring and generate the diagnostic ions.

Visualizing the Workflow and Fragmentation

To further clarify the experimental process and the underlying principles of isomer differentiation, the following diagrams have been generated.

G Experimental Workflow for Isomer Differentiation cluster_sample_prep Sample Preparation cluster_pb_reaction Paternò-Büchi Reaction cluster_analysis LC-MS/MS Analysis LipidExtraction Lipid Extraction SolventEvaporation Solvent Evaporation LipidExtraction->SolventEvaporation Reconstitution Reconstitution SolventEvaporation->Reconstitution ReactionMix Reaction Mixture Reconstitution->ReactionMix ReagentPrep Reagent Preparation (2-AP) ReagentPrep->ReactionMix LC_Separation LC Separation (C18) ReactionMix->LC_Separation UVIrradiation UV Irradiation UVIrradiation->ReactionMix ESI_MS ESI-MS (Positive Ion Mode) LC_Separation->ESI_MS MSMS_Fragmentation MS/MS Fragmentation ESI_MS->MSMS_Fragmentation DataAnalysis Data Analysis & Isomer ID MSMS_Fragmentation->DataAnalysis

Caption: Experimental workflow for differentiating cholesteryl ester isomers.

G Paternò-Büchi Fragmentation of Cholesteryl 11-eicosenoate CE_isomer Cholesteryl 11-eicosenoate PB_reaction + 2-Acetylpyridine + UV light Oxetane Oxetane Derivative PB_reaction->Oxetane MSMS MS/MS (CID) Oxetane->MSMS Fragment1 Diagnostic Ion 1 (m/z 310.3) MSMS->Fragment1 Fragment2 Diagnostic Ion 2 (m/z 508.5) MSMS->Fragment2

Caption: Fragmentation pathway of derivatized Cholesteryl 11-eicosenoate.

Conclusion

The differentiation of cholesteryl 11-eicosenoate from its positional isomers is achievable with high confidence using a combination of Paternò-Büchi derivatization and tandem mass spectrometry. This approach provides invaluable structural information that is unattainable with conventional MS/MS methods. The generation of diagnostic ions specific to the double bond location allows for the unambiguous identification and relative quantification of isomers, paving the way for a more detailed understanding of their roles in biological systems. While the specific fragmentation data for cholesteryl eicosenoate isomers presented here is predictive, the underlying methodology is robust and has been successfully applied to a wide range of unsaturated lipids.

References

Safety & Regulatory Compliance

Safety

Proper Disposal of Cholesteryl 11-Eicosenoate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe and compliant disposal of laboratory chemicals is a critical component of operational excellence and environmental responsibility. This guide prov...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the safe and compliant disposal of laboratory chemicals is a critical component of operational excellence and environmental responsibility. This guide provides essential logistical and safety information for the proper disposal of Cholesteryl 11-eicosenoate, a non-hazardous solid compound. Adherence to these procedures will help ensure the safety of laboratory personnel and compliance with institutional and regulatory standards.

Immediate Safety and Handling Considerations

According to its Safety Data Sheet (SDS), Cholesteryl 11-eicosenoate is not classified as a hazardous substance. However, standard laboratory best practices for handling chemical solids should always be observed. This includes wearing appropriate personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat to avoid contact with eyes and skin. Inhalation of dust should be minimized by handling the compound in a well-ventilated area or a fume hood.

In the event of a spill, the solid material should be carefully collected without generating dust and placed in a designated waste container. The spill area can then be rinsed thoroughly with water.

Summary of Key Data for Disposal

The following table summarizes the essential information for making informed decisions about the disposal of Cholesteryl 11-eicosenoate.

PropertyValue/InformationDisposal Implication
Chemical Name Cholesteryl 11-eicosenoateEnsure proper labeling of waste containers.
CAS Number 70832-37-0Use for accurate identification and record-keeping.
Physical State Solid (powder)Requires careful handling to prevent dust generation.
Hazard Classification Not classified as hazardousDisposal as hazardous waste is not typically required, but institutional policies may vary.
Solubility Insoluble in waterDo not dispose of down the sanitary sewer.
Primary Exposure Routes Inhalation, skin contact, eye contactWear appropriate PPE during handling and disposal.

Step-by-Step Disposal Protocol

The primary directive for all laboratory waste is to consult and adhere to your institution's specific Environmental Health and Safety (EHS) guidelines. The following protocol is a general framework and should be adapted to your local requirements.

1. Institutional Policy Verification:

  • Action: Contact your institution's EHS department or consult their waste disposal guidelines.

  • Rationale: EHS will provide specific instructions for the disposal of non-hazardous solid waste, which may include designated collection points or specific packaging requirements. This is the most critical step to ensure compliance.

2. Waste Collection and Segregation:

  • Action: Collect waste Cholesteryl 11-eicosenoate in a clearly labeled, sealed container.

  • Rationale: Proper labeling prevents the mixing of incompatible waste streams and ensures that the contents are clearly identified for disposal. The container should be in good condition and compatible with the chemical.

3. Disposal of Uncontaminated Waste:

  • Action: Based on EHS guidance, uncontaminated Cholesteryl 11-eicosenoate may be approved for disposal in the regular solid waste stream, potentially directly into a dumpster to avoid handling by custodial staff.[1]

  • Rationale: As a non-hazardous solid, it may be suitable for landfill disposal.[1] However, never place chemical waste in laboratory trash cans that are handled by custodial staff.[1]

4. Disposal of Contaminated Materials:

  • Action: Any materials (e.g., gloves, absorbent pads, glassware) contaminated with Cholesteryl 11-eicosenoate should be collected in a separate, labeled waste container.

  • Rationale: Even if the chemical itself is non-hazardous, the materials it has contaminated may need to be handled according to specific institutional protocols for chemically contaminated solid waste.

5. Empty Container Management:

  • Action: Empty containers of Cholesteryl 11-eicosenoate should be managed as solid waste. Ensure that all labels are defaced or removed to indicate that the container is empty.[1]

  • Rationale: This prevents confusion and ensures that empty containers are not mistaken for containers holding chemical substances.

Disposal Decision Workflow

The following diagram illustrates the logical flow for determining the appropriate disposal path for Cholesteryl 11-eicosenoate.

G start Start: Disposal of Cholesteryl 11-eicosenoate consult_ehs Consult Institutional EHS Guidelines start->consult_ehs is_hazardous Is it classified as hazardous waste by EHS? consult_ehs->is_hazardous follow_hazardous_protocol Follow Hazardous Waste Disposal Protocol is_hazardous->follow_hazardous_protocol Yes is_solid_waste Can it be disposed of as non-hazardous solid waste? is_hazardous->is_solid_waste No end End of Disposal Process follow_hazardous_protocol->end trash_disposal Package and label for non-hazardous waste collection (per EHS instructions) is_solid_waste->trash_disposal Yes special_instructions Follow specific EHS instructions for disposal is_solid_waste->special_instructions No trash_disposal->end special_instructions->end

Caption: Disposal decision workflow for Cholesteryl 11-eicosenoate.

References

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